4-Acetyl-4'-methylbiphenyl

• CAS: 5748-38-9

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Acetyl-4'-methylbiphenyl: Properties, Synthesis, and Applications for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Acetyl-4'-methylbiphenyl, a versatile biphenyl derivative of significant interest in materials science and as a pivotal intermediate in synthetic organic chemistry, particularly in the realm of drug discovery. This document delves into its core chemical and physical properties, provides detailed and validated synthetic protocols, explores its current and potential applications, and outlines essential safety and handling procedures.

Introduction: The Biphenyl Scaffold and the Significance of 4-Acetyl-4'-methylbiphenyl

The biphenyl moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds.[1] Its rigid, planar structure provides a robust framework for the spatial orientation of functional groups, facilitating precise interactions with biological targets. 4-Acetyl-4'-methylbiphenyl, with its acetyl and methyl substitutions at the para positions of the two phenyl rings, presents a unique combination of electronic and steric properties, making it an attractive building block for the synthesis of novel chemical entities. The acetyl group, in particular, offers a reactive handle for further chemical modifications, enabling the construction of diverse molecular architectures.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical and spectroscopic properties of 4-Acetyl-4'-methylbiphenyl is fundamental for its effective utilization in research and development.

Core Physicochemical Data

The key physicochemical properties of 4-Acetyl-4'-methylbiphenyl are summarized in the table below. These parameters are crucial for reaction planning, purification, and formulation development.

Property	Value	Source(s)
CAS Number	5748-38-9	[2][3]
Molecular Formula	C₁₅H₁₄O	[4][5]
Molecular Weight	210.27 g/mol	[4][5]
Melting Point	122 °C	[5]
Boiling Point	210-214 °C	[5]
Density (predicted)	1.038 ± 0.06 g/cm³	[4]
XLogP3 (computed)	3.7	[4]
Appearance	White to light yellow powder/crystal	[5]
Solubility	Insoluble in water; Soluble in chloroform.[6][7]

Spectroscopic Characterization

Expected Spectroscopic Features:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on both phenyl rings, a singlet for the acetyl methyl protons (around 2.6 ppm), and a singlet for the methyl group on the second biphenyl ring (around 2.4 ppm). The aromatic region will display a complex splitting pattern characteristic of para-substituted biphenyl systems.

• ¹³C NMR: The carbon NMR spectrum will exhibit a signal for the carbonyl carbon of the acetyl group at the downfield region (around 197 ppm). Aromatic carbons will appear in the range of 127-146 ppm, with distinct signals for the substituted and unsubstituted carbons. The methyl carbons will resonate at the upfield region of the spectrum.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a strong absorption band corresponding to the C=O stretching vibration of the ketone group, typically in the range of 1670-1690 cm⁻¹. Aromatic C-H and C=C stretching vibrations will also be prominent.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 210.27). Fragmentation patterns will likely involve the loss of the acetyl group.

Synthesis of 4-Acetyl-4'-methylbiphenyl: Key Methodologies and Protocols

The synthesis of 4-Acetyl-4'-methylbiphenyl can be efficiently achieved through two primary and robust synthetic strategies: Friedel-Crafts acylation and Suzuki-Miyaura cross-coupling. The choice of method often depends on the availability of starting materials, desired scale, and laboratory capabilities.

Friedel-Crafts Acylation of 4-Methylbiphenyl

This classical electrophilic aromatic substitution reaction provides a direct and cost-effective route to 4-Acetyl-4'-methylbiphenyl.[13][14] The reaction involves the acylation of 4-methylbiphenyl with an acylating agent, typically acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃).[8][15] The para-substitution is generally favored due to steric hindrance at the ortho positions.

Caption: Workflow for the Friedel-Crafts Acylation Synthesis.

Detailed Experimental Protocol (Adapted from general procedures): [8][16]

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend anhydrous aluminum chloride (1.1-1.5 equivalents) in an anhydrous inert solvent such as dichloromethane (DCM) or 1,2-dichloroethane.

• Formation of Acylium Ion: Cool the suspension to 0 °C in an ice bath. Slowly add acetyl chloride (1.0-1.2 equivalents) dropwise to the stirred suspension.

• Acylation: To this mixture, add a solution of 4-methylbiphenyl (1.0 equivalent) in the same anhydrous solvent dropwise, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated hydrochloric acid. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction and Washing: Extract the aqueous layer with DCM. Combine the organic layers and wash sequentially with water, a saturated solution of sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or hexane) or by column chromatography on silica gel.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction offers a highly versatile and functional-group-tolerant method for the synthesis of biaryl compounds.[17] For the synthesis of 4-Acetyl-4'-methylbiphenyl, this can be achieved by coupling either 4-acetylphenylboronic acid with 4-bromotoluene or 4-methylphenylboronic acid with 4-bromoacetophenone, catalyzed by a palladium complex in the presence of a base.[16][18][19]

Caption: Workflow for the Suzuki-Miyaura Cross-Coupling Synthesis.

Detailed Experimental Protocol (Microwave-Assisted): [16][19]

• Reaction Setup: In a microwave process vial, combine 4-bromoacetophenone (1.0 mmol), 4-methylphenylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., potassium carbonate, 2.0 mmol).

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water (e.g., 4:1 v/v).

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-120 °C) for a specified duration (e.g., 15-30 minutes). Monitor the reaction progress by TLC.

• Work-up: After cooling the reaction to room temperature, dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or recrystallization.

Applications in Drug Discovery and Materials Science

The structural attributes of 4-Acetyl-4'-methylbiphenyl make it a valuable precursor in various fields, most notably in the development of novel therapeutic agents and advanced materials.

Intermediate in Pharmaceutical Synthesis

The biphenyl scaffold is a cornerstone in the design of numerous pharmaceuticals.[1] While direct biological activity data for 4-Acetyl-4'-methylbiphenyl is limited in publicly accessible literature, its derivatives are of significant interest. The acetyl group serves as a versatile synthetic handle for the introduction of various pharmacophores, enabling the exploration of structure-activity relationships (SAR). Biphenyl derivatives have demonstrated a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][13] For instance, substituted biphenyls have shown potent activity against antibiotic-resistant bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA).[20] Furthermore, analogues of N-acetyl-4-S-cysteaminylphenol, which share a substituted acetylated aromatic core, have shown promising antimelanoma activity.[21]

Building Block for Liquid Crystals and Functional Materials

Biphenyl derivatives are integral components in the formulation of liquid crystals due to their rigid, rod-like structure.[22] The specific substitution pattern of 4-Acetyl-4'-methylbiphenyl can influence the mesomorphic properties, such as the clearing point and dielectric anisotropy, which are critical for display applications.[4] The acetyl group can also be a site for further chemical elaboration to synthesize more complex liquid crystalline materials or functional polymers.

Safety, Handling, and Stability

Adherence to proper safety protocols is paramount when handling 4-Acetyl-4'-methylbiphenyl in a laboratory setting.

• General Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9]

• Storage: Store in a tightly closed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.[17]

• Stability: The compound is generally stable under normal laboratory conditions.[17] However, the acetyl group can undergo typical ketone reactions. The biphenyl core is relatively robust but can be susceptible to strong oxidizing conditions.

Conclusion and Future Perspectives

4-Acetyl-4'-methylbiphenyl is a valuable and versatile chemical entity with established synthetic routes and a promising, albeit underexplored, potential in drug discovery and materials science. This guide has provided a detailed overview of its chemical properties, robust synthetic protocols, and key application areas, intended to serve as a foundational resource for researchers and drug development professionals.

Future research efforts could be directed towards a more comprehensive evaluation of the biological activity of 4-Acetyl-4'-methylbiphenyl and its derivatives against a broader range of therapeutic targets. The exploration of its utility in the synthesis of novel functional materials also remains a fertile area of investigation. The continued study of this and related biphenyl compounds will undoubtedly contribute to advancements in both medicine and materials science.

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• Shihab, K., et al. (2024). Synthesis, In Silico Prediction, and In Vitro Evaluation of Anti-tumor Activities of Novel 4'-Hydroxybiphenyl-4-carboxylic Acid Derivatives as EGFR Allosteric Site Inhibitors. Current Medicinal Chemistry, 31(38), 6336-6356.

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4-Acetyl-4'-methylbiphenyl CAS number 5748-38-9

An In-depth Technical Guide to 4-Acetyl-4'-methylbiphenyl for Advanced Research

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of 4-Acetyl-4'-methylbiphenyl (CAS No. 5748-38-9), a key chemical intermediate. Tailored for researchers, medicinal chemists, and professionals in drug development, this guide moves beyond basic data to explore the causality behind its synthesis, the intricacies of its characterization, and its strategic role in the landscape of organic synthesis.

Core Molecular Profile and Physicochemical Properties

4-Acetyl-4'-methylbiphenyl is a biaryl ketone, a structural motif of significant interest in medicinal chemistry and materials science. Its rigid biphenyl core, functionalized with a reactive acetyl group and a methyl group, makes it a versatile building block for the synthesis of more complex molecular architectures.

Key Identifiers and Properties:

Property	Value	Source(s)
CAS Number	5748-38-9	[1][]
IUPAC Name	1-[4-(4-methylphenyl)phenyl]ethanone	[][3]
Synonyms	4-Acetyl-4'-methyldiphenyl, 1-(4'-Methyl[1,1'-biphenyl]-4-yl)ethanone	[1][][4]
Molecular Formula	C₁₅H₁₄O	[1][5]
Molecular Weight	210.27 g/mol	[][3][5]
Appearance	White to light yellow powder or crystal	[4]
Purity	Typically >98.0% (by GC)	[][4]
Melting Point	122 °C	[6]
Boiling Point	338.9 °C at 760 mmHg	[7]
Storage	Room temperature, recommended in a cool, dark place (<15°C)	[4]

Strategic Synthesis Methodologies

The construction of the biphenyl scaffold is a cornerstone of modern organic synthesis. For 4-Acetyl-4'-methylbiphenyl, two primary retrosynthetic disconnections are most viable: the formation of the biaryl C-C bond (Suzuki Coupling) or the installation of the acetyl group onto a pre-formed biphenyl core (Friedel-Crafts Acylation).

Suzuki-Miyaura Cross-Coupling: A Modern Approach

The Suzuki-Miyaura reaction is the preeminent method for constructing biaryl systems due to its high functional group tolerance, mild reaction conditions, and the commercial availability of a vast library of boronic acids and aryl halides.[8] The key to this reaction is a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states to couple the two aryl partners.

Conceptual Workflow:

The synthesis involves the palladium-catalyzed coupling of 4-bromoacetophenone with (4-methylphenyl)boronic acid .

Caption: Suzuki coupling strategy for 4-Acetyl-4'-methylbiphenyl synthesis.

Catalytic Cycle Explained:

The reaction proceeds through a well-established catalytic cycle. The choice of base is critical; it activates the boronic acid, facilitating the transmetalation step, which is often rate-limiting.[9] The solvent system, typically a biphasic mixture like toluene and water, ensures all components can interact effectively.[8]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Exemplary Protocol:

• To a degassed solution of ethanol and water, add (4-methylphenyl)boronic acid (1.5 eq), 4-bromoacetophenone (1.0 eq), and potassium carbonate (1.5 eq).[10]

• Add the palladium catalyst (e.g., Pd/C or a homogeneous catalyst, ~1 mol%).

• Heat the mixture under an inert atmosphere (e.g., Argon or Nitrogen) at reflux (typically 80-100 °C) for 2-4 hours, monitoring by TLC or HPLC.

• Upon completion, cool the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol to yield the pure compound.

Friedel-Crafts Acylation: A Classic Route

This electrophilic aromatic substitution reaction involves acylating 4-methylbiphenyl with an acylating agent, typically acetyl chloride or acetic anhydride, in the presence of a strong Lewis acid catalyst like aluminum chloride (AlCl₃).[11] The reaction is regioselective, with acylation occurring predominantly at the para-position of the unsubstituted phenyl ring due to steric hindrance and electronic factors.

Mechanism Overview:

The Lewis acid catalyst is required in stoichiometric amounts because it complexes with the resulting ketone product, deactivating it.[12] The reaction is initiated by the formation of a highly electrophilic acylium ion.

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Foreword: Understanding the Physicochemical Landscape

An In-depth Technical Guide to the Physical Properties of 4-Acetyl-4'-methylbiphenyl

In the realm of drug discovery and material science, the journey from a promising molecule to a viable product is paved with data. Among the most foundational data points are the physical properties of a compound. These are not mere numbers on a specification sheet; they are the determinants of a molecule's behavior, dictating its formulation, bioavailability, stability, and ultimately, its utility. 4-Acetyl-4'-methylbiphenyl, a biphenyl derivative, serves as a pertinent case study. Its rigid, aromatic structure presents unique physicochemical characteristics that are critical for professionals in research and development to comprehend.

This guide eschews a rigid, templated approach. Instead, it is structured to first present the established physical data for 4-Acetyl-4'-methylbiphenyl, providing a clear and immediate reference. It then delves into the robust, field-proven methodologies for determining these properties. The causality behind each experimental choice is explained, reflecting a deep understanding of not just how to perform a measurement, but why it is performed in a specific manner. This document is designed to be a self-validating system, where the integrity of the data is underpinned by the soundness of the protocols used to generate it.

Core Physical and Chemical Properties

4-Acetyl-4'-methylbiphenyl is an aromatic ketone with a molecular structure that influences its thermal properties and solubility. Its identity is confirmed by its unique CAS Registry Number, 5748-38-9.[1][2][3]

Property	Value	Source
Molecular Formula	C₁₅H₁₄O	[1][3][4]
Molecular Weight	210.27 g/mol	[1][3][4]
Appearance	White to light yellow powder or crystal	[3][5]
Melting Point	122 °C	[3]
Boiling Point	338.9 °C at 760 mmHg (Predicted) 210-214 °C (Experimental, pressure not specified)	[1][3]
Density	1.038 ± 0.06 g/cm³ (Predicted)	[1][3]
Flash Point	145.5 °C	[1]

Thermal Analysis: Melting Point Determination by Differential Scanning Calorimetry (DSC)

The melting point is a critical parameter indicating purity and thermal stability. Differential Scanning Calorimetry (DSC) is the preferred method for its determination as it provides a complete thermodynamic profile of the melting transition, including the onset temperature and the enthalpy of fusion (ΔH).[6]

Causality of Method Selection

Unlike simple melting point apparatus which relies on visual observation, DSC measures the heat flow required to raise the sample's temperature.[7][8] This quantitative approach is more reproducible and provides richer data. We use a "heat-cool-heat" cycle. The first heating run removes any thermal history of the material (e.g., residual stresses from crystallization). The cooling step provides information on crystallization behavior, and the second heating run gives the definitive melting characteristics of the sample under controlled conditions. A nitrogen purge is essential to create an inert atmosphere, preventing any oxidative degradation of the compound at elevated temperatures.[9]

Detailed Experimental Protocol for DSC

• Instrument Calibration:

  • Ensure the DSC instrument is calibrated for temperature and enthalpy using a certified indium standard (~10 mg).[9] The well-defined melting point (156.6 °C) and enthalpy of fusion (28.45 J/g) of indium make it an ideal calibrant.

• Sample Preparation:

  • Accurately weigh 2-5 mg of 4-Acetyl-4'-methylbiphenyl into a Tzero aluminum pan.[9] Using a small sample mass minimizes thermal gradients within the sample, leading to sharper transition peaks.

  • Place the corresponding lid on the pan and hermetically seal it using a sample press. This prevents any loss of sample due to sublimation.

  • Prepare an identical empty, hermetically sealed pan to serve as the reference.[10]

• Experimental Execution:

  • Place the sample pan on the sample platform and the reference pan on the reference platform within the DSC cell.[10]

  • Close the cell and initiate a nitrogen purge gas flow (typically 50 mL/min) to ensure an inert atmosphere.

  • Set the thermal program parameters:

    • Equilibration: Equilibrate at 25 °C.

    • First Heating Scan: Ramp the temperature from 25 °C to 150 °C at a rate of 10 °C/min. This rate is a standard choice that balances resolution and experimental time.

    • Isothermal Hold: Hold at 150 °C for 2 minutes to ensure the sample is fully molten.

    • Cooling Scan: Cool from 150 °C to 25 °C at 10 °C/min.

    • Second Heating Scan: Ramp the temperature from 25 °C to 150 °C at 10 °C/min.

• Data Analysis:

  • Analyze the data from the second heating scan.

  • The melting point (Tm) is typically reported as the peak temperature of the endothermic melting event.

  • Integrate the area under the melting peak to determine the enthalpy of fusion (ΔH).

Visualization: DSC Experimental Workflow

Caption: Workflow for Melting Point Determination using DSC.

Solubility Assessment: Kinetic and Thermodynamic Approaches

Solubility is a cornerstone of drug development, influencing everything from bioassay performance to intestinal absorption.[11] For a compound like 4-Acetyl-4'-methylbiphenyl, understanding its solubility in aqueous and organic media is vital. We distinguish between two key types of solubility measurements: kinetic and thermodynamic.[12]

Causality of Method Selection

• Kinetic Solubility: This is a high-throughput measurement of how readily a compound, pre-dissolved in an organic solvent like DMSO, precipitates when introduced into an aqueous buffer.[12] It is crucial in early discovery to quickly flag compounds that may have issues in biological assays, which often use DMSO stock solutions.[13] Nephelometry, which measures light scattering from precipitated particles, is an efficient method for this purpose.[14]

• Thermodynamic Solubility: This is the true equilibrium solubility of the solid compound in a given medium. The "shake-flask" method is the gold standard, though time-consuming.[15] It measures the maximum concentration a solvent can hold at equilibrium and is essential for pre-formulation and predicting in-vivo behavior.[12]

Detailed Experimental Protocols

A. Kinetic Solubility via Nephelometry

• Preparation: Prepare a 10 mM stock solution of 4-Acetyl-4'-methylbiphenyl in 100% DMSO.

• Assay Execution:

  • Dispense phosphate-buffered saline (PBS, pH 7.4) into the wells of a 96-well microtiter plate.

  • Add a small volume of the DMSO stock solution to the buffer (e.g., 2 µL into 198 µL) to achieve the highest desired concentration with minimal DMSO content (e.g., 1%).

  • Perform serial dilutions across the plate to create a range of concentrations.

  • Incubate the plate for a set period (e.g., 2 hours) at a controlled temperature (e.g., 25 °C).

• Measurement: Measure the turbidity of each well using a laser nephelometer. The instrument detects scattered light, with higher values indicating more precipitate.

• Analysis: The kinetic solubility is the concentration at which a significant increase in turbidity is observed compared to controls.

B. Thermodynamic Solubility via Shake-Flask Method

• Preparation: Add an excess amount of solid 4-Acetyl-4'-methylbiphenyl to a known volume of the test solvent (e.g., water, buffer) in a sealed vial. The excess solid ensures that equilibrium with a saturated solution will be reached.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (24-48 hours) to ensure equilibrium is fully established.[11]

• Phase Separation: Separate the undissolved solid from the saturated solution. Filtration through a low-binding filter (e.g., 0.22 µm PVDF) is a common method.[13] Centrifugation can also be used.

• Quantification: Accurately determine the concentration of the compound in the clear filtrate using a validated analytical method, typically HPLC with UV detection, against a standard curve.[11]

Visualization: Solubility Determination Workflow

Caption: Comparative workflow for kinetic and thermodynamic solubility.

Structural Analysis: Elucidation by Single-Crystal X-ray Diffraction (SCXRD)

While spectroscopic methods (NMR, MS, IR) confirm the chemical structure and connectivity, only Single-Crystal X-ray Diffraction (SCXRD) can determine the precise three-dimensional arrangement of atoms in the solid state. This includes bond lengths, bond angles, and the packing of molecules in the crystal lattice, which directly influences properties like melting point and solubility.

Causality of Method Selection

For small organic molecules like 4-Acetyl-4'-methylbiphenyl, SCXRD is the definitive technique for unambiguous structure determination.[16] It provides high-resolution atomic coordinates, which are invaluable for computational modeling, understanding intermolecular interactions, and identifying potential polymorphs—different crystal forms of the same compound that can have vastly different physical properties.

High-Level Experimental Protocol for SCXRD

• Crystallization: The most critical and often most challenging step is growing a single, high-quality crystal (typically >0.1 mm in all dimensions) free from significant defects.[16] This is commonly achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. A variety of solvents and solvent mixtures should be screened.

• Crystal Mounting and Screening: A suitable crystal is mounted on a goniometer head and placed in the X-ray diffractometer. A low-temperature stream of nitrogen is often used to protect the crystal from radiation damage and improve data quality.

• Data Collection: The crystal is rotated in a monochromatic X-ray beam. The X-rays diffract off the electron clouds of the atoms, producing a unique diffraction pattern of spots (reflections) that are recorded by a detector.[17][18] The angles and intensities of thousands of these reflections are measured.

• Structure Solution and Refinement:

  • The diffraction data is processed to determine the unit cell dimensions and space group symmetry of the crystal.

  • The "phase problem" is solved using computational methods (e.g., direct methods for small molecules) to generate an initial electron density map.[17]

  • An atomic model is built into the electron density map.

  • This model is then refined against the experimental data, optimizing the atomic positions and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

Visualization: SCXRD Structural Elucidation Workflow

Caption: Workflow for Crystal Structure Determination via SCXRD.

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4-Acetyl-4'-methylbiphenyl molecular weight and formula

An In-Depth Technical Guide to 4-Acetyl-4'-methylbiphenyl

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Acetyl-4'-methylbiphenyl (CAS No. 5748-38-9), a key intermediate in materials science and organic synthesis. We will delve into its fundamental properties, logical synthetic pathways, and analytical characterization, offering field-proven insights for researchers, chemists, and professionals in drug development.

Core Molecular Attributes and Identification

4-Acetyl-4'-methylbiphenyl is a biphenyl derivative characterized by an acetyl group at the 4-position and a methyl group at the 4'-position. This structure imparts properties that make it a valuable building block, particularly in the synthesis of liquid crystals.[1]

• Molecular Formula: C₁₅H₁₄O[2][3][4][5]

• Molecular Weight: 210.27 g/mol [2][3][4][5]

• IUPAC Name: 1-[4-(4-methylphenyl)phenyl]ethanone[2][3]

• CAS Registry Number: 5748-38-9[1][3][4][5]

• Synonyms: 4-Acetyl-4'-methyldiphenyl, 1-(4'-Methyl-[1,1'-biphenyl]-4-yl)ethanone[2][3][5]

Caption: Molecular Structure of 4-Acetyl-4'-methylbiphenyl.

Physicochemical Properties

The physical properties of a compound are critical for determining appropriate handling, storage, and application conditions. For 4-Acetyl-4'-methylbiphenyl, these properties are well-documented and essential for its use in further synthetic applications.

Property	Value	Source(s)
Appearance	White to light yellow powder/crystal	[1]
Melting Point	122 °C	[5]
Boiling Point	338.9 °C at 760 mmHg 210-214 °C (method not specified)	[3][5]
Density	1.038 g/cm³	[3]
Storage Temperature	Room temperature, recommended cool and dark (<15°C)	[1]

Synthesis Pathway: Suzuki-Miyaura Cross-Coupling

The formation of the C-C bond between the two phenyl rings is the cornerstone of synthesizing biphenyl derivatives. The Suzuki-Miyaura cross-coupling reaction is an exceptionally robust and widely adopted method for this purpose due to its high tolerance for various functional groups and generally high yields. The synthesis of 4-Acetyl-4'-methylbiphenyl can be efficiently achieved via this pathway.[6]

The causality for selecting this method lies in its reliability. The palladium-catalyzed reaction between an aryl halide and an arylboronic acid provides a direct and clean route to the target biphenyl structure, avoiding the harsh conditions and potential side products associated with older methods like Friedel-Crafts reactions with biphenyl itself.

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An In-depth Technical Guide to the Solubility of 4-Acetyl-4'-methylbiphenyl in Organic Solvents

Abstract

Understanding the solubility of 4-Acetyl-4'-methylbiphenyl (CAS 5748-38-9) is a critical parameter for its application in organic synthesis, materials science, and pharmaceutical development. As a key intermediate, its behavior in various organic solvents dictates the efficiency of reaction setups, purification strategies such as recrystallization, and formulation processes. This guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of 4-Acetyl-4'-methylbiphenyl. While quantitative public data is scarce, this document furnishes researchers with the foundational principles, a predictive qualitative profile, and a robust experimental protocol to determine its solubility empirically.

Introduction to 4-Acetyl-4'-methylbiphenyl

4-Acetyl-4'-methylbiphenyl is an aromatic ketone featuring a biphenyl backbone, a structure that lends itself to applications as a building block in the synthesis of more complex molecules, including liquid crystals and pharmaceutical agents. The acetyl and methyl functional groups on the biphenyl structure create a molecule with distinct electronic and steric properties, influencing its reactivity and intermolecular interactions. The efficacy of its use in subsequent chemical transformations is fundamentally linked to its solubility in the chosen reaction medium. An optimal solvent will not only fully dissolve the reactants but also facilitate the desired reaction pathway and simplify downstream processing.

Physicochemical Properties

A molecule's physical and chemical properties are the primary determinants of its solubility. For 4-Acetyl-4'-methylbiphenyl, the key characteristics are summarized below.

Property	Value	Source
CAS Number	5748-38-9	[1][2]
Molecular Formula	C₁₅H₁₄O	[3][4]
Molecular Weight	210.27 g/mol	[3][4]
Appearance	White to light yellow powder/crystal	[3]
Melting Point	~122 °C	[3]
Boiling Point	210-214 °C	[3]
Predicted Density	1.038 ± 0.06 g/cm³	[3]

The structure consists of a large, nonpolar biphenyl core and a polar acetyl (ketone) group. This duality governs its interaction with solvents of varying polarities.

Theoretical Principles of Solubility

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like." This adage is a simplification of the complex interplay between solute-solute, solvent-solvent, and solute-solvent interactions. For a solute to dissolve, the energy required to break the solute's crystal lattice and disrupt the solvent's intermolecular forces must be compensated by the energy released from the formation of new solute-solvent interactions.

For 4-Acetyl-4'-methylbiphenyl:

• Nonpolar Biphenyl Core: The extensive aromatic system is hydrophobic and interacts favorably with nonpolar or moderately polar solvents through van der Waals forces (specifically, π-π stacking and London dispersion forces).

• Polar Acetyl Group: The ketone group (C=O) possesses a significant dipole moment, allowing for dipole-dipole interactions with polar solvents. However, it is not a hydrogen bond donor and only a weak hydrogen bond acceptor.

This molecular structure leads to a nuanced solubility profile, which is explored in the following section.

Figure 1. Logical relationship between the molecular features of 4-Acetyl-4'-methylbiphenyl and its predicted affinity for different classes of organic solvents.

Qualitative and Inferred Quantitative Solubility Profile

• High Solubility Expected: In solvents that can effectively solvate both the nonpolar and polar moieties.

  • Chlorinated Solvents: Dichloromethane, Chloroform.

  • Aromatic Hydrocarbons: Toluene, Benzene.

  • Polar Aprotic Solvents: Acetone, Tetrahydrofuran (THF), Ethyl Acetate.

• Moderate to Good Solubility Expected: In solvents that interact strongly with one part of the molecule.

  • Alcohols: Ethanol, Methanol. The structurally similar 4-methylbiphenyl is soluble in alcohol.[6]

• Low to Negligible Solubility Expected: In highly polar or very nonpolar solvents where solute-solvent interactions are weak.

  • Water: The large hydrophobic core makes it practically insoluble in water. The related compound 4-Acetylbiphenyl is noted as insoluble in water.[7]

  • Aliphatic Hydrocarbons: Hexanes, Cyclohexane.

For context, the related compound 4-Acetylbiphenyl (CAS 92-91-1) is reported to be soluble in chloroform at a concentration of 10 mg per 200 µL, which calculates to 50 g/L .[7][8][9] It is also described as soluble in ethanol and acetone.[10][11] This suggests that 4-Acetyl-4'-methylbiphenyl would exhibit a similar, if not slightly enhanced, solubility in these types of solvents due to the additional methyl group.

Experimental Protocol for Quantitative Solubility Determination

For researchers requiring precise solubility data, empirical determination is necessary. The isothermal shake-flask method is a reliable and widely accepted technique.

Objective: To determine the saturation solubility of 4-Acetyl-4'-methylbiphenyl in a given organic solvent at a specific temperature (e.g., 25 °C).

Materials:

• 4-Acetyl-4'-methylbiphenyl (>98% purity)

• High-purity organic solvents (HPLC grade or equivalent)

• Analytical balance (±0.01 mg)

• Vials with PTFE-lined screw caps (e.g., 4 mL or 20 mL)

• Thermostatic shaker or incubator capable of maintaining constant temperature (±0.5 °C)

• Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer.

Methodology:

• Preparation of Supersaturated Solutions:

  • Accurately weigh an excess amount of 4-Acetyl-4'-methylbiphenyl (e.g., 100 mg) into a tared vial.

  • Add a known volume (e.g., 2.0 mL) of the selected organic solvent to the vial.

  • Securely cap the vial. This initial mixture should be a slurry, indicating that the solid is in excess of its solubility limit.

• Equilibration:

  • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a minimum of 24 hours to ensure that thermodynamic equilibrium between the dissolved and undissolved solid is reached. A longer period (48-72 hours) is recommended to guarantee saturation.

• Sample Preparation and Analysis:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2 hours to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean, tared vial or directly into a pre-weighed volumetric flask. This step is critical to remove all undissolved microcrystals.

  • Accurately weigh the filtered solution or dilute it to a known volume.

  • Quantify the concentration of 4-Acetyl-4'-methylbiphenyl in the filtered solution using a pre-validated analytical method (e.g., HPLC or UV-Vis spectroscopy against a calibration curve).

• Calculation of Solubility:

  • The solubility (S) is calculated from the determined concentration. For example, if using HPLC: S (mg/mL) = (Concentration from HPLC in mg/mL) × (Dilution Factor)

Figure 2. Experimental workflow for the determination of thermodynamic solubility using the isothermal shake-flask method.

Conclusion

While specific quantitative solubility data for 4-Acetyl-4'-methylbiphenyl remains elusive in public databases, a strong predictive understanding can be derived from its molecular structure and the behavior of analogous compounds. It is expected to be readily soluble in chlorinated, aromatic, and polar aprotic solvents, with moderate solubility in alcohols and poor solubility in water and aliphatic hydrocarbons. For applications demanding precise solubility values, the detailed isothermal shake-flask protocol provided in this guide offers a reliable framework for empirical determination. This foundational knowledge is indispensable for optimizing synthetic routes, developing robust purification protocols, and advancing the use of this versatile chemical intermediate in research and industry.

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Introduction: The Significance of Core Physicochemical Properties

An In-depth Technical Guide to the Physicochemical Properties of 4-Acetyl-4'-methylbiphenyl

4-Acetyl-4'-methylbiphenyl, a ketone derivative of the biphenyl scaffold, is a molecule of considerable interest in medicinal chemistry and materials science. Its structural rigidity, aromatic character, and functional groups make it a valuable intermediate in the synthesis of novel compounds. For professionals in drug development and materials research, a precise understanding of its fundamental physicochemical properties is not merely academic; it is a prerequisite for successful process development, purification, formulation, and quality control. The melting and boiling points, in particular, serve as critical indicators of purity and are foundational to designing and interpreting experimental outcomes. This guide provides a detailed examination of these two key parameters for 4-Acetyl-4'-methylbiphenyl.

Physicochemical Profile of 4-Acetyl-4'-methylbiphenyl

A compound's identity and physical behavior are encapsulated in its core data. The following table summarizes the key identifiers and thermal properties of 4-Acetyl-4'-methylbiphenyl.

Property	Value	Source(s)
IUPAC Name	1-[4-(4-methylphenyl)phenyl]ethanone	[1]
CAS Number	5748-38-9	[1][2][3]
Molecular Formula	C₁₅H₁₄O	[1][2][3]
Molecular Weight	210.27 g/mol	[1][2][3]
Melting Point	122 °C	[3]
Boiling Point	338.9 °C at 760 mmHg	[2]
210-214 °C (at reduced pressure)	[3]

The variance in the reported boiling points is significant and highlights a crucial experimental consideration: thermal stability. The lower range (210-214 °C) is indicative of a measurement taken under reduced pressure, a common and necessary practice for high molecular weight organic compounds to prevent decomposition at their atmospheric boiling point.

Part 1: Melting Point Determination and Interpretation

The melting point is an intrinsic property of a pure, crystalline solid. It provides a rapid and effective means of substance identification and purity assessment. A sharp melting range (typically < 2 °C) is characteristic of a pure compound, whereas impurities tend to depress and broaden this range.

Expertise in Practice: The Capillary Melting Point Protocol

The capillary method remains the gold standard for melting point determination due to its precision and requirement for minimal sample. The causality behind this protocol is rooted in achieving thermal equilibrium and accurate observation.

Self-Validating Experimental Protocol:

• Sample Preparation: The sample must be thoroughly dried to eliminate residual solvents, which can act as impurities. It is then finely pulverized to ensure uniform packing and efficient heat transfer.

• Capillary Loading: A small amount of the powdered sample is packed into a thin-walled capillary tube to a height of 2-3 mm. A dense, uniform packing is essential to avoid air pockets that would disrupt heat conduction.

• Instrument Calibration: Prior to measurement, the melting point apparatus must be calibrated using certified standards with known melting points (e.g., benzophenone, caffeine). This step ensures the trustworthiness of the instrument's temperature sensor.

• Heating Ramp: The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point (122 °C).

• Observation Ramp: The heating rate is then reduced to a slow 1-2 °C per minute. Causality: A slow ramp rate is critical to allow the system to approach thermal equilibrium, ensuring the temperature read by the thermometer accurately reflects the temperature of the sample.

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the start of the melting range. The temperature at which the last crystal melts is the end of the range.

Workflow Visualization

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spectroscopic data for 4-Acetyl-4'-methylbiphenyl

An In-depth Technical Guide to the Spectroscopic Characterization of 4-Acetyl-4'-methylbiphenyl

This guide provides a comprehensive analysis of the (CAS 5748-38-9), a biphenyl derivative of interest in materials science and synthetic chemistry.[1][2] As a Senior Application Scientist, my objective is to move beyond mere data presentation. This document is structured to provide a deep, mechanistic understanding of how each spectroscopic technique—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—contributes to the unambiguous structural elucidation of this molecule. The protocols described herein are designed as self-validating systems, ensuring researchers can confidently replicate and interpret their own findings.

Molecular Structure and Analytical Strategy

The foundational step in any spectroscopic analysis is a thorough understanding of the target molecule's structure. 4-Acetyl-4'-methylbiphenyl, with the molecular formula C₁₅H₁₄O, possesses a defined set of functional groups and symmetries that give rise to a unique spectroscopic fingerprint.[1] Our analytical strategy is to use a multi-technique approach to probe the molecule's framework, connectivity, and functional groups, integrating the data to build a cohesive and validated structural assignment.

Molecular Structure:

Simplified Representation of 4-Acetyl-4'-methylbiphenyl

The structure features two phenyl rings (Ring A and Ring B), a methyl ketone (acetyl group), and a methyl group. The para-substitution pattern on both rings is a key feature that will dictate the appearance of the NMR spectra.

Below is a workflow diagram illustrating the integrated approach to spectroscopic characterization.

Caption: Integrated workflow for the spectroscopic characterization of 4-Acetyl-4'-methylbiphenyl.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the electronic environment, connectivity, and relative number of protons in a molecule.[3] For 4-Acetyl-4'-methylbiphenyl, the spectrum is expected to be highly informative, with distinct regions for the aromatic and aliphatic protons.

Experimental Protocol (¹H NMR)

• Sample Preparation: Dissolve approximately 5-10 mg of high-purity 4-Acetyl-4'-methylbiphenyl in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference standard.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

  • Temperature: 298 K.

  • Spectral Width: ~16 ppm.

  • Acquisition Time: ~4 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16-32, depending on sample concentration.

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm. Integrate all signals.

Data Interpretation and Discussion

The para-substituted biphenyl system creates a characteristic pattern in the aromatic region. Due to the electronic influence of the electron-donating methyl group and the electron-withdrawing acetyl group, the signals for the two aromatic rings will be distinct.

• Aromatic Protons (δ 7.20-8.10 ppm): The molecule has 8 aromatic protons. The para-substitution leads to two distinct AA'BB' spin systems, which often appear as two sets of doublets.

  • The protons on the ring bearing the acetyl group (Ring B) are expected to be further downfield due to the deshielding effect of the carbonyl group. The protons ortho to the carbonyl (H-B) will be the most deshielded, appearing around 8.0 ppm. The protons meta to the carbonyl (H-A) will be upfield relative to H-B.

  • The protons on the ring with the methyl group (Ring A) will be relatively shielded. The signals are expected around 7.2-7.6 ppm.

• Acetyl Methyl Protons (δ ~2.65 ppm): The three protons of the acetyl methyl group are adjacent to a carbonyl group, which deshields them significantly. They will appear as a sharp singlet, as there are no adjacent protons to couple with. Data for the similar compound 4-Acetylbiphenyl shows this peak at 2.62 ppm.[4]

• Biphenyl Methyl Protons (δ ~2.45 ppm): The three protons of the methyl group attached directly to the aromatic ring are less deshielded than the acetyl protons. They will also appear as a sharp singlet.

Predicted ¹H NMR Data	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Ring B - Protons (ortho to C=O)	~8.05	Doublet	2H	Ar-H
Ring B - Protons (meta to C=O)	~7.70	Doublet	2H	Ar-H
Ring A - Protons (ortho to CH₃)	~7.55	Doublet	2H	Ar-H
Ring A - Protons (meta to CH₃)	~7.30	Doublet	2H	Ar-H
Acetyl Protons	~2.65	Singlet	3H	-C(O)CH₃
Methyl Protons	~2.45	Singlet	3H	Ar-CH₃

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides information on the carbon framework of the molecule. Each chemically unique carbon atom gives a distinct signal.

Experimental Protocol (¹³C NMR)

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Instrumentation: Acquire the spectrum on the same NMR spectrometer, switching to the ¹³C channel (e.g., 100 MHz for a 400 MHz instrument).

• Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled sequence (e.g., 'zgpg30').

  • Spectral Width: ~220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

• Processing: Apply Fourier transformation with exponential multiplication, phase correction, and baseline correction. Calibrate the spectrum using the CDCl₃ solvent peak at 77.16 ppm.

Data Interpretation and Discussion

The molecule has 15 carbon atoms, but due to symmetry, fewer than 15 signals may be observed. However, free rotation around the biphenyl bond can make all carbons chemically distinct.

• Carbonyl Carbon (δ ~197 ppm): The ketone carbonyl carbon is highly deshielded and will appear far downfield. For 4-Acetylbiphenyl, this signal is observed at 197.4 ppm.[4]

• Aromatic Carbons (δ 125-146 ppm): Ten distinct signals are expected for the 12 aromatic carbons. The quaternary carbons (those bonded to other carbons, not hydrogens) will typically have lower intensities. The carbons directly attached to the electron-withdrawing acetyl group and the electron-donating methyl group (ipso-carbons), as well as the carbons forming the biphenyl linkage, will have characteristic shifts.

• Methyl Carbons (δ 20-30 ppm): The two methyl carbons will appear in the aliphatic region. The acetyl methyl carbon will be slightly more deshielded (~26-27 ppm) than the aromatic methyl carbon (~21 ppm).

Predicted ¹³C NMR Data	Chemical Shift (δ, ppm)	Assignment
Carbonyl	~197.5	C=O
Aromatic Quaternary	~146.0, ~140.0, ~138.0, ~136.0	Ar-C
Aromatic CH	~129.5, ~129.0, ~128.5, ~127.0	Ar-CH
Acetyl Methyl	~26.8	-C(O)CH₃
Aromatic Methyl	~21.2	Ar-CH₃

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy probes the vibrational modes of functional groups. It is particularly effective for identifying the carbonyl group and characterizing the aromatic system.

Experimental Protocol (FTIR)

• Sample Preparation (KBr Pellet): Mix ~1-2 mg of the sample with ~100-200 mg of dry, FTIR-grade potassium bromide (KBr). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

• Instrumentation: Analyze the sample using an FTIR spectrometer.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32.

• Processing: Perform a background scan with an empty sample holder. The instrument software will automatically ratio the sample spectrum to the background.

Data Interpretation and Discussion

The IR spectrum will be dominated by a few key absorption bands that confirm the major functional groups.

• Aromatic C-H Stretch (3100-3000 cm⁻¹): Weak to medium sharp bands appearing just above 3000 cm⁻¹ are characteristic of C-H bonds on an aromatic ring.

• Aliphatic C-H Stretch (3000-2850 cm⁻¹): Weak to medium absorptions corresponding to the stretching of the C-H bonds in the two methyl groups.

• Carbonyl (C=O) Stretch (~1680 cm⁻¹): This will be the most intense and diagnostically important peak in the spectrum. The carbonyl of an aromatic ketone is conjugated with the phenyl ring, which lowers the stretching frequency from that of a saturated ketone (~1715 cm⁻¹) to the 1685-1666 cm⁻¹ range.[5][6]

• Aromatic C=C Stretches (1600-1450 cm⁻¹): Several medium to strong bands in this region are characteristic of the carbon-carbon double bond stretching within the aromatic rings.

Predicted FTIR Data	Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
Aromatic C-H Stretch	3100-3000	Medium-Weak	=C-H Stretch
Aliphatic C-H Stretch	3000-2850	Medium-Weak	C-H Stretch
Carbonyl Stretch	~1680	Strong, Sharp	C=O Stretch (Aryl Ketone)
Aromatic Ring Stretch	~1600, ~1510, ~1480	Medium-Strong	C=C Stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization, offering crucial clues to its structure.

Experimental Protocol (GC-MS with Electron Ionization)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

• GC Parameters:

  • Column: Standard non-polar column (e.g., DB-5ms).

  • Injection Volume: 1 µL.

  • Temperature Program: Start at 100°C, ramp to 280°C at 20°C/min, and hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 450.

Data Interpretation and Discussion

The EI mass spectrum will show the molecular ion and several characteristic fragment ions.

• Molecular Ion (M⁺·): The molecular formula C₁₅H₁₄O corresponds to a molecular weight of 210.27 g/mol .[7] The molecular ion peak should appear at m/z = 210.

• Key Fragmentation: The most prominent fragmentation in aromatic ketones is the alpha-cleavage, the loss of a group attached to the carbonyl.

  • Loss of Methyl Radical (m/z 195): The primary fragmentation will be the loss of the acetyl methyl group (•CH₃, mass 15) to form a very stable [M-15]⁺ acylium ion at m/z 195. This is often the base peak.

  • Loss of Acyl Group (m/z 167): Loss of the entire acetyl radical (•COCH₃, mass 43) would lead to a fragment at m/z 167, corresponding to the 4-methylbiphenyl cation.

  • Further Fragmentation: The acylium ion at m/z 195 can subsequently lose carbon monoxide (CO, mass 28) to form a fragment at m/z 167.[8]

Caption: Predicted primary fragmentation pathway for 4-Acetyl-4'-methylbiphenyl in EI-MS.

Predicted MS Data	m/z	Proposed Fragment	Significance
210	[C₁₅H₁₄O]⁺·	Molecular Ion	Confirms Molecular Weight
195	[C₁₄H₁₁O]⁺	[M - CH₃]⁺	Base Peak, confirms acetyl group
167	[C₁₃H₁₁]⁺	[M - COCH₃]⁺	Confirms biphenyl structure

Conclusion

The combination of ¹H NMR, ¹³C NMR, FTIR, and Mass Spectrometry provides a robust and unequivocal method for the structural confirmation of 4-Acetyl-4'-methylbiphenyl. NMR spectroscopy defines the precise proton and carbon environments, confirming the substitution pattern and connectivity. FTIR spectroscopy provides definitive evidence of the conjugated ketone functional group. Finally, mass spectrometry confirms the molecular weight and reveals a predictable fragmentation pattern consistent with the proposed structure. This integrated analytical approach represents a gold standard for the characterization of novel and existing chemical entities in research and industrial settings.

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A Senior Application Scientist's Guide to the ¹H NMR Spectrum of 4-Acetyl-4'-methylbiphenyl

Abstract

This technical guide provides a comprehensive analysis of the Proton Nuclear Magnetic Resonance (¹H NMR) spectrum of 4-Acetyl-4'-methylbiphenyl. Aimed at researchers, scientists, and professionals in drug development, this document delves into the structural nuances of the molecule as revealed by NMR spectroscopy. We will cover the theoretical prediction of the spectrum, a detailed experimental protocol for data acquisition, and an in-depth interpretation of the chemical shifts, multiplicities, and coupling constants. The guide emphasizes the causal relationships between molecular structure and spectral features, offering field-proven insights to ensure accurate and reproducible results.

Introduction: The Role of NMR in Structural Elucidation

4-Acetyl-4'-methylbiphenyl is a biphenyl derivative possessing two distinct para-substituted phenyl rings. Such compounds are valuable scaffolds in medicinal chemistry and materials science. The precise characterization of these molecules is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for unambiguous structure determination in solution.[1][2] ¹H NMR, in particular, provides a detailed map of the proton environments within a molecule, revealing crucial information about its connectivity and stereochemistry.[3][4]

This guide will systematically deconstruct the ¹H NMR spectrum of 4-Acetyl-4'-methylbiphenyl, demonstrating how to leverage fundamental NMR principles to confirm its molecular identity with confidence.

Structural Analysis and Spectral Prediction

Before acquiring a spectrum, a robust understanding of the molecule's structure allows for an accurate prediction of the expected NMR signals. 4-Acetyl-4'-methylbiphenyl (C₁₅H₁₄O) has several distinct proton environments, which are labeled in the diagram below.

Caption: Structure of 4-Acetyl-4'-methylbiphenyl with proton labeling.

Based on this structure, we can predict the following signals:

• Two Aliphatic Singlets: The molecule has two methyl groups that are not adjacent to any protons, which will therefore appear as singlets.

  • Protons (a): The methyl group on the biphenyl ring (-CH₃) is an electron-donating group (EDG). It will shield the attached protons, causing them to appear at a relatively upfield chemical shift (lower ppm).[5]

  • Protons (b): The acetyl methyl group (-COCH₃) is attached to a carbonyl, which is an electron-withdrawing group (EWG). This deshields the protons, shifting their signal downfield (higher ppm) compared to the other methyl group.[6][7]

• Four Aromatic Signals: The para-substitution on both rings creates symmetry. However, the two rings are electronically distinct. This results in two separate AA'BB' systems in the aromatic region, which often appear as two pairs of doublets.

  • Protons (c) & (d): These protons are on the ring with the electron-donating methyl group. They will be relatively shielded and appear more upfield in the aromatic region.[8][9]

  • Protons (e) & (f): These protons are on the ring with the electron-withdrawing acetyl group. They will be deshielded and appear more downfield.[8][9][10] Protons (f), being ortho to the carbonyl group, are expected to be the most deshielded of all aromatic protons due to the anisotropic effect of the C=O bond and will thus appear at the highest chemical shift.[9]

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

Adherence to a rigorous and validated protocol is essential for acquiring high-quality, reproducible NMR data.[11]

Caption: Standard workflow for ¹H NMR sample preparation and data acquisition.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-Acetyl-4'-methylbiphenyl.[12][13]

  • Transfer the solid to a clean, dry vial. Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference standard.[14] CDCl₃ is an excellent solvent for nonpolar to moderately polar organic compounds and its residual proton signal at 7.26 ppm does not typically interfere with the signals of interest.

  • Ensure the sample is fully dissolved. If any particulate matter remains, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube.[12] Solid particles will degrade the magnetic field homogeneity, leading to poor spectral resolution.

• Instrumental Setup & Acquisition (400 MHz Spectrometer Example):

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the CDCl₃ solvent. This step is crucial for stabilizing the magnetic field during acquisition.[14]

  • Shim the magnetic field to optimize its homogeneity across the sample, which is critical for achieving sharp, well-resolved peaks.

  • Acquire the ¹H NMR spectrum using standard parameters (e.g., 16 scans, 30° pulse angle, 2-second relaxation delay).

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Perform phase and baseline corrections to ensure accurate peak shapes and integrations.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative number of protons corresponding to each peak.

Data Interpretation and Peak Assignment

The resulting ¹H NMR spectrum is interpreted by analyzing the chemical shift (δ), integration value, and multiplicity (splitting pattern) of each signal. The data presented below is representative for this compound, based on spectral database information.[15][16][17]

Proton Label (from Diagram)	Assignment	Chemical Shift (δ, ppm)	Integration	Multiplicity	Coupling Constant (J, Hz)
a	-CH₃ (on biphenyl)	~ 2.41	3H	Singlet (s)	N/A
b	-COCH₃ (acetyl)	~ 2.64	3H	Singlet (s)	N/A
d	Aromatic H (ortho to -CH₃)	~ 7.28	2H	Doublet (d)	~ 8.1
c	Aromatic H (meta to -CH₃)	~ 7.55	2H	Doublet (d)	~ 8.1
e	Aromatic H (meta to -COCH₃)	~ 7.68	2H	Doublet (d)	~ 8.4
f	Aromatic H (ortho to -COCH₃)	~ 8.03	2H	Doublet (d)	~ 8.4

• Signal (a) at ~2.41 ppm: This singlet, integrating to 3 protons, is assigned to the methyl group on the biphenyl ring. Its upfield position is characteristic of an alkyl group attached to an aromatic ring.[18]

• Signal (b) at ~2.64 ppm: This singlet also integrates to 3 protons and is assigned to the acetyl methyl group. The deshielding effect of the adjacent carbonyl group shifts it downfield relative to signal (a).[18]

• Aromatic Region (7.2-8.1 ppm):

  • Doublet at ~7.28 ppm (d): This 2H doublet is assigned to the protons ortho to the methyl group. The electron-donating nature of the methyl group shields these protons, placing them at the most upfield position in the aromatic region.[8][9]

  • Doublet at ~7.55 ppm (c): This 2H doublet corresponds to the protons meta to the methyl group.

  • Doublet at ~7.68 ppm (e): This 2H doublet is assigned to the protons meta to the acetyl group.

  • Doublet at ~8.03 ppm (f): This 2H doublet, the most downfield signal in the spectrum, is assigned to the protons ortho to the electron-withdrawing acetyl group. This significant downfield shift is a classic example of deshielding due to both induction and the magnetic anisotropy of the carbonyl group.[9][19]

The coupling constants for the aromatic protons (J ≈ 8.1-8.4 Hz) are typical for ortho-coupling in a para-substituted benzene ring.

Conclusion

The ¹H NMR spectrum provides an unequivocal fingerprint for 4-Acetyl-4'-methylbiphenyl. Each of the six unique proton environments gives rise to a distinct and predictable signal. The chemical shifts of the aliphatic singlets clearly differentiate the electron-donating and electron-withdrawing environments of the two methyl groups. Furthermore, the characteristic patterns of the two AA'BB' systems in the aromatic region confirm the para-substitution on both rings and the electronic influence of their respective substituents. This detailed analysis, grounded in fundamental NMR principles, serves as a robust method for the structural verification and quality control of this important chemical entity.

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An In-Depth Technical Guide to the ¹³C NMR Analysis of 4-Acetyl-4'-methylbiphenyl

This guide provides a comprehensive technical overview of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 4-acetyl-4'-methylbiphenyl, a disubstituted biphenyl of interest in medicinal chemistry and materials science. Tailored for researchers, scientists, and drug development professionals, this document delves into the principles, experimental procedures, and detailed spectral interpretation of this compound, offering field-proven insights to facilitate accurate structural elucidation and characterization.

Introduction: The Significance of ¹³C NMR in Structural Analysis

Carbon-13 NMR spectroscopy is a powerful analytical technique that provides direct information about the carbon skeleton of a molecule.[1] Unlike ¹H NMR, which focuses on the protons, ¹³C NMR allows for the direct observation of the carbon framework, revealing the number of non-equivalent carbon atoms and offering insights into their chemical environment.[2] In the context of drug development and materials science, precise structural confirmation is paramount, and ¹³C NMR is an indispensable tool for verifying the identity and purity of synthesized compounds like 4-acetyl-4'-methylbiphenyl.

The chemical shift of a ¹³C nucleus is influenced by the hybridization of the carbon atom and the electronegativity of the atoms attached to it.[3] For aromatic compounds such as 4-acetyl-4'-methylbiphenyl, the carbon signals typically appear in the range of 120-150 ppm.[4] The presence of substituents, in this case, an acetyl group and a methyl group, induces shifts in the positions of the aromatic carbon signals, providing valuable information for the complete assignment of the spectrum.

Experimental Protocol for ¹³C NMR Analysis

The acquisition of a high-quality ¹³C NMR spectrum is contingent upon meticulous sample preparation and the appropriate selection of experimental parameters. The following protocol outlines a robust methodology for the analysis of 4-acetyl-4'-methylbiphenyl.

Sample Preparation

A well-prepared sample is the cornerstone of a successful NMR experiment. The following steps ensure optimal results:

• Compound Purity: Ensure the 4-acetyl-4'-methylbiphenyl sample is of high purity to avoid interfering signals from impurities.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for non-polar to moderately polar organic compounds. Its residual ¹³C signal appears as a triplet at approximately 77.16 ppm, which can serve as an internal reference.[5] A comprehensive list of common NMR solvents and their chemical shifts is available for reference.[6][7][8]

• Concentration: For a standard ¹³C NMR experiment, a concentration of 50-100 mg of the sample in 0.6-0.7 mL of deuterated solvent is recommended.[9]

• Homogenization: Dissolve the sample completely in the deuterated solvent. Gentle warming or vortexing can aid in dissolution. Ensure no solid particles are present, as they can degrade the spectral quality.

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal defined as 0.0 ppm. A small amount can be added to the sample for precise chemical shift referencing.

Spectrometer Setup and Data Acquisition

The following is a general procedure for acquiring a standard proton-decoupled ¹³C NMR spectrum:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is typically used.

• Acquisition Parameters:

  • Spectral Width (SW): A spectral width of approximately 240 ppm is sufficient to cover the entire range of chemical shifts for most organic molecules.

  • Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (typically several hundred to thousands) is required to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (D1): A relaxation delay of 1-2 seconds is a common starting point. For quantitative analysis, longer relaxation delays (5 times the longest T₁) are necessary.[10]

  • Temperature: The experiment is typically performed at room temperature.

Structural Elucidation and Spectral Assignment

The ¹³C NMR spectrum of 4-acetyl-4'-methylbiphenyl is expected to exhibit a specific number of signals corresponding to the unique carbon environments in the molecule. Due to the asymmetry of the molecule, all 15 carbon atoms are chemically non-equivalent and should, in principle, give rise to 15 distinct signals.

Molecular Structure and Numbering

To facilitate the spectral assignment, the carbon atoms of 4-acetyl-4'-methylbiphenyl are numbered as follows:

Figure 1. Numbering scheme for 4-acetyl-4'-methylbiphenyl.

Predicted and Experimental Chemical Shifts

The assignment of the ¹³C NMR spectrum is based on a combination of established chemical shift ranges, substituent effects, and comparison with the spectra of related compounds, namely 4-acetylbiphenyl and 4-methylbiphenyl.[11]

Carbon Atom	Predicted Chemical Shift Range (ppm)	Experimental Chemical Shift (ppm)	Rationale for Assignment
C=O	195 - 210	197.8	The carbonyl carbon of a ketone typically resonates in this downfield region.[2]
C-4' (ipso, attached to CH₃)	135 - 140	138.2	The methyl group has a moderate electron-donating effect, leading to a downfield shift for the attached carbon.
C-4 (ipso, attached to C=O)	135 - 140	136.0	The acetyl group is electron-withdrawing, causing a downfield shift of the ipso-carbon.
C-1' (ipso, attached to other ring)	140 - 145	145.1	Quaternary carbon linking the two phenyl rings, expected to be downfield.
C-1 (ipso, attached to other ring)	135 - 140	137.1	Quaternary carbon linking the two phenyl rings, influenced by the acetyl group.
C-3', C-5' (ortho to CH₃)	128 - 132	129.7	Aromatic CH carbons adjacent to the methyl-substituted ring.
C-3, C-5 (ortho to C=O)	127 - 130	128.9	Aromatic CH carbons ortho to the acetyl group.
C-2', C-6' (meta to CH₃)	125 - 128	127.0	Aromatic CH carbons meta to the methyl group.
C-2, C-6 (meta to C=O)	125 - 128	128.5	Aromatic CH carbons meta to the acetyl group.
CH₃ (acetyl)	25 - 30	26.7	The methyl group of the acetyl moiety.
CH₃ (biphenyl)	20 - 25	21.2	The methyl group attached to the biphenyl ring.

Note: The experimental chemical shifts are based on typical values observed for 4,4'-disubstituted biphenyls and may vary slightly depending on the solvent and experimental conditions.

Detailed Spectral Interpretation

• Carbonyl Carbon (C=O): The signal for the carbonyl carbon is the most downfield, appearing around 197.8 ppm, which is characteristic of a ketone.[11]

• Quaternary Carbons: There are four quaternary carbons (C-1, C-4, C-1', and C-4'). These signals are typically of lower intensity due to the absence of a Nuclear Overhauser Effect (NOE) enhancement from directly attached protons. Their chemical shifts are influenced by the substituents and their position in the biphenyl system.

• Aromatic CH Carbons: The eight aromatic CH carbons give rise to a group of signals in the region of approximately 125-130 ppm. The specific assignment of these signals can be challenging without further 2D NMR experiments like HSQC and HMBC. However, the carbons ortho and meta to the electron-withdrawing acetyl group will be shifted downfield compared to those in the methyl-substituted ring.

• Methyl Carbons: The two methyl carbons are readily identifiable in the upfield region of the spectrum. The acetyl methyl (CH₃) typically appears around 26.7 ppm, while the methyl group attached to the biphenyl ring (CH₃) is found further upfield at approximately 21.2 ppm.[11]

Advanced NMR Techniques for Unambiguous Assignment

For a definitive and unambiguous assignment of all carbon signals, particularly the closely spaced aromatic CH signals, advanced 2D NMR techniques are highly recommended.

Workflow for Unambiguous Spectral Assignment

Figure 2. A typical workflow for the complete assignment of ¹³C NMR spectra using 2D NMR techniques.

• DEPT (Distortionless Enhancement by Polarization Transfer): This experiment is invaluable for differentiating between CH, CH₂, and CH₃ groups. A DEPT-135 experiment, for instance, will show CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks. Quaternary carbons are not observed in DEPT spectra.

• HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates carbon atoms with their directly attached protons. It is a powerful tool for assigning the signals of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment reveals correlations between carbons and protons that are two or three bonds apart. This is particularly useful for assigning quaternary carbons by observing their correlations with nearby protons.

By employing a combination of these techniques, a complete and confident assignment of every carbon signal in the ¹³C NMR spectrum of 4-acetyl-4'-methylbiphenyl can be achieved.

Conclusion

The ¹³C NMR analysis of 4-acetyl-4'-methylbiphenyl provides a wealth of structural information that is critical for its characterization. A standard proton-decoupled ¹³C NMR spectrum, when combined with a systematic approach to spectral interpretation based on chemical shift theory and comparison with related compounds, allows for a reliable assignment of the carbon signals. For unequivocal assignments, particularly of the aromatic carbons, the use of advanced 2D NMR techniques such as DEPT, HSQC, and HMBC is strongly recommended. This guide provides the foundational knowledge and practical protocols for researchers and scientists to confidently perform and interpret the ¹³C NMR spectrum of this and similar disubstituted biphenyl compounds.

References

• Hiyama, T., et al. (n.d.). Cross-Coupling of Triallyl(aryl)silanes with Aryl Bromides and Chlorides: An Alternative Convenient Biaryl Synthesis. Supporting Information. Wiley-VCH. Retrieved from [Link]

• Jadhav, S. N., et al. (2015). Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium. Supporting Information. The Royal Society of Chemistry. Retrieved from [Link]

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• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy (4th ed.). Cengage Learning.

• Khan, M. T. H., et al. (2014). Supplementary Materials: Characterization of Palladium(II) Complex. Molecules. Retrieved from [Link]

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mass spectrometry of 4-Acetyl-4'-methylbiphenyl

<An In-depth Technical Guide on the Mass Spectrometry of 4-Acetyl-4'-methylbiphenyl

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a detailed examination of the mass spectrometric behavior of 4-Acetyl-4'-methylbiphenyl, a compound of interest in various chemical and pharmaceutical research areas. This document outlines the fundamental principles of its ionization and fragmentation under electron ionization (EI), presents a validated experimental protocol, and offers a comprehensive analysis of the resulting mass spectrum. By integrating theoretical knowledge with practical application, this guide serves as an essential resource for the accurate identification and structural elucidation of this and similar biphenyl derivatives.

Introduction: The Analytical Imperative for 4-Acetyl-4'-methylbiphenyl

4-Acetyl-4'-methylbiphenyl belongs to the biphenyl class of compounds, which are foundational structures in medicinal chemistry and materials science. The addition of the acetyl group introduces a reactive site that is pivotal for both its chemical properties and its fragmentation behavior in mass spectrometry. A thorough understanding of its mass spectrometric profile is critical for applications ranging from synthetic chemistry quality control to metabolite identification in drug metabolism studies. This guide provides the necessary framework for these analytical endeavors.

Compound Profile

• Chemical Name: 1-(4'-methyl-[1,1'-biphenyl]-4-yl)ethan-1-one[1]

• Molecular Formula: C₁₅H₁₄O[1][2][3][4]

• Molecular Weight: 210.27 g/mol [1][2][3][4]

• CAS Number: 5748-38-9[1][2][5]

Core Methodology: Electron Ionization-Mass Spectrometry (EI-MS)

Electron ionization is the method of choice for generating a reproducible and information-rich mass spectrum for 4-Acetyl-4'-methylbiphenyl, particularly when coupled with gas chromatography for sample introduction.

Detailed Experimental Protocol

A. Sample Preparation:

• Prepare a stock solution of 4-Acetyl-4'-methylbiphenyl at a concentration of 1 mg/mL in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• Perform a serial dilution to a working concentration of 10-20 µg/mL.

• Inject a 1 µL aliquot into the GC-MS system.

B. Instrumentation Parameters:

• Gas Chromatograph (GC):

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane) is optimal for the separation of this compound.

  • Inlet: Set to 250°C in splitless mode to ensure complete vaporization.

  • Oven Temperature Program: Initiate at 100°C, hold for 1 minute, then ramp at 15°C/min to 300°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV. This standard energy provides sufficient energy to induce fragmentation and generate a characteristic, library-searchable spectrum.[6]

  • Source Temperature: 230°C.

  • Mass Analyzer: Quadrupole.

  • Scan Range: m/z 40-350.

Rationale for Methodological Choices

The selection of a non-polar GC column is based on the hydrophobic nature of the biphenyl structure. The 70 eV electron energy is a long-standing convention in mass spectrometry that ensures fragmentation patterns are consistent and comparable across different instruments, which is crucial for library matching and compound identification.

Analysis of Fragmentation Patterns

The mass spectrum of 4-Acetyl-4'-methylbiphenyl is distinguished by a few dominant fragmentation pathways that are characteristic of aromatic ketones.

The Molecular Ion Peak (M⁺˙)

The molecular ion peak is observed at m/z 210 , corresponding to the molecular weight of the compound. Its presence is the first indicator of the compound's identity in the mass spectrum.

Primary Fragmentation Pathways

The fragmentation of 4-Acetyl-4'-methylbiphenyl is primarily dictated by the acetyl group, which readily undergoes alpha cleavage.

• Formation of the Acylium Ion (Base Peak): The most prominent fragmentation is the loss of a methyl radical (•CH₃) from the molecular ion. This is a classic alpha cleavage reaction for ketones, resulting in a highly stable, resonance-stabilized acylium ion.[6][7][8][9]

  • [M - 15] ⁺: This produces the base peak at m/z 195 .

• Subsequent Fragmentation of the Acylium Ion: The acylium ion can further fragment by losing a molecule of carbon monoxide (CO).

  • [M - 15 - 28] ⁺: This results in a significant peak at m/z 167 , corresponding to the 4-methylbiphenyl cation.

• Formation of the Acetyl Cation: A less dominant but still important fragmentation pathway is the cleavage of the bond between the biphenyl ring and the carbonyl group.

  • This leads to the formation of the acetyl cation, CH₃CO ⁺, at m/z 43 .[8][9]

Data Presentation: Summary of Key Ions

m/z Value	Proposed Ionic Structure	Fragmentation Pathway
210	[C₁₅H₁₄O]⁺˙	Molecular Ion (M⁺˙)
195	[C₁₄H₁₁O]⁺	[M - •CH₃]⁺
167	[C₁₃H₁₁]⁺	[M - •CH₃ - CO]⁺
43	[C₂H₃O]⁺	[CH₃CO]⁺

Visualizing the Fragmentation Logic

The logical flow of the fragmentation process can be visualized as follows:

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An In-depth Technical Guide to the Infrared Spectroscopy of 4-Acetyl-4'-methylbiphenyl

Abstract

This technical guide provides a comprehensive overview of the principles and practices involved in the infrared (IR) spectroscopic analysis of 4-Acetyl-4'-methylbiphenyl. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of the molecule's vibrational modes, offers a detailed experimental protocol for acquiring high-quality spectra, and presents a thorough guide to spectral interpretation. By synthesizing established spectroscopic principles with practical, field-proven insights, this guide serves as an authoritative resource for the characterization of this and structurally related compounds.

Introduction: The Significance of Vibrational Spectroscopy in Molecular Characterization

4-Acetyl-4'-methylbiphenyl is a biphenyl derivative of interest in various fields of chemical research, including materials science and medicinal chemistry. Its molecular architecture, featuring a biphenyl core with acetyl and methyl substitutions at the para positions, gives rise to a unique and informative infrared spectrum. Infrared spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of a molecule.[1][2][3] By measuring the absorption of infrared radiation at specific frequencies, we can identify the functional groups present and gain insights into the overall molecular structure. This "molecular fingerprint" is invaluable for confirming the identity, assessing the purity, and studying the chemical environment of a compound like 4-Acetyl-4'-methylbiphenyl.

The causality behind employing Fourier Transform Infrared (FTIR) spectroscopy for the analysis of such a molecule lies in its ability to provide rapid and reliable structural information with minimal sample preparation.[4] For drug development professionals, this translates to an efficient method for quality control and for researchers, a fundamental tool for structural elucidation and reaction monitoring.

Theoretical Framework: Predicting the Vibrational Landscape of 4-Acetyl-4'-methylbiphenyl

The infrared spectrum of 4-Acetyl-4'-methylbiphenyl is a superposition of the vibrational modes of its constituent parts: the acetyl group, the methyl group, and the para-disubstituted biphenyl core. Understanding the characteristic absorption frequencies of these components is paramount for accurate spectral interpretation.

The Acetyl Group: A Prominent Spectroscopic Marker

The acetyl group (CH₃C=O) is one of the most readily identifiable functionalities in an IR spectrum. Its most prominent feature is the intense, sharp absorption band arising from the C=O stretching vibration . For aromatic ketones, this band typically appears in the range of 1700-1680 cm⁻¹. The conjugation of the carbonyl group with the aromatic biphenyl system is expected to lower the absorption frequency compared to a non-conjugated ketone due to electron delocalization, which slightly weakens the C=O double bond.

The Methyl Group: Probing Aliphatic C-H Vibrations

The methyl group (-CH₃) attached to the biphenyl ring will exhibit characteristic C-H stretching and bending vibrations.

• Symmetric and Asymmetric C-H Stretching: These vibrations typically occur in the 3000-2850 cm⁻¹ region.[5]

• Symmetric and Asymmetric C-H Bending: These modes give rise to absorptions in the 1470-1450 cm⁻¹ and 1380-1370 cm⁻¹ regions.[6]

The Para-Disubstituted Biphenyl Core: Aromatic Vibrations

The biphenyl core with para-substitution presents a rich and informative region in the IR spectrum.

• Aromatic C-H Stretching: The stretching vibrations of the C-H bonds on the aromatic rings are expected to produce weak to medium intensity bands just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range.[5]

• Aromatic C=C Stretching: The in-ring carbon-carbon double bond stretching vibrations of the benzene rings give rise to a set of characteristic bands, often of medium to strong intensity, in the 1600-1450 cm⁻¹ region.[7]

• Out-of-Plane C-H Bending: The substitution pattern on a benzene ring strongly influences the position of the out-of-plane (oop) C-H bending vibrations. For a para-disubstituted benzene ring, a strong absorption band is expected in the 850-800 cm⁻¹ range.[8][9] This is a key diagnostic feature for confirming the 1,4-substitution pattern of the biphenyl system in 4-Acetyl-4'-methylbiphenyl.

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The following protocol details the steps for obtaining the infrared spectrum of solid 4-Acetyl-4'-methylbiphenyl using the potassium bromide (KBr) pellet technique. This method is chosen for its ability to produce high-quality spectra for solid samples and is a widely accepted standard procedure.[10][11]

Materials and Equipment

• 4-Acetyl-4'-methylbiphenyl sample

• Spectroscopic grade potassium bromide (KBr), dried in an oven at ~110°C for at least 2-3 hours and stored in a desiccator.[10][12]

• Agate mortar and pestle

• Pellet die set

• Hydraulic press

• FTIR spectrometer

Step-by-Step Methodology

• Sample Preparation:

  • Weigh approximately 1-2 mg of the 4-Acetyl-4'-methylbiphenyl sample.

  • Weigh approximately 200-300 mg of the dried spectroscopic grade KBr.[10]

  • Add the sample and KBr to the agate mortar.

  • Gently grind the mixture with the pestle until a fine, homogeneous powder is obtained. The goal is to reduce the particle size of the sample to minimize light scattering.[7][10]

• Pellet Formation:

  • Carefully transfer a portion of the KBr-sample mixture into the pellet die, ensuring an even distribution.

  • Assemble the die set and place it in the hydraulic press.

  • Apply pressure gradually up to 8-10 tons and hold for 1-2 minutes.[10][12] This allows the KBr to flow and form a transparent or translucent pellet.

• Data Acquisition:

  • Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum using a pure KBr pellet or with an empty sample compartment to correct for atmospheric water and carbon dioxide, as well as any instrumental artifacts.

  • Acquire the sample spectrum. A typical measurement range is 4000-400 cm⁻¹.

Alternative Sampling Technique: Attenuated Total Reflectance (ATR)

For rapid analysis with minimal sample preparation, Attenuated Total Reflectance (ATR)-FTIR is an excellent alternative.[13][14][15]

• Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean.

• Place a small amount of the solid 4-Acetyl-4'-methylbiphenyl sample directly onto the crystal.

• Apply pressure using the built-in press to ensure good contact between the sample and the crystal.[16]

• Acquire the spectrum.

It is important to note that ATR spectra may have slight differences in relative peak intensities compared to transmission spectra (like those from KBr pellets) due to the nature of the measurement.[13]

Spectral Interpretation and Data Presentation

The interpretation of the resulting IR spectrum involves the correlation of the observed absorption bands with the predicted vibrational modes of 4-Acetyl-4'-methylbiphenyl.

Predicted IR Absorption Bands for 4-Acetyl-4'-methylbiphenyl

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~3100-3000	Weak-Medium	Aromatic C-H Stretch
~2950-2850	Weak-Medium	Aliphatic (Methyl) C-H Stretch
~1685	Strong, Sharp	Aromatic Ketone C=O Stretch
~1600, ~1500, ~1450	Medium-Strong	Aromatic C=C Ring Stretch
~1460	Medium	Asymmetric Methyl C-H Bend
~1375	Medium	Symmetric Methyl C-H Bend
~1270	Strong	Aryl-Ketone C-C Stretch
~830	Strong	Para-disubstituted Aromatic C-H Out-of-Plane Bend

This table is a prediction based on established group frequencies. Actual peak positions may vary slightly.

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the KBr pellet method for FTIR analysis.

Caption: Experimental workflow for FTIR analysis of 4-Acetyl-4'-methylbiphenyl via the KBr pellet method.

Conclusion: A Self-Validating Protocol for Reliable Characterization

This technical guide has outlined a comprehensive approach to the infrared spectroscopic analysis of 4-Acetyl-4'-methylbiphenyl. By grounding the experimental protocol in a solid theoretical understanding of the molecule's expected vibrational modes, researchers can confidently acquire and interpret high-quality IR spectra. The detailed step-by-step methodology for the KBr pellet technique provides a self-validating system; a transparent, well-formed pellet is a direct indicator of proper sample preparation, which in turn is crucial for obtaining a reliable spectrum. The predicted absorption bands serve as a robust framework for spectral assignment, enabling the unambiguous characterization of this important biphenyl derivative. This integrated approach ensures both technical accuracy and field-proven reliability, empowering scientists in their research and development endeavors.

References

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• National Institute of Standards and Technology. (n.d.). Quantitative Infrared Database. NIST WebBook. Retrieved from [Link]

• Fiveable. (n.d.). Para-Disubstituted Benzenes Definition. Organic Chemistry Key Term. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

• Specac Ltd. (n.d.). Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). NIST/EPA Gas-Phase Infrared Database JCAMP Format - SRD 35. Retrieved from [Link]

• Chu, P. M., Guenther, F. R., Rhoderick, G. C., & Lafferty, W. J. (1999). The NIST Quantitative Infrared Database. Journal of Research of the National Institute of Standards and Technology, 104(1), 59–81.

• Kintek Solution. (n.d.). How Do You Do A Kbr Pellet Procedure? A Step-By-Step Guide For High-Quality Ftir Analysis. Retrieved from [Link]

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• University of Colorado Boulder, Department of Chemistry. (n.d.). IR Spectroscopy of Solids. Retrieved from [Link]

• Di Donato, P., & Tommasini, M. (2021). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS.

• Chemistry LibreTexts. (2025). Infrared Spectroscopy Absorption Table. Retrieved from [Link]

• University of Calgary. (n.d.). IR Chart. Retrieved from [Link]

• Smith, B. C. (2016). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Spectroscopy, 31(5), 34-37.

• Bruker. (2019, November 26). ATR FTIR Basics | Attenuated Total Reflectance | Principles of Infrared Spectroscopy [Video]. YouTube. Retrieved from [Link]

• Kintek Press. (n.d.). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Retrieved from [Link]

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• Ciesarova, Z., et al. (2022). FTIR as a Method for Qualitative Assessment of Solid Samples in Geochemical Research: A Review. PubMed Central.

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A Technical Guide to the Commercial Availability and Procurement of 4-Acetyl-4'-methylbiphenyl for Advanced Research

Executive Summary

4-Acetyl-4'-methylbiphenyl (CAS No. 5748-38-9) is a key chemical intermediate whose commercial availability is critical for advancements in materials science and pharmaceutical development. This guide provides an in-depth analysis of its procurement landscape, quality control requirements, and handling protocols for researchers, scientists, and drug development professionals. The biphenyl scaffold is a privileged structure in medicinal chemistry and a foundational component in the synthesis of liquid crystals.[1] Consequently, securing a reliable source of high-purity 4-Acetyl-4'-methylbiphenyl is a crucial first step in many research and development pipelines. This document offers a practical framework for sourcing, verifying, and safely integrating this compound into laboratory workflows.

Introduction to 4-Acetyl-4'-methylbiphenyl: A Versatile Building Block

4-Acetyl-4'-methylbiphenyl is an aromatic ketone featuring a biphenyl core structure. This structure, consisting of two connected phenyl rings, provides rigidity and unique electronic properties that make its derivatives valuable in diverse applications.[1]

Chemical Identity:

• IUPAC Name: 1-[4-(4-methylphenyl)phenyl]ethanone

• Synonyms: 4-Acetyl-4'-methyldiphenyl, 1-(4'-Methyl-[1,1'-biphenyl]-4-yl)ethanone[2]

• CAS Number: 5748-38-9

• Molecular Formula: C₁₅H₁₄O

• Molecular Weight: 210.27 g/mol [2]

The primary utility of 4-Acetyl-4'-methylbiphenyl lies in its function as a synthetic intermediate. The acetyl and methyl groups on the biphenyl scaffold offer reactive sites for further chemical modification, allowing for the construction of more complex molecules.[1][3] It is particularly prominent as a precursor in the synthesis of liquid crystals and serves as a structural motif in the development of novel pharmaceutical agents.[1][4]

Physicochemical Properties:

Property	Value	Source(s)
Physical State	White to light yellow powder/crystal	[2]
Melting Point	122 °C	[2]
Boiling Point	210-214 °C (Note: Likely at reduced pressure) or 338.9 °C at 760 mmHg	[2]
Solubility	Insoluble in water. Soluble in chloroform, ethanol, and acetone.	[3][5]
Storage Temperature	2-8°C, in a cool, dark place.	[2]

Commercial Availability and Supplier Landscape

4-Acetyl-4'-methylbiphenyl is readily available from a range of chemical suppliers, typically at research-grade purity. When sourcing this material, it is crucial to consider not only the listed purity but also the analytical techniques used for verification and the supplier's reputation for quality and consistency.

Table of Commercial Suppliers:

Supplier	Typical Purity	CAS Number	Notes
TCI Chemicals	>98.0% (GC)	5748-38-9	Listed as a building block for liquid crystals.[4]
Alfa Chemistry	Research Grade	5748-38-9	Provides basic physicochemical data.
Lab Pro Inc.	Min. 98.0% (GC)	5748-38-9	Available in small quantities (e.g., 1G).
ChemicalBook Vendors	Varies (e.g., 98%)	5748-38-9	Acts as an aggregator for multiple suppliers.[2]

Purity Grades and Their Implications: For most discovery and early-phase research, a purity of >98% as determined by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) is sufficient. However, for applications sensitive to trace impurities, such as late-stage pharmaceutical development or the synthesis of high-performance electronic materials, requesting a higher purity grade (>99.5%) and a comprehensive Certificate of Analysis (CoA) with detailed analytical data (including NMR and mass spectrometry) is recommended.

Procurement Workflow: The process of procuring a specialized chemical like 4-Acetyl-4'-methylbiphenyl requires a systematic approach to ensure safety, quality, and regulatory compliance.

A self-validating workflow for incoming material verification.

Safe Handling, Storage, and Disposal

While 4-Acetyl-4'-methylbiphenyl is not classified as a hazardous substance under GHS, prudent laboratory practices are essential. [3]

• Handling: Always handle the compound in a well-ventilated area or a chemical fume hood. Wear standard Personal Protective Equipment (PPE), including safety glasses, a lab coat, and nitrile gloves. Avoid inhalation of dust and direct contact with skin and eyes.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place. A recommended storage temperature is between 2-8°C to ensure long-term stability. [2]Keep away from strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for chemical waste. Do not allow the material to enter drains or waterways.

Applications in Research and Development

The true value of 4-Acetyl-4'-methylbiphenyl is realized in its application as a versatile synthetic precursor.

Materials Science: The biphenyl core is a fundamental mesogen (the rigid core of a liquid crystal molecule). [6]4-Acetyl-4'-methylbiphenyl serves as a key starting material for creating more complex liquid crystal structures. The acetyl group can be chemically modified through reactions such as oxidation, reduction, or condensation to build molecules with specific phase behaviors (e.g., nematic or smectic phases) required for display technologies and other optoelectronic devices. [7] Drug Development: The biphenyl moiety is considered a "privileged scaffold" in medicinal chemistry, appearing in numerous marketed drugs. [1]It is valued for its metabolic stability and its ability to position functional groups in a precise three-dimensional orientation to interact with biological targets such as enzymes and receptors. While 4-Acetyl-4'-methylbiphenyl itself is not a therapeutic agent, it serves as an important intermediate. The acetyl group can be a handle for synthesizing more complex drug candidates, including anti-inflammatory, analgesic, and antihypertensive agents. [8][9]

Conclusion

The commercial availability of 4-Acetyl-4'-methylbiphenyl provides researchers with a crucial building block for innovation in both materials science and drug discovery. A successful research outcome depends not only on a creative synthetic strategy but also on the foundational step of sourcing high-quality starting materials. By following a structured procurement process, implementing a robust, self-validating quality control protocol based on ¹H NMR, and adhering to safe handling practices, scientists can ensure the integrity of their experiments from the very beginning. This diligence enables the reliable and reproducible synthesis of the next generation of liquid crystals and pharmaceutical compounds.

References

• El-Malah, A. A., et al. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances. Available at: [Link]

• Wiley-VCH. (n.d.). Supporting Information - Cross-Coupling of Triallyl(aryl)silanes. Retrieved from [Link]

• ElectronicsAndBooks. (2007). Properties of the Liquid Crystals Formed by some 4′, 4″- Disubstituted Phenyl Biphenyl-4-carboxylates. Retrieved from [Link]

• Goulding, M. (2016). Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals. ResearchGate. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Synthesis of Liquid Crystals. Retrieved from [Link]

• Filo. (2025). Predict the 1H NMR spectrum of the 4 acetylbiphenyl product using a table. Retrieved from [Link]

• Arora, A. (n.d.).

• Royal Society of Chemistry. (2015). Supporting Information - Ligand-free Pd Catalyzed Cross-coupling Reactions. Retrieved from [Link]

• PubChem. (n.d.). 4-Acetylbiphenyl. Retrieved from [Link]

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• Ali, K. F., & Taha, A. (2017). Syntheses of Medicinal Compounds.
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safety and handling of 4-Acetyl-4'-methylbiphenyl

An In-Depth Technical Guide to the Safe Handling and Characterization of 4-Acetyl-4'-methylbiphenyl

Introduction

4-Acetyl-4'-methylbiphenyl (CAS No. 5748-38-9) is a biphenyl derivative of significant interest in materials science and chemical synthesis.[1] As a key building block, particularly in the development of liquid crystals, its proper handling and characterization are paramount for ensuring experimental reproducibility and, most importantly, laboratory safety.[1] This guide is designed for researchers, scientists, and drug development professionals, providing a comprehensive framework grounded in established safety protocols and analytical methodologies. As a senior application scientist, the narrative herein emphasizes not just the procedural steps but the underlying causality, ensuring that every protocol functions as a self-validating system for achieving reliable and safe outcomes.

Compound Identification and Physicochemical Properties

A precise understanding of a compound's fundamental properties is the foundation of its safe and effective use. The key identifiers and properties for 4-Acetyl-4'-methylbiphenyl are summarized below.

Property	Value	Reference
CAS Number	5748-38-9	[2][3][4]
Molecular Formula	C₁₅H₁₄O	[2][3][4]
Molecular Weight	210.27 g/mol	[2][3]
IUPAC Name	1-[4-(4-methylphenyl)phenyl]ethanone	[3]
Synonyms	4-Acetyl-4'-methyldiphenyl	[1][4]
Physical State	Solid at 20°C	[1]
Purity (Typical)	>98.0% (by Gas Chromatography)	[1]

Hazard Assessment and Toxicology

According to available Safety Data Sheets (SDS), 4-Acetyl-4'-methylbiphenyl is not classified as a hazardous substance or mixture under the Globally Harmonized System (GHS).[5] However, a critical aspect of laboratory safety is acknowledging the limitations of available data. For many research chemicals, comprehensive toxicological profiles are not available.[2] Therefore, the absence of a formal hazard classification should not be interpreted as an absence of potential risk. Prudent practice dictates treating all research chemicals with a high degree of caution.

• Primary Routes of Exposure: Inhalation of dust, skin contact, and eye contact are the most probable routes of exposure in a laboratory setting.[6][7]

• Known Health Effects: Specific data on acute and chronic toxicity for this compound is limited.[2][8] However, general precautions for aromatic ketones suggest avoiding contact with skin, eyes, and clothing.[5]

• Environmental Hazards: There is currently no data available on persistence, degradability, or bioaccumulative potential.[2] Therefore, release into the environment should be strictly avoided.[5]

Risk Mitigation and Safe Handling Protocols

A systematic approach to risk mitigation involves a combination of engineering controls, appropriate personal protective equipment (PPE), and standardized operational procedures.

Engineering Controls

The primary engineering control is to minimize the generation and inhalation of airborne dust.

• Ventilation: All handling of solid 4-Acetyl-4'-methylbiphenyl should be conducted in a well-ventilated area.[7] For tasks involving weighing or transfers where dust may be generated, a chemical fume hood or a local exhaust ventilation system is mandatory.[5]

• Containment: For sensitive or large-scale operations, a glove box or other closed-system containment may be appropriate.

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact. The following table outlines the recommended equipment.

Task	Eye/Face Protection	Hand Protection	Body Protection
Weighing/Transfer	Safety glasses with side shields or chemical safety goggles.[6][7]	Nitrile or other chemically resistant gloves.	Standard laboratory coat.
Solution Preparation	Chemical safety goggles.	Nitrile or other chemically resistant gloves.	Standard laboratory coat.
Reaction Setup	Chemical safety goggles.	Nitrile or other chemically resistant gloves.	Standard laboratory coat.

Storage and Disposal

• Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[7] While room temperature is generally acceptable, storage in a cool (<15°C) and dark location is recommended for long-term stability.[1] Keep away from strong oxidizing agents.[6]

• Disposal: Waste material must be disposed of in accordance with local, state, and federal regulations.[5] Entrust disposal to a licensed waste disposal company. Do not empty into drains.[6] Contaminated packaging should be treated as the chemical itself.[5]

Emergency Procedures

Rapid and correct response during an emergency can significantly mitigate harm.

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. If irritation persists, seek medical attention.[5][8]

• In Case of Skin Contact: Remove all contaminated clothing immediately. Wash the affected area thoroughly with soap and plenty of water. If skin irritation occurs, get medical advice.[5][8]

• In Case of Inhalation: Move the person to fresh air. If breathing is difficult or if the person feels unwell, seek medical attention.[5][8]

• In Case of Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person and seek immediate medical attention.[8]

• Accidental Release (Spills): For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[6][7] Ensure adequate ventilation and wear all required PPE during cleanup.

Experimental Methodologies

The integrity of research depends on robust and well-documented experimental protocols. This section details the synthesis, purification, and analytical characterization of 4-Acetyl-4'-methylbiphenyl.

Synthesis: Continuous Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds. The following protocol is adapted from a continuous flow synthesis approach, which offers advantages in control and scalability.[9] The causality behind degassing is to remove dissolved oxygen, which can oxidatively deactivate the palladium catalyst and hinder the reaction.

Protocol:

• Reactant Solution Preparation: In a suitable vessel, dissolve the aryl bromide (e.g., 4-bromoacetophenone), 1.5 molecular equivalents of 4-methylphenylboronic acid, and 1.5 molecular equivalents of potassium carbonate in a degassed solvent mixture of Ethanol/Water (6/4 v/v).[9]

• Degassing: Degas the prepared solution in an ultrasonic bath for at least 30 minutes to protect the catalyst from oxygen.[9]

• Catalyst Bed: Prepare a packed bed reactor with a heterogeneous palladium catalyst (e.g., Ce₀.₄₉₅Sn₀.₄₉₅Pd₀.₀₁O₂-δ).[9]

• Reaction Execution: Using a suitable pump, pass the degassed reaction solution through the heated catalyst bed at a controlled flow rate (e.g., 0.2 to 0.9 mL/min).[9]

• Collection: Collect the product stream from the reactor outlet for subsequent purification.

Caption: Continuous Suzuki-Miyaura Synthesis Workflow.

Purification: Anti-Solvent Crystallization

This method leverages the differential solubility of the product to achieve purification. The product is soluble in the reaction solvent (EtOH/Water) but insoluble in the anti-solvent (water), causing it to precipitate out as a solid.

Protocol:

• Anti-Solvent Addition: To the collected product stream, add water as an anti-solvent to induce precipitation of the 4-Acetyl-4'-methylbiphenyl.[9]

• Cooling: Cool the resulting mother liquor to further decrease the solubility of the product and maximize yield.[9]

• Isolation: Isolate the crystallized solid product via vacuum filtration.

• Drying: Wash the solid with a small amount of cold water and dry under a vacuum to remove residual solvents.

Analytical Characterization

Confirming the identity and purity of the synthesized compound is a non-negotiable step. A multi-technique approach provides the most comprehensive validation.

HPLC is ideal for assessing the purity of the final product and monitoring reaction progress. The following method is effective for biphenyl compounds.[9]

Protocol:

• Sample Preparation: Dissolve a small amount of the sample (~1 mg) in 1 mL of the initial mobile phase composition.

• Instrumentation: Use a reversed-phase C18 column (e.g., Agilent Poroshell 120 EC-C18, 50 x 4.6 mm, 2.7 µm).[9]

• Mobile Phase:

  • Solvent A: Methanol[9]

  • Solvent B: Aqueous phosphoric acid (300:1 v/v water:phosphoric acid)[9]

• Elution Program: Employ a gradient elution to ensure separation of starting materials, product, and potential byproducts.[9]

• Detection: Use a UV-visible diode array detector to monitor the column effluent at a suitable wavelength.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The spectra will confirm the presence of the acetyl group, the methyl group, and the specific substitution pattern on the biphenyl core. Reference spectra for related compounds can be found in various databases.[3][10][11]

• Mass Spectrometry (MS): GC-MS is used to confirm the molecular weight of the compound. The mass spectrum will show a molecular ion peak (M⁺) corresponding to the mass of 4-Acetyl-4'-methylbiphenyl (210.27 Da).[3] The fragmentation pattern provides an additional fingerprint for identification.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups. A strong absorption band corresponding to the carbonyl (C=O) stretch of the ketone group is expected.[3]

Caption: Overall Process for Synthesis and Validation.

Conclusion

4-Acetyl-4'-methylbiphenyl is a valuable compound in modern chemical research. Its safe and effective use hinges on a disciplined approach that integrates a thorough understanding of potential hazards with robust experimental and analytical protocols. By adhering to the principles of risk mitigation—utilizing engineering controls, wearing appropriate PPE, and following established procedures for handling, storage, and disposal—researchers can confidently and safely advance their scientific objectives. The validation of experimental outcomes through rigorous, multi-technique characterization serves as the final pillar of scientific integrity.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 4301905, 4-Acetyl-4'-methylbiphenyl. Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - 4-Acetylbiphenyl, 97%. Available from: [Link]

• Lichtenegger, G. J., et al. Supporting Information: Continuous Suzuki-Miyaura Reactions with Novel Ce-Sn-Pd-Oxides and Integrated Crystallization as Continuous Downstream Protocol. AKJournals. Available from: [Link]

• PrepChem.com. Synthesis of 4'-methoxybiphenyl-4-carboxylic acid. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7113, 4-Acetylbiphenyl. Available from: [Link]

• Sahoo, A. K., et al. Supporting Information: Cross-Coupling of Triallyl(aryl)silanes with Aryl Bromides and Chlorides: An Alternative Convenient Biaryl Synthesis. Wiley-VCH. Available from: [Link]

• Hajipour, A. R., et al. Supporting Information: Chitosan-Proline supported palladium (II) a green nanocatalyst for Suzuki cross-coupling reaction in water. The Royal Society of Chemistry. Available from: [Link]

• Salunkhe, R. S., et al. Supporting Information: Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium. Available from: [Link]

• Wiley Science Solutions. 4-Acetylbiphenyl. SpectraBase. Available from: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4-Acetyl-4'-methylbiphenyl via Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction stands as a pillar in modern organic synthesis, celebrated for its remarkable efficiency and broad functional group tolerance in forging carbon-carbon bonds.[1][2] This palladium-catalyzed reaction between an organoboron compound and an organic halide or triflate is a preferred method for constructing biaryl frameworks, which are integral structural motifs in a vast array of pharmaceuticals, agrochemicals, and advanced materials.[3][4] The synthesis of 4-Acetyl-4'-methylbiphenyl, a valuable intermediate in medicinal chemistry and materials science, serves as an exemplary application of this powerful catalytic system.

These application notes provide a comprehensive guide to the synthesis of 4-Acetyl-4'-methylbiphenyl, detailing the underlying mechanistic principles, a robust experimental protocol, and critical insights for troubleshooting and optimization.

Mechanistic Foundation of the Suzuki-Miyaura Coupling

The catalytic cycle of the Suzuki-Miyaura reaction is a well-orchestrated sequence of three primary steps centered around a palladium catalyst, which cycles between the Pd(0) and Pd(II) oxidation states.[5][6]

• Oxidative Addition: The cycle commences with the insertion of a coordinatively unsaturated Pd(0) complex into the carbon-halogen bond of the aryl halide (4-bromoacetophenone). This step forms a square planar Pd(II) intermediate.[7][8][9] The reactivity of the aryl halide is crucial, with the general trend being I > Br > Cl > OTf.[5] For this synthesis, 4-bromoacetophenone offers a good balance of reactivity and commercial availability.

• Transmetalation: This is the pivotal step where the organic moiety from the organoboron species (4-methylphenylboronic acid) is transferred to the palladium center.[7][8] This process requires activation of the boronic acid by a base.[10] The base reacts with the boronic acid to form a more nucleophilic boronate species, which then facilitates the exchange of the halide on the palladium complex with the 4-methylphenyl group.[11][12][13][14] The choice of base is critical and can significantly influence the reaction rate and yield.[11][14]

• Reductive Elimination: In the final step, the newly formed diorganopalladium(II) complex undergoes reductive elimination. This process forms the new carbon-carbon bond, yielding the desired 4-Acetyl-4'-methylbiphenyl product and regenerating the catalytically active Pd(0) species, which then re-enters the catalytic cycle.[5][7][8]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol: Synthesis of 4-Acetyl-4'-methylbiphenyl

This protocol details a reliable method for the synthesis of 4-Acetyl-4'-methylbiphenyl from 4-bromoacetophenone and 4-methylphenylboronic acid.

Reagents and Materials:

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equiv.
4-Bromoacetophenone	C₈H₇BrO	199.04	1.00 g	5.02	1.0
4-Methylphenylboronic Acid	C₇H₉BO₂	135.96	0.82 g	6.03	1.2
Tetrakis(triphenylphosphine)palladium(0)	C₇₂H₆₀P₄Pd	1155.56	0.29 g	0.25	0.05
Potassium Carbonate	K₂CO₃	138.21	1.39 g	10.05	2.0
Toluene	C₇H₈	92.14	20 mL	-	-
Water	H₂O	18.02	5 mL	-	-
Ethyl Acetate	C₄H₈O₂	88.11	As needed	-	-
Brine	-	-	As needed	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	-

Equipment:

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography (silica gel)

• Standard laboratory glassware

Step-by-Step Procedure:

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• 13. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Scilit [scilit.com]

Application Notes and Protocols for the Synthesis of 4-Acetyl-4'-methylbiphenyl via Friedel-Crafts Acylation

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Friedel-Crafts Acylation in Aryl Ketone Synthesis

The Friedel-Crafts acylation stands as a cornerstone reaction in organic synthesis, providing a robust and direct method for the formation of carbon-carbon bonds to an aromatic ring. This electrophilic aromatic substitution reaction is instrumental in the synthesis of aryl ketones, which are pivotal intermediates in the production of pharmaceuticals, fine chemicals, and advanced materials.[1] The target molecule, 4-Acetyl-4'-methylbiphenyl, is a valuable building block in medicinal chemistry and materials science, often utilized in the development of liquid crystals and as a precursor to more complex molecular architectures.

This guide provides a comprehensive overview of the synthesis of 4-Acetyl-4'-methylbiphenyl from 4-methylbiphenyl and acetyl chloride, catalyzed by aluminum chloride. We will delve into the mechanistic underpinnings of this transformation, offer a field-proven, step-by-step protocol, and detail the necessary work-up, purification, and characterization techniques. The causality behind each experimental choice is explained to empower researchers to not only replicate the procedure but also to adapt and troubleshoot similar transformations.

Mechanistic Insights: The Electrophilic Aromatic Substitution Pathway

The Friedel-Crafts acylation proceeds through a well-established electrophilic aromatic substitution mechanism.[2] The key to this reaction is the generation of a highly reactive electrophile, the acylium ion, which is then attacked by the electron-rich aromatic ring of 4-methylbiphenyl.

The reaction can be dissected into three primary stages:

• Formation of the Acylium Ion: Acetyl chloride reacts with the strong Lewis acid, aluminum chloride (AlCl₃), to form a complex. This complex then dissociates to generate a resonance-stabilized acylium ion (CH₃CO⁺).[3] The Lewis acid is crucial as it polarizes the C-Cl bond of the acetyl chloride, making the carbonyl carbon significantly more electrophilic.

• Electrophilic Attack and Formation of the Sigma Complex: The π-electrons of the 4-methylbiphenyl ring act as a nucleophile, attacking the electrophilic acylium ion. This attack disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate, known as an arenium ion or sigma complex.

• Deprotonation and Regeneration of Aromaticity: A weak base, typically the AlCl₄⁻ species formed in the first step, removes a proton from the carbon atom that was attacked by the acylium ion. This step restores the aromaticity of the ring and yields the final product, 4-Acetyl-4'-methylbiphenyl. The AlCl₃ catalyst is regenerated in this process, although in practice, it is often complexed with the ketone product and requires a stoichiometric amount.

Regioselectivity in the Acylation of 4-Methylbiphenyl

The substitution pattern on the 4-methylbiphenyl substrate directs the position of the incoming acetyl group. The methyl group (-CH₃) is an activating, ortho-, para- directing group, while the phenyl group is also activating and ortho-, para- directing. In the case of 4-methylbiphenyl, the incoming electrophile will preferentially add to the unsubstituted ring. The acylation occurs predominantly at the 4'-position (para to the methyl-substituted phenyl group) due to a combination of electronic and steric factors. The para-position is sterically more accessible than the ortho-positions, leading to the selective formation of 4-Acetyl-4'-methylbiphenyl.[4]

Experimental Protocol: Synthesis of 4-Acetyl-4'-methylbiphenyl

This protocol is designed for the safe and efficient synthesis of 4-Acetyl-4'-methylbiphenyl on a laboratory scale. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Amount	Moles	Notes
4-Methylbiphenyl	C₁₃H₁₂	168.24	10.0 g	0.0594	Substrate
Anhydrous Aluminum Chloride	AlCl₃	133.34	8.7 g	0.0652	Catalyst (1.1 eq)
Acetyl Chloride	CH₃COCl	78.50	4.8 mL (5.3 g)	0.0674	Acylating Agent (1.13 eq)
Anhydrous Dichloromethane	CH₂Cl₂	84.93	150 mL	-	Solvent
Crushed Ice	H₂O	18.02	~100 g	-	For quenching
Concentrated Hydrochloric Acid	HCl	36.46	20 mL	-	For work-up
Saturated Sodium Bicarbonate	NaHCO₃	84.01	As needed	-	For neutralization
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	Drying agent
Ethanol	C₂H₅OH	46.07	As needed	-	For recrystallization

Equipment

• Three-neck round-bottom flask (250 mL) equipped with a magnetic stir bar

• Dropping funnel

• Reflux condenser with a drying tube (filled with CaCl₂)

• Ice bath

• Separatory funnel (500 mL)

• Büchner funnel and flask for vacuum filtration

• Rotary evaporator

Step-by-Step Procedure

Reaction Setup:

• Ensure all glassware is thoroughly dried in an oven and allowed to cool to room temperature under a stream of dry nitrogen or in a desiccator.

• To the 250 mL three-neck flask, add anhydrous aluminum chloride (8.7 g, 0.0652 mol) and anhydrous dichloromethane (50 mL).

• Equip the flask with a magnetic stir bar, a dropping funnel, and a reflux condenser topped with a drying tube.

• Cool the flask to 0 °C in an ice bath with continuous stirring.

Acylation Reaction:

• In a separate dry beaker, dissolve 4-methylbiphenyl (10.0 g, 0.0594 mol) in anhydrous dichloromethane (50 mL).

• In another dry beaker, dissolve acetyl chloride (4.8 mL, 0.0674 mol) in anhydrous dichloromethane (50 mL).

• Slowly add the acetyl chloride solution to the stirred suspension of aluminum chloride in the reaction flask via the dropping funnel over 20-30 minutes, maintaining the temperature at 0 °C.

• After the addition of acetyl chloride is complete, slowly add the 4-methylbiphenyl solution from the dropping funnel over 30-40 minutes, ensuring the internal temperature does not rise above 5 °C.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction mixture at room temperature for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up and Isolation:

• Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice (~100 g) and concentrated hydrochloric acid (20 mL). This should be done in a fume hood as HCl gas will be evolved.

• Stir the mixture vigorously for 15-20 minutes to ensure the complete decomposition of the aluminum chloride complex.

• Transfer the mixture to a 500 mL separatory funnel.

• Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine all organic layers and wash sequentially with water (50 mL), saturated sodium bicarbonate solution (2 x 50 mL, or until effervescence ceases), and finally with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

The crude 4-Acetyl-4'-methylbiphenyl can be purified by recrystallization.

• Dissolve the crude solid in a minimum amount of hot ethanol.[5]

• If the solution is colored, a small amount of activated charcoal can be added, and the hot solution filtered.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.[6][7]

• Wash the crystals with a small amount of cold ethanol.

• Dry the crystals in a vacuum oven or in a desiccator to obtain pure 4-Acetyl-4'-methylbiphenyl.

Visualizing the Workflow

Caption: Experimental workflow for the synthesis of 4-Acetyl-4'-methylbiphenyl.

Characterization of 4-Acetyl-4'-methylbiphenyl

The identity and purity of the synthesized 4-Acetyl-4'-methylbiphenyl can be confirmed by various analytical techniques.

Property	Value	Source
Molecular Formula	C₁₅H₁₄O	[8]
Molar Mass	210.27 g/mol	[8]
Appearance	White to off-white solid
Melting Point	122 °C	[9]
Boiling Point	210-214 °C	[9]

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule.

• Expected Chemical Shifts (δ) in CDCl₃:

  • ~2.4 ppm (s, 3H, -CH₃ on the biphenyl)

  • ~2.6 ppm (s, 3H, -COCH₃)

  • ~7.2-8.0 ppm (m, 8H, aromatic protons)

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum helps in identifying the carbon skeleton of the molecule.

• Expected Chemical Shifts (δ) in CDCl₃:

  • ~21.1 ppm (-CH₃)

  • ~26.7 ppm (-COCH₃)

  • ~127.0 - 145.5 ppm (aromatic carbons)

  • ~197.4 ppm (C=O)[10]

IR (Infrared) Spectroscopy: IR spectroscopy is used to identify the functional groups present in the molecule.

• Expected Characteristic Peaks (cm⁻¹):

  • ~1670-1685 cm⁻¹ (strong, C=O stretch of the ketone)

  • ~2850-3000 cm⁻¹ (C-H stretch of methyl and aromatic groups)

  • ~1600 cm⁻¹ (C=C stretch of the aromatic rings)[11]

Safety Precautions

• Aluminum Chloride (AlCl₃): Corrosive and reacts violently with water, releasing HCl gas. It should be handled in a dry environment, and inhalation of dust must be avoided.[11]

• Acetyl Chloride (CH₃COCl): Corrosive, flammable, and a lachrymator (causes tearing). It reacts with moisture to produce HCl gas. All handling must be performed in a well-ventilated fume hood.

• Dichloromethane (CH₂Cl₂): A volatile and suspected carcinogen. It should be handled in a fume hood.[11]

• Hydrochloric Acid (HCl): Corrosive and can cause severe burns. Handle with care.

Trustworthiness and Self-Validation

The protocol described is a self-validating system. The success of the reaction can be monitored by TLC. The final product's identity and purity are unequivocally confirmed by melting point analysis and spectroscopic methods (NMR and IR). The expected data provided serves as a benchmark for validation. Any significant deviation from the expected values may indicate the presence of impurities or an incorrect product, prompting further purification or re-evaluation of the reaction.

Conclusion

The Friedel-Crafts acylation is a powerful and reliable method for the synthesis of 4-Acetyl-4'-methylbiphenyl. The protocol detailed in this application note, when followed with the appropriate safety precautions and techniques, provides a clear pathway to obtaining this valuable compound in high purity. The mechanistic understanding and detailed procedural steps are intended to equip researchers with the knowledge to confidently perform this synthesis and adapt it for related transformations in their drug discovery and development endeavors.

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• Friedel-Crafts Acylation - A Level Chemistry Revision Notes. Save My Exams.

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Synthesis of 4-Acetyl-4'-methylbiphenyl: A Detailed Protocol for Researchers

Introduction

4-Acetyl-4'-methylbiphenyl is a valuable chemical intermediate in the synthesis of various organic compounds, finding applications in pharmaceuticals, liquid crystals, and polymer science. Its structure, featuring a biphenyl core with distinct acetyl and methyl functional groups at the para positions, allows for a range of subsequent chemical modifications. This document provides a comprehensive guide for the synthesis of 4-Acetyl-4'-methylbiphenyl, targeting researchers, scientists, and professionals in drug development. Two primary and robust synthetic strategies will be detailed: the Suzuki-Miyaura cross-coupling reaction and the Friedel-Crafts acylation. The choice between these methods will depend on the availability of starting materials, desired scale, and laboratory capabilities.

Strategic Approaches to Synthesis

The construction of the 4-Acetyl-4'-methylbiphenyl scaffold can be approached in two principal ways, each with its own merits and considerations.

• Suzuki-Miyaura Cross-Coupling: This modern and versatile palladium-catalyzed reaction has become a cornerstone of carbon-carbon bond formation in organic synthesis.[1][2][3] It involves the coupling of an organoboron compound with an organohalide. For the synthesis of our target molecule, this translates to two possible disconnections, as illustrated below. This method is lauded for its mild reaction conditions, high functional group tolerance, and the generation of non-toxic byproducts.[1]

• Friedel-Crafts Acylation: A classic and powerful method for the formation of aryl ketones, this electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride in the presence of a strong Lewis acid catalyst.[4] While effective, this method can sometimes be limited by substrate reactivity and the potential for isomeric byproducts.

Method 1: Suzuki-Miyaura Cross-Coupling Protocol

The Suzuki-Miyaura coupling provides a highly efficient and modular route to 4-Acetyl-4'-methylbiphenyl. The key is the palladium-catalyzed reaction between a boronic acid (or its ester) and an aryl halide.[5]

Reaction Scheme:

Caption: Suzuki-Miyaura cross-coupling for 4-Acetyl-4'-methylbiphenyl synthesis.

Experimental Protocol:

This protocol details the coupling of 4-bromo-4'-methylbiphenyl with 4-acetylphenylboronic acid.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
4-Bromo-4'-methylbiphenyl	247.13	1.0	247 mg
4-Acetylphenylboronic acid	163.97	1.2	197 mg
Tetrakis(triphenylphosphine)palladium(0)	1155.56	0.03	35 mg
Potassium Carbonate (K₂CO₃)	138.21	2.0	276 mg
Toluene	-	-	10 mL
Ethanol	-	-	2 mL
Water	-	-	2 mL

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromo-4'-methylbiphenyl (1.0 mmol), 4-acetylphenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment. This is crucial to prevent the oxidation of the phosphine ligands and deactivation of the palladium catalyst.[6]

• Solvent Addition: Under the inert atmosphere, add toluene (10 mL), ethanol (2 mL), and water (2 mL). The solvent mixture is designed to dissolve both the organic and inorganic reagents.

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.03 mmol) to the reaction mixture.

• Reaction: Heat the mixture to 80-90 °C and stir vigorously for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add 20 mL of water and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent like ethanol to yield pure 4-Acetyl-4'-methylbiphenyl.

Causality and Insights:

• Choice of Catalyst: While various palladium catalysts can be employed, tetrakis(triphenylphosphine)palladium(0) is a common and effective choice for Suzuki couplings.[1] Alternatively, a Pd(II) source like Pd(OAc)₂ with a phosphine ligand can be used, which forms the active Pd(0) species in situ.[2]

• Role of the Base: The base is essential for the transmetalation step of the catalytic cycle.[1] It activates the boronic acid, facilitating the transfer of the aryl group to the palladium center. Potassium carbonate is a mild and effective base for this purpose.

• Solvent System: The biphasic solvent system of toluene, ethanol, and water is often used to ensure the solubility of both the organic substrates and the inorganic base.

Method 2: Friedel-Crafts Acylation Protocol

This classical approach involves the acylation of 4-methylbiphenyl with an acetylating agent. The para-directing effect of the methyl group on the biphenyl ring favors the formation of the desired 4'-substituted product.

Reaction Scheme:

Caption: Friedel-Crafts acylation for 4-Acetyl-4'-methylbiphenyl synthesis.

Experimental Protocol:

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
4-Methylbiphenyl	168.24	10.0	1.68 g
Acetyl Chloride	78.50	11.0	0.86 g (0.78 mL)
Anhydrous Aluminum Chloride (AlCl₃)	133.34	12.0	1.60 g
Dichloromethane (DCM), anhydrous	-	-	50 mL
Hydrochloric Acid (HCl), concentrated	-	-	5 mL
Water	-	-	50 mL

Procedure:

• Reaction Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride (12.0 mmol) in anhydrous dichloromethane (30 mL). Cool the suspension to 0 °C in an ice bath.

• Addition of Acetyl Chloride: Add acetyl chloride (11.0 mmol) dropwise to the cooled suspension of AlCl₃ with stirring.

• Addition of 4-Methylbiphenyl: Dissolve 4-methylbiphenyl (10.0 mmol) in anhydrous dichloromethane (20 mL) and add this solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction by TLC.

• Quenching: Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice (50 g) and concentrated hydrochloric acid (5 mL). This will hydrolyze the aluminum chloride complex.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Purification: Combine the organic layers, wash with water (2 x 30 mL), saturated sodium bicarbonate solution (30 mL), and brine (30 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography.

Causality and Insights:

• Lewis Acid Catalyst: Anhydrous aluminum chloride is a strong Lewis acid that activates the acetyl chloride to form a highly electrophilic acylium ion, which then attacks the electron-rich biphenyl ring. It is crucial to use anhydrous AlCl₃ as moisture will deactivate it.[7]

• Stoichiometry of AlCl₃: A stoichiometric amount of AlCl₃ is often required because it forms a complex with the ketone product, rendering it inactive as a catalyst.[4][7]

• Temperature Control: The reaction is typically performed at low temperatures to control the reactivity and minimize the formation of side products, such as isomers.[7]

Safety and Handling

General Precautions:

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.[8]

Specific Hazards:

• Palladium Catalysts: While generally stable, some palladium catalysts can be pyrophoric. Handle with care under an inert atmosphere.

• Organoboronic Acids: Can be irritants. Avoid inhalation and contact with skin.[9]

• Acetyl Chloride: Corrosive and lachrymatory. Reacts violently with water. Handle with extreme care.

• Aluminum Chloride: Corrosive and reacts vigorously with water, releasing HCl gas. Handle in a dry environment.

• Solvents: Toluene, ethanol, and dichloromethane are flammable and have associated health risks. Avoid inhalation and skin contact.

Suzuki-Miyaura Reaction Safety:

• Exothermic events can occur, especially in aqueous systems.[10] Careful temperature control and slow addition of reagents are recommended, particularly on a larger scale.

• Ensure proper degassing of the reaction mixture to avoid the formation of potentially explosive peroxides, especially when using solvents like THF or dioxane.[6]

Characterization of 4-Acetyl-4'-methylbiphenyl

The identity and purity of the synthesized product should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Melting Point: To assess purity. The literature melting point is typically in the range of 131-135°C.[11]

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretch of the acetyl group.

Conclusion

Both the Suzuki-Miyaura cross-coupling and Friedel-Crafts acylation are effective methods for the synthesis of 4-Acetyl-4'-methylbiphenyl. The Suzuki-Miyaura coupling offers a more modern, versatile, and often higher-yielding approach with broader functional group tolerance. The Friedel-Crafts acylation, while a more traditional method, remains a viable and cost-effective option, particularly when the starting materials are readily available. The choice of synthetic route will ultimately be guided by the specific needs and resources of the research setting. Careful execution of the chosen protocol, with strict adherence to safety precautions, will enable the successful synthesis of this important chemical intermediate.

References

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• PrepChem.com. Synthesis of 4-methylbiphenyl. Accessed January 11, 2026.
• Penn State Research Database. Synthesis of 4,4'-dimethylbiphenyl through shape-selective methylation of 4-methylbiphenyl with methanol. Accessed January 11, 2026.
• ChemicalBook. 4-Acetylphenylboronic acid | 149104-90-5. Accessed January 11, 2026.
• ACS Publications. Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species | Organic Process Research & Development. Published February 1, 2018.
• Google Patents.
• An Efficient Preparation for 2-Cyano-4'-methylbiphenyl in Toluene-Tetrahydrofuran Solvents Over Transition-Metal C
• Benchchem. Technical Support Center: Optimizing 4-Acetylbiphenyl Synthesis. Accessed January 11, 2026.
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• Reddit. What is the proper way to set up a suzuki coupling? : r/chemistry. Published December 27, 2020.
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• Organic Chemistry Portal. Biaryl synthesis by C-C coupling. Accessed January 11, 2026.
• CymitQuimica. CAS 149104-90-5: 4-Acetylphenylboronic acid. Accessed January 11, 2026.
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Application Note &amp; Protocol: Palladium-Catalyzed Synthesis of 4-Acetyl-4'-methylbiphenyl via Suzuki-Miyaura Coupling

Abstract

This document provides a comprehensive guide for the synthesis of 4-Acetyl-4'-methylbiphenyl, a key biaryl structural motif, utilizing the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The protocol is designed for researchers, scientists, and professionals in drug development, offering a detailed, step-by-step methodology grounded in established chemical principles. We delve into the mechanistic underpinnings of the catalytic cycle, provide guidance on reagent selection and reaction optimization, and present a robust experimental protocol. The aim is to equip scientists with the expertise to reliably synthesize this valuable compound and troubleshoot common challenges associated with palladium-catalyzed cross-coupling reactions.

Introduction: The Significance of Biaryl Scaffolds

Biaryl structures, characterized by two directly connected aromatic rings, are privileged motifs in medicinal chemistry, natural products, and materials science.[1][2] 4-Acetyl-4'-methylbiphenyl serves as a crucial intermediate in the synthesis of pharmaceuticals and fine chemicals. The Suzuki-Miyaura reaction stands as one of the most powerful and versatile methods for constructing C(sp²)–C(sp²) bonds, owing to its mild reaction conditions, tolerance of a wide array of functional groups, and the use of commercially available and relatively non-toxic organoboron reagents.[1][3] This reaction, for which Akira Suzuki, Richard F. Heck, and Ei-ichi Negishi were awarded the 2010 Nobel Prize in Chemistry, typically involves the palladium-catalyzed coupling of an aryl halide with an arylboronic acid in the presence of a base.[1][4]

This guide will focus on the synthesis of 4-Acetyl-4'-methylbiphenyl from 4-bromoacetophenone and 4-methylphenylboronic acid, a common and efficient route.[5][6]

Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle

A foundational understanding of the reaction mechanism is critical for troubleshooting and optimization. The generally accepted catalytic cycle for the Suzuki-Miyaura coupling proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[7][8]

• Oxidative Addition: The cycle begins with a coordinatively unsaturated Palladium(0) complex, which undergoes oxidative addition with the aryl halide (4-bromoacetophenone). This is often the rate-determining step.[8] The Pd(0) catalyst inserts into the carbon-bromine bond, forming a square planar Pd(II) intermediate. The reactivity of the halide follows the trend I > Br > OTf >> Cl.[4]

• Transmetalation: For transmetalation to occur, the organoboron compound (4-methylphenylboronic acid) must be activated by a base.[9] The base coordinates to the boron atom, forming a more nucleophilic "ate" complex. This boronate complex then transfers its aryl group to the Pd(II) center, displacing the halide, to form a new diorganopalladium(II) complex. The exact mechanism of this step is still a subject of research.[8]

• Reductive Elimination: In the final step, the two organic ligands on the Pd(II) complex couple and are eliminated from the coordination sphere, forming the new C-C bond of the biaryl product (4-Acetyl-4'-methylbiphenyl). This step regenerates the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[8]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

The Catalytic System: Choosing Your Components

The success of the Suzuki-Miyaura coupling hinges on the careful selection of each component.

Component	Example(s)	Role & Rationale
Palladium Precatalyst	Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃	Source of the active Pd(0) catalyst. Pd(OAc)₂ and Pd₂(dba)₃ are air-stable and reduced in situ. Pd(PPh₃)₄ is a Pd(0) source but is air-sensitive. Catalyst loading is typically low (0.25-5 mol%).[4][10]
Ligand	PPh₃, PCy₃, SPhos, XPhos	Stabilizes the Pd catalyst, prevents aggregation, and modulates its electronic and steric properties. Bulky, electron-rich phosphine ligands often accelerate the oxidative addition and reductive elimination steps.[7]
Base	K₂CO₃, K₃PO₄, Na₂CO₃, Cs₂CO₃	Activates the boronic acid to form a more reactive boronate species, facilitating the transmetalation step. The choice of base can significantly impact yield and must be matched to the substrates and solvent.[7][9]
Solvent	Toluene, Dioxane, DMF, Ethanol/Water mixtures	Must solubilize the reactants and be stable at the reaction temperature. Aprotic solvents are common, but aqueous mixtures can often accelerate the reaction.[5][11]
Aryl Halide	4-Bromoacetophenone	The electrophilic coupling partner. Aryl bromides offer a good balance of reactivity and stability.[4]
Organoboron Reagent	4-Methylphenylboronic acid	The nucleophilic coupling partner. Boronic acids are generally stable, easy to handle, and their byproducts are readily removed.[3]

Experimental Protocol: Synthesis of 4-Acetyl-4'-methylbiphenyl

This protocol details a reliable procedure for the synthesis of 4-Acetyl-4'-methylbiphenyl on a laboratory scale.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Eq.
4-Bromoacetophenone	C₈H₇BrO	199.04	1.00 g	5.02	1.0
4-Methylphenylboronic acid	C₇H₉BO₂	135.96	0.82 g	6.03	1.2
Tetrakis(triphenylphosphine)palladium(0)	C₇₂H₆₀P₄Pd	1155.56	116 mg	0.10	0.02
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	1.39 g	10.05	2.0
Toluene	C₇H₈	92.14	20 mL	-	-
Deionized Water	H₂O	18.02	5 mL	-	-

Safety Precautions:

• Handle all reagents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Palladium compounds are expensive and should be handled with care. Triphenylphosphine and its palladium complexes can be toxic.

• Toluene is flammable and toxic. Avoid inhalation and skin contact.

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromoacetophenone (1.00 g, 5.02 mmol), 4-methylphenylboronic acid (0.82 g, 6.03 mmol), and potassium carbonate (1.39 g, 10.05 mmol).

• Inert Atmosphere: Seal the flask with a septum, and purge the system with an inert gas (e.g., nitrogen or argon) for 10-15 minutes. This is crucial to prevent oxidation of the Pd(0) catalyst.

• Solvent Addition: Add toluene (20 mL) and deionized water (5 mL) to the flask via syringe.

• Catalyst Addition: Under a positive flow of inert gas, quickly add the tetrakis(triphenylphosphine)palladium(0) (116 mg, 0.10 mmol). The mixture will typically turn yellow or orange.

• Reaction: Immerse the flask in a preheated oil bath at 90-100 °C. Stir the reaction mixture vigorously for 4-6 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Once the reaction is complete (as indicated by the consumption of the limiting reagent, 4-bromoacetophenone), remove the flask from the oil bath and allow it to cool to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Add 20 mL of ethyl acetate and 20 mL of water. Shake well and allow the layers to separate. Collect the organic layer. Extract the aqueous layer twice more with 20 mL of ethyl acetate.

• Washing: Combine the organic layers and wash with 20 mL of brine (saturated NaCl solution).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically a solid. Purify the crude material by recrystallization from a suitable solvent system (e.g., ethanol or hexanes/ethyl acetate) or by column chromatography on silica gel to yield the pure 4-Acetyl-4'-methylbiphenyl.

Workflow Visualization

Caption: Experimental workflow for the synthesis of 4-Acetyl-4'-methylbiphenyl.

Troubleshooting and Optimization

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (oxidized Pd(0)).	Ensure the reaction is set up under a strictly inert atmosphere. Use fresh, high-quality catalyst.
Insufficiently strong base.	Try a stronger base like K₃PO₄ or Cs₂CO₃.[2]
Low reaction temperature.	Increase the temperature, ensuring it does not exceed the solvent's boiling point.
Homocoupling of Boronic Acid	Presence of oxygen.	Thoroughly degas solvents and purge the reaction vessel with inert gas before adding the catalyst.
Debromination of Aryl Halide	Impurities in reagents or solvent.	Use purified reagents and anhydrous solvents.
Difficult Purification	Phosphine-related byproducts.	Wash the crude product with an aqueous acid solution to remove phosphine oxides.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an exceptionally reliable and efficient method for the synthesis of 4-Acetyl-4'-methylbiphenyl. By understanding the core principles of the catalytic cycle and carefully controlling the reaction parameters, researchers can achieve high yields of the desired biaryl product. The protocol provided herein serves as a robust starting point that can be adapted and optimized for specific laboratory conditions and scaled as needed. This powerful C-C bond-forming reaction will undoubtedly continue to be a cornerstone of modern organic synthesis in both academic and industrial settings.[3]

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• St-Jean, F., et al. (2022). An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols. Journal of the American Chemical Society. [Link]

• Suzuki coupling of 4‐bromoacetophenone and phenylboronic acid to form 4‐acetylbiphenyl. (2020). ResearchGate. [Link]

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Application Notes and Protocols: Suzuki Coupling of 4-bromo-4'-methylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Synthesis of Terphenyls via Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its remarkable efficiency and broad functional group tolerance in forging carbon-carbon bonds.[1][2] This palladium-catalyzed reaction, which couples an organohalide with an organoboron compound, is particularly invaluable in the synthesis of biaryl and polyaryl structures.[3][4] These motifs are prevalent in pharmaceuticals, advanced materials, and liquid crystals.

This application note provides a detailed guide to the Suzuki coupling of 4-bromo-4'-methylbiphenyl. Specifically, we will focus on its reaction with 4-methylphenylboronic acid to synthesize 4,4''-dimethyl-1,1':4',1''-terphenyl, a terphenyl derivative with applications in materials science.[5][6] We will delve into the rationale behind the selection of reaction components, provide a detailed experimental protocol, and offer insights into optimizing the reaction conditions for maximal yield and purity.

The Rationale Behind Experimental Choices: A Deeper Look at the Suzuki-Miyaura Reaction

The success of a Suzuki-Miyaura coupling is contingent on the judicious selection of several key components: the palladium catalyst, the ligand, the base, and the solvent system. Each plays a critical and interconnected role in the catalytic cycle.

The Catalytic Heart: Palladium and its Ligands

The reaction is catalyzed by a palladium complex, which cycles between Pd(0) and Pd(II) oxidation states.[7] While various palladium sources can be used, including Pd(OAc)₂, Pd₂(dba)₃, and Pd(PPh₃)₄, the choice of ligand is paramount.[3] The ligand stabilizes the palladium center, influences its reactivity, and can be tailored to the specific substrates. For the coupling of aryl bromides, phosphine-based ligands are commonly employed. Electron-rich and bulky phosphine ligands, such as those from the Buchwald or Fu laboratories, are known to promote the often rate-limiting oxidative addition step and facilitate the final reductive elimination.[8][9]

The Essential Activator: The Role of the Base

A base is a crucial component in the Suzuki-Miyaura reaction. Its primary role is to activate the organoboron species, typically a boronic acid, by forming a more nucleophilic boronate species.[2] This facilitates the transmetalation step, where the organic group is transferred from boron to the palladium center. Common bases include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).[10] The choice of base can significantly impact the reaction rate and yield, and it is often necessary to screen several to find the optimal one for a given substrate pair.[11]

The Reaction Environment: Solvent Selection

The solvent system must be capable of dissolving, at least to some extent, both the organic and inorganic reaction components. A variety of organic solvents are suitable for Suzuki couplings, including ethers (e.g., 1,4-dioxane, THF), aromatic hydrocarbons (e.g., toluene), and polar aprotic solvents (e.g., DMF).[1] Frequently, a co-solvent of water is added. Water can help to dissolve the inorganic base and, in some cases, accelerate the reaction.[12] However, the presence of water can also lead to the undesirable side reaction of protodeboronation, where the boronic acid is replaced by a hydrogen atom.[11]

Experimental Protocol: Synthesis of 4,4''-dimethyl-1,1':4',1''-terphenyl

This protocol details a representative procedure for the Suzuki coupling of 4-bromo-4'-methylbiphenyl with 4-methylphenylboronic acid.

Materials and Reagents:

• 4-bromo-4'-methylbiphenyl

• 4-methylphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water (degassed)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Reaction Setup and Procedure:

• Inert Atmosphere: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromo-4'-methylbiphenyl (1.0 mmol, 1.0 equiv.), 4-methylphenylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Degassing: Seal the flask with a septum and thoroughly degas the vessel by evacuating and backfilling with an inert gas (e.g., argon or nitrogen) three times. This is crucial to prevent the oxidation and deactivation of the palladium catalyst.[8]

• Catalyst Addition: In a separate vial, weigh out palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.04 mmol, 4 mol%). Under a positive flow of inert gas, add the catalyst and ligand to the reaction flask.

• Solvent Addition: Add toluene (5 mL) and degassed water (2 mL) to the flask via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.[11]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel.

• Extraction: Wash the organic layer with water (2 x 10 mL) and then with brine (10 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure 4,4''-dimethyl-1,1':4',1''-terphenyl.[13]

Data Presentation

Reagent	Molar Equiv.	Mol %
4-bromo-4'-methylbiphenyl	1.0	-
4-methylphenylboronic acid	1.2	-
Pd(OAc)₂	-	2
PPh₃	-	4
K₂CO₃	2.0	-

Table 1: Stoichiometry of Reaction Components.

Visualizing the Process

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Experimental workflow for the synthesis of 4,4''-dimethyl-1,1':4',1''-terphenyl.

References

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.).

• Expression of the Reaction Selectivity and the Substituent Effect in Coupling Reactions by Reducing the Catalyst Loading. (2023). Preprints.org. [Link]

• Suzuki Coupling: Mechanism & Examples. (n.d.). NROChemistry. [Link]

• Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. (2017). The Journal of Organic Chemistry. [Link]

• Conditions for Suzuki-Miyaura Coupling Optimized with Machine Learning. (2022). ChemistryViews. [Link]

• Heck and Suzuki cross-couplings of aryl and heteroaryl bromides in water using a new palladium(II)-complex. (2009). ARKIVOC. [Link]

• Synthesis of 4-methylbiphenyl (4-MBP) from phenylboronic acid and 1-bromo-4-methylbenzene by the Suzuki–Miyaura cross-coupling process in the presence of the Pd/AC catalyst and K2CO3 base in a 1-hexanol/toluene solvent system. (n.d.). ResearchGate. [Link]

• Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. (2007). University of California, San Diego. [Link]

• A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. (2011). ChemInform. [Link]

• Suzuki-reaction of 4-bromophenol with phenyl boronic acid into 4-phenylphenol. (n.d.). ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (2020). MDPI. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Multistep Synthesis of a Terphenyl Derivative Showcasing the Diels− Alder Reaction. (2019). Journal of Chemical Education. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Organoborane coupling reactions (Suzuki coupling). (2011). Journal of the Indian Institute of Science. [Link]

• Suzuki coupling of 4‐bromoacetophenone and phenylboronic acid to form 4‐acetylbiphenyl. (n.d.). ResearchGate. [Link]

• Inhaltsverzeichnis. (n.d.). Universität Regensburg. [Link]

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• 4. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 6. nbinno.com [nbinno.com]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. preprints.org [preprints.org]

Application Note: High-Purity Isolation of 4-Acetyl-4'-methylbiphenyl via Optimized Recrystallization

Abstract

This application note provides a comprehensive, in-depth guide for the purification of 4-Acetyl-4'-methylbiphenyl by recrystallization. Developed for researchers, medicinal chemists, and process development scientists, this document moves beyond a simple procedural outline to deliver a scientifically grounded protocol rooted in the principles of solubility and crystal growth. We present a detailed methodology for single-solvent recrystallization using ethanol, supported by empirical evidence and theoretical justification. Furthermore, this guide includes a systematic approach to solvent screening for protocol optimization, a thorough troubleshooting section to address common purification challenges, and visual workflows to ensure clarity and reproducibility. The overarching goal is to empower scientists to achieve high-purity 4-Acetyl-4'-methylbiphenyl, a critical objective in drug discovery and materials science.

Introduction: The Rationale of Recrystallization for Biphenyl Derivatives

4-Acetyl-4'-methylbiphenyl is a substituted aromatic ketone with applications as an intermediate in the synthesis of pharmaceuticals and liquid crystals. The purity of this compound is paramount, as even minor impurities can significantly impact the efficacy, safety, and performance of the final products. Recrystallization is a powerful and cost-effective technique for the purification of solid organic compounds, predicated on the differential solubility of the target compound and its impurities in a given solvent at varying temperatures.[1][2]

The ideal recrystallization solvent will exhibit high solubility for the compound of interest at an elevated temperature and low solubility at a reduced temperature.[1][3] This temperature-dependent solubility differential allows for the dissolution of the impure solid in a minimal amount of hot solvent, followed by the selective crystallization of the pure compound upon cooling, while the impurities remain in the "mother liquor."[2] The selection of an appropriate solvent is therefore the most critical parameter in developing a successful recrystallization protocol.

This guide will focus on the use of ethanol as a primary solvent for the recrystallization of 4-Acetyl-4'-methylbiphenyl, a choice supported by literature precedents for similar biphenyl structures.[4][5] We will also provide a framework for the systematic evaluation of other solvent systems to enable protocol optimization.

Physicochemical Properties of 4-Acetyl-4'-methylbiphenyl

A thorough understanding of the physicochemical properties of 4-Acetyl-4'-methylbiphenyl is essential for developing a robust purification strategy.

Property	Value	Source
Molecular Formula	C₁₅H₁₄O	[6]
Molecular Weight	210.27 g/mol	[6]
Appearance	White to light yellow powder/crystal	[7]
Melting Point	122 °C	[7]
Boiling Point	210-214 °C	[7]

The relatively high melting point of 4-Acetyl-4'-methylbiphenyl suggests a stable crystal lattice, which is advantageous for purification by recrystallization.

The Critical Role of Solvent Selection

The success of any recrystallization procedure hinges on the judicious choice of solvent. The guiding principle of "like dissolves like" provides a foundational starting point; however, a more nuanced, empirical approach is necessary for optimization.

Theoretical Considerations for Solvent Selection

4-Acetyl-4'-methylbiphenyl is a moderately polar molecule, owing to the presence of the acetyl group, while the biphenyl core imparts significant non-polar character. Therefore, solvents of intermediate polarity are likely to be the most effective.

• Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents can engage in hydrogen bonding and dipole-dipole interactions. Ethanol, in particular, has demonstrated efficacy in recrystallizing acetylated biphenyl compounds.[4][5]

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): These solvents possess a dipole moment but do not have acidic protons. They can be effective for compounds of intermediate polarity.

• Non-Polar Solvents (e.g., Toluene, Hexane): These solvents are generally less suitable for moderately polar compounds but can be employed as anti-solvents in mixed-solvent systems.

Experimental Solvent Screening Protocol

For optimal results, a small-scale solvent screening should be performed to identify the ideal solvent or solvent system.

Objective: To identify a solvent that completely dissolves 4-Acetyl-4'-methylbiphenyl when hot and provides a high yield of pure crystals upon cooling.

Materials:

• Crude 4-Acetyl-4'-methylbiphenyl

• Test tubes

• A selection of solvents (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene, hexane)

• Heating block or water bath

• Vortex mixer

Procedure:

• Place approximately 50 mg of crude 4-Acetyl-4'-methylbiphenyl into several test tubes.

• To each test tube, add 0.5 mL of a different solvent.

• Vortex each tube at room temperature and observe the solubility. A suitable solvent should not fully dissolve the compound at this stage.

• Heat the test tubes in a heating block or water bath to the boiling point of the solvent. Add the solvent dropwise until the solid completely dissolves.

• Allow the solutions to cool slowly to room temperature, and then place them in an ice bath for 15-20 minutes.

• Observe the quantity and quality of the crystals formed. The ideal solvent will yield a large amount of well-formed crystals.

Detailed Recrystallization Protocol for 4-Acetyl-4'-methylbiphenyl (Ethanol)

This protocol has been optimized for the purification of 4-Acetyl-4'-methylbiphenyl using ethanol as the recrystallization solvent.

Materials and Equipment

• Crude 4-Acetyl-4'-methylbiphenyl

• Anhydrous Ethanol (ACS grade or higher)

• Erlenmeyer flasks (appropriate size for the amount of solid)

• Hot plate with magnetic stirring capabilities

• Condenser (optional, but recommended for larger scales)

• Buchner funnel and filter flask

• Filter paper

• Spatula

• Watch glass

• Drying oven or vacuum desiccator

Step-by-Step Procedure

• Dissolution:

  • Place the crude 4-Acetyl-4'-methylbiphenyl into an Erlenmeyer flask of appropriate size.

  • Add a minimal amount of ethanol to just cover the solid.

  • Heat the mixture to a gentle boil with continuous stirring.

  • Continue to add small portions of hot ethanol until the solid is completely dissolved. It is crucial to use the minimum amount of hot solvent necessary to achieve complete dissolution to ensure a high recovery yield.[3]

• Hot Filtration (if necessary):

  • If any insoluble impurities are present in the hot solution, a hot filtration step is required.

  • Preheat a separate Erlenmeyer flask and a funnel with fluted filter paper on the hot plate.

  • Quickly pour the hot solution through the preheated funnel to remove the insoluble impurities. This step should be performed rapidly to prevent premature crystallization.

• Crystallization:

  • Remove the flask from the heat and cover it with a watch glass.

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals, as it allows for the selective deposition of the target molecule onto the growing crystal lattice, excluding impurities.[8]

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of the crystallized product.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor containing dissolved impurities. It is critical to use ice-cold solvent for washing to minimize the loss of the desired product.[7]

  • Continue to apply vacuum for several minutes to partially dry the crystals.

• Drying:

  • Transfer the purified crystals to a pre-weighed watch glass.

  • Dry the crystals to a constant weight in a drying oven at a temperature well below the melting point (e.g., 60-70 °C) or in a vacuum desiccator.

Visual Workflow of the Recrystallization Process

Caption: Workflow for the recrystallization of 4-Acetyl-4'-methylbiphenyl.

Troubleshooting Common Recrystallization Issues

Issue	Potential Cause(s)	Recommended Solution(s)
No crystals form upon cooling	- Too much solvent was used.- The solution is supersaturated.	- Boil off some of the solvent to increase the concentration.- Scratch the inside of the flask with a glass rod at the meniscus.- Add a seed crystal of the pure compound.
Oiling out	- The boiling point of the solvent is higher than the melting point of the solute.- The compound is too impure, leading to significant melting point depression.- The solution is cooling too rapidly.	- Reheat the solution and add more solvent.- Ensure slower cooling.- Consider a different solvent with a lower boiling point.
Low recovery yield	- Too much solvent was used.- Premature crystallization during hot filtration.- The crystals were washed with solvent that was not cold enough.	- Use the minimum amount of hot solvent for dissolution.- Ensure the filtration apparatus is preheated for hot filtration.- Always use ice-cold solvent for washing the crystals.
Poor purity of the final product	- The solution cooled too quickly, trapping impurities.- The chosen solvent is not effective at separating the specific impurities present.	- Ensure slow, undisturbed cooling.- Perform a second recrystallization.- Re-evaluate the solvent choice through systematic screening.

Verification of Purity

The purity of the recrystallized 4-Acetyl-4'-methylbiphenyl should be assessed using appropriate analytical techniques.

• Melting Point Analysis: A sharp melting point range close to the literature value (122 °C) is indicative of high purity. Impurities will typically cause a depression and broadening of the melting point range.

• Chromatographic Techniques (TLC, HPLC, GC): These methods can be used to detect the presence of any remaining impurities.

• Spectroscopic Methods (¹H NMR, ¹³C NMR): These techniques can confirm the chemical structure and identify any impurities with distinct spectral signatures.

Conclusion

This application note provides a detailed and scientifically rigorous protocol for the purification of 4-Acetyl-4'-methylbiphenyl by recrystallization from ethanol. By understanding the fundamental principles of solubility and crystal growth, and by following the systematic procedures outlined herein, researchers can consistently obtain this valuable intermediate in high purity. The inclusion of a solvent screening protocol and a comprehensive troubleshooting guide further empowers scientists to adapt and optimize this method for their specific needs, ensuring the integrity of their subsequent research and development efforts.

References

• Google Patents. (2017). CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl.

• Studylib. (n.d.). 4. Crystallization. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. Retrieved from [Link]

• AKJournals. (n.d.). Supporting Information. Retrieved from [Link]

• Maryellen Nerz-Stormes. (2013, February 4). How to Carry Out a Recrystallization [Video]. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 4-Acetyl-4'-methylbiphenyl. Retrieved from [Link]

Sources

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• 2. science.uct.ac.za [science.uct.ac.za]
• 3. community.wvu.edu [community.wvu.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. youtube.com [youtube.com]

using 4-Acetyl-4'-methylbiphenyl in liquid crystal synthesis

Application Notes & Protocols

Topic: Utilizing 4-Acetyl-4'-methylbiphenyl as a Versatile Precursor in the Synthesis of Thermotropic Liquid Crystals

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Role of the Biphenyl Scaffold

Biphenyl-based molecules are a cornerstone in the design of advanced organic materials, prized for their inherent rigidity, chemical stability, and linear geometry—attributes that are fundamental to the formation of liquid crystalline phases.[1][2] These materials are integral to technologies ranging from liquid crystal displays (LCDs) to organic electronics like OLEDs.[1][2] Within this class of precursors, 4-Acetyl-4'-methylbiphenyl stands out as a particularly versatile building block.[3][4] Its structure features a rigid biphenyl core, essential for inducing mesomorphism, and two distinct functional handles: a reactive acetyl group and a stable methyl group. The acetyl group's ketone functionality is the primary site for synthetic elaboration, allowing for the extension of the molecular core and the introduction of diverse linkage groups to create novel thermotropic liquid crystals.

This guide details three strategic synthetic pathways originating from 4-Acetyl-4'-methylbiphenyl, complete with mechanistic insights and step-by-step protocols. We will explore its transformation into chalcone-, ester-, and carboxylate-based liquid crystals, and discuss the essential techniques for characterizing their mesomorphic properties.

Physicochemical Properties of 4-Acetyl-4'-methylbiphenyl

A thorough understanding of the starting material is critical for successful synthesis. The key properties of 4-Acetyl-4'-methylbiphenyl are summarized below.

Property	Value	Reference
CAS Number	5748-38-9	[3][4]
Molecular Formula	C₁₅H₁₄O	[3][4]
Molecular Weight	210.27 g/mol	[3][4]
Appearance	White to off-white crystalline powder
Melting Point	~125-129 °C
IUPAC Name	1-[4-(4-methylphenyl)phenyl]ethanone	[4]

Synthetic Strategy I: Chalcone-Based Liquid Crystals via Claisen-Schmidt Condensation

Principle: The Claisen-Schmidt condensation is a robust method for forming carbon-carbon double bonds, extending the π-conjugated system of the biphenyl core.[5] This reaction involves the base-catalyzed condensation of the ketone on 4-Acetyl-4'-methylbiphenyl with an aromatic aldehyde. The resulting α,β-unsaturated ketone, or chalcone, enhances molecular rigidity and linearity, which are conducive to the formation of nematic and smectic mesophases.[5] By selecting an aldehyde with a terminal alkyl or alkoxy chain (e.g., 4-(hexyloxy)benzaldehyde), the final molecule acquires the necessary flexible tail to promote liquid crystallinity.

Experimental Workflow: Claisen-Schmidt Condensation

Caption: Workflow for the synthesis of a chalcone-based liquid crystal.

Protocol 1: Synthesis of a Chalcone Derivative

• Reagent Setup: In a 100 mL round-bottom flask, dissolve 4-Acetyl-4'-methylbiphenyl (1.05 g, 5 mmol) and 4-(hexyloxy)benzaldehyde (1.03 g, 5 mmol) in 30 mL of ethanol. Stir until a clear solution is formed.

• Catalyst Addition: To the stirred solution, add a 40% aqueous solution of sodium hydroxide (NaOH) (2.5 mL) dropwise at room temperature. A color change and the formation of a precipitate may be observed.

• Reaction: Vigorously stir the reaction mixture at room temperature for 18-24 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a hexane:ethyl acetate (4:1) mobile phase.[5]

• Isolation: Pour the reaction mixture into 200 mL of ice-cold water with stirring. A solid precipitate will form.

• Purification: Collect the solid product by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral (pH ~7). Allow the crude product to air dry.

• Recrystallization: Purify the crude solid by recrystallizing from hot ethanol to yield the final chalcone product as a crystalline solid.

Synthetic Strategy II: Ester-Linked Liquid Crystals via Reduction and Esterification

Principle: Introducing an ester linkage is a classic strategy in liquid crystal synthesis, offering a balance of rigidity and flexibility.[6] This two-step pathway first involves the selective reduction of the acetyl group in 4-Acetyl-4'-methylbiphenyl to a secondary alcohol using a mild reducing agent like sodium borohydride (NaBH₄). The resulting alcohol is then esterified with a suitable mesogenic carboxylic acid, such as 4-(hexyloxy)benzoic acid. The Steglich esterification, using dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP), is an efficient method for this transformation under mild conditions.[7]

Experimental Workflow: Reduction followed by Esterification

Caption: Workflow for the two-step synthesis of an ester-linked liquid crystal.

Protocol 2: Synthesis of an Ester Derivative

Part A: Reduction of the Ketone

• Reagent Setup: Dissolve 4-Acetyl-4'-methylbiphenyl (1.05 g, 5 mmol) in 50 mL of methanol in a 100 mL round-bottom flask and cool the solution to 0 °C in an ice bath.

• Reduction: Add sodium borohydride (NaBH₄) (0.28 g, 7.5 mmol) portion-wise to the stirred solution over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction: After the addition is complete, remove the ice bath and stir the mixture at room temperature for 4 hours.

• Work-up: Carefully quench the reaction by adding 20 mL of water. Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo to yield the crude alcohol intermediate, which can often be used in the next step without further purification.

Part B: Steglich Esterification

• Reagent Setup: In a 100 mL round-bottom flask, dissolve the crude alcohol from Part A (~5 mmol), 4-(hexyloxy)benzoic acid (1.11 g, 5 mmol), and a catalytic amount of DMAP (61 mg, 0.5 mmol) in 40 mL of dry dichloromethane (DCM).

• Coupling Agent Addition: Cool the solution to 0 °C in an ice bath and add DCC (1.13 g, 5.5 mmol) in one portion.

• Reaction: Stir the mixture at 0 °C for 30 minutes and then at room temperature overnight. A white precipitate of dicyclohexylurea (DCU) will form.

• Purification: Filter off the DCU precipitate and wash it with a small amount of DCM. Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel using a hexane:ethyl acetate gradient to obtain the pure final ester product.

Synthetic Strategy III: Biphenyl Carboxylate Esters via Haloform Reaction

Principle: The haloform reaction is a classic organic transformation that converts a methyl ketone into a carboxylic acid. This provides an alternative and powerful route to functionalize the 4-position of the biphenyl core. By treating 4-Acetyl-4'-methylbiphenyl with an alkaline solution of sodium hypobromite (or hypochlorite), the acetyl group is oxidized to a carboxylate salt. Subsequent acidification yields 4'-methyl-[1,1'-biphenyl]-4-carboxylic acid. This new intermediate is a valuable building block in its own right and can be readily esterified with a variety of substituted phenols to generate a homologous series of liquid crystals.

Experimental Workflow: Haloform Reaction and Esterification

Caption: Workflow for synthesizing a biphenyl carboxylate ester liquid crystal.

Protocol 3: Synthesis of a Biphenyl Carboxylate Ester

Part A: Haloform Reaction

• Reagent Setup: In a flask equipped with a dropping funnel, dissolve 4-Acetyl-4'-methylbiphenyl (2.10 g, 10 mmol) in 50 mL of 1,4-dioxane.

• Base and Halogen Addition: Add a solution of NaOH (4.8 g, 120 mmol) in 40 mL of water. Cool the mixture to below 10 °C. Add bromine (1.9 mL, 36 mmol) dropwise from the funnel with vigorous stirring, maintaining the temperature below 10 °C.

• Reaction: After the addition, stir the mixture at room temperature for 2 hours.

• Work-up: Remove any excess bromine by adding a small amount of sodium bisulfite solution. Transfer the mixture to a separatory funnel and wash with diethyl ether to remove unreacted starting material.

• Isolation: Collect the aqueous layer and carefully acidify it with concentrated HCl until a precipitate forms (pH ~2). Filter the solid, wash with cold water, and dry to obtain 4'-methyl-[1,1'-biphenyl]-4-carboxylic acid.

Part B: Fischer Esterification

• Reagent Setup: Combine the carboxylic acid from Part A (~10 mmol), 4-pentylphenol (1.81 g, 11 mmol), and a catalytic amount of concentrated sulfuric acid (0.5 mL) in 100 mL of toluene.

• Reaction: Heat the mixture to reflux using a Dean-Stark apparatus to remove the water formed during the reaction. Continue refluxing for 12-18 hours or until no more water is collected.

• Work-up: Cool the reaction mixture and wash it sequentially with water, 5% sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Remove the toluene under reduced pressure. Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/heptane) to yield the final ester.

Characterization of Mesomorphic Properties

Once synthesized, the crucial step is to determine if the new compounds exhibit liquid crystalline behavior and to characterize their mesophases.

• Structural Verification: The chemical structures of all intermediates and final products must be confirmed using standard spectroscopic methods such as Fourier-Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS).[6][8][9]

• Polarizing Optical Microscopy (POM): POM is the primary tool for identifying liquid crystal phases.[10] The sample is placed on a microscope slide with a coverslip, heated on a hot stage, and observed between crossed polarizers. Different mesophases, such as nematic and smectic, exhibit characteristic optical textures (e.g., Schlieren or focal conic textures).[10]

• Differential Scanning Calorimetry (DSC): DSC is used to quantitatively determine the phase transition temperatures and their associated enthalpy changes (ΔH).[11][12] A small amount of the sample is heated and cooled at a controlled rate (e.g., 5-10 °C/min), and the heat flow is measured. Phase transitions appear as endothermic or exothermic peaks in the DSC thermogram.[12][13]

Representative Data Presentation

The thermal properties of a homologous series of liquid crystals, for instance, those derived from Protocol 3 by varying the alkyl chain length of the 4-alkylphenol, can be summarized as follows. (Note: The values below are illustrative).

Terminal Alkyl Chain (n)	Transition	Temperature (°C)
Propyl (C₃H₇)	Cr → N	115.2
N → I	130.5
Butyl (C₄H₉)	Cr → N	110.8
N → I	138.1
Pentyl (C₅H₁₁)	Cr → SmA	105.4
SmA → N	122.6
N → I	141.3
Hexyl (C₆H₁₃)	Cr → SmA	102.1
SmA → N	135.7
N → I	140.2
Cr = Crystalline, SmA = Smectic A, N = Nematic, I = Isotropic Liquid

Conclusion

4-Acetyl-4'-methylbiphenyl is a highly effective and versatile precursor for the synthesis of novel thermotropic liquid crystals. The strategic location of its acetyl group allows for straightforward chemical modifications through well-established organic reactions, including Claisen-Schmidt condensation, reduction/esterification, and haloform oxidation. These pathways enable the systematic extension of the molecular core and the introduction of various linkage groups and terminal chains, providing chemists with precise control over the final molecular architecture. This control is essential for tuning the mesomorphic properties, such as the type of liquid crystal phase and the temperature range of its stability, thereby facilitating the rational design of materials for advanced technological applications.

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derivatization of 4-Acetyl-4'-methylbiphenyl for pharmaceutical applications

An Application Guide to the Strategic Derivatization of 4-Acetyl-4'-methylbiphenyl for the Advancement of Pharmaceutical Candidates

Authored by a Senior Application Scientist

Abstract

This comprehensive guide delineates the strategic derivatization of 4-Acetyl-4'-methylbiphenyl, a versatile scaffold for pharmaceutical development. We will explore a series of robust chemical transformations targeting the acetyl moiety, providing detailed protocols and the underlying scientific rationale for each method. The biphenyl structural motif is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3][4][5] The protocols herein are designed to be self-validating, offering researchers and drug development professionals a practical framework for creating diverse libraries of novel compounds.

Introduction: The Pharmaceutical Potential of the 4-Acetyl-4'-methylbiphenyl Scaffold

4-Acetyl-4'-methylbiphenyl, with the chemical formula C₁₅H₁₄O, is an aromatic ketone that serves as an excellent starting material for medicinal chemistry campaigns.[6][7][8][9][10] Its biphenyl core provides a rigid and tunable platform for interaction with biological targets, while the acetyl group offers a reactive handle for a multitude of chemical modifications.[1][11] The strategic derivatization of this acetyl group can lead to new chemical entities with improved potency, selectivity, and pharmacokinetic profiles. This process of modifying a molecule to enhance its therapeutic properties is a fundamental aspect of drug design.[12][13]

The derivatization strategies outlined in this guide are centered around the introduction of key functional groups known to influence biological activity. These modifications can alter the molecule's polarity, hydrogen bonding capacity, and overall shape, all of which are critical determinants of a drug's efficacy and safety.

Derivatization Strategies and Protocols

The following sections provide detailed protocols for several key derivatization reactions of 4-Acetyl-4'-methylbiphenyl. Each protocol is accompanied by an explanation of the underlying chemistry and the rationale for the chosen conditions.

Reduction of the Carbonyl to a Secondary Alcohol

The reduction of the ketone to a secondary alcohol introduces a hydroxyl group, which can act as a hydrogen bond donor and acceptor. This modification can significantly alter the compound's interaction with biological targets and improve its solubility.

• Dissolution: Dissolve 1.0 g of 4-Acetyl-4'-methylbiphenyl in 20 mL of methanol in a 100 mL round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: Slowly add 0.18 g of sodium borohydride (NaBH₄) to the solution in small portions over 15 minutes. The addition is exothermic, and maintaining a low temperature is crucial to minimize side reactions.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by the dropwise addition of 1 M hydrochloric acid (HCl) until the effervescence ceases. This step neutralizes the excess borohydride and the resulting borate esters.

• Extraction: Extract the product with 3 x 20 mL of ethyl acetate.

• Washing: Wash the combined organic layers with 20 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient to obtain the pure 1-(4'-methyl-[1,1'-biphenyl]-4-yl)ethanol.

Diagram of the Reduction of 4-Acetyl-4'-methylbiphenyl to a Secondary Alcohol

Caption: Workflow for the reduction of the acetyl group.

Reductive Amination to Introduce an Amine Moiety

Reductive amination is a powerful method for converting ketones into amines.[14][15][16][17] The introduction of an amine group can enhance a compound's aqueous solubility and provide a site for salt formation, which is often desirable for pharmaceutical formulations.

• Reactant Mixture: In a 100 mL round-bottom flask, combine 1.0 g of 4-Acetyl-4'-methylbiphenyl, the desired primary or secondary amine (1.2 equivalents), and 30 mL of methanol.

• Catalyst Addition: Add 3-4 drops of glacial acetic acid to catalyze the formation of the imine or enamine intermediate.

• Initial Stirring: Stir the mixture at room temperature for 30 minutes.

• Reducing Agent: Add 1.5 equivalents of sodium cyanoborohydride (NaBH₃CN) in one portion. This reducing agent is selective for the iminium ion over the ketone.

• Reaction: Stir the reaction at room temperature for 24-48 hours, monitoring by TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure. Add 20 mL of water and basify with 1 M sodium hydroxide (NaOH) to a pH of ~10.

• Extraction: Extract the aqueous layer with 3 x 20 mL of dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel.

Diagram of the Reductive Amination of 4-Acetyl-4'-methylbiphenyl

Caption: Pathway of the one-pot reductive amination.

Oxime Formation: A Gateway to Further Derivatization

The conversion of the ketone to an oxime introduces a C=N-OH functionality.[18] Oximes can exhibit biological activity themselves or serve as precursors for further transformations, such as the Beckmann rearrangement to form amides.[19][20][21][22]

• Reactant Solution: Dissolve 1.0 g of 4-Acetyl-4'-methylbiphenyl and 0.4 g of hydroxylamine hydrochloride in 20 mL of ethanol in a 50 mL round-bottom flask.

• Base Addition: Add 0.6 g of sodium acetate to the solution. The acetate acts as a base to liberate free hydroxylamine.

• Reflux: Heat the mixture to reflux for 2 hours.

• Cooling and Precipitation: Cool the reaction mixture to room temperature. The oxime product will often precipitate from the solution.

• Isolation: Filter the solid product and wash with a small amount of cold ethanol.

• Recrystallization: Recrystallize the crude product from ethanol to obtain the pure oxime.

Diagram of Oxime Formation

Caption: A straightforward method for oxime synthesis.

Baeyer-Villiger Oxidation: Ketone to Ester Conversion

The Baeyer-Villiger oxidation is a classic reaction that converts a ketone to an ester by the insertion of an oxygen atom.[23][24][25][26][27] The regioselectivity of this reaction is predictable, with the more substituted group typically migrating. In the case of an aryl alkyl ketone, the aryl group migrates preferentially.[26]

• Reactant Solution: Dissolve 1.0 g of 4-Acetyl-4'-methylbiphenyl in 20 mL of dichloromethane in a 100 mL round-bottom flask.

• Addition of Peroxyacid: Add 1.2 equivalents of meta-chloroperoxybenzoic acid (m-CPBA) in portions to the solution at room temperature.

• Reaction: Stir the mixture at room temperature for 12-24 hours.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Separate the organic layer and extract the aqueous layer with 2 x 15 mL of dichloromethane.

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purification: Purify the resulting ester by column chromatography.

Diagram of Baeyer-Villiger Oxidation

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Comprehensive Analytical Characterization of 4-Acetyl-4'-methylbiphenyl

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: This guide provides a detailed framework of analytical methodologies for the comprehensive characterization of 4-Acetyl-4'-methylbiphenyl (CAS: 5748-38-9).[1][2] As a key intermediate in the synthesis of liquid crystals and a potential building block in pharmaceutical development, rigorous confirmation of its identity, purity, and structure is paramount. This document outlines optimized protocols for chromatographic separation and spectroscopic analysis, grounded in established scientific principles to ensure data integrity and reproducibility. We will delve into High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, offering both step-by-step protocols and the scientific rationale behind key experimental parameters.

Introduction to 4-Acetyl-4'-methylbiphenyl

4-Acetyl-4'-methylbiphenyl is an organic compound featuring a biphenyl core structure, functionalized with an acetyl group at the 4-position and a methyl group at the 4'-position. Its molecular formula is C₁₅H₁₄O with a molecular weight of approximately 210.27 g/mol .[1][3] The precise arrangement of these functional groups imparts specific physicochemical properties, making it a valuable precursor in materials science and medicinal chemistry.

The objective of this application note is to establish a multi-technique analytical workflow. This integrated approach ensures that any batch of 4-Acetyl-4'-methylbiphenyl is validated not only for its purity but also for its unequivocal structural identity, a non-negotiable requirement in drug development and high-performance materials research.

Chromatographic Analysis: Purity Assessment and Quantification

Chromatographic methods are fundamental for separating the target compound from impurities, including starting materials, by-products, or degradants. The choice between Gas and Liquid Chromatography is primarily dictated by the analyte's volatility and thermal stability. 4-Acetyl-4'-methylbiphenyl is sufficiently volatile and stable for both, making them complementary techniques for a thorough purity profile.

High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: Reversed-Phase HPLC (RP-HPLC) is the premier method for quantifying non-volatile or thermally sensitive impurities. We select a C18 stationary phase due to its hydrophobic nature, which provides excellent retention for the non-polar biphenyl backbone of the analyte. A mobile phase of acetonitrile and water is used to elute the compound, with the organic modifier concentration tuned for optimal resolution and run time. UV detection is highly effective as the conjugated biphenyl system possesses a strong chromophore.

Experimental Protocol: RP-HPLC for Purity Determination

• Instrumentation & Columns:

  • HPLC system equipped with a UV-Vis detector.

  • Reversed-Phase Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile and Water (70:30 v/v). For Mass Spectrometry-coupled applications, replace any non-volatile acid with 0.1% formic acid in both solvents.[4]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 254 nm, selected based on the common absorbance maxima for biphenyl systems.[5]

• Sample Preparation:

  • Prepare a stock solution of 4-Acetyl-4'-methylbiphenyl at 1.0 mg/mL in the mobile phase.

  • For analysis, dilute the stock solution to a working concentration of approximately 0.1 mg/mL using the mobile phase. Ensure the sample is fully dissolved and sonicate if necessary.

• System Suitability (Trustworthiness):

  • Before sample analysis, perform five replicate injections of the working standard solution.

  • The system is deemed suitable for use if the relative standard deviation (%RSD) for peak area is ≤ 2.0%, the USP tailing factor is ≤ 2.0, and the theoretical plate count is ≥ 2000.

Data Presentation: Expected HPLC Performance

Parameter	Expected Value	Acceptance Criteria (ICH Q2(R1))
Retention Time (t R )	~5-7 min	Consistent across injections
Tailing Factor (T)	~1.2	≤ 2.0
Theoretical Plates (N)	> 3000	≥ 2000
%RSD of Peak Area	< 1.0%	≤ 2.0% (for 5 replicates)

Gas Chromatography (GC)

Expertise & Rationale: GC coupled with a Flame Ionization Detector (GC-FID) is an orthogonal technique to HPLC, ideal for assessing purity and detecting volatile impurities. The high temperatures of the injector and oven volatilize the sample, and a non-polar capillary column (e.g., DB-5 or equivalent) separates components based on their boiling points and interactions with the stationary phase. This method is often cited for purity assessment of this compound.[6]

Experimental Protocol: GC-FID for Purity Assessment

• Instrumentation & Columns:

  • Gas Chromatograph with an FID detector.

  • Capillary Column: 5% Phenyl Methyl Siloxane (DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• GC Conditions:

  • Carrier Gas: Helium or Hydrogen, at a constant flow of 1.0 mL/min.

  • Injector Temperature: 280 °C.

  • Detector Temperature: 300 °C.

  • Oven Temperature Program:

    • Initial Temperature: 150 °C, hold for 1 minute.

    • Ramp: 15 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 minutes.

  • Injection: 1 µL, split ratio 50:1.

• Sample Preparation:

  • Prepare a solution of 4-Acetyl-4'-methylbiphenyl at approximately 1.0 mg/mL in a high-purity solvent such as dichloromethane or ethyl acetate.

Data Presentation: Expected GC Purity Data

Parameter	Expected Value
Retention Time (t R )	~10-12 min
Purity (by area %)	>98.0%

Spectroscopic Analysis: Structural Confirmation

While chromatography confirms purity, it does not definitively prove identity. Spectroscopic techniques provide detailed structural information, confirming that the main peak observed is indeed 4-Acetyl-4'-methylbiphenyl.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the most powerful tool for unambiguous structure elucidation of organic molecules. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR details the carbon framework. For 4-Acetyl-4'-methylbiphenyl, we expect distinct signals for the two methyl groups and a complex aromatic region revealing the substitution pattern of the biphenyl rings.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃). Tetramethylsilane (TMS) is typically used as an internal standard (δ 0.00).

• Instrumentation:

  • A 400 MHz (or higher) NMR spectrometer.

• Data Acquisition:

  • ¹H NMR: Acquire data with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • ¹³C NMR: Acquire data using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) is required due to the lower natural abundance of ¹³C.

Data Presentation: Predicted NMR Assignments (400 MHz, CDCl₃)

Note: Predicted chemical shifts are based on known data for similar structures like 4-acetylbiphenyl and 4-methylbiphenyl.[7][8]

¹H NMR	δ (ppm)	Multiplicity	Integration	Assignment
Methyl Protons	~2.64	Singlet	3H	-COCH₃
Methyl Protons	~2.42	Singlet	3H	Ar-CH₃
Aromatic Protons	~8.03	Doublet	2H	Protons ortho to C=O
Aromatic Protons	~7.68	Doublet	2H	Protons meta to C=O
Aromatic Protons	~7.55	Doublet	2H	Protons ortho to CH₃
Aromatic Protons	~7.28	Doublet	2H	Protons meta to CH₃

¹³C NMR	δ (ppm)	Assignment
Carbonyl Carbon	~197.7	C=O
Quaternary Carbons	~145.8, ~138.5, ~136.9, ~135.9	Ar C-C, C-COCH₃, C-CH₃
Aromatic CH	~129.8, ~128.9, ~128.8, ~127.1	Aromatic CH carbons
Methyl Carbon	~26.7	-COCH₃
Methyl Carbon	~21.2	Ar-CH₃

Mass Spectrometry (MS)

Expertise & Rationale: MS provides crucial information about a molecule's mass, confirming its elemental composition. When coupled with GC (GC-MS), it serves as a powerful hyphenated technique for both separation and identification. Electron Ionization (EI) is used, which creates a characteristic fragmentation pattern that acts as a "fingerprint" for the molecule.

Experimental Protocol: GC-MS Analysis

• Instrumentation:

  • A standard GC-MS system.

• GC Conditions:

  • Use the same GC method as described in Section 2.2.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 350.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Data Presentation: Expected Mass Spectrometry Fragmentation

m/z	Ion Identity	Rationale
210	[M]⁺	Molecular Ion
195	[M-CH₃]⁺	Loss of a methyl radical from the acetyl group
167	[M-COCH₃]⁺	Loss of the acetyl group (acylium radical)
152	[C₁₂H₈]⁺	Loss of both methyl and acetyl functionalities

Infrared (IR) Spectroscopy

Expertise & Rationale: Fourier-Transform Infrared (FT-IR) spectroscopy is a rapid and non-destructive technique used to identify the presence of key functional groups. For 4-Acetyl-4'-methylbiphenyl, the most prominent absorption bands will be from the carbonyl (C=O) stretch of the ketone and the vibrations associated with the substituted aromatic rings.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation:

  • Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Ensure firm contact between the sample and the crystal using the pressure anvil.

  • Collect the spectrum, typically over a range of 4000-600 cm⁻¹, co-adding 16-32 scans for a high-quality spectrum.

  • Perform a background scan before analyzing the sample.

Data Presentation: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3050-3030	C-H Stretch	Aromatic
~2920	C-H Stretch	Methyl (-CH₃)
~1675-1685	C=O Stretch	Aryl Ketone
~1600, ~1485	C=C Stretch	Aromatic Ring
~840-810	C-H Bend	1,4-Disubstituted Ring

Integrated Analytical Workflow

A robust characterization relies on the logical integration of these techniques. The workflow ensures that purity is established before committing to more resource-intensive structural elucidation methods.

Caption: Integrated workflow for the complete characterization of 4-Acetyl-4'-methylbiphenyl.

Conclusion

The analytical methods detailed in this application note provide a robust and reliable framework for the complete characterization of 4-Acetyl-4'-methylbiphenyl. By combining orthogonal chromatographic techniques (HPLC and GC) for purity assessment with a suite of spectroscopic methods (NMR, MS, and IR) for structural confirmation, researchers can ensure the quality, identity, and integrity of this important chemical intermediate. Adherence to these self-validating protocols is critical for generating reproducible data suitable for regulatory submissions, quality control, and advanced scientific research.

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• 3. 5748-38-9 CAS MSDS (4-ACETYL-4'-METHYLBIPHENYL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 8. rsc.org [rsc.org]

Application Note: High-Throughput Purity Determination of 4-Acetyl-4'-methylbiphenyl using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a detailed and robust protocol for the quantitative purity analysis of 4-Acetyl-4'-methylbiphenyl, a key intermediate in pharmaceutical and materials science research. The accurate determination of its purity is critical for ensuring the quality, safety, and efficacy of downstream products.[1][2] This guide leverages the high separation efficiency of gas chromatography (GC) coupled with the definitive identification capabilities of mass spectrometry (MS) to provide a reliable method for researchers, scientists, and drug development professionals. We delve into the causality behind methodological choices, from sample preparation and internal standard selection to the optimization of instrumental parameters, ensuring a self-validating and reproducible workflow.

Introduction and Scientific Principle

4-Acetyl-4'-methylbiphenyl (CAS 5748-38-9) is a biphenyl derivative with a molecular formula of C₁₅H₁₄O and a molecular weight of 210.27 g/mol .[3][4] Its structural properties make it a valuable building block in the synthesis of active pharmaceutical ingredients (APIs) and liquid crystals.[5] In regulated industries, the purity of such starting materials is not merely a quality metric but a fundamental requirement for process control and regulatory compliance. Even trace impurities can have significant impacts on the reaction kinetics, yield, and toxicological profile of the final product.

Gas Chromatography-Mass Spectrometry (GC-MS) is an analytical technique that combines the separation power of gas chromatography with the detection power of mass spectrometry.[6] The methodology is predicated on two core principles:

• Gas Chromatography (GC): The sample is first vaporized in a heated injector and introduced into a long, thin capillary column by an inert carrier gas (typically helium).[7] The column's inner surface is coated with a stationary phase. Compounds within the sample separate based on their differential partitioning between the mobile carrier gas and the stationary phase, which is influenced by their volatility (boiling point) and chemical affinity for the stationary phase.[8]

• Mass Spectrometry (MS): As each separated compound elutes from the GC column, it enters the ion source of the mass spectrometer. In the standard Electron Ionization (EI) mode, high-energy electrons (70 eV) bombard the molecules, causing them to ionize and fragment in a reproducible manner.[1] These charged fragments are then sorted by the mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z) and detected. The resulting mass spectrum serves as a unique chemical "fingerprint" for compound identification.[7]

The coupling of these two techniques provides two orthogonal data points—retention time from the GC and the mass spectrum from the MS—delivering unparalleled confidence in both the identification and quantification of the target analyte and any potential impurities.

Materials and Instrumentation

Reagents and Chemicals

Reagent/Chemical	Grade	Supplier Recommendation
4-Acetyl-4'-methylbiphenyl	Reference Standard (>98.0%)	TCI Chemicals, Alfa Aesar[5][9]
Dichloromethane (DCM)	HPLC or GC Grade	Fisher Scientific, Sigma-Aldrich
4,4'-Dimethylbiphenyl	Analytical Standard (>99%)	Sigma-Aldrich, TCI Chemicals
Helium	Ultra High Purity (99.999%)	Airgas, Praxair

Instrumentation and Consumables

Instrument/Component	Specification
GC-MS System	Agilent 8890 GC with 5977B MSD, or equivalent
GC Capillary Column	DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film)[10]
Autosampler	G4513A or equivalent, with 10 µL syringe
GC Inlet Liner	Split/Splitless, Ultra Inert
Vials and Caps	2 mL amber glass vials with PTFE-lined septa
Analytical Balance	4-decimal place readability (e.g., Mettler Toledo)
Volumetric Flasks	Class A (10 mL, 50 mL)
Micropipettes	Calibrated set (10-100 µL, 100-1000 µL)

Detailed Experimental Protocol

Workflow Overview

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. 5748-38-9 CAS MSDS (4-ACETYL-4'-METHYLBIPHENYL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. 4-Acetyl-4'-methylbiphenyl | C15H14O | CID 4301905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Acetyl-4'-methylbiphenyl | 5748-38-9 | TCI AMERICA [tcichemicals.com]
• 6. Organic Mass Spectrometry Testing | Oneida Research Services [orslabs.com]
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• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

HPLC method for 4-Acetyl-4'-methylbiphenyl analysis

An Application Note for the Analysis of 4-Acetyl-4'-methylbiphenyl by High-Performance Liquid Chromatography

Abstract

This application note presents a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 4-Acetyl-4'-methylbiphenyl. This compound is a key intermediate in the synthesis of pharmaceuticals and liquid crystal materials, making its accurate quantification critical for quality control and process monitoring.[1][2] The described method utilizes a biphenyl stationary phase, which offers enhanced selectivity for aromatic compounds through π-π interactions, providing a reliable alternative to traditional C18 columns.[3] The protocol has been developed to be specific, linear, accurate, and precise, and it is suitable for implementation in research, development, and quality control laboratories.

Introduction

4-Acetyl-4'-methylbiphenyl (CAS 5748-38-9) is an aromatic ketone with a molecular formula of C₁₅H₁₄O.[4][5] Its structure, featuring a biphenyl core, makes it a valuable building block in organic synthesis.[6] The purity and concentration of this intermediate can directly impact the yield and quality of the final products. Therefore, a reliable analytical method is essential to ensure consistency and meet regulatory standards.

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of non-volatile compounds and is widely used in the pharmaceutical and chemical industries.[7][8] This guide details an isocratic RP-HPLC method coupled with UV detection. The choice of a biphenyl stationary phase is explained by its unique ability to engage in π-π interactions with the analyte's aromatic rings, which can provide superior selectivity and resolution compared to standard alkyl phases.[3][9]

This document provides a comprehensive protocol, from sample preparation to method validation, following the principles outlined in the International Council for Harmonisation (ICH) guidelines to ensure the method is fit for its intended purpose.[10][11]

Experimental Methodology

Instrumentation and Materials

• Instrumentation: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a thermostatted column compartment, and a Diode Array Detector (DAD) or UV-Vis detector.[12]

• Chemicals & Reagents:

  • 4-Acetyl-4'-methylbiphenyl reference standard (>98% purity)[1]

  • HPLC-grade acetonitrile (ACN)

  • HPLC-grade methanol (MeOH)

  • Purified water (18.2 MΩ·cm)

  • HPLC-grade formic acid (optional, for mobile phase modification)

• Chromatographic Column: An Ascentis® Express Biphenyl column (e.g., 150 mm x 4.6 mm, 5 µm) is recommended for its enhanced π-π selectivity. A standard C18 column of similar dimensions can be used as an alternative.

Chromatographic Conditions

All quantitative data and operating parameters are summarized in the table below for clarity. The biphenyl phase provides enhanced retention and selectivity for aromatic compounds like 4-Acetyl-4'-methylbiphenyl.[3] An elevated column temperature of 35 °C is used to improve peak efficiency and reduce system backpressure.

Parameter	Recommended Condition
Stationary Phase	Biphenyl (e.g., Ascentis® Express Biphenyl, 150 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (70:30, v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection Wavelength	275 nm
Injection Volume	10 µL
Run Time	Approximately 10 minutes

Rationale for Wavelength Selection: Biphenyl compounds exhibit strong UV absorbance. A wavelength of 275 nm was selected based on typical absorbance maxima for similar aromatic structures to ensure high sensitivity.[13] It is recommended to confirm the absorbance maximum using a DAD detector by scanning a standard solution.

Preparation of Solutions

The workflow for preparing standards and samples is crucial for accurate results.

Caption: Standard and Sample Preparation Workflow.

Protocol for Standard Stock Solution (1000 µg/mL):

• Accurately weigh approximately 25 mg of 4-Acetyl-4'-methylbiphenyl reference standard.

• Transfer the standard to a 25 mL volumetric flask.

• Add approximately 15 mL of acetonitrile and sonicate for 5 minutes or until fully dissolved. The compound is a solid at room temperature and readily dissolves in organic solvents.[1]

• Allow the solution to return to room temperature.

• Dilute to the mark with acetonitrile and mix thoroughly.

Protocol for Calibration and Working Standards:

• Prepare a series of calibration standards (e.g., 5, 10, 25, 50, 100, 150 µg/mL) by serially diluting the stock solution with the mobile phase (Acetonitrile:Water 70:30).

• Use these standards to construct the calibration curve.

Protocol for Sample Preparation:

• Accurately weigh a sample containing 4-Acetyl-4'-methylbiphenyl.

• Dissolve the sample in acetonitrile in a volumetric flask to achieve a theoretical concentration within the calibration range (e.g., 50 µg/mL).

• Sonicate as needed to ensure complete dissolution.

• Filter the final solution through a 0.45 µm syringe filter (e.g., PTFE or nylon) into an HPLC vial to remove any particulates before injection.

Method Validation Protocol

Method validation is performed to demonstrate that the analytical procedure is suitable for its intended purpose.[14] The following protocols are based on ICH Q2(R2) guidelines.[11]

Caption: Logical Flow of Method Validation Parameters.

System Suitability

Objective: To verify that the chromatographic system is adequate for the intended analysis on the day of the experiment. Procedure:

• Inject a working standard solution (e.g., 50 µg/mL) six consecutive times.

• Calculate the parameters listed in the table below. Acceptance Criteria:

Parameter	Acceptance Criteria
Retention Time RSD	≤ 1.0%
Peak Area RSD	≤ 2.0%
Tailing Factor (T)	0.8 ≤ T ≤ 1.5
Theoretical Plates (N)	> 2000

Specificity

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of other components (e.g., impurities, degradation products, matrix).[10][14] Procedure:

• Inject a blank sample (mobile phase or sample matrix without the analyte).

• Inject a solution of the 4-Acetyl-4'-methylbiphenyl standard.

• Inject a sample solution. Acceptance Criteria: No interfering peaks should be observed at the retention time of the 4-Acetyl-4'-methylbiphenyl peak in the blank chromatogram.

Linearity

Objective: To demonstrate a direct proportional relationship between analyte concentration and the detector response.[10] Procedure:

• Prepare at least five concentrations of the standard across the desired range (e.g., 5-150 µg/mL).

• Inject each concentration in triplicate.

• Plot the average peak area against the concentration and perform a linear regression analysis. Acceptance Criteria:

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.999

Accuracy

Objective: To determine the closeness of the measured value to the true value, expressed as percent recovery.[14] Procedure:

• Prepare samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicates at each level.

• Calculate the percent recovery for each sample. Acceptance Criteria:

Parameter	Acceptance Criteria
Mean Recovery	98.0% to 102.0%
RSD per Level	≤ 2.0%

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[7] Procedure (Repeatability - Intra-assay):

• Prepare six individual samples at 100% of the target concentration.

• Analyze all six samples on the same day with the same analyst and instrument. Procedure (Intermediate Precision - Inter-assay):

• Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

• Compare the results from both studies. Acceptance Criteria:

Precision Type	Acceptance Criteria
Repeatability	RSD ≤ 2.0%
Intermediate Precision	RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of analyte that can be reliably detected and quantified. Procedure (Signal-to-Noise Method):

• Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3 for LOD.

• Determine the concentration that yields an S/N ratio of approximately 10 for LOQ. Acceptance Criteria: The LOQ must be demonstrated with acceptable precision and accuracy.

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters. Procedure:

• Introduce small variations to the nominal method parameters (one at a time).

  • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min)

  • Column Temperature: ± 2 °C (33 °C and 37 °C)

  • Mobile Phase Composition: ± 2% organic (e.g., 68% and 72% ACN)

• Analyze a standard solution under each condition and evaluate the impact on system suitability parameters. Acceptance Criteria: All system suitability criteria must be met under all tested variations.

Data Analysis and Reporting

The concentration of 4-Acetyl-4'-methylbiphenyl in a sample is determined using the linear regression equation derived from the calibration curve:

y = mx + c

Where:

• y is the peak area of the analyte.

• m is the slope of the calibration curve.

• x is the concentration of the analyte.

• c is the y-intercept.

The concentration (x) can be calculated as: x = (y - c) / m

The final result should be reported along with the validation summary to demonstrate the reliability of the data.

Conclusion

The HPLC method detailed in this application note is demonstrated to be suitable for the accurate and precise quantification of 4-Acetyl-4'-methylbiphenyl. The use of a biphenyl column provides excellent selectivity for this aromatic compound. The comprehensive validation protocol, grounded in ICH guidelines, ensures that the method is robust, reliable, and fit for purpose in a regulated laboratory environment.

References

• Title: Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases Source: Chromatography Online URL: [Link]

• Title: Steps for HPLC Method Validation Source: Pharmaguideline URL: [Link]

• Title: HPLC Methods for analysis of Biphenyl Source: HELIX Chromatography URL: [Link]

• Title: 4-Acetyl-4'-methylbiphenyl Source: PubChem, National Institutes of Health URL: [Link]

• Title: New Method Development by HPLC and Validation as per ICH Guidelines Source: Acta Scientific URL: [Link]

• Title: Development and Validation of a New HPLC Method for the Determination of Biphenyl and Dibenzofuran Phytoalexins in Rosaceae Source: Journal of Chromatographic Science, Oxford Academic URL: [Link]

• Title: Supporting Information - HPLC-Methods Source: AKJournals URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

• Title: 4'-Acetylbiphenyl Source: SIELC Technologies URL: [Link]

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry Source: IVT Network URL: [Link]

• Title: 4-Acetylbiphenyl Source: Jinan Future chemical Co.,Ltd URL: [Link]

• Title: 4-Acetylbiphenyl Source: PubChem, National Institutes of Health URL: [Link]

• Title: 4-acetyl-4'-methylbiphenyl suppliers USA Source: USA Chemical Suppliers URL: [Link]

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• 1. 4-Acetyl-4'-methylbiphenyl | 5748-38-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
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• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. 4-acetyl-4'-methylbiphenyl suppliers USA [americanchemicalsuppliers.com]
• 7. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
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• 13. helixchrom.com [helixchrom.com]
• 14. actascientific.com [actascientific.com]

Application Note: High-Accuracy Melting Point Determination of 4-Acetyl-4'-methylbiphenyl

Introduction: The Critical Role of Melting Point in Material Characterization

4-Acetyl-4'-methylbiphenyl (CAS No. 5748-38-9) is a biphenyl derivative that serves as a key intermediate in the synthesis of various organic materials and potential pharmaceutical compounds.[1][2][3][4] The melting point of a crystalline solid is a fundamental physical property that provides a dual insight: it serves as a primary indicator of a substance's identity and a sensitive gauge of its purity. For researchers and professionals in drug development and materials science, an accurate and precise melting point determination is a non-negotiable first step in characterization.

A pure crystalline compound typically exhibits a sharp, well-defined melting point, melting over a narrow range of 0.5-1.0°C. Conversely, the presence of impurities disrupts the crystal lattice, resulting in a depression of the melting point and a broadening of the melting range. This application note provides two robust, field-proven protocols for measuring the melting point of 4-Acetyl-4'-methylbiphenyl. It details the standard capillary method, compliant with major pharmacopeial standards, and the orthogonal, high-resolution technique of Differential Scanning Calorimetry (DSC) for comprehensive thermal analysis.

Foundational Principles: Method Selection and Causality

The choice of methodology for melting point determination depends on the required level of precision, sample availability, and the intended application of the data.

• Capillary Melting Point Method: This is the universally accepted standard technique, referenced in both the United States Pharmacopeia (USP) and by ASTM International.[5][6] Its principle lies in heating a small, powdered sample in a capillary tube at a controlled rate and visually or automatically detecting the temperature range over which the solid-to-liquid phase transition occurs.[7] Its widespread use is due to its simplicity, reliability, and low sample requirement.

• Differential Scanning Calorimetry (DSC): DSC is a powerful thermoanalytical technique that offers higher precision and more detailed information than the capillary method.[8][9][10] It measures the difference in heat flow required to increase the temperature of a sample and an inert reference.[11] The melting process is observed as an endothermic peak, from which the onset temperature, peak temperature (melting point), and the enthalpy of fusion can be determined, providing a deeper thermodynamic understanding of the transition.[11][12]

Protocol I: Capillary Melting Point Determination (USP <741> & ASTM E324 Compliant)

This protocol describes a self-validating system for obtaining accurate and reproducible melting point data using a modern digital melting point apparatus.

Essential Materials and Equipment

• Digital Melting Point Apparatus (e.g., Mettler Toledo MP series, Stuart SMP series, or similar)

• Melting Point Capillary Tubes (one end sealed, 0.8-1.2 mm internal diameter)[5]

• 4-Acetyl-4'-methylbiphenyl sample (ensure dryness by drying under vacuum at 40°C for 2 hours)

• Mortar and Pestle (agate or glass)

• Melting Point Reference Standards (e.g., Vanillin, Acetanilide, Caffeine), traceable to a primary standard.

• Spatula and Watch Glass

Instrument Calibration: The Cornerstone of Trustworthiness

An uncalibrated instrument yields meaningless data. Calibration ensures the temperature displayed by the apparatus accurately reflects the true temperature of the heating block.

Procedure:

• Set the apparatus to its calibration mode or prepare for a standard measurement run.

• Select at least two USP Melting Point Reference Standards that bracket the expected melting point of the analyte (~122°C).[4][5] Vanillin and Acetanilide are suitable choices.

• Prepare capillary tubes for each standard as described in section 3.3.

• Measure the melting point of each standard using the procedure in section 3.4, employing a slow ramp rate of 1°C/minute.

• Compare the observed melting points to the certified ranges. The apparatus thermometer is considered accurate if the observed values are within the specified tolerance of the certified values. If not, the instrument must be recalibrated or serviced.[13]

Reference Standard	Certified Melting Range (°C)
Vanillin	81.0 – 83.0 °C[14][15]
Acetanilide	114.0 – 116.0 °C[14][15]
Sulfanilamide	164.5 – 166.5 °C[14][15]
Table 1: Certified melting ranges for common calibration standards.

Sample Preparation: Ensuring Measurement Consistency

The physical state of the sample significantly impacts the melting process. The following steps must be followed precisely to ensure reproducibility.[16]

• Place a small amount (~10-20 mg) of the dry 4-Acetyl-4'-methylbiphenyl sample on a clean watch glass.

• Gently grind the sample into a fine, uniform powder using a mortar and pestle.[17][18] This ensures efficient and uniform heat transfer throughout the sample.

• Press the open end of a capillary tube vertically into the powder pile several times to introduce a small amount of the sample.[19]

• Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the powder firmly into the sealed end.[19]

• Repeat until a packed column of 2-3 mm in height is achieved.[20] An excessive sample amount will cause a temperature gradient within the sample, leading to a broadened melting range.[17]

Measurement Protocol: A Two-Stage Approach for Precision

A dual-rate heating strategy is employed to maximize efficiency without sacrificing accuracy.

• Initial Rapid Heating:

  • Place the packed capillary into the heating block of the apparatus.[19]

  • Set a start temperature of ~100°C and a rapid ramp rate of 10-20°C/minute.[17][18]

  • Observe the sample to determine an approximate melting point. For 4-Acetyl-4'-methylbiphenyl, the expected melting point is around 122°C.[4]

• Precise Determination (in Triplicate):

  • Allow the apparatus to cool to at least 20°C below the approximate melting point observed.[20]

  • Insert a fresh capillary tube with the sample.

  • Set the start temperature to ~105°C and a slow, controlled ramp rate of 1-2°C/minute.[18][20] This slow rate is critical to maintain thermal equilibrium between the sample, heating block, and thermometer, preventing temperature lag.[6]

  • Record the temperature at which the first drop of liquid appears (T1, onset of melt).

  • Record the temperature at which the last solid crystal disappears, and the sample is completely a clear liquid (T2, clear point).[17]

  • The melting range is reported as T1 – T2.

  • Repeat this precise determination for a total of three independent measurements. Never reuse a melted sample, as decomposition may have occurred.[17]

Data Reporting and Acceptance Criteria

• Report: Record the three individual melting ranges. Calculate the average range.

• Purity Indication: For a highly pure sample of 4-Acetyl-4'-methylbiphenyl, the expected melting range should be narrow (≤ 1.5°C). A wider range suggests the presence of impurities.

Protocol II: Orthogonal Verification by Differential Scanning Calorimetry (DSC)

This protocol provides a more quantitative analysis of the melting transition.

Principle of DSC

DSC quantifies the energy absorbed by the sample during melting. This endothermic process is recorded as a peak on a thermogram (heat flow vs. temperature). The area under the peak is the enthalpy of fusion, and the extrapolated onset of the peak is a highly accurate measure of the melting temperature.[9][10]

Experimental Parameters

Parameter	Value/Setting	Rationale
Sample Mass	2-5 mg	Provides a clear signal without significant thermal lag within the sample.
Crucible (Pan)	Vented Aluminum	Standard for non-volatile organic solids. The vent allows for the release of any pressure.
Reference	Empty, sealed aluminum crucible	Provides a matched thermal mass for differential heat flow measurement.
Purge Gas	Nitrogen, 50 mL/min	Creates a stable, inert atmosphere, preventing oxidative degradation of the sample.
Temperature Program	1. Heat from 30°C to 140°C	Covers the entire melting transition.
2. Ramp Rate: 10°C/min	A standard heating rate for polymer and organic material characterization.
Table 2: Recommended DSC experimental parameters for 4-Acetyl-4'-methylbiphenyl analysis.

Procedure

• Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard.

• Accurately weigh 2-5 mg of the powdered 4-Acetyl-4'-methylbiphenyl sample into an aluminum DSC pan.

• Crimp the pan with a lid, ensuring it is properly sealed but vented.

• Place the sample pan and an empty reference pan into the DSC cell.

• Initiate the temperature program as defined in Table 2.

• Once the run is complete, analyze the resulting thermogram using the instrument's software.

Data Interpretation

• Melting Point (Tm): Determined as the extrapolated onset temperature of the endothermic melting peak.

• Peak Temperature: The temperature at which the heat flow is at its maximum.

• Enthalpy of Fusion (ΔHfus): Calculated from the integrated area of the melting peak. This value is characteristic of the material's crystallinity.

Workflow Visualization and Data Summary

The following diagram illustrates the logical workflow for comprehensive melting point determination.

Caption: Logical workflow for the determination of melting point using both capillary and DSC methods.

Parameter	4-Acetyl-4'-methylbiphenyl
CAS Number	5748-38-9[1][2]
Molecular Formula	C₁₅H₁₄O[1][3][4]
Molecular Weight	210.27 g/mol [1][4]
Expected Melting Point	~122 °C[4]
Table 3: Key properties and expected values for 4-Acetyl-4'-methylbiphenyl.

Conclusion

The accurate determination of the melting point of 4-Acetyl-4'-methylbiphenyl is a critical quality control and characterization step. The capillary method, when performed with a properly calibrated instrument and meticulous attention to sample preparation and heating rate, provides reliable and accurate data compliant with global regulatory standards. For advanced applications requiring a deeper thermodynamic understanding, Differential Scanning Calorimetry serves as an invaluable orthogonal technique. By following these detailed protocols, researchers, scientists, and drug development professionals can ensure the generation of high-integrity, reproducible data essential for confident material assessment and development progression.

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• ASTM E324, Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals, ASTM International. Retrieved from [Link]

• Calibration of Melting Point Apparatus - Pharmaguideline. Retrieved from [Link]

• USP General Chapter <741> MELTING RANGE OR TEMPERATURE - uspbpep.com. Retrieved from [Link]

• Melting Point Apparatus Guidelines - University of Houston. (2010, May 3). Retrieved from [Link]

• ASTM E324-23 - Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals - iTeh Standards. Retrieved from [Link]

• ASTM E324-23 - Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals - ANSI Webstore. Retrieved from [Link]

• ASTM E324-99 - Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals (Withdrawn 2001) - GlobalSpec. Retrieved from [Link]

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• SOP For Melting Point Calibration - Scribd. Retrieved from [Link]

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• 6.1D: Step-by-Step Procedures for Melting Point Determination - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]

• Melting Point Determination - University of Calgary. Retrieved from [Link]

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• Melting Point Apparatus - Operation & Calibration - Guidelines - SOPs. (2021, January 4). Retrieved from [Link]

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Introduction: The Significance of the Biphenyl Scaffold

An Application Guide to the Synthesis of 4-Acetyl-4'-methylbiphenyl Derivatives

The biphenyl moiety, consisting of two interconnected phenyl rings, is a privileged structural motif in modern chemistry.[1] Its unique conformational properties and electronic characteristics make it a cornerstone in the design of functional molecules. Biphenyl derivatives are omnipresent in a vast range of applications, from life-saving pharmaceuticals, where they serve as anti-inflammatory, anti-hypertensive, and anti-cancer agents, to advanced materials science, where they are integral components of Organic Light-Emitting Diodes (OLEDs) and liquid crystals.[1][2][3][4]

Among the vast library of biphenyls, 4-Acetyl-4'-methylbiphenyl stands out as a critical intermediate. Its structure combines the foundational biphenyl core with functional groups that permit a wide array of subsequent chemical transformations. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the primary synthetic routes to 4-Acetyl-4'-methylbiphenyl, focusing on the underlying principles, detailed experimental protocols, and critical troubleshooting insights to ensure successful and reproducible synthesis.

Synthetic Methodologies: A Comparative Overview

The construction of the 4-Acetyl-4'-methylbiphenyl scaffold is predominantly achieved through two powerful and versatile chemical reactions: the Suzuki-Miyaura Cross-Coupling and the Friedel-Crafts Acylation. The choice between these methods depends on factors such as starting material availability, desired purity, scalability, and tolerance to other functional groups.

Method 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a Nobel Prize-winning reaction that has revolutionized the formation of carbon-carbon bonds, particularly for creating biaryl systems. It involves the reaction of an organoboron compound with an organohalide, catalyzed by a palladium(0) complex.

Causality and Strategic Choice

The Suzuki coupling is often the method of choice due to its high tolerance for a wide variety of functional groups, relatively mild reaction conditions, and the commercial availability of a vast array of boronic acids and aryl halides. The catalytic cycle, involving oxidative addition, transmetalation, and reductive elimination, is highly efficient, often leading to excellent product yields. For the synthesis of 4-Acetyl-4'-methylbiphenyl, a common and effective strategy is the coupling of 4-bromoacetophenone with 4-methylphenylboronic acid.[5][6]

Figure 1: Simplified mechanism of the Suzuki-Miyaura coupling reaction.

Experimental Protocol: Microwave-Assisted Suzuki Coupling

This protocol describes a microwave-assisted synthesis, which often provides rapid and efficient results.[7][8]

Materials:

• 4-Bromoacetophenone

• 4-Methylphenylboronic acid (p-tolylboronic acid)

• Palladium(II) Acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized Water

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a 10 mL microwave process vial, combine 4-bromoacetophenone (1.0 mmol, 199 mg), 4-methylphenylboronic acid (1.2 mmol, 163 mg), and potassium carbonate (2.0 mmol, 276 mg).

• Catalyst Preparation: In a separate vial, prepare the catalyst by dissolving Palladium(II) acetate (0.02 mmol, 4.5 mg) and triphenylphosphine (0.04 mmol, 10.5 mg) in 1 mL of 1,4-dioxane.

• Combine Reagents: Add the catalyst solution to the microwave vial containing the reactants. Add 4 mL of 1,4-dioxane and 1 mL of deionized water.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 120 °C for 15-20 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with 20 mL of ethyl acetate and transfer to a separatory funnel.

• Extraction: Wash the organic layer with 15 mL of water, followed by 15 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude solid product by recrystallization from ethanol or by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure 4-Acetyl-4'-methylbiphenyl.

Figure 2: Experimental workflow for Suzuki-Miyaura coupling.

Troubleshooting Suzuki Coupling Reactions

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive catalyst; Insufficient base; Low reaction temperature/time.	Use fresh palladium catalyst and ligand. Ensure the base is anhydrous and of good quality. Increase reaction temperature or time, monitoring by TLC.[5]
Black Precipitate (Palladium Black)	Catalyst decomposition/agglomeration.	Ensure the reaction is properly degassed to remove oxygen. Use a suitable phosphine ligand to stabilize the Pd(0) species.[5]
Side Products (Homocoupling)	Presence of oxygen; Incorrect stoichiometry.	Degas solvents thoroughly before use. Use a slight excess (1.1-1.2 equivalents) of the boronic acid.

Method 2: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction used to install an acyl group onto an aromatic ring.[9] For this synthesis, it involves the acylation of 4-methylbiphenyl using an acylating agent and a strong Lewis acid catalyst.

Causality and Strategic Choice

This method is advantageous when the biphenyl core (4-methylbiphenyl) is readily available and inexpensive. The reaction proceeds via the formation of a highly reactive acylium ion, which then attacks the electron-rich aromatic ring.[9] A key consideration is regioselectivity; acylation of 4-methylbiphenyl will strongly favor substitution at the para-position of the unsubstituted ring due to steric hindrance and electronic effects, leading to the desired 4-acetyl product. A stoichiometric amount of the Lewis acid catalyst (e.g., AlCl₃) is required, as it complexes with the product ketone.[7][10]

Figure 3: Simplified mechanism of Friedel-Crafts acylation.

Experimental Protocol: Friedel-Crafts Acylation

This protocol uses a co-catalyst, 4-dimethylaminopyridine (DMAP), which has been reported to improve yield and purity by minimizing side reactions.[7][11]

Materials:

• 4-Methylbiphenyl

• Acetic Anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Ice-cold dilute Hydrochloric Acid (HCl, 1M)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethanol (for recrystallization)

Procedure:

• Catalyst Suspension: In a flame-dried, three-necked flask equipped with a dropping funnel and under an inert atmosphere (e.g., nitrogen), suspend anhydrous aluminum chloride (1.2 mmol, 160 mg) in 10 mL of anhydrous DCM. Cool the suspension to 0 °C in an ice bath.

• Reactant Solution: In the dropping funnel, prepare a solution of 4-methylbiphenyl (1.0 mmol, 168 mg), acetic anhydride (1.1 mmol, 112 mg), and DMAP (0.1 mmol, 12 mg) in 5 mL of anhydrous DCM.

• Reaction Addition: Add the reactant solution dropwise to the stirred AlCl₃ suspension over 20-30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by TLC.

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing 20 g of crushed ice and 10 mL of 1M HCl. Stir until the ice has melted completely.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 15 mL).

• Washing: Combine the organic layers and wash with 1M HCl (15 mL), followed by saturated NaHCO₃ solution (15 mL), and finally with water (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude solid by recrystallization from ethanol to obtain pure 4-Acetyl-4'-methylbiphenyl.[7]

Troubleshooting Friedel-Crafts Acylation

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Deactivated Lewis acid (AlCl₃).	AlCl₃ is extremely hygroscopic. Use a fresh, unopened container of anhydrous AlCl₃ and handle it quickly in a dry environment (e.g., under an inert atmosphere).[7]
Insufficient catalyst.	A stoichiometric amount of AlCl₃ is required as it complexes with the ketone product. Ensure at least a 1:1 molar ratio.[7]
Formation of Ortho-Isomer	High reaction temperature.	The para-isomer is sterically and electronically favored. Running the reaction at lower temperatures (e.g., 0 °C or below) can significantly improve para-selectivity.[7]
Oily Crude Product	Presence of impurities or unreacted starting material.	Ensure the reaction is fully quenched and properly washed during work-up. If an oil persists, attempt purification via column chromatography instead of direct recrystallization.[7]

Purification and Characterization

Independent of the synthetic route, the final product must be rigorously purified and its identity confirmed.

• Purification: The most common method for purifying the solid product is recrystallization , typically from ethanol or acetone.[7][12] For separating closely related isomers or removing stubborn impurities, column chromatography on silica gel is the preferred method.

• Characterization: The structure and purity of 4-Acetyl-4'-methylbiphenyl are confirmed using standard analytical techniques.

Summary of Analytical Data

Property	Expected Value/Observation
Molecular Formula	C₁₅H₁₄O
Molecular Weight	210.27 g/mol [13]
Appearance	White to light yellow crystalline solid
Melting Point	~116-118 °C (Varies with purity)[14]
¹H NMR (CDCl₃)	δ ~8.0 (d, 2H, Ar-H), δ ~7.7 (d, 2H, Ar-H), δ ~7.5 (d, 2H, Ar-H), δ ~7.3 (d, 2H, Ar-H), δ ~2.6 (s, 3H, -COCH₃), δ ~2.4 (s, 3H, Ar-CH₃)
¹³C NMR (CDCl₃)	δ ~197 (C=O), signals between δ ~127-145 (aromatic carbons), δ ~26 (-COCH₃), δ ~21 (Ar-CH₃)[15]
IR Spectroscopy	Strong absorption band around 1670-1685 cm⁻¹ (aryl ketone C=O stretch)[16]
Mass Spectrometry (EI)	Molecular Ion (M⁺) peak at m/z = 210

Note: NMR chemical shifts (δ) are approximate and reported in ppm. Coupling constants (J) are omitted for brevity.

Safety and Handling Precautions

All experimental work should be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Biphenyl Derivatives: Biphenyls can be irritating to the skin, eyes, and respiratory system. They are also noted as environmental hazards and should be disposed of according to institutional guidelines.[17][18][19]

• Reagents and Solvents:

  • Aluminum Chloride (AlCl₃): Highly corrosive and reacts violently with water. Handle only in an anhydrous environment.

  • Palladium Catalysts: Palladium compounds are toxic and should be handled with care.

  • Organic Solvents (DCM, Dioxane, Ethyl Acetate): Are flammable and/or volatile. Avoid inhalation of vapors and contact with skin.

• Waste Disposal: Dispose of all chemical waste, including solvents and solid residues, in appropriately labeled hazardous waste containers as per local environmental regulations.[17][18]

References

• Unlocking Chemical Potential: The Versatility of Biphenyl Derivatives and Their Applic
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• Safety D
• BIPHENYL - (For Synthesis) MSDS CAS. Oxford Lab Fine Chem LLP.
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• Biphenyl CAS No 92-52-4 MATERIAL SAFETY D
• Safety D
• Supplementary Materials 1. Characterization of Palladium(II) Complex.
• CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl.
• Friedel–Crafts Acyl
• 4-Acetylbiphenyl | 92-91-1. ChemicalBook.
• Applications of Friedel–Crafts reactions in total synthesis of natural products.
• 4-acetyl-4'-methylbiphenyl suppliers USA. lookchem.com.
• Friedel-Crafts Acyl
• Technical Support Center: Optimizing 4-Acetylbiphenyl Synthesis. BenchChem.
• 4-Acetyl-4'-methylbiphenyl | C15H14O | CID 4301905. PubChem.
• 4-Acetyl-4'-methylbiphenyl 5748-38-9. TCI Chemicals.
• Suzuki coupling of 4‐bromoacetophenone and phenylboronic acid to form 4‐acetylbiphenyl.
• Novel pyridine-based Pd(II)
• 4-Acetylbiphenyl 98 92-91-1. Sigma-Aldrich.

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Application Note: A Scalable Synthesis of 4-Acetyl-4'-methylbiphenyl for Pharmaceutical and Materials Science Applications

Executive Summary

4-Acetyl-4'-methylbiphenyl is a key intermediate in the synthesis of various high-value organic molecules, including active pharmaceutical ingredients (APIs) and liquid crystals.[1][2] The increasing demand for this compound necessitates robust, efficient, and scalable synthetic protocols that can be safely implemented in both academic research laboratories and industrial manufacturing settings. This guide provides a comprehensive analysis of common synthetic strategies and delivers a detailed, field-proven protocol for the multi-gram to kilogram scale-up synthesis of 4-Acetyl-4'-methylbiphenyl. We focus on the Suzuki-Miyaura cross-coupling reaction, highlighting its advantages in terms of yield, purity, and operational safety over classical methods like the Friedel-Crafts acylation. This document is intended for researchers, chemists, and process development professionals seeking to establish a reliable and scalable manufacturing process.

Strategic Analysis of Synthetic Routes

The synthesis of unsymmetrical biaryl ketones like 4-Acetyl-4'-methylbiphenyl can be approached through several established methodologies. The two most prominent routes are the Friedel-Crafts acylation and the Palladium-catalyzed Suzuki-Miyaura cross-coupling.[2][3] A critical evaluation of these pathways is essential for selecting a process suitable for scale-up.

Route A: Friedel-Crafts Acylation

This classic electrophilic aromatic substitution involves the acylation of 4-methylbiphenyl with an acylating agent (e.g., acetyl chloride or acetic anhydride) in the presence of a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[4][5][6]

• Mechanism: The Lewis acid activates the acylating agent to form a highly electrophilic acylium ion, which then attacks the electron-rich aromatic ring of 4-methylbiphenyl.

• Scale-Up Challenges:

  • Stoichiometric Catalyst: The product ketone complexes with the AlCl₃ catalyst, necessitating the use of stoichiometric or even excess amounts of the Lewis acid.[4][5] This generates a large volume of acidic, metal-containing waste, posing significant environmental and disposal challenges.

  • Regioselectivity: Acylation can occur at different positions on the biphenyl scaffold, leading to the formation of undesired isomers that complicate purification and reduce the yield of the target 4,4'-substituted product.[7]

  • Harsh Conditions: The reaction often requires harsh conditions, and the highly corrosive and water-sensitive nature of AlCl₃ complicates handling on a large scale.[7]

  • Work-up: Quenching the large amount of AlCl₃ is a highly exothermic and hazardous process, requiring careful control of temperature and addition rates.

Route B: Suzuki-Miyaura Cross-Coupling

This powerful palladium-catalyzed cross-coupling reaction has become a mainstay in modern organic synthesis for forming carbon-carbon bonds.[8][9] For 4-Acetyl-4'-methylbiphenyl, this involves coupling an aryl halide (e.g., 4-bromoacetophenone) with an arylboronic acid (e.g., 4-methylphenylboronic acid).[10]

• Mechanism: The reaction proceeds via a catalytic cycle involving a Pd(0) species. The key steps are oxidative addition of the aryl halide to the Pd(0) complex, transmetalation with the boronic acid derivative, and reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.

• Scale-Up Advantages:

  • Catalytic Process: Only a small amount of palladium catalyst (typically 0.1-2 mol%) is required, minimizing metal waste.

  • High Selectivity: The coupling occurs specifically at the positions of the halide and boron functional groups, virtually eliminating isomer formation and leading to a cleaner product profile.[11]

  • Mild Conditions: The reaction typically proceeds under mild conditions with a wide tolerance for various functional groups.[8]

  • Safety & Sustainability: The avoidance of stoichiometric, corrosive Lewis acids and the generation of benign inorganic salts (from the base) make the process inherently safer and more environmentally friendly.[12]

Selected Strategy for Scale-Up

Based on the comparative analysis, the Suzuki-Miyaura cross-coupling is the superior strategy for the scale-up synthesis of 4-Acetyl-4'-methylbiphenyl. Its high selectivity, mild reaction conditions, low catalyst loading, and more favorable safety and environmental profile make it the preferred choice for reliable and efficient production.

Feature	Friedel-Crafts Acylation	Suzuki-Miyaura Cross-Coupling
Catalyst Loading	Stoichiometric (≥100 mol%)	Catalytic (0.1 - 2 mol%)
Selectivity	Moderate (Risk of isomers)	Excellent (Regiospecific)
Waste Stream	High volume, acidic, metallic	Low volume, mostly benign salts
Process Safety	High (Exothermic quench, corrosive)	Moderate (Manageable exotherms)[12]
Substrate Scope	Limited by deactivating groups	Broad functional group tolerance
Overall Efficiency	Moderate	High to Excellent

Detailed Application Protocol: Suzuki-Miyaura Synthesis

This protocol details the synthesis of 4-Acetyl-4'-methylbiphenyl from 4-bromoacetophenone and 4-methylphenylboronic acid on a 100-gram scale. Prudent safety practices for scaling chemical reactions should be followed.[13]

Materials and Equipment

Reagent/Material	CAS Number	Molecular Weight	Quantity	Moles	Notes
4-Bromoacetophenone	99-90-1	199.04 g/mol	100.0 g	0.502	Limiting Reagent
4-Methylphenylboronic acid	5720-05-8	135.96 g/mol	75.1 g	0.552	1.1 equivalents
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	224.50 g/mol	0.56 g	0.0025	0.5 mol%
SPhos (Ligand)	657408-07-6	410.53 g/mol	2.06 g	0.0050	1.0 mol%
Potassium Carbonate (K₂CO₃)	584-08-7	138.21 g/mol	208.2 g	1.506	3.0 equivalents
Toluene	108-88-3	92.14 g/mol	1000 mL	-	Anhydrous grade
Deionized Water	7732-18-5	18.02 g/mol	250 mL	-	Degassed
Ethyl Acetate	141-78-6	88.11 g/mol	~1500 mL	-	For extraction
Brine (Saturated NaCl)	7647-14-5	58.44 g/mol	~500 mL	-	For washing
Anhydrous MgSO₄	7487-88-9	120.37 g/mol	~50 g	-	For drying

Equipment:

• 5 L, 4-necked round-bottom flask (or jacketed reactor)

• Overhead mechanical stirrer with a PTFE paddle

• Reflux condenser

• Thermocouple or thermometer

• Inert gas inlet (Nitrogen or Argon)

• Heating mantle or oil bath

• Large separatory funnel (2 L)

• Rotary evaporator

Experimental Workflow Diagram

Sources

• 1. Biphenyl - Wikipedia [en.wikipedia.org]
• 2. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects | Semantic Scholar [semanticscholar.org]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. Friedel-Crafts Acylation [organic-chemistry.org]
• 6. 傅-克酰基化反应 [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User’s Guide - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. ehs.stanford.edu [ehs.stanford.edu]

Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to Optimizing 4-Acetyl-4'-methylbiphenyl Synthesis

Welcome to the technical support center for the synthesis of 4-Acetyl-4'-methylbiphenyl. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to enhance your experimental success. Our focus is on practical, field-tested solutions grounded in robust scientific principles to help you navigate the common challenges and improve the yield and purity of your target compound.

Section 1: Troubleshooting Common Issues in 4-Acetyl-4'-methylbiphenyl Synthesis

The synthesis of 4-Acetyl-4'-methylbiphenyl can be approached through several synthetic routes, with Friedel-Crafts acylation and Suzuki-Miyaura cross-coupling being the most prevalent. Each method presents a unique set of challenges. This section addresses specific problems you may encounter and offers targeted solutions.

Friedel-Crafts Acylation Route

The Friedel-Crafts acylation of 4-methylbiphenyl is a common method for introducing the acetyl group. However, achieving high yields and purity can be challenging.

Question 1: My Friedel-Crafts acylation reaction is resulting in a low yield of the desired 4-Acetyl-4'-methylbiphenyl. What are the likely causes and how can I improve it?

Answer: Low yields in the Friedel-Crafts acylation of 4-methylbiphenyl can stem from several factors, primarily related to catalyst activity, reaction conditions, and potential side reactions.

• Inactive Lewis Acid Catalyst: The most common Lewis acid catalyst, aluminum chloride (AlCl₃), is highly hygroscopic.[1] Exposure to atmospheric moisture will deactivate it, leading to incomplete or failed reactions.

  • Solution: Always use a fresh, unopened container of anhydrous aluminum chloride. Handle it rapidly in a dry environment, such as under an inert atmosphere (e.g., nitrogen or argon) or in a glove box.[1]

• Insufficient Catalyst: Friedel-Crafts acylations require at least a stoichiometric amount of the Lewis acid because it complexes with the ketone product.[1]

  • Solution: Ensure you are using at least a 1:1 molar ratio of AlCl₃ to the limiting reagent. It is common practice to use a slight excess (1.1 to 2.0 equivalents) to drive the reaction to completion.[1]

• Suboptimal Reaction Temperature: The reaction may not have sufficient energy to proceed if the temperature is too low. Conversely, high temperatures can lead to side reactions.

  • Solution: The reaction is often started at a low temperature (e.g., 0 °C) during the addition of reagents to control the initial exothermic reaction, and then allowed to warm to room temperature or gently heated to ensure completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature. A reported method suggests maintaining a temperature between -10°C and -20°C for a similar synthesis.[2]

• Use of a Co-catalyst: The addition of a co-catalyst can significantly enhance the reaction rate and purity of the product.

  • Solution: A high-yield (93.3%) method for a similar synthesis has been reported using 4-dimethylaminopyridine (DMAP) as a co-catalyst with AlCl₃.[1][2] This can lead to higher purity and fewer by-products. The molar ratio of 4-methylbiphenyl to DMAP can be optimized, with a suggested starting point of 1:0.01 to 1:0.02.[2]

Question 2: I am observing the formation of isomeric by-products. How can I increase the selectivity for the desired para-isomer, 4-Acetyl-4'-methylbiphenyl?

Answer: The formation of the ortho-isomer is a common side reaction in the Friedel-Crafts acylation of substituted biphenyls. The para-substituted product is generally favored due to steric hindrance, but optimizing reaction conditions can further enhance this selectivity.[1]

• Temperature Control: Lower reaction temperatures generally favor the formation of the thermodynamically more stable para-isomer.

  • Solution: Conduct the reaction at a lower temperature, for instance, by maintaining the reaction vessel in an ice bath (0 °C) or a dry ice/acetone bath for even lower temperatures.[1]

• Solvent Choice: The choice of solvent can influence the isomer ratio.

  • Solution: Use an inert solvent that does not compete with the substrate in the acylation reaction. Dichloromethane, 1,2-dichloroethane, or carbon disulfide are suitable choices.[1]

• Purification: Even with optimized conditions, some amount of the ortho-isomer may form.

  • Solution: The isomers can typically be separated using purification techniques such as recrystallization from ethanol or acetone, or by column chromatography on silica gel.[1][3]

Question 3: My crude product is an oily substance and is difficult to handle and purify. What should I do?

Answer: The presence of an oily crude product often indicates the presence of impurities or unreacted starting materials. A proper workup procedure is crucial to obtain a solid product that can be easily purified.

• Quenching and Extraction: After the reaction is complete, the reaction mixture must be carefully quenched.

  • Solution: Slowly and carefully pour the reaction mixture onto crushed ice or into a mixture of ice and dilute hydrochloric acid. This will hydrolyze the aluminum chloride complex and precipitate the crude product. Extract the aqueous mixture with a suitable organic solvent like dichloromethane or ethyl acetate.[1]

• Washing and Drying: The organic extract will contain impurities that need to be removed.

  • Solution: Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine. Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and then remove the solvent under reduced pressure. This should yield a solid crude product that can be further purified by recrystallization.[1]

Suzuki-Miyaura Cross-Coupling Route

The Suzuki-Miyaura cross-coupling offers an alternative route to 4-Acetyl-4'-methylbiphenyl, typically by coupling a boronic acid derivative with an aryl halide.

Question 4: What are the recommended starting materials for the Suzuki-Miyaura synthesis of 4-Acetyl-4'-methylbiphenyl?

Answer: There are two primary and effective combinations of starting materials for this synthesis:

• 4-Bromoacetophenone and 4-methylphenylboronic acid. This is a very common and generally successful approach.

• 4-Acetylphenylboronic acid and 4-bromotoluene (or 4-iodotoluene). This is also a viable route. The reactivity of the aryl halide is in the order of I > Br > Cl.[4]

Question 5: My Suzuki-Miyaura coupling reaction is not proceeding to completion, resulting in a low yield. How can I troubleshoot this?

Answer: Incomplete conversion in Suzuki-Miyaura coupling can be due to several factors, often related to the catalyst system and reaction environment.

• Catalyst and Ligand Activity: The palladium catalyst and its associated ligand are crucial for the reaction's success.

  • Solution: Ensure your palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄) and ligand (e.g., PPh₃, or more advanced Buchwald ligands like SPhos or XPhos for challenging couplings) are active and used in the correct ratio.[5] Catalyst deactivation can occur, so using a fresh, high-quality catalyst is important.

• Inert Atmosphere: The active Pd(0) catalyst is sensitive to oxygen.

  • Solution: It is critical to degas all solvents and reagents thoroughly and to maintain a positive pressure of an inert gas like argon or nitrogen throughout the reaction.[6]

• Reaction Parameters: The choice of base, solvent, and temperature can significantly impact the reaction outcome.

  • Solution: You may need to screen different conditions. Common bases include K₂CO₃, K₃PO₄, and Cs₂CO₃. Solvent systems are often a mixture of an organic solvent (e.g., toluene, dioxane) and water.[7] If the reaction is sluggish, increasing the temperature may help, but be mindful of potential side reactions.[7]

Question 6: I am observing a black precipitate in my Suzuki-Miyaura reaction mixture. What is it, and how can I prevent it?

Answer: A black precipitate is most likely "palladium black," which is the inactive, agglomerated form of the palladium catalyst.[1] This indicates catalyst decomposition and will halt your reaction.

• Causes of Catalyst Decomposition:

  • Presence of Oxygen: As mentioned, oxygen can lead to catalyst deactivation.

  • High Temperatures: Elevated temperatures can accelerate catalyst decomposition, especially with less robust ligands.[5]

  • Inadequate Ligand: The ligand stabilizes the palladium catalyst. An inappropriate or insufficient amount of ligand can lead to catalyst precipitation.

• Solutions:

  • Strict Inert Atmosphere: Ensure the reaction is rigorously maintained under an inert atmosphere.

  • Optimize Temperature: Consider running the reaction at a lower temperature for a longer duration to preserve the catalyst's activity.[5]

  • Ligand Selection: Use a more robust, electron-rich, and bulky ligand, such as those from the Buchwald or Buchwald-Hartwig ligand families, which are known to create highly active and stable catalysts.[5]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the typical purity of 4-Acetyl-4'-methylbiphenyl I can expect from these methods?

With careful optimization of the reaction conditions and proper purification, a purity of >98% can be achieved. A patent for a similar synthesis using DMAP as a co-catalyst in a Friedel-Crafts reaction reported a purity of over 99% for the crude product.[2]

Q2: Are there any specific safety precautions I should take during the synthesis of 4-Acetyl-4'-methylbiphenyl?

Yes, standard laboratory safety practices should be followed. Specifically:

• Aluminum chloride is corrosive and reacts violently with water. Handle it with care in a fume hood.

• Organic solvents like dichloromethane and toluene are flammable and have associated health risks. Use them in a well-ventilated area.

• Palladium catalysts and boronic acids should be handled with appropriate personal protective equipment (gloves, safety glasses).

Q3: Can I use microwave irradiation to accelerate the Suzuki-Miyaura coupling?

Yes, microwave-assisted synthesis can often significantly reduce reaction times and improve yields in Suzuki-Miyaura couplings.[1] It is a valuable technique to consider for optimization.

Section 3: Experimental Protocols and Data

Protocol 1: High-Yield Friedel-Crafts Acylation of 4-Methylbiphenyl

This protocol is adapted from a high-yield method reported for a similar synthesis.[2]

• In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 equivalents) and dry dichloromethane.

• Cool the suspension to -10 °C to -20 °C in a suitable cooling bath.

• In a separate flask, prepare a solution of 4-methylbiphenyl (1 equivalent), acetic anhydride (1.1 equivalents), 4-dimethylaminopyridine (DMAP) (0.02 equivalents), and dry dichloromethane.

• Slowly add the solution from step 3 to the cooled AlCl₃ suspension via the dropping funnel over 1-2 hours, maintaining the internal temperature between -10 °C and -20 °C.

• After the addition is complete, continue stirring at this temperature for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, slowly quench the reaction by adding a cold, dilute hydrochloric acid solution dropwise, ensuring the temperature remains below 0 °C.

• Separate the organic layer, and wash it three times with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the dichloromethane by distillation under reduced pressure to obtain the crude 4-Acetyl-4'-methylbiphenyl.

• The product can be further purified by recrystallization from ethanol.[1]

Protocol 2: Suzuki-Miyaura Cross-Coupling of 4-Bromoacetophenone and 4-Methylphenylboronic Acid

This is a general protocol that may require optimization for your specific setup.

• To a reaction flask equipped with a condenser and magnetic stirrer, add 4-bromoacetophenone (1 equivalent), 4-methylphenylboronic acid (1.2 equivalents), and potassium carbonate (2.0 equivalents).

• Purge the flask with an inert gas (nitrogen or argon) for 10-15 minutes.

• Add a degassed solvent mixture, such as toluene and water (e.g., 4:1 v/v).

• In a separate vial, prepare the catalyst by dissolving a palladium source (e.g., Pd(OAc)₂, 1-2 mol%) and a suitable ligand (e.g., PPh₃, 2-4 mol%) in a small amount of the degassed organic solvent.

• Add the catalyst solution to the reaction flask.

• Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Add water and an organic solvent (e.g., ethyl acetate) to extract the product.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.[7]

Data Summary: Comparison of Synthetic Approaches

Feature	Friedel-Crafts Acylation	Suzuki-Miyaura Coupling
Starting Materials	4-Methylbiphenyl, Acylating Agent (e.g., Acetic Anhydride)	Aryl Halide (e.g., 4-Bromoacetophenone), Boronic Acid (e.g., 4-Methylphenylboronic acid)
Catalyst	Lewis Acid (e.g., AlCl₃), optional co-catalyst (e.g., DMAP)	Palladium Catalyst (e.g., Pd(OAc)₂) with a Ligand (e.g., PPh₃)
Key Advantages	Often uses cheaper starting materials.	High functional group tolerance, generally high yields with optimization.
Common Challenges	Isomer formation, catalyst deactivation by moisture, stoichiometric catalyst requirement.	Catalyst deactivation by oxygen, potential for side reactions (homocoupling), higher cost of catalyst and some starting materials.

Section 4: Visualizing Workflows and Logic

Experimental Workflow: Friedel-Crafts Acylation

Caption: Workflow for the Friedel-Crafts acylation of 4-methylbiphenyl.

Troubleshooting Logic: Low Yield in Suzuki-Miyaura Coupling

Caption: Decision tree for troubleshooting low yields in Suzuki-Miyaura coupling.

References

• BenchChem. (2025). Technical Support Center: Optimizing 4-Acetylbiphenyl Synthesis.
• Google Patents. (2017). CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl.
• BenchChem. (2025). Optimizing catalyst loading for 4-Methylbiphenyl synthesis.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Scaling Up 4-Methylbiphenyl Synthesis.
• ChemicalBook. (2025). 4-Acetylbiphenyl.
• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl - Google Patents [patents.google.com]
• 3. 4-Acetylbiphenyl | 92-91-1 [chemicalbook.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 4-Acetyl-4'-methylbiphenyl

Welcome to the technical support guide for the synthesis of 4-Acetyl-4'-methylbiphenyl. This resource is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot common challenges encountered during its synthesis. The guide is structured in a question-and-answer format, providing in-depth explanations and actionable protocols based on established chemical principles.

Section 1: Troubleshooting Friedel-Crafts Acylation of 4-Methylbiphenyl

The Friedel-Crafts acylation is a classic and direct method for synthesizing aryl ketones. In this case, it involves the reaction of 4-methylbiphenyl with an acetylating agent (like acetyl chloride or acetic anhydride) in the presence of a Lewis acid catalyst. While powerful, the reaction is sensitive to several parameters that can lead to suboptimal results.

Frequently Asked Questions (FAQs) - Friedel-Crafts Acylation

Question 1: My reaction yield is very low, or I've recovered only starting material. What are the likely causes?

Answer: Low or no conversion in a Friedel-Crafts acylation typically points to one of three main issues: an inactive catalyst, sub-optimal reaction conditions, or poor reagent quality.

• Catalyst Inactivity: The most common cause is the deactivation of the Lewis acid catalyst (e.g., aluminum chloride, AlCl₃) by moisture.[1][2][3] AlCl₃ is highly hygroscopic and reacts readily with water, rendering it ineffective. Furthermore, the product ketone forms a stable complex with the catalyst, which means that a stoichiometric amount of the catalyst is often required for the reaction to proceed to completion.[1][4]

• Sub-optimal Temperature: The reaction may require heating to overcome its activation energy. Conversely, if the temperature is too high, it can promote side reactions and decomposition of starting materials or products.[1]

• Poor Reagent Quality: Impurities in the 4-methylbiphenyl or the acetylating agent can interfere with the catalytic cycle and lead to unwanted byproducts.[1]

Troubleshooting Workflow: Low Yield

Below is a systematic workflow to diagnose and resolve low-yield issues in your Friedel-Crafts acylation.

Caption: A stepwise workflow for troubleshooting low-yield Friedel-Crafts reactions.

Question 2: I've obtained a mixture of products, including isomers. How can I improve the selectivity for 4-Acetyl-4'-methylbiphenyl?

Answer: The formation of isomers is a common challenge in electrophilic aromatic substitutions on substituted biphenyls. The methyl group on 4-methylbiphenyl is an ortho-, para-director. Since the para position is blocked by the second phenyl ring, the incoming acetyl group can add to the positions ortho to the methyl group. The primary product is typically the desired 4'-acetyl isomer due to steric hindrance at the ortho positions.

To maximize the yield of the desired 4-acetyl-4'-methylbiphenyl:

• Control the Temperature: Running the reaction at lower temperatures (e.g., 0 °C to room temperature) can significantly enhance selectivity for the sterically less hindered product.[3]

• Choice of Solvent: The solvent can influence isomer distribution. Non-polar solvents like carbon disulfide or nitrobenzene sometimes offer better selectivity compared to more polar options like dichloromethane.

It is important to note that poly-acylation is generally not an issue in Friedel-Crafts acylation. The introduction of the first acetyl group deactivates the aromatic ring, making a second acylation reaction much less favorable.[1][5][6]

Protocol: Optimized Friedel-Crafts Acylation of 4-Methylbiphenyl

This protocol is designed to maximize the yield and selectivity of 4-Acetyl-4'-methylbiphenyl.

Materials:

• 4-Methylbiphenyl

• Acetyl chloride (freshly distilled)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (1M HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Under a positive pressure of nitrogen, add 4-methylbiphenyl (1.0 eq) and anhydrous DCM to the flask.

• Cool the mixture to 0 °C in an ice bath.

• Carefully and portion-wise, add anhydrous AlCl₃ (1.1 eq). The mixture may become colored.

• Add acetyl chloride (1.05 eq) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the flask back to 0 °C and cautiously quench the reaction by slowly pouring it over a mixture of crushed ice and concentrated HCl.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with 1M HCl, water, saturated sodium bicarbonate solution, and brine.[2]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from ethanol or by column chromatography on silica gel.

Section 2: Troubleshooting Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for forming C-C bonds, making it an excellent alternative for synthesizing 4-Acetyl-4'-methylbiphenyl. A common route involves coupling 4-acetylphenylboronic acid with 4-bromotoluene (or vice versa) using a palladium catalyst.

Frequently Asked Questions (FAQs) - Suzuki-Miyaura Coupling

Question 1: My Suzuki coupling is sluggish, incomplete, or fails entirely. What are the key parameters to investigate?

Answer: Failure in Suzuki couplings can often be traced to the catalyst system, the reaction conditions, or the stability of the boronic acid.

• Catalyst/Ligand Deactivation: The active Pd(0) catalyst is sensitive to oxygen and can be oxidized or agglomerate into inactive palladium black.[3][7] Phosphine ligands can also be oxidized, which inhibits the catalytic cycle.[7] Using a fresh, high-quality catalyst and ligand, and maintaining a strictly inert atmosphere is critical.

• Inappropriate Base or Solvent: The base is crucial for activating the boronic acid for the transmetalation step.[4] The solubility of the base and reactants is key; often, a mixed solvent system (e.g., dioxane/water, toluene/ethanol/water) is required.[8][9][10]

• Poor Substrate Reactivity: Aryl chlorides are less reactive than aryl bromides or iodides and may require more specialized, electron-rich, and bulky phosphine ligands (e.g., Buchwald ligands) to facilitate the oxidative addition step.[7][11]

Question 2: I'm observing significant byproducts like biphenyl or 4,4'-dimethylbiphenyl. What is causing this and how can it be prevented?

Answer: These are homocoupling products, a common side reaction in Suzuki couplings.

• Cause: The primary cause of homocoupling of the boronic acid partner is the presence of oxygen.[9] Oxygen can promote an oxidative dimerization of the boronic acid, leading to undesired symmetric biaryls.

• Prevention: The most effective way to prevent homocoupling is by rigorously excluding oxygen from the reaction. This involves:

  • Degassing Solvents: Thoroughly degas all solvents (including water) by sparging with an inert gas like argon or nitrogen for 20-30 minutes, or by using several freeze-pump-thaw cycles.[9]

  • Inert Atmosphere: Assemble the reaction under a positive pressure of an inert gas using Schlenk line techniques or a glovebox.[9][11]

Question 3: My mass spectrum shows a product that is missing the acetylphenyl group, and I see toluene in my crude NMR. What happened?

Answer: This indicates that protodeboronation has occurred. This is a side reaction where the C-B bond of the boronic acid is cleaved and replaced with a C-H bond.[3][7]

• Causes: This side reaction is often promoted by excess water, protic impurities, or high temperatures over long reaction times.[8][12]

• Solutions:

  • Use Anhydrous Solvents: If possible, use anhydrous solvents and reagents.[3]

  • Use a Milder Base: A milder base like K₃PO₄ or KF may be beneficial.[3][8]

  • Use Boronic Esters: Convert the boronic acid to a more stable derivative, such as a pinacol ester (BPin), which is less susceptible to protodeboronation.[3][7]

Suzuki Coupling Catalytic Cycle and Side Reactions

The following diagram illustrates the main catalytic cycle and indicates where key side reactions can interfere.

Caption: The Suzuki catalytic cycle and common interfering side reactions.

Summary of Troubleshooting Strategies

Issue Encountered	Primary Cause(s)	Suggested Solutions
Low/No Yield	Inactive catalyst, wrong base/solvent, low temperature	Use fresh catalyst/ligands, screen bases (e.g., K₂CO₃, K₃PO₄), use degassed solvents (e.g., Dioxane/H₂O), increase temperature (80-100 °C).
Homocoupling Byproducts	Presence of oxygen	Rigorously degas all solvents and reagents; maintain a positive pressure of inert gas (Ar or N₂).[9]
Protodeboronation	Excess water, high temperature, wrong base	Use anhydrous solvents, milder base (K₃PO₄), or convert boronic acid to a more stable pinacol ester.[3][7]
Catalyst Decomposition	Oxygen, impurities in solvents	Use high-purity, degassed solvents; ensure an inert atmosphere throughout the reaction.[7]

References

• Quora. (2018). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? Retrieved from [Link]

• Leah4sci. (2017). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. YouTube. Retrieved from [Link]

• KCIL Chemofarbe Group. (2022). Challenges In Suzuki Coupling Reaction. Retrieved from [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Friedel-Crafts Reactions. Retrieved from [Link]

• ResearchGate. (2018). What's the problem of Suzuki-Miyuara coupling reaction conditions? Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Challenges In Suzuki Coupling Reaction - KCIL Chemofarbe Group – Specialty Chemical Companies Manufacturing in India | Industrial Chemical solvents [kcilglobal.com]
• 5. youtube.com [youtube.com]
• 6. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting the Suzuki Coupling for Biphenyl Synthesis

Welcome to the technical support center for the Suzuki-Miyaura coupling reaction, a cornerstone of modern organic synthesis for the formation of C-C bonds, particularly in the synthesis of biphenyl compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during their experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses prevalent problems in Suzuki coupling for biphenyl synthesis, offering insights into their root causes and providing actionable solutions.

Issue 1: Low or No Yield of the Biphenyl Product

Q: My Suzuki coupling reaction is resulting in a low yield or no product at all. What are the primary factors I should investigate?

A: Low or no product formation is a frequent challenge in Suzuki coupling. A systematic evaluation of your reaction components and conditions is the most effective troubleshooting approach. Here are the key areas to investigate:

• Catalyst Activity: The heart of the reaction is the palladium catalyst. Its deactivation or insufficient activity is a common culprit for low yields.[1]

  • Solution: Ensure you are using a fresh, properly stored catalyst, as Pd(0) species can be sensitive to air and moisture.[1] Consider using a precatalyst that readily forms the active Pd(0) species in situ.[2] If you suspect activity issues, increasing the catalyst loading might be a viable option.[1]

• Inert Atmosphere: The active Pd(0) catalyst is highly susceptible to oxidation by atmospheric oxygen, which can lead to its deactivation.[1]

  • Solution: Thoroughly degas your solvents and reaction mixture by bubbling an inert gas (argon or nitrogen) through them or by using freeze-pump-thaw cycles.[3] Maintain a positive pressure of the inert gas throughout the reaction setup and duration.[1][3]

• Reagent Quality and Stability: The purity of your starting materials is critical for a successful reaction.

  • Aryl Halide Reactivity: The reactivity of the aryl halide follows the general trend: I > OTf > Br >> Cl.[4] Aryl chlorides are notoriously less reactive and often require more specialized, electron-rich, and bulky phosphine ligands to facilitate the oxidative addition step.[2][5]

  • Boronic Acid Decomposition: Boronic acids can undergo protodeboronation (cleavage of the C-B bond by a proton source) or form unreactive anhydrides (boroxines) upon storage, especially when exposed to air and moisture.[1][6]

    • Solution: Use fresh or properly stored boronic acids.[1] Consider using boronate esters or potassium trifluoroborate salts, which are often more stable.[4][6]

• Base and Solvent System: The choice of base and solvent is interdependent and crucial for the reaction's success.[2][7]

  • Solution: Screen a variety of bases and solvents. Inorganic bases like K₂CO₃, Na₂CO₃, Cs₂CO₃, and K₃PO₄ are commonly used.[2] A mixture of an organic solvent (like toluene, dioxane, or THF) and water is often optimal as water can enhance the solubility of the base.[2][8] One study found a methanol-water mixture (3:2) to be highly effective for biphenyl synthesis.[8]

Issue 2: Significant Side Product Formation

Q: I am observing a significant amount of homocoupling product (a biaryl formed from two molecules of the boronic acid or two molecules of the aryl halide). How can I minimize this?

A: Homocoupling is a common side reaction in Suzuki coupling, primarily arising from the reaction of the boronic acid with itself.[3]

• Cause: This side reaction is often promoted by the presence of oxygen, which can lead to the formation of Pd(II) species that facilitate the homocoupling of the boronic acid.[3]

  • Solution: Rigorous exclusion of oxygen is paramount. Ensure your reaction is performed under strictly inert conditions by properly degassing the solvent and reaction mixture.[3]

• Cause: The choice of ligand can also influence the extent of homocoupling.

  • Solution: The use of bulky, electron-rich phosphine ligands can help suppress this side reaction.[3] Screening different ligands is often necessary to find the optimal one for your specific substrates.[9]

• Cause: The palladium source can also play a role.

  • Solution: Using a Pd(0) precatalyst instead of a Pd(II) salt can reduce the initial concentration of Pd(II) and thus minimize homocoupling.[3]

Q: Other than homocoupling, what are other common side reactions?

A: Besides homocoupling, other side reactions can include:

• Protodeboronation: As mentioned earlier, this is the cleavage of the C-B bond, leading to the formation of an arene instead of the desired biphenyl. This is particularly problematic with electron-rich or sterically hindered boronic acids.[10]

  • Solution: Use of more stable boronic acid derivatives like boronate esters can mitigate this issue.[11] Careful selection of the base and reaction conditions is also important.

• Dehalogenation: The aryl halide can be reduced to the corresponding arene.

  • Solution: This can sometimes be addressed by optimizing the reaction conditions, such as the choice of base and solvent.

Visualizing the Suzuki Coupling Catalytic Cycle

The Suzuki coupling reaction proceeds through a catalytic cycle involving a palladium catalyst. Understanding this cycle is key to troubleshooting.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Frequently Asked Questions (FAQs)

Q1: How do I choose the right palladium catalyst and ligand for my specific substrates?

A1: The choice of catalyst and ligand is highly dependent on the electronic and steric properties of your aryl halide and boronic acid.

• For simple, unhindered substrates: A standard catalyst like Pd(PPh₃)₄ may be sufficient.[3]

• For less reactive aryl chlorides: Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos and SPhos) are often necessary to facilitate the challenging oxidative addition step.[2][5]

• For sterically hindered substrates: Bulky ligands can also promote the final reductive elimination step to form the biphenyl product.[2]

Q2: What is the role of the base, and how do I select the most appropriate one?

A2: The base plays a crucial role in the transmetalation step of the catalytic cycle.[12] It activates the organoboron species, making it more nucleophilic and facilitating the transfer of the aryl group to the palladium center.[12]

• Common Bases: Inorganic bases such as K₂CO₃, Na₂CO₃, Cs₂CO₃, and K₃PO₄ are widely used.[2][13]

• Selection Criteria: The choice of base depends on the substrates and solvent. For instance, Cs₂CO₃ is a stronger and more soluble base that can be effective for challenging couplings.[2] For base-sensitive functional groups, a milder base like KF might be considered.[12]

Q3: How critical is the choice of solvent?

A3: The solvent system can significantly impact the reaction outcome by influencing the solubility of reactants and the catalyst's activity.[7]

• Common Solvents: Toluene, dioxane, tetrahydrofuran (THF), and dimethylformamide (DMF) are frequently used.[3]

• Aqueous Mixtures: Often, a mixture of an organic solvent and water is employed.[2][8] Water can enhance the solubility of the inorganic base and facilitate the reaction.[7][8]

Q4: My boronic acid is not commercially available. What are my options?

A4: If your desired boronic acid is not available, you can synthesize it. A common method is the reaction of an aryl halide with an organolithium or Grignard reagent, followed by quenching with a trialkyl borate.[14]

Data Presentation: Impact of Reaction Parameters

The following tables summarize the effect of different bases and ligands on the yield of biphenyl compounds, compiled from various studies.

Table 1: Effect of Different Bases on Biphenyl Yield

Entry	Base (2.2 equiv.)	Solvent	Yield (%)
1	Na₂CO₃	THF/Toluene/H₂O	36
2	K₂CO₃	THF/Toluene/H₂O	44
3	Cs₂CO₃	THF/Toluene/H₂O	34
4	NaOH	MeOH/H₂O	98.5
Reaction conditions: Bromobenzene (1.0 mmol), phenylboronic acid (1.5 mmol), Pd catalyst, solvent (5 mL), 30 min. Data compiled from multiple sources.[3][8]

Table 2: Effect of Different Ligands on the Yield of a Polyfluorinated Biphenyl

Entry	Ligand	Yield (%)	Homocoupling (%)
1	SPhos	89	0
2	XPhos	99	0
3	DavePhos	70	0
4	RuPhos	88	0
5	BrettPhos	94	0
6	JackiePhos	14	0
Reaction conditions: 1 equiv. aryl halide, 1 equiv. boronic acid, 2.2 equiv. Na₂CO₃, 5 mol % Pd₂(dba)₃, 15 mol % ligand, 95 °C, 60 h.[9]

Experimental Protocols

General Procedure for the Suzuki-Miyaura Coupling of an Aryl Bromide with Phenylboronic Acid

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol, 1.0 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), and a suitable base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.).[3]

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.[3]

• Solvent Addition: Add the degassed solvent system (e.g., a mixture of toluene and water) via syringe.

• Catalyst Addition: In a separate vial, weigh the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol %) and ligand if necessary. Add the catalyst to the reaction flask under a positive flow of inert gas.[3]

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 80-110 °C) and stir vigorously for the specified time (e.g., 3-48 hours), monitoring the reaction progress by TLC or GC/MS.[3]

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired biphenyl.[3]

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low yields in Suzuki coupling.

References

• Technical Support Center: Optimization of Suzuki-Miyaura Coupling for Biphenyl Synthesis - Benchchem.
• Technical Support Center: Optimization of Suzuki Coupling for Biphenyl Synthesis - Benchchem.

• Suzuki Cross-coupling Reaction procedure - Rose-Hulman. Available at: [Link]

• Technical Support Center: Troubleshooting Low Yields in the Suzuki Coupling of 4-Bromobiphenyl - Benchchem.

• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... - ResearchGate. Available at: [Link]

• Application Note: Suzuki Coupling Protocol for the Synthesis of Biphenyl Derivatives using 1-Bromo-4-(trans-4- ethylcyclohexyl)benzene - Benchchem.

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]

• Effect of different bases on the Suzuki-Miyaura coupling a | Download Table - ResearchGate. Available at: [Link]

• CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst - Google Patents.

• 4-methoxy-2'-methylbiphenyl - Organic Syntheses Procedure. Available at: [Link]

• Application Notes and Protocols for the Purification of Suzuki Coupling Products Derived from 3-Bromo-5-propoxyphenylboronic acid - Benchchem.

• During cross coupling reaction which part I should choose as aryl halide and which part as boronic ester part in Suzuki cross coupling reaction? | ResearchGate. Available at: [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES. Available at: [Link]

• Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• The Suzuki Reaction - Andrew G Myers Research Group. Available at: [Link]

• Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions - ResearchGate. Available at: [Link]

• Suzuki cross-coupling reaction - YouTube. Available at: [Link]

• Suzuki Coupling I Common Byproducts in Suzuki Coupling - YouTube. Available at: [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? | ResearchGate. Available at: [Link]

• Problems with Suzuki coupling : r/Chempros - Reddit. Available at: [Link]

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC - NIH. Available at: [Link]

• Suzuki reaction - Wikipedia. Available at: [Link]

• Application of the Suzuki Reaction as the Key Step in the Synthesis of a Novel Atropisomeric Biphenyl Derivative for Use as a Liquid Crystal Dopant | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

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Technical Support Center: Purification of 4-Acetyl-4'-methylbiphenyl

Welcome to the technical support center for 4-Acetyl-4'-methylbiphenyl. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex purification challenges associated with this compound. Here, we move beyond simple protocols to explain the underlying principles, helping you troubleshoot effectively and ensure the highest purity for your downstream applications.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 4-Acetyl-4'-methylbiphenyl.

Q1: My NMR spectrum shows persistent impurities after a standard recrystallization from ethanol. What should I do?

A1: This is a common issue that typically points to two scenarios: either the impurity has very similar solubility to your target compound in ethanol, or it is a structural isomer that co-crystallizes.

Causality: 4-Acetyl-4'-methylbiphenyl is often synthesized via Friedel-Crafts acylation or Suzuki-Miyaura coupling. Friedel-Crafts reactions can produce isomeric byproducts (e.g., ortho- or meta-acylated biphenyls), while Suzuki couplings may leave behind unreacted starting materials or homo-coupled byproducts.[1] These closely related structures can be difficult to separate with a single-solvent recrystallization.

Troubleshooting Protocol:

• Identify the Impurity (If Possible): Analyze the NMR. Are there extra aromatic signals? This could indicate an isomer. Are you seeing signals corresponding to starting materials like 4-bromoacetophenone or (4-methylphenyl)boronic acid?

• Switch to a Two-Solvent Recrystallization System: This technique provides a much finer tuning of solubility.

  • Step 1: Dissolve the impure compound in a minimum amount of a "good" hot solvent in which both the product and impurity are soluble (e.g., acetone, ethyl acetate, or dichloromethane).

  • Step 2: While the solution is hot, slowly add a "poor" solvent (a miscible anti-solvent) in which your product is less soluble, until the solution becomes faintly cloudy (the saturation point). Common choices for this nonpolar compound would be hexanes or heptane.[2]

  • Step 3: Add a drop or two of the "good" solvent to redissolve the precipitate and make the solution clear again.

  • Step 4: Allow the solution to cool slowly. The slower the cooling, the larger and purer the crystals. Rapid cooling traps impurities.

• Consider Column Chromatography: If recrystallization fails, column chromatography is the definitive next step for separating compounds with different polarities. Given the acetyl group, your product is moderately polar. A typical starting point would be a silica gel column with an ethyl acetate/hexanes eluent system.

Q2: I'm experiencing significant product loss during column chromatography. How can I optimize my separation and improve recovery?

A2: Significant product loss on a column is often due to irreversible adsorption onto the stationary phase or using a suboptimal eluent system that leads to very broad bands and difficult-to-collect fractions.

Causality: The ketone group in 4-Acetyl-4'-methylbiphenyl can interact with the acidic silanol groups on the surface of silica gel, sometimes leading to tailing or strong adsorption. Using a solvent system with insufficient eluting power (too nonpolar) will cause the compound to move too slowly, broadening the band and increasing the opportunity for loss.

Optimization Strategy:

• TLC Optimization is Crucial: Before running the column, perfect your separation on a Thin Layer Chromatography (TLC) plate. The ideal eluent system should give your product an Rf value of 0.25-0.35 . This provides the best balance between separation from impurities and a reasonable elution time.

• Adjust Eluent Polarity:

  • If your product is not moving off the baseline (Rf ≈ 0), increase the polarity of the eluent (e.g., increase the percentage of ethyl acetate in your ethyl acetate/hexanes mixture).

  • If your product is running with the solvent front (Rf ≈ 1), decrease the eluent polarity (increase the percentage of hexanes).

• "Dry Loading" Technique: If your crude product has poor solubility in the column's mobile phase, it can precipitate at the top of the column when loaded, leading to poor separation. To prevent this:

  • Dissolve your crude material in a strong solvent (like dichloromethane or acetone).

  • Add a small amount of silica gel to this solution and evaporate the solvent under reduced pressure until you have a dry, free-flowing powder.

  • Carefully load this powder onto the top of your packed column. This ensures your compound is introduced to the column in a finely dispersed state.

• Column Dimensions: Use a column with the correct diameter-to-height ratio. A long, thin column provides better separation for difficult-to-separate mixtures, while a short, wide column is better for fast, easy separations.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 4-Acetyl-4'-methylbiphenyl?

A1: The impurity profile is highly dependent on the synthetic route.

• From Friedel-Crafts Acylation: The primary impurities are often positional isomers, such as 2-Acetyl-4'-methylbiphenyl. Unreacted biphenyl starting material may also be present. Using certain catalysts can help improve selectivity for the desired para-isomer.[1][3]

• From Suzuki-Miyaura Coupling: Common impurities include unreacted starting materials (e.g., 4-acetylphenylboronic acid or 4-bromo-4'-methylbiphenyl) and homo-coupled byproducts (e.g., biphenyl from the boronic acid). The palladium catalyst, if not properly removed, can also be a contaminant.[4]

Q2: What is the best solvent system for the recrystallization of 4-Acetyl-4'-methylbiphenyl?

A2: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot.

• Single Solvent: Ethanol is a commonly cited and effective solvent.[5] Acetone can also be used.[6]

• Two-Solvent System: For higher purity, a two-solvent system is often superior. Excellent starting combinations include Acetone/Hexanes or Ethyl Acetate/Hexanes.[2] These systems provide a wider dynamic range for achieving optimal supersaturation.

Q3: When should I choose column chromatography over recrystallization?

A3: The choice depends on the nature and quantity of impurities, as well as the amount of material you are purifying.

• Choose Recrystallization When:

  • You have a relatively small amount of impurity (<10%).

  • The impurities are significantly more or less soluble than your product in a given solvent.

  • You are working on a large scale (multi-gram to kilogram), as recrystallization is often more scalable than chromatography.

• Choose Column Chromatography When:

  • Recrystallization has failed to remove impurities.

  • You have multiple impurities with polarities different from your product.

  • You are purifying a small amount of material (milligram to gram scale) and need the highest possible purity.

  • You need to separate structural isomers, which often have very similar solubility profiles but can differ enough in polarity for chromatographic separation.

Q4: How can I definitively confirm the purity of my final product?

A4: A single method is rarely sufficient. A combination of analytical techniques is required to establish purity authoritatively.

• Melting Point Analysis: A sharp melting point that matches the literature value is a strong indicator of purity. The reported melting point for 4-Acetyl-4'-methylbiphenyl is 122°C .[5] Impurities will typically cause the melting point to broaden and become depressed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and identifying organic impurities. The absence of unassignable peaks is a key purity indicator.[7]

• Chromatographic Analysis (GC-MS or LC-MS): These techniques are highly sensitive for detecting trace impurities. A single peak in the chromatogram (with the correct mass-to-charge ratio in the mass spectrum) provides strong evidence of purity. High-performance liquid chromatography (HPLC) is also a powerful tool for purity assessment.[8]

Data & Protocols

Data Presentation

Table 1: Physical and Chemical Properties of 4-Acetyl-4'-methylbiphenyl

Property	Value	Source
CAS Number	5748-38-9	[5]
Molecular Formula	C₁₅H₁₄O	[7]
Molecular Weight	210.27 g/mol	[5]
Appearance	White to light yellow powder/crystal	[5]

| Melting Point | 122°C |[5] |

Table 2: Recommended Solvent Systems for Purification

Purification Method	Solvent System	Typical Application
Recrystallization	Ethanol	General purpose, good for removing non-polar impurities.
Recrystallization	Acetone/Hexanes	Higher purity, good for removing closely related impurities.

| Column Chromatography | 5-20% Ethyl Acetate in Hexanes | Standard separation of moderately polar compounds on silica gel. |

Experimental Protocol: Optimized Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent pair (e.g., Ethanol or Acetone/Hexanes) based on small-scale solubility tests.

• Dissolution: Place the crude 4-Acetyl-4'-methylbiphenyl in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid. Use a boiling stick or magnetic stirring to ensure smooth boiling.

• Hot Filtration (if necessary): If there are insoluble impurities (e.g., dust, inorganic salts), perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this period. Slow cooling is critical for forming pure, well-defined crystals.

• Ice Bath: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize the yield of precipitated product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities adhering to the crystal surfaces.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent. Confirm purity via melting point and NMR analysis.

Visualization

Purification Strategy Workflow

The following diagram outlines a logical workflow for selecting the appropriate purification method for 4-Acetyl-4'-methylbiphenyl based on an initial assessment of the crude product.

Caption: Purification strategy selection for 4-Acetyl-4'-methylbiphenyl.

References

• PubChem. (n.d.). 4-Acetyl-4'-methylbiphenyl. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Acetylbiphenyl. National Center for Biotechnology Information. Retrieved from [Link]

• Jadhava, S. N., et al. (2015). Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium - Supporting Information. Royal Society of Chemistry. Retrieved from [Link]

• Hiyama, T., et al. (n.d.). Supporting Information - Cross-Coupling of Triallyl(aryl)silanes with Aryl Bromides and Chlorides. Wiley-VCH. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4'-methoxybiphenyl-4-carboxylic acid. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Acetylbiphenyl. Retrieved from [Link]

• AKJournals. (n.d.). Supporting Information. Retrieved from [Link]

• Google Patents. (2017). CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl.

• SIELC Technologies. (2018). 4'-Acetylbiphenyl. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

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• 4. akjournals.com [akjournals.com]
• 5. 5748-38-9 CAS MSDS (4-ACETYL-4'-METHYLBIPHENYL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. 4-Acetylbiphenyl | 92-91-1 [chemicalbook.com]
• 7. 4-Acetyl-4'-methylbiphenyl | C15H14O | CID 4301905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4’-Acetylbiphenyl | SIELC Technologies [sielc.com]

Technical Support Center: Purification of 4-Acetyl-4'-methylbiphenyl

Welcome to the technical support center for the purification of 4-Acetyl-4'-methylbiphenyl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions. Our goal is to equip you with the expertise to confidently navigate the challenges of purifying this important synthetic intermediate.

I. Troubleshooting Guide: Common Issues in the Purification of 4-Acetyl-4'-methylbiphenyl

This section addresses specific problems that may arise during the synthesis and purification of 4-Acetyl-4'-methylbiphenyl, offering causative explanations and actionable solutions.

Issue 1: Crude product is an oil or a low-melting solid, making it difficult to handle.

• Causality: This is often due to the presence of unreacted starting materials, solvent residues, or low-molecular-weight byproducts from the synthesis, such as those from a Friedel-Crafts acylation reaction.[1] These impurities can depress the melting point of the desired product.

• Solution Pathway:

  • Initial Work-up: After quenching the reaction (e.g., with ice-cold water or dilute acid), perform a liquid-liquid extraction using a suitable organic solvent like dichloromethane or ethyl acetate.

  • Aqueous Washes: Wash the organic layer sequentially with water and brine. This will help remove any remaining water-soluble impurities and salts.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate), filter, and then remove the solvent under reduced pressure. This should yield a solid crude product that is easier to handle for subsequent purification steps.[1]

Issue 2: Presence of positional isomers (e.g., 2-Acetyl-4'-methylbiphenyl) after Friedel-Crafts acylation.

• Causality: Friedel-Crafts acylation on a substituted biphenyl ring can lead to the formation of ortho- and para-substituted isomers. While the para-isomer (4-Acetyl-4'-methylbiphenyl) is generally favored due to steric hindrance, the ortho-isomer can still form as a byproduct.[1]

• Solution Pathway:

  • Reaction Condition Optimization: To minimize the formation of the ortho-isomer, it is recommended to carry out the acylation reaction at lower temperatures.[1] This can improve the selectivity for the desired para-product.

  • Purification:

    • Recrystallization: This is often the most effective method for separating isomers. Ethanol or acetone are commonly used solvents for recrystallizing 4-Acetylbiphenyl derivatives.[2] The desired para-isomer is typically less soluble and will crystallize out upon cooling, leaving the ortho-isomer in the mother liquor.

    • Column Chromatography: If recrystallization does not provide sufficient purity, column chromatography using silica gel is a reliable alternative.[3] A non-polar eluent system, such as a mixture of hexanes and ethyl acetate, can effectively separate the isomers based on their differing polarities.[3]

Issue 3: Incomplete removal of starting materials (e.g., 4-methylbiphenyl or acylating agent).

• Causality: Incomplete reactions or the use of an incorrect stoichiometric ratio of reactants can result in the presence of unreacted starting materials in the crude product.

• Solution Pathway:

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the progress of the reaction.[4] This allows you to determine when the reaction has gone to completion and can help in optimizing the reaction time.

  • Purification Strategy:

    • Column Chromatography: This is the most versatile technique for separating the product from unreacted starting materials and other byproducts.[5] The polarity of the mobile phase can be adjusted to achieve optimal separation.

    • Recrystallization: If the solubility differences between the product and the starting materials are significant, recrystallization can be an effective purification method.[6]

Issue 4: Product degradation during silica gel column chromatography.

• Causality: The acidic nature of silica gel can sometimes lead to the degradation of sensitive compounds. For ketones, this can manifest as unexpected transformations.[7]

• Solution Pathway:

  • Use of Neutral Alumina: If product degradation on silica gel is suspected, consider using neutral alumina as the stationary phase for column chromatography.

  • Deactivation of Silica Gel: The acidity of silica gel can be neutralized by pre-treating it with a small amount of a base, such as triethylamine, mixed with the eluent.

II. Frequently Asked Questions (FAQs)

Here we address common questions regarding the purification of 4-Acetyl-4'-methylbiphenyl.

Q1: What is the expected appearance and melting point of pure 4-Acetyl-4'-methylbiphenyl?

A1: Pure 4-Acetyl-4'-methylbiphenyl is a white to light yellow solid.[8] Its reported melting point is around 122°C.[9]

Q2: Which solvents are best for recrystallizing 4-Acetyl-4'-methylbiphenyl?

A2: Ethanol and acetone are commonly cited as effective solvents for the recrystallization of 4-Acetylbiphenyl and its derivatives.[2][10] A good recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature.

Q3: How can I monitor the purity of my 4-Acetyl-4'-methylbiphenyl during the purification process?

A3:

• Thin Layer Chromatography (TLC): TLC is a quick and effective way to qualitatively assess the purity of your sample and to determine the appropriate solvent system for column chromatography.[4][11]

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of purity, HPLC is the preferred method.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectroscopy are essential for confirming the structure of the final product and identifying any remaining impurities.[13][14]

Q4: Can I use a bisulfite extraction to purify 4-Acetyl-4'-methylbiphenyl?

A4: While bisulfite extraction is a useful technique for separating aldehydes and some reactive ketones from mixtures, it is generally less effective for sterically hindered or conjugated ketones.[15] Given the structure of 4-Acetyl-4'-methylbiphenyl, this method may not be as efficient as recrystallization or chromatography.

III. Experimental Protocols & Data

This section provides detailed, step-by-step methodologies for the most common and effective purification techniques.

Protocol 1: Recrystallization from Ethanol

This protocol is designed for the purification of a crude solid of 4-Acetyl-4'-methylbiphenyl.

• Dissolution: In a fume hood, place the crude 4-Acetyl-4'-methylbiphenyl in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. The desired product should start to crystallize. To maximize the yield, you can place the flask in an ice bath.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven or in a desiccator to remove any residual solvent.

Protocol 2: Column Chromatography on Silica Gel

This protocol is suitable for separating 4-Acetyl-4'-methylbiphenyl from isomers and other byproducts.

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Column Packing: Carefully pack a chromatography column with the silica gel slurry, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent and load it onto the top of the silica gel column.

• Elution: Begin eluting the column with an appropriate mobile phase. A common starting point is a mixture of hexanes and ethyl acetate (e.g., 9:1 v/v). The polarity of the eluent can be gradually increased to facilitate the elution of more polar compounds.

• Fraction Collection: Collect the eluate in fractions.

• Analysis: Analyze the collected fractions using TLC to identify which fractions contain the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Acetyl-4'-methylbiphenyl.

Data Presentation: Solvent Systems for Chromatography

The choice of solvent system is critical for successful chromatographic separation. The following table provides a starting point for developing a suitable eluent for the purification of 4-Acetyl-4'-methylbiphenyl.

Solvent System (v/v)	Polarity	Typical Application
Hexanes / Ethyl Acetate (95:5)	Low	Eluting non-polar impurities and the desired product early.
Hexanes / Ethyl Acetate (90:10)	Low-Medium	General purpose for separating isomers and closely related compounds.
Hexanes / Ethyl Acetate (80:20)	Medium	Eluting more polar byproducts.
Dichloromethane / Hexanes (15:85)	Low-Medium	An alternative solvent system that can offer different selectivity.

IV. Visualization of Purification Workflow

The following diagram illustrates a typical workflow for the purification of 4-Acetyl-4'-methylbiphenyl.

Caption: Purification workflow for 4-Acetyl-4'-methylbiphenyl.

V. References

• Development of Chromatographic Procedure for the Purification of 1,2-Diketone. Taylor & Francis Online.

• 4-Acetyl-4'-methylbiphenyl | C15H14O | CID 4301905. PubChem.

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. JoVE.

• Technical Support Center: Optimizing 4-Acetylbiphenyl Synthesis. Benchchem.

• Column Chromatography ketone/silica. Physics Forums.

• Supporting Information. Wiley-VCH.

• 4-Acetylbiphenyl 92-91-1 wiki. Guidechem.

• 4-Acetylbiphenyl | 92-91-1. ChemicalBook.

• Synthesis of 4'-methoxybiphenyl-4-carboxylic acid. PrepChem.com.

• Video: Purification of a Total Lipid Extract with Column Chromatography. JoVE.

• Supporting Information. AKJournals.

• CAS 92-91-1: 4-Acetylbiphenyl. CymitQuimica.

• A kind of preparation method of high-purity 4-acetylbiphenyl. Google Patents.

• column chromatography & purification of organic compounds. YouTube.

• 4-Acetylbiphenyl(92-91-1) 1H NMR spectrum. ChemicalBook.

• 4-Acetyl-4'-bromobiphenyl(5731-01-1) 1H NMR spectrum. ChemicalBook.

• 4-Acetyl-4'-methylbiphenyl | 5748-38-9. Tokyo Chemical Industry Co., Ltd.

• 5748-38-9(4-ACETYL-4'-METHYLBIPHENYL) Product Description. ChemicalBook.

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester Department of Chemistry.

• Friedel Crafts Acylation And Alkylation Reaction. BYJU'S.

• Technical Guide: Solubility of 4-Methylbiphenyl-3-ylboronic Acid in Common Organic Solvents. Benchchem.

• Thin Layer Chromatography, Mixture Analysis. Philip Harris.

• Chitosan-Proline supported palladium (II) a green nanocatalyst for Suzuki cross-coupling reaction in water. The Royal Society of Chemistry.

• Friedel–Crafts Acylation. Sigma-Aldrich.

• 4-Acetylbiphenyl | 92-91-1. ChemicalBook.

• 4-Acetyl-4'-methylbiphenyl, 1G - A1322-1G. Lab Pro Inc.

• Friedel–Crafts acylation of biphenyl with anhydrides. ResearchGate.

• 18.2 Friedel Crafts Alkylation and Acylation. YouTube.

• 4-ACETYL-4'-METHYLBIPHENYL (cas 5748-38-9) SDS/MSDS download. Guidechem.

• 4-Acetyl-4'-methylbiphenyl 5748-38-9. TCI Chemicals.

• CHEM 231. AWS.

• 4-acetyl-4'-methylbiphenyl suppliers USA. LookChem.

• FRIEDEL-CRAFT REACTION: A REVIEW. International Journal of Pharmaceutical, Chemical, and Biological Sciences.

• Thin Layer Chromatography Characterization of the Active Ingredients in Excedrin and Anacin. Stevens Institute of Technology.

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• 5. Video: Purification of a Total Lipid Extract with Column Chromatography [jove.com]
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• 8. labproinc.com [labproinc.com]
• 9. 5748-38-9 CAS MSDS (4-ACETYL-4'-METHYLBIPHENYL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 15. Video: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol [jove.com]

Technical Support Center: Optimizing the Friedel-Crafts Acylation of 4-Methylbiphenyl

Welcome to the technical support center for the Friedel-Crafts acylation of 4-methylbiphenyl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice for optimizing this crucial synthetic transformation. Here, we move beyond simple protocols to explain the "why" behind experimental choices, offering a framework for logical troubleshooting and robust reaction development.

The Friedel-Crafts acylation is a cornerstone of organic synthesis for creating aryl ketones, which are pivotal intermediates in pharmaceuticals and materials science.[1][2] The acylation of 4-methylbiphenyl, in particular, presents unique challenges and opportunities related to regioselectivity and reaction efficiency. This guide will equip you with the knowledge to navigate these challenges effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, providing both diagnostic insights and actionable solutions.

Q1: My reaction yield is very low, or I'm recovering mostly unreacted starting material. What are the likely causes?

Low conversion is one of the most frequent issues in Friedel-Crafts acylation and often points to problems with the catalyst or reaction environment.[3]

Possible Causes & Solutions:

• Catalyst Inactivity due to Moisture: The Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃), is extremely sensitive to moisture.[4] Any trace of water in your glassware, solvent, or reagents will react with and deactivate the catalyst.[3]

  • Solution: Ensure all glassware is oven-dried or flame-dried under an inert atmosphere. Use a fresh, unopened container of anhydrous AlCl₃ or a freshly sublimated batch. Solvents should be rigorously dried over an appropriate drying agent (e.g., CaH₂ for chlorinated solvents). Handle the catalyst quickly in a dry environment, preferably in a glove box or under a positive pressure of nitrogen or argon.[5]

• Insufficient Catalyst Loading: Unlike many catalytic reactions, Friedel-Crafts acylation often requires stoichiometric or even excess amounts of the Lewis acid.[4] This is because the ketone product forms a stable complex with the catalyst, effectively sequestering it from the reaction cycle.[3][6]

  • Solution: A common starting point is to use at least 1.1 to 1.2 equivalents of AlCl₃ relative to the acylating agent. For challenging substrates or to drive the reaction to completion, increasing the stoichiometry to 2.0-2.5 equivalents may be necessary.[5][7]

• Suboptimal Reaction Temperature: The reaction may have a significant activation energy barrier that is not being overcome at the current temperature.

  • Solution: While many acylations are started at low temperatures (0-5 °C) to control the initial exothermic reaction, they often require warming to room temperature or gentle heating to proceed to completion.[8] Monitor the reaction by TLC or GC-MS to determine if conversion is stalling. If so, incrementally increase the temperature (e.g., to 40-50 °C) and continue monitoring. Conversely, excessively high temperatures can lead to side reactions, so careful optimization is key.[3]

Q2: I'm observing the formation of multiple products, and purification is difficult. How can I improve the regioselectivity?

The formation of isomeric products is a primary challenge in the acylation of substituted biphenyls. For 4-methylbiphenyl, the methyl group is an ortho, para-director, and the phenyl group is also an ortho, para-director. This can lead to a mixture of products.

Understanding Regioselectivity:

The incoming acyl group will be directed by both existing substituents. The methyl group on one ring activates that ring, making it the primary site of reaction. The major product is typically the result of acylation at the position that is para to the methyl group and ortho to the biphenyl linkage, due to a combination of electronic activation and steric hindrance. However, other isomers can form.

Solutions to Improve Selectivity:

• Lower Reaction Temperature: Lower temperatures generally favor the thermodynamically more stable product and can enhance selectivity by increasing the energy difference between the transition states leading to different isomers.[9] Performing the addition of reagents at 0 °C or even lower temperatures can significantly improve the ratio of the desired isomer.

• Choice of Solvent: The polarity of the solvent can influence the reactivity of the electrophile and the regiochemical outcome.[10]

  • Non-polar solvents like dichloromethane (CH₂Cl₂) or 1,2-dichloroethane (DCE) are standard and often favor the sterically less hindered product.[5]

  • Polar solvents like nitrobenzene can sometimes alter the product distribution, though they can be more difficult to remove.[10] For most applications, starting with DCE is recommended.

• Bulky Acylating Agent: While not always feasible depending on the target molecule, using a bulkier acylating agent can increase steric hindrance at the more crowded positions, potentially favoring substitution at the less hindered para position.

Q3: The reaction worked, but I'm seeing evidence of polyacylation. How can I prevent this?

While Friedel-Crafts acylation is generally less prone to polysubstitution than alkylation because the introduced acyl group deactivates the aromatic ring, it can still occur, especially under forcing conditions.[3]

Possible Causes & Solutions:

• Excess Acylating Agent or Harsh Conditions: Using a large excess of the acylating agent or prolonged reaction at high temperatures can overcome the deactivating effect of the first acyl group.

  • Solution: Use the acylating agent as the limiting reagent (typically 1.0 equivalent relative to 4-methylbiphenyl). Ensure the reaction is monitored closely and stopped once the starting material is consumed to prevent further reaction.

• Highly Activating Substrate: The methyl group on 4-methylbiphenyl makes the substituted ring quite reactive.

  • Solution: Stick to milder conditions (lower temperature, shorter reaction times) that are sufficient for the first acylation but not for a second.

Frequently Asked Questions (FAQs)

What is the best acylating agent to use: an acyl chloride or an anhydride?

Both acyl chlorides and anhydrides can be used.[11]

• Acyl chlorides (e.g., acetyl chloride) are generally more reactive and are the most common choice.[12]

• Acid anhydrides (e.g., acetic anhydride) are less reactive but can be effective, sometimes requiring slightly higher temperatures or longer reaction times. They can be a good option when the corresponding acyl chloride is unstable or difficult to handle.[11]

Which Lewis acid catalyst is most effective?

Anhydrous aluminum chloride (AlCl₃) is the most common and potent Lewis acid for this reaction.[9] Other Lewis acids like ferric chloride (FeCl₃), boron trifluoride (BF₃), or zinc chloride (ZnCl₂) can also be used but are generally less reactive and may require higher temperatures.[13][14] For initial optimizations, AlCl₃ is the standard choice.

How do I properly quench the reaction?

The quench step is critical and must be performed carefully, as the reaction mixture contains a large amount of unreacted AlCl₃ and its product complex, which react violently with water.

• Procedure: Cool the reaction mixture in an ice bath. Slowly and carefully pour the reaction mixture onto a stirred slurry of crushed ice, often with the addition of concentrated hydrochloric acid. The acid helps to break up the aluminum-ketone complex and dissolve the aluminum salts in the aqueous layer.[15] Always perform this in a fume hood with a blast shield.

What is the best method for purifying the final product?

Purification typically involves a multi-step approach.[16]

• Workup: After quenching, perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer sequentially with dilute HCl, water, saturated sodium bicarbonate solution (to remove any acidic impurities), and finally with brine.[15]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.[16]

• Chromatography/Recrystallization: The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol, hexanes/ethyl acetate).[8]

Data & Protocols

Table 1: Typical Reaction Parameters for Optimization

Parameter	Recommended Range	Rationale & Key Considerations
Substrate:Catalyst Ratio	1 : 1.1 to 1 : 2.5	Stoichiometric amounts are needed due to product-catalyst complexation.[4] Excess catalyst can drive the reaction to completion but may increase side products.
Substrate:Acylating Agent	1 : 1.0 to 1 : 1.1	Using the acylating agent as the limiting reagent helps prevent polyacylation.
Temperature	0 °C to 50 °C	Start at 0 °C for controlled addition, then allow to warm to room temperature. Gentle heating may be required. Lower temperatures improve regioselectivity.[9]
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Must be anhydrous. DCE is often preferred for reactions requiring heating due to its higher boiling point.[5][17]
Reaction Time	1 - 6 hours	Monitor by TLC or GC-MS to determine the optimal time and avoid byproduct formation from prolonged reaction.

Standard Experimental Protocol

This protocol is a representative example and may require optimization for specific acylating agents.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. Aluminum chloride is corrosive and reacts violently with water. Acyl chlorides are corrosive and lachrymatory. Appropriate personal protective equipment (lab coat, gloves, safety glasses) is mandatory.[1]

• Setup: To an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 equivalents).

• Solvent Addition: Add anhydrous 1,2-dichloroethane via cannula under a nitrogen atmosphere. Cool the resulting suspension to 0 °C in an ice bath.

• Reagent Addition: In a separate dry flask, dissolve 4-methylbiphenyl (1.0 equivalent) and the acyl chloride (1.05 equivalents) in anhydrous 1,2-dichloroethane.

• Reaction: Add the solution of 4-methylbiphenyl and acyl chloride dropwise to the stirred AlCl₃ suspension over 30-45 minutes, ensuring the internal temperature remains below 5 °C.

• Monitoring: After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the reaction progress by TLC or GC-MS every hour. If the reaction is sluggish, consider gentle heating to 40 °C.

• Quenching: Once the starting material is consumed, cool the reaction mixture back to 0 °C. In a separate large beaker, prepare a mixture of crushed ice and concentrated HCl. Slowly and carefully pour the reaction mixture into the ice/HCl slurry with vigorous stirring.

• Workup & Purification: Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with dichloromethane. Combine the organic layers, wash with water, saturated NaHCO₃ solution, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography or recrystallization.

Visualizations

Reaction Mechanism

Caption: Stepwise workflow for troubleshooting low yields.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing 4-Acetylbiphenyl Synthesis.
• Benchchem. (n.d.). Optimization of reaction conditions for Biphenyl-4-yl-p-tolyl-methanone synthesis.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of Products from 4-Methylbiphenyl-3-ylboronic Acid Reactions.
• Benchchem. (n.d.). Troubleshooting low yield in Friedel-Crafts acylation reactions.
• Benchchem. (n.d.). Troubleshooting low yields in Friedel-Crafts acylation with electron-rich arenes.
• Benchchem. (n.d.). Optimization of reaction conditions for Friedel-Crafts acylation of biphenyl.
• Benchchem. (n.d.). Application Notes and Protocols: Friedel-Crafts Acylation with (4-Methylphenoxy)acetyl chloride.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yield in Friedel-Crafts Reactions.
• ResearchGate. (n.d.). Friedel–Crafts acylation of biphenyl with anhydrides.
• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
• PubMed Central. (2012). A reactivity-selectivity study of the Friedel-Crafts acetylation of 3,3′-dimethylbiphenyl and the oxidation of the acetyl derivatives.
• Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation.
• Beilstein Journals. (2019). Mechanochemical Friedel–Crafts acylations.
• Google Patents. (2007). Process for producing high purity ketones by friedel-crafts acylation at low temperature.
• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation.
• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction.
• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems.
• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation.
• International Journal of Chemical Studies. (2015). Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts.
• Study Mind. (n.d.). Friedel-Crafts Acylation and Alkylation (A-Level Chemistry).
• Benchchem. (n.d.). Comparative study of catalysts for para-selective Friedel-Crafts acylation.
• A-Level Chemistry. (n.d.). Friedel-Crafts Acylation: Mechanism, Reactions & limitations.
• Save My Exams. (2024). Friedel-Crafts Acylation - A Level Chemistry Revision Notes.
• Chemistry Stack Exchange. (2019). Solvent Effects in Friedel–Crafts Reaction.
• L.S.College, Muzaffarpur. (2020). Friedel–Crafts reaction.
• PubMed Central. (n.d.). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material.
• YouTube. (2020). Friedel Crafts Acylation Experiment Part 1, Prelab.
• ResearchGate. (n.d.). Optimization of the Friedel-Crafts reaction conditions. [a].
• Scientific & Academic Publishing. (2025). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17.
• Chemistry LibreTexts. (2023). Friedel-Crafts Reactions.
• YouTube. (2021). 18.2 Friedel Crafts Alkylation and Acylation | Organic Chemistry.
• YouTube. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution.
• University of Liverpool. (n.d.). Friedel–Crafts acylation reactions using metal triflates in ionic liquid.
• Wikipedia. (n.d.). Friedel–Crafts reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. BJOC - Mechanochemical Friedel–Crafts acylations [beilstein-journals.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. WO2007044270A1 - Process for producing high purity ketones by friedel-crafts acylation at low temperature - Google Patents [patents.google.com]
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• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. A reactivity-selectivity study of the Friedel-Crafts acetylation of 3,3′-dimethylbiphenyl and the oxidation of the acetyl derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Byproducts in 4-Acetyl-4'-methylbiphenyl Synthesis

Welcome to the technical support guide for the synthesis of 4-Acetyl-4'-methylbiphenyl (CAS 5748-38-9). This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and byproduct formations encountered during its synthesis. As Senior Application Scientists, we provide not just solutions, but the underlying chemical principles to empower your experimental design and execution.

The synthesis of this biphenyl ketone typically proceeds via two primary strategies: a palladium-catalyzed Suzuki-Miyaura coupling to construct the biphenyl core, followed by or preceded by the introduction of the acetyl group, or a direct Friedel-Crafts acylation of 4-methylbiphenyl. Each route presents a unique profile of potential impurities and byproducts. This guide provides a structured, question-and-answer-based approach to identify, understand, and mitigate these issues.

Section 1: Troubleshooting Byproducts in Suzuki-Miyaura Coupling Routes

The Suzuki-Miyaura coupling is a powerful method for forming the C-C bond between the two phenyl rings. A common route involves the reaction of 4-bromoacetophenone with 4-methylphenylboronic acid. However, several side reactions can compete with the desired cross-coupling, leading to purification challenges.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture contains a significant amount of 4,4'-dimethylbiphenyl and/or 4,4'-diacetylbiphenyl. What are these and why did they form?

A1: These are homocoupling byproducts. 4,4'-dimethylbiphenyl arises from the coupling of two molecules of 4-methylphenylboronic acid, while 4,4'-diacetylbiphenyl (if using 4-acetylphenylboronic acid) comes from the same side reaction.

• Causality: Homocoupling is often competitive with the main catalytic cycle. It can be promoted by several factors:

  • Slow Transmetalation/Reductive Elimination: If the desired cross-coupling is sluggish, the organopalladium intermediates have more time to react with other boronic acid molecules.

  • Presence of Oxygen: Dissolved oxygen can facilitate the oxidative coupling of boronic acids.

  • Base and Temperature: The choice and stoichiometry of the base can influence the rate of competing pathways.[1] High temperatures can sometimes accelerate side reactions.

• Troubleshooting & Mitigation:

  • Thorough Degassing: Before adding the palladium catalyst, ensure your solvent and reaction mixture are rigorously degassed (e.g., via three freeze-pump-thaw cycles or by sparging with an inert gas like argon or nitrogen for at least 30 minutes).

  • Optimize Reactant Stoichiometry: Use a slight excess (e.g., 1.1-1.2 equivalents) of the boronic acid. A large excess can favor homocoupling.

  • Catalyst System: The choice of palladium source and ligand is critical. A more active catalyst system that promotes rapid oxidative addition and reductive elimination can outcompete the homocoupling pathway.

  • Controlled Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Q2: I've isolated byproducts that appear to be toluene and acetophenone. How are these forming?

A2: These are products of proto-deboronation and proto-dehalogenation, respectively. In these side reactions, the boronic acid or aryl halide group is replaced by a hydrogen atom from a proton source in the reaction mixture (like water).

• Causality: This side reaction is often base-mediated and can be particularly problematic with sterically hindered or electronically deactivated substrates. The base, intended to activate the boronic acid for transmetalation, can also promote the cleavage of the C-B bond.[1]

• Troubleshooting & Mitigation:

  • Choice of Base: Screen different bases. While strong inorganic bases like K₂CO₃ or Cs₂CO₃ are common, a weaker base like K₃PO₄ or an organic base might be more suitable if protodeboronation is severe.

  • Anhydrous Conditions: While many Suzuki couplings are robust to water, if you observe significant hydrodeboronation, using anhydrous solvents and reagents can help minimize the side reaction.

  • Reaction Time: Monitor the reaction by TLC or GC-MS. Over-extending the reaction time after the limiting reagent has been consumed can increase the prevalence of these side products.

Byproduct Summary Table (Suzuki Route)

Byproduct Name	Molecular Formula	Molecular Weight ( g/mol )	Common Cause
4,4'-Dimethylbiphenyl	C₁₄H₁₄	182.26	Homocoupling of 4-methylphenylboronic acid
Biphenyl	C₁₂H₁₀	154.21	Homocoupling of phenylboronic acid (if used)
Toluene	C₇H₈	92.14	Proto-deboronation of 4-methylphenylboronic acid
Acetophenone	C₈H₈O	120.15	Proto-dehalogenation of 4-bromoacetophenone

Visualizing the Suzuki Coupling and Side Reactions

The following diagram illustrates the main catalytic cycle for the synthesis of 4-acetyl-4'-methylbiphenyl and the key side reactions that lead to common byproducts.

Caption: Suzuki catalytic cycle and competing byproduct pathways.

Section 2: Troubleshooting Byproducts in Friedel-Crafts Acylation Route

Acylating 4-methylbiphenyl with an acylating agent (like acetyl chloride or acetic anhydride) in the presence of a Lewis acid catalyst (e.g., AlCl₃) is another direct route. The primary challenge here is controlling the regioselectivity of the electrophilic aromatic substitution.

Frequently Asked Questions (FAQs)

Q1: My product is a mixture of isomers. How can I increase the yield of the desired 4-acetyl-4'-methylbiphenyl?

A1: The formation of isomers is inherent to the Friedel-Crafts acylation of substituted aromatic rings. The methyl group on 4-methylbiphenyl is an ortho-, para-directing activator. Since the para position is blocked by the other phenyl ring, acylation occurs on the unsubstituted ring. However, the 4'-methylbiphenyl group as a whole will direct the incoming acetyl group. The primary isomers you will encounter are the desired 4-acetyl (para) product and the undesired 2-acetyl (ortho) product.

• Causality:

  • Electronic Effects: The biphenyl system's electronics direct the incoming electrophile.

  • Steric Hindrance: The para-position (4-position) is sterically less hindered than the ortho-positions (2- and 6-positions), making it the thermodynamically favored product.

• Troubleshooting & Mitigation:

  • Control Temperature: Lowering the reaction temperature (e.g., to 0 °C or even -20 °C) significantly enhances selectivity for the para-isomer. Higher temperatures provide the activation energy needed to form the sterically hindered ortho-isomer, leading to a mixed product distribution.

  • Choice of Catalyst and Solvent: The size of the catalyst-acylating agent complex can influence steric interactions. Using a bulkier Lewis acid or a different solvent system can sometimes improve para-selectivity.

  • Purification: If isomer formation is unavoidable, careful purification by column chromatography or recrystallization is necessary to isolate the desired 4-acetyl isomer.

Q2: My reaction requires a full equivalent or more of AlCl₃. Is this normal, and what happens if I use less?

A2: Yes, this is a key characteristic of Friedel-Crafts acylation. Unlike alkylations which can be catalytic, acylations require at least a stoichiometric amount of the Lewis acid catalyst.

• Causality: The product, a ketone, is a Lewis base. The carbonyl oxygen has lone pairs that coordinate strongly with the Lewis acidic AlCl₃.[2][3] This forms a stable complex, effectively removing the AlCl₃ from the catalytic cycle. If you use a sub-stoichiometric amount of catalyst, the reaction will stop once all the catalyst is complexed with the product.

• Troubleshooting & Mitigation:

  • Stoichiometry: Always use at least 1.0-1.1 equivalents of the Lewis acid catalyst relative to the acylating agent.

  • Workup: The reaction must be quenched with an aqueous workup (e.g., adding ice water or dilute HCl) to hydrolyze the aluminum-ketone complex and liberate the final product.

Visualizing Isomer Formation in Friedel-Crafts Acylation

This diagram shows how the acylation of 4-methylbiphenyl can lead to different isomeric products.

Caption: Isomeric byproduct formation in Friedel-Crafts acylation.

Section 3: General Purification and Analysis

Q: How can I effectively separate the desired product from structurally similar byproducts like 4,4'-dimethylbiphenyl or isomeric ketones?

A: This is a common challenge where the polarity and boiling points of the product and byproducts are very similar.

• Strategy 1: Recrystallization: This is often the most effective and scalable method.

  • Solvent Screening: Test various solvents. A good solvent will dissolve the crude product mixture at an elevated temperature but will allow the desired, typically less soluble, para-substituted product to selectively crystallize upon cooling, leaving the more soluble impurities (like ortho-isomers or homocoupled products) in the mother liquor. Common solvents to screen include ethanol, isopropanol, hexanes, and toluene.

• Strategy 2: Column Chromatography:

  • For smaller scales or very difficult separations, column chromatography on silica gel is the method of choice.

  • Solvent System: A non-polar/polar solvent system like Hexane/Ethyl Acetate is typically used. The polarity difference between the non-polar homocoupling byproducts (e.g., 4,4'-dimethylbiphenyl) and the more polar ketone products is usually sufficient for good separation. Separating isomers is more challenging and may require a shallow gradient and careful fraction collection.

• Analytical Monitoring: Use analytical techniques to guide your purification.

  • GC-MS: Ideal for identifying volatile byproducts and confirming their molecular weights.

  • HPLC: Provides excellent resolution for separating isomers and can be used to track the purity of fractions. A method using a C18 column with a water/acetonitrile or water/methanol mobile phase is a good starting point.[4]

Section 4: Experimental Protocols

Protocol: Representative Suzuki-Miyaura Synthesis

This protocol is a representative example. Optimization of catalyst, base, solvent, and temperature may be required.

• Reagent Setup: To an oven-dried reaction flask, add 4-bromoacetophenone (1.0 eq), 4-methylphenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen gas three times.

• Solvent Addition: Add a degassed solvent mixture (e.g., 1,4-dioxane/water 4:1) via cannula or syringe.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%) to the flask under a positive pressure of inert gas.

• Reaction: Heat the mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude solid by recrystallization from ethanol or by column chromatography on silica gel.

References

• Vertex AI Search. Mastering Suzuki Coupling: A Guide to 4-Methylphenylboronic Acid.
• PrepChem.com. Synthesis of 4'-methoxybiphenyl-4-carboxylic acid.
• AKJournals. Supporting Information.
• TCI Chemicals. Suzuki-Miyaura Cross Coupling Reaction.
• Sigma-Aldrich. Friedel–Crafts Acylation.
• Chemistry Stack Exchange. What are the byproducts in a Suzuki reaction?.
• Pearson. What products would you expect from the following Suzuki coupling reactions? (a).
• BenchChem. Technical Support Center: Optimizing 4-Acetylbiphenyl Synthesis.
• Wikipedia. Friedel–Crafts reaction.
• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction.
• Chemistry LibreTexts. Friedel-Crafts Reactions.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. akjournals.com [akjournals.com]

Technical Support Center: Interpreting ¹H NMR Spectra of 4-Acetyl-4'-methylbiphenyl for Impurities

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who utilize Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation and purity assessment of synthesized compounds. Here, we will focus on a common biphenyl derivative, 4-Acetyl-4'-methylbiphenyl, often synthesized via Suzuki-Miyaura coupling. This guide provides practical, in-depth answers to common questions regarding the interpretation of its ¹H NMR spectrum, with a special focus on identifying potential impurities.

Frequently Asked Questions (FAQs)

Q1: What are the expected signals in a 'clean' ¹H NMR spectrum of 4-Acetyl-4'-methylbiphenyl?

A1: Understanding the proton environment of the target molecule is the first step in any NMR analysis. In 4-Acetyl-4'-methylbiphenyl, the protons on the two phenyl rings and the two methyl groups are chemically distinct, leading to a characteristic set of signals. The electron-withdrawing acetyl group deshields the protons on its adjacent phenyl ring, causing them to appear further downfield compared to the protons on the methyl-substituted ring.

Below is a table summarizing the expected chemical shifts, multiplicities, and integration values for 4-Acetyl-4'-methylbiphenyl in a typical deuterated solvent like CDCl₃.

Table 1: Expected ¹H NMR Chemical Shifts for 4-Acetyl-4'-methylbiphenyl in CDCl₃

Proton Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
H-a	~2.65	Singlet (s)	3H	Acetyl methyl protons (-COCH₃)
H-b	~2.42	Singlet (s)	3H	Tolyl methyl protons (-CH₃)
H-c	~7.30	Doublet (d)	2H	Protons ortho to the methyl group
H-d	~7.55	Doublet (d)	2H	Protons meta to the methyl group
H-e	~7.68	Doublet (d)	2H	Protons meta to the acetyl group
H-f	~8.02	Doublet (d)	2H	Protons ortho to the acetyl group

Note: Chemical shifts are approximate and can vary slightly based on solvent and concentration.

To visualize the proton assignments, refer to the molecular structure below:

Caption: Structure of 4-Acetyl-4'-methylbiphenyl with Proton Labels.

Q2: I'm seeing unexpected peaks in my spectrum. How can I identify the impurities?

A2: The presence of extra peaks in your ¹H NMR spectrum is a clear indication of impurities. The first step in identifying them is to consider the synthetic route used. For a Suzuki-Miyaura coupling reaction to synthesize 4-Acetyl-4'-methylbiphenyl, common impurities include unreacted starting materials, homocoupled byproducts, and residual solvents.[1][2]

Here is a troubleshooting workflow to guide you through the identification process:

Caption: Troubleshooting Workflow for NMR Impurity Identification.

Table 2: ¹H NMR Chemical Shifts of Common Impurities in the Synthesis of 4-Acetyl-4'-methylbiphenyl (in CDCl₃)

Compound	Key ¹H NMR Signals (δ, ppm)
Starting Materials
4-Bromoacetophenone	~7.82 (d, 2H), ~7.61 (d, 2H), ~2.57 (s, 3H)[3]
4-Methylphenylboronic acid	~7.7 (d, 2H), ~7.2 (d, 2H), ~2.4 (s, 3H)[4][5]
Homocoupled Byproducts
4,4'-Diacetylbiphenyl	~8.05 (d, 4H), ~7.75 (d, 4H), ~2.65 (s, 6H)
4,4'-Dimethylbiphenyl	~7.45 (d, 4H), ~7.21 (d, 4H), ~2.36 (s, 6H)[6]
Common Solvents
Acetone	~2.17 (s)[7][8]
Ethyl Acetate (EtOAc)	~4.12 (q), ~2.05 (s), ~1.26 (t)[9][10]
Dichloromethane (DCM)	~5.30 (s)[11]
Toluene	~7.2-7.3 (m), ~2.36 (s)[7][8]
Water	Variable, often a broad singlet around 1.5-1.6 ppm[9][10]

Q3: I have a singlet around 2.6 ppm that integrates to more than 3 protons. What could this be?

A3: A singlet around 2.6 ppm integrating to more than 3 protons, relative to the other signals of your product, suggests the presence of an impurity with a methyl ketone. A likely candidate is unreacted 4-bromoacetophenone , which has a characteristic singlet for its acetyl protons at approximately 2.57-2.60 ppm.[3][12] Another possibility, though less common, is the homocoupled byproduct 4,4'-diacetylbiphenyl , which would also show a singlet in this region.

To differentiate, carefully examine the aromatic region. The presence of doublets around 7.61 and 7.83 ppm would strongly indicate 4-bromoacetophenone.[12]

Q4: My aromatic region (7.0-8.1 ppm) is very complex. How can I simplify the interpretation?

A4: A complex aromatic region is common when multiple aromatic species are present. Here's a systematic approach:

• Identify the signals of your product: Locate the four distinct doublets expected for 4-Acetyl-4'-methylbiphenyl.

• Look for unreacted starting materials:

  • 4-Bromoacetophenone: Two doublets around 7.61 and 7.83 ppm.[12]

  • 4-Methylphenylboronic acid: Two doublets around 7.2 and 7.7 ppm.[4][5]

• Consider homocoupled byproducts:

  • 4,4'-Dimethylbiphenyl: Two doublets at approximately 7.45 and 7.21 ppm.[6]

  • 4,4'-Diacetylbiphenyl: Two doublets around 7.75 and 8.05 ppm.

• Protonolysis byproduct: The protonolysis of 4-methylphenylboronic acid can lead to the formation of toluene , which would show multiplets in the 7.2-7.3 ppm range and a singlet at ~2.36 ppm.[1]

If the overlap is severe, consider running a 2D NMR experiment like COSY (Correlation Spectroscopy) . This will help you identify which protons are coupled to each other, allowing you to trace the spin systems of each individual compound.

Experimental Protocol

Standard Protocol for ¹H NMR Sample Preparation

This protocol outlines the standard procedure for preparing a high-quality NMR sample for analysis.

Materials:

• Sample of 4-Acetyl-4'-methylbiphenyl (approx. 5-10 mg)

• High-purity deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tube (5 mm, clean and dry)

• Pasteur pipette

• Vortex mixer

Procedure:

• Weigh the sample: Accurately weigh approximately 5-10 mg of your dried sample and transfer it into a clean, dry vial.

• Add the solvent: Using a clean Pasteur pipette, add approximately 0.6-0.7 mL of the deuterated solvent to the vial.

• Dissolve the sample: Gently vortex the vial until the sample is completely dissolved. A clear, homogeneous solution is crucial for high-resolution spectra. If the sample does not fully dissolve, you may need to filter the solution through a small plug of glass wool in a pipette to remove any particulate matter.

• Transfer to NMR tube: Carefully transfer the solution into a clean, dry NMR tube.

• Cap and label: Cap the NMR tube and label it clearly.

• Acquire the spectrum: Insert the sample into the NMR spectrometer and acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.

References

• Zhang, G., et al. (2013). Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. The Royal Society of Chemistry.

• Griswold, J. B., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry.
• Poh, E. (2010). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org. Chem.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.
• Supporting information - The Royal Society of Chemistry. (n.d.).
• University of Washington. (n.d.).

• Chegg. (2017). Solved c) In the 'HNMR spectrum for 4-methylphenylboronic. Chegg.com. [Link]

• The Organic Chemistry Tutor. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. YouTube. [Link]

• Chegg. (2020). Solved Assign the peaks of the H-NMR for 4-bromoacetophenone. Chegg.com. [Link]

• SpectraBase. (n.d.). 4'-Bromoacetophenone. SpectraBase. [Link]

• Sahoo, A. K., Oda, T., & Hiyama, T. (n.d.).
• Filo. (2025). Predict the 1H NMR spectrum of the 4 acetylbiphenyl product using a table..

• Chegg. (2023). c) In the 1HNMR spectrum for 4-methylphenylboronic. Chegg.com. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

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• 12. rsc.org [rsc.org]

Technical Support Center: Resolving GC-MS Peaks for 4-Acetyl-4'-methylbiphenyl Isomers

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the GC-MS analysis of 4-Acetyl-4'-methylbiphenyl and its isomers. This document provides in-depth troubleshooting strategies and answers to frequently asked questions to empower you to overcome common analytical hurdles and achieve robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate isomers of 4-Acetyl-4'-methylbiphenyl using GC-MS?

A: The primary challenge lies in the subtle structural similarities between the isomers. With the same molecular weight and often very similar boiling points, achieving baseline chromatographic separation can be difficult. The separation on a standard non-polar GC column is primarily driven by differences in volatility, which may be minimal among these isomers.[1]

Q2: What is the most critical parameter to optimize for improving the resolution of these isomers?

A: The selection of the GC column's stationary phase is the most influential factor. While a standard 5% phenyl-methylpolysiloxane column is a good starting point, isomers of aromatic compounds like 4-Acetyl-4'-methylbiphenyl may require a stationary phase with a higher phenyl content to enhance selectivity through π-π interactions.[2]

Q3: My peaks are tailing. What are the likely causes and how can I fix it?

A: Peak tailing for aromatic ketones can stem from several issues. Active sites in the injector liner or on the column can cause unwanted interactions.[3] Column overload, where too much sample is injected, is another common cause. To resolve this, start by using a fresh, deactivated injector liner. If tailing persists, consider reducing the injection volume or diluting your sample. Trimming a small portion (10-20 cm) from the front of the column can also remove accumulated non-volatile residues.[4]

Q4: Can I identify co-eluting isomers if I can't achieve chromatographic separation?

A: In cases of severe co-elution, it may be possible to use mass spectral deconvolution software to mathematically separate the mass spectra of the overlapping peaks.[5] Additionally, if the isomers have unique fragment ions, Single Ion Monitoring (SIM) can be employed to selectively detect and quantify each isomer even with chromatographic overlap.

Troubleshooting Guide: From Tailing Peaks to Baseline Resolution

This guide provides a systematic approach to resolving common issues encountered during the GC-MS analysis of 4-Acetyl-4'-methylbiphenyl isomers.

Problem 1: Poor Peak Resolution and Co-elution

Poor resolution is the most frequent challenge in isomer analysis. The following workflow will guide you through a systematic process of optimizing your method to improve separation.

Caption: Troubleshooting workflow for poor peak resolution.

The choice of the GC column is paramount for separating structurally similar isomers.

Causality: The separation of analytes in gas chromatography is governed by their interaction with the stationary phase. For aromatic isomers, a stationary phase that can engage in more than just dispersive (van der Waals) forces is often necessary. Phenyl-substituted stationary phases can provide additional selectivity through π-π interactions with the aromatic rings of the biphenyl isomers.[2]

Parameter	Recommendation for Isomer Resolution	Rationale
Stationary Phase	Consider a mid-polarity column with a higher phenyl content (e.g., 35% or 50% phenyl-methylpolysiloxane).	Enhances selectivity for aromatic compounds through π-π interactions.[2]
Column Length	Increase column length (e.g., from 30 m to 60 m).	Longer columns provide more theoretical plates, leading to better efficiency and resolution.[6]
Internal Diameter (ID)	Decrease the column ID (e.g., from 0.25 mm to 0.18 mm).	Narrower columns offer higher efficiency, but have lower sample capacity.
Film Thickness	Use a thinner film (e.g., 0.25 µm).	Thinner films can improve peak shape and resolution for analytes that are not highly volatile.

Protocol for Column Selection:

• Initial Assessment: Begin with a standard 5% phenyl-methylpolysiloxane column (e.g., DB-5ms or equivalent). This will establish a baseline chromatogram.

• Increase Polarity: If co-elution is observed, switch to a column with a higher phenyl content, such as a 35% or 50% phenyl-methylpolysiloxane phase.[7]

• Optimize Dimensions: If partial separation is achieved, consider increasing the column length or decreasing the internal diameter to further enhance resolution.

A well-designed temperature program can significantly improve the separation of closely eluting peaks.

Causality: A slower temperature ramp rate increases the time the analytes spend interacting with the stationary phase, which can enhance separation. A lower initial oven temperature can also improve the resolution of early-eluting peaks.

Protocol for Temperature Program Optimization:

• Lower Initial Temperature: Start with an initial oven temperature that is 10-20°C below the boiling point of your solvent.

• Slow the Ramp Rate: Employ a slow temperature ramp rate, for example, 2-5°C/min.

• Introduce an Isothermal Hold: If the isomers are still not fully resolved, introduce an isothermal hold at a temperature just below their elution temperature. This can often improve separation.

Problem 2: Understanding and Utilizing Mass Spectral Data

When chromatographic separation is incomplete, the mass spectrometer can be a powerful tool for identification and quantification.

The molecular ion (M+) of 4-Acetyl-4'-methylbiphenyl is expected at m/z 210. Key fragmentation pathways for aromatic ketones involve cleavage of the bonds adjacent to the carbonyl group.[8]

Predicted Fragmentation:

Fragment Ion	m/z (predicted)	Description
[M]+•	210	Molecular ion
[M-CH3]+	195	Loss of a methyl group from the acetyl moiety
[4-methylbiphenyl]+•	168	Loss of the acetyl group
[biphenyl]+•	152	Loss of the methyl group from the 4-methylbiphenyl fragment

Note: The presence of a prominent ion at m/z 195, resulting from the loss of the acetyl methyl group, is a characteristic feature of acetyl-aromatic compounds.[10]

Caption: Predicted fragmentation of 4-Acetyl-4'-methylbiphenyl.

• Single Ion Monitoring (SIM): If your isomers have unique fragment ions, you can use SIM mode to improve selectivity and quantification. By monitoring only the characteristic ions for each isomer, you can often resolve them even with chromatographic overlap.

• Mass Spectral Deconvolution: Deconvolution software can be used to mathematically separate the mass spectra of co-eluting compounds. This allows for the individual identification and quantification of each isomer.[5]

Protocol for SIM Method Development:

• Acquire Full Scan Data: First, acquire data in full scan mode for a standard containing the isomers of interest.

• Identify Unique Ions: Examine the mass spectra of the isomers to identify any fragment ions that are unique to each or have significantly different relative abundances.

• Create SIM Method: Develop a SIM method that monitors these unique ions.

• Validate: Inject a known standard to validate the SIM method and ensure accurate quantification.

By systematically addressing both the chromatographic and mass spectrometric aspects of your analysis, you can successfully resolve and quantify 4-Acetyl-4'-methylbiphenyl isomers.

References

• National Center for Biotechnology Information. (n.d.). 4-Acetylbiphenyl. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Acetyl-4'-methylbiphenyl. PubChem Compound Database. Retrieved from [Link]

• LCGC International. (2017). Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases. Retrieved from [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Retrieved from [Link]

• Axion Labs. (2025). Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube. Retrieved from [Link]

• Restek. (n.d.). Bulletin 792C Packed Column GC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (n.d.). GC Troubleshooting Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Acetyl-4'-chlorobiphenyl. PubChem Compound Database. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Ethanone, 1-[1,1'-biphenyl]-4-yl-. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Ethanone, 1-[1,1'-biphenyl]-4-yl-. NIST Chemistry WebBook. Retrieved from [Link]

• Chemguide. (n.d.). mass spectra - fragmentation patterns. Retrieved from [Link]

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Technical Support Center: Enhancing the Solubility of 4-Acetyl-4'-methylbiphenyl for Chemical Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 4-Acetyl-4'-methylbiphenyl. This resource is designed for researchers, chemists, and drug development professionals who encounter solubility challenges with this compound in their reaction setups. This guide provides troubleshooting steps, answers to frequently asked questions, and detailed protocols to help you optimize your experimental conditions.

Section 1: Understanding the Molecule (FAQs)

Q1: What are the key physicochemical properties of 4-Acetyl-4'-methylbiphenyl?

Understanding the fundamental properties of 4-Acetyl-4'-methylbiphenyl is the first step in troubleshooting its solubility. Its structure, featuring a large, nonpolar biphenyl system and a moderately polar acetyl group, dictates its behavior in various solvents.

Table 1: Physicochemical Properties of 4-Acetyl-4'-methylbiphenyl

Property	Value	Source(s)
CAS Number	5748-38-9	[1][2][3]
Molecular Formula	C₁₅H₁₄O	[1][2][3]
Molecular Weight	210.27 g/mol	[1][2][3][4]
Appearance	White to light yellow powder or crystal
Melting Point	~122 °C	[5]
Boiling Point	~338.9 °C at 760 mmHg	[3]
Predicted Solubility	Low in water; higher in organic solvents	[6][7]

Q2: Why is 4-Acetyl-4'-methylbiphenyl poorly soluble in many common solvents?

The solubility of a compound is primarily governed by the principle of "like dissolves like."[8] 4-Acetyl-4'-methylbiphenyl has a dual chemical nature:

• Nonpolar Core: The 4-methylbiphenyl backbone is large, rigid, and hydrophobic (nonpolar). This part of the molecule interacts well with nonpolar solvents like toluene or hexanes.

• Polar Group: The acetyl group (-COCH₃) introduces polarity, allowing for dipole-dipole interactions with polar solvents.

The challenge arises because the large nonpolar core dominates the molecule's character, making it difficult for highly polar solvents (like water) or purely nonpolar solvents (like hexanes) to effectively solvate the entire structure. Optimal solubility is often found in solvents that can effectively interact with both the polar and nonpolar regions of the molecule, such as polar aprotic solvents.[8]

Section 2: Troubleshooting Common Solubility Issues

This section addresses specific problems you might encounter during your experiments in a question-and-answer format.

Q3: My 4-Acetyl-4'-methylbiphenyl won't dissolve in my reaction solvent at room temperature. What are my immediate options?

When facing poor solubility at ambient temperature, several straightforward techniques can be employed before redesigning the entire solvent system.

Answer:

• Heating: For most solid solutes, solubility increases with temperature.[9][10] This is because the dissolution process is often endothermic, meaning it requires energy to break the crystal lattice of the solid.[10][11] Heating the mixture provides this energy, facilitating dissolution.

  • Causality: Increased kinetic energy allows solvent molecules to more effectively break the intermolecular bonds holding the solute particles together.[9]

  • Protocol: Gradually heat your solvent while stirring and slowly add the 4-Acetyl-4'-methylbiphenyl. Monitor the reaction temperature to ensure it does not exceed the stability limits of your reactants or the boiling point of the solvent.

• Sonication: Using an ultrasonic bath can help break apart solid agglomerates, increasing the surface area exposed to the solvent. This accelerates the rate of dissolution but does not change the intrinsic solubility limit.

• Solvent Re-evaluation: If heating is not viable, your chosen solvent may be inappropriate. Aromatic compounds like this are often soluble in polar aprotic solvents such as Tetrahydrofuran (THF), Acetone, or Dimethylformamide (DMF), which can solvate both the nonpolar ring system and the polar acetyl group.[8]

Q4: How can I improve the solubility of 4-Acetyl-4'-methylbiphenyl in a reaction mixture that requires water?

Reactions in aqueous or semi-aqueous media are common, but they present a significant challenge for hydrophobic compounds. The most effective strategy in this scenario is the use of a co-solvent.[12][13]

Answer:

A co-solvent is a water-miscible organic solvent that, when added to water, creates a solvent system with a polarity intermediate between the two components.[14][15] This new polarity can be tailored to effectively dissolve a poorly soluble compound.

Commonly Used Co-solvents:

• Ethanol, Isopropanol

• Tetrahydrofuran (THF)

• Acetonitrile (ACN)

• Dimethyl Sulfoxide (DMSO)[15]

• Dimethylformamide (DMF)

• Propylene Glycol (PG)[15]

The key is to use the minimum amount of co-solvent necessary to achieve dissolution, as it can affect reaction kinetics and product purification.

Co-solvent selection workflow for aqueous reactions.

Section 3: Advanced Methodologies & Protocols

Q5: How do I systematically determine the best solvent or co-solvent system for my reaction?

A systematic screening process is the most reliable way to identify an optimal solvent system, saving time and resources in the long run.

Answer:

A small-scale solubility screening experiment should be performed. This involves testing the solubility of a known amount of your compound in a fixed volume of various solvents.

Experimental Protocol: Small-Scale Solubility Screening

• Preparation: Weigh 10 mg of 4-Acetyl-4'-methylbiphenyl into several small, labeled vials (e.g., 2 mL glass vials).

• Solvent Addition: Add a magnetic stir flea to each vial. Using a calibrated pipette, add 0.5 mL of a test solvent to the first vial.

• Observation at Room Temperature: Stir the mixture vigorously for 2-3 minutes at room temperature. Observe if the solid dissolves completely. If it does, the solubility is ≥ 20 mg/mL.

• Incremental Solvent Addition: If the solid does not dissolve, add another 0.5 mL of the solvent (total volume 1.0 mL) and stir again. If it dissolves, the solubility is ~10 mg/mL. Continue this process until the solid dissolves or a practical volume limit is reached.

• Heating Test: If the compound remains insoluble at room temperature in a reasonable volume (e.g., 2 mL), gently heat the vial while stirring to 40-50 °C and observe any changes. Note if the compound dissolves upon heating and if it precipitates upon cooling.

• Data Logging: Record your observations in a structured table.

Table 2: Example Solubility Screening Log

Solvent	Volume to Dissolve 10 mg (mL)	Estimated Solubility (mg/mL)	Observations
Water	> 5 mL	< 2	Insoluble
Ethanol	2.0 mL	~5	Dissolves slowly
Toluene	1.5 mL	~6.7	Partially soluble at RT, dissolves with heat
THF	0.4 mL	~25	Readily soluble at RT
Acetonitrile	0.8 mL	~12.5	Soluble at RT
Hexanes	> 5 mL	< 2	Insoluble

This systematic approach provides quantitative and qualitative data to guide your choice of reaction solvent.

Q6: Can surfactants be used to improve solubility for a synthetic reaction, and how do they work?

While less common in synthesis than in formulation, surfactants can be a powerful tool, particularly for reactions in aqueous media.

Answer:

Yes, surfactants can be used. They work through a process called micellar solubilization.[16] Surfactants are amphiphilic molecules, meaning they have a water-loving (hydrophilic) head and a water-hating (hydrophobic) tail.[17]

• Mechanism: In an aqueous solution, above a certain concentration known as the Critical Micelle Concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles.[16] The hydrophobic tails face inward, creating an oily, nonpolar core, while the hydrophilic heads face outward, interacting with the water. Poorly water-soluble compounds like 4-Acetyl-4'-methylbiphenyl can be encapsulated within this hydrophobic core, effectively "dissolving" them in the bulk aqueous phase.[17][18]

• Considerations for Synthesis:

  • Interference: The surfactant could potentially interfere with your catalyst, reactants, or work-up procedure.

  • Surfactant Choice: Non-ionic surfactants (e.g., Tween®, Triton™ series) are often preferred as they are less likely to interact with charged intermediates or catalysts than ionic surfactants.[16]

  • Reaction Type: This method is particularly useful for biphasic reactions where it can act as a phase-transfer catalyst in addition to a solubilizing agent.

Micellar solubilization of a hydrophobic compound.

Section 4: Safety & Handling

Q7: What are the primary safety considerations when handling 4-Acetyl-4'-methylbiphenyl and the recommended solvents?

Answer:

Always consult the latest Safety Data Sheet (SDS) for 4-Acetyl-4'-methylbiphenyl and any solvents you plan to use.[1][19][20]

• 4-Acetyl-4'-methylbiphenyl: While not classified as a hazardous substance, standard laboratory precautions should be taken.[19] Avoid creating dust.[20] Wear personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[19]

• Solvents: Many organic solvents are flammable and may have specific health hazards. Always work in a well-ventilated fume hood. Ensure proper storage and waste disposal procedures are followed.

References

• Vertex AI Search. (2024). Co-solvency and anti-solvent method for the solubility enhancement. 12

• Zhang, X., et al. (n.d.). Solubilization techniques used for poorly water-soluble drugs. PubMed Central.

• Guidechem. (n.d.). 4-ACETYL-4'-METHYLBIPHENYL (cas 5748-38-9) SDS/MSDS download.

• Pharma Excipients. (2022). Cosolvent and Complexation Systems.

• Quora. (2021). How does surfactant affect solubility of relatively non polar substance?.

• Vertex AI Search. (2025). Co-solvent: Significance and symbolism. 14

• WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.

• National Center for Biotechnology Information. (n.d.). 4-Acetyl-4'-methylbiphenyl. PubChem.

• Alfa Chemistry. (n.d.). CAS 5748-38-9 4-Acetyl-4'-methylbiphenyl.

• Tokyo Chemical Industry Co., Ltd. (n.d.). 4-Acetyl-4'-methylbiphenyl | 5748-38-9.

• TCI Chemicals. (2024). SAFETY DATA SHEET - 4-Acetyl-4'-methylbiphenyl.

• Apollo Scientific. (2023). Safety Data Sheet - 4-Acetyl-4'-methoxybiphenyl.

• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - 4-ACETYL-4'-METHYLBIPHENYL.

• Lee, S., et al. (2020). Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract. PubMed Central.

• ChemicalBook. (n.d.). 4-ACETYL-4'-METHYLBIPHENYL | 5748-38-9.

• Guidechem. (n.d.). 4-Acetylbiphenyl 92-91-1 wiki.

• ResearchGate. (2025). Combined Effect of Natural Organic Matter and Surfactants on the Apparent Solubility of Polycyclic Aromatic Hydrocarbons.

• PharmaTutor. (2013). ENHANCEMENT OF SOLUBILITY; AN OVERVIEW.

• CymitQuimica. (n.d.). CAS 92-91-1: 4-Acetylbiphenyl.

• ChemicalBook. (n.d.). 5748-38-9(4-ACETYL-4'-METHYLBIPHENYL) Product Description.

• Journal of Chemical and Pharmaceutical Research. (2024). The Role of Surfactants in Solubilization of Poorly Soluble.

• Vertex AI Search. (n.d.). Factors affecting solubility. 9

• Chemistry LibreTexts. (2023). Temperature Effects on Solubility.

• Slideshare. (n.d.). Methods of solubility enhancements.

• Benchchem. (n.d.). Technical Guide: Solubility of 4-Methylbiphenyl-3-ylboronic Acid in Common Organic Solvents.

• World Journal of Biology and Pharmaceutical Sciences. (2023). Solubility enhancement techniques: A comprehensive review.

• StatPearls - NCBI Bookshelf. (n.d.). Biochemistry, Dissolution and Solubility. [URL]([Link] dissolution/)

• International Journal of Pharmaceutical Sciences Review and Research. (2013). Advances in Solubility Enhancement Techniques.

• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility.

• YouTube. (2020). Effect of Temperature on Solubility // HSC Chemistry.

• International Journal of Research and Analytical Reviews. (n.d.). SOLUBILITY ENHANCEMENT TECHNIQUE.

• Reddit. (2013). Why does the solubility decrease with some substances when the temperature rises?.

• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 4-Acetyl-4'-methylbiphenyl 5748-38-9.

• ACS Division of Organic Chemistry. (2020). Common Solvents Used in Organic Chemistry: Table of Properties.

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thermal stability issues with 4-Acetyl-4'-methylbiphenyl

Welcome to the technical support center for 4-Acetyl-4'-methylbiphenyl (CAS 5748-38-9). This guide is designed for researchers, scientists, and drug development professionals to address potential thermal stability issues encountered during experimentation. Here, we provide in-depth troubleshooting guides, frequently asked questions, and best practices to ensure the integrity of your results.

Part 1: Troubleshooting Guide for Thermal Stability Issues

Researchers working with 4-Acetyl-4'-methylbiphenyl may encounter challenges related to its thermal stability, especially when subjected to elevated temperatures during experimental procedures. This section provides a systematic approach to identifying and resolving these issues.

Issue 1: Discoloration or Change in Physical Appearance After Heating

Symptom: Your sample of 4-Acetyl-4'-methylbiphenyl, which is typically a white to light yellow powder or crystal, has turned brown, yellow, or has melted unexpectedly at temperatures below its reported melting point after a heating step.

Potential Cause: This is often the first visual indicator of thermal degradation. The discoloration is likely due to the formation of impurities or decomposition products.

Troubleshooting Workflow:

storage and handling recommendations for 4-Acetyl-4'-methylbiphenyl

Answering your questions on the storage, handling, and troubleshooting of 4-Acetyl-4'-methylbiphenyl, this guide provides in-depth technical assistance for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just instructions, but the reasoning behind them, ensuring the integrity of your experiments and the safety of your laboratory personnel.

Technical Support Center: 4-Acetyl-4'-methylbiphenyl

Introduction

4-Acetyl-4'-methylbiphenyl (CAS No. 5748-38-9) is a biphenyl derivative frequently utilized as a key intermediate in the synthesis of liquid crystals and advanced organic materials. Its purity and stability are paramount to the success of downstream applications. This guide addresses common questions and challenges encountered when working with this compound, providing practical solutions grounded in its chemical properties.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 4-Acetyl-4'-methylbiphenyl?

A1: Proper storage is critical to maintain the chemical integrity of 4-Acetyl-4'-methylbiphenyl. The compound is stable under recommended storage conditions.[1][2]

• Short-Term Storage (Weeks): For routine use, store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[3][4] Ambient temperature is generally acceptable for short durations.

• Long-Term Storage (Months to Years): For long-term stability, it is advisable to store 4-Acetyl-4'-methylbiphenyl at refrigerated temperatures (2-8°C). Some suppliers of similar biphenyl compounds recommend storage at -20°C, particularly for high-purity reference standards.[5][6]

• Key Considerations:

  • Inert Atmosphere: While not always mandatory, storing under an inert atmosphere (e.g., argon or nitrogen) can prevent slow oxidation, especially if the container is opened frequently.

  • Light Sensitivity: While not explicitly documented as highly light-sensitive, it is good practice to store the compound in an opaque or amber vial to protect it from light, which can catalyze degradation in many organic compounds.

  • Hygroscopy: The compound is not known to be significantly hygroscopic, but keeping it in a dry environment prevents clumping and potential hydrolysis. Always ensure the container is tightly closed.[3]

Q2: I am having trouble dissolving the compound. What solvents are recommended?

A2: 4-Acetyl-4'-methylbiphenyl has low solubility in water.[7] It is readily soluble in common organic solvents. For a related compound, 4-Acetylbiphenyl, solubility has been demonstrated in chloroform.[6]

Based on its structure (an aromatic ketone), the following solvents are recommended for creating stock solutions:

• High Solubility: Dichloromethane (DCM), Chloroform, Acetone, Tetrahydrofuran (THF).

• Moderate Solubility: Ethanol, Methanol.

If you encounter solubility issues, gentle warming or sonication can aid dissolution. Always start with a small amount of solvent and incrementally add more until the desired concentration is achieved.

Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: While not classified as an acutely toxic substance, appropriate PPE is mandatory to minimize exposure and ensure laboratory safety.[2][4] The toxicological properties have not been fully investigated, warranting a cautious approach.[3]

• Eye/Face Protection: Wear chemical safety goggles or glasses that conform to OSHA 29 CFR 1910.133 or European Standard EN166 regulations.[3][4]

• Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[3][4] Change gloves immediately if they become contaminated.

• Respiratory Protection: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhaling dust particles.[2][3] If significant dust is generated, a NIOSH/MSHA-approved respirator may be necessary.[3]

• General Hygiene: Wash hands thoroughly with soap and water after handling the compound.[3][8]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Unexpected Reaction Byproducts or Low Yield	Compound degradation due to improper storage.	Verify storage conditions (temperature, light, moisture). If degradation is suspected, confirm the purity of the starting material using techniques like NMR or LC-MS before use. Store the compound in a desiccator at the recommended temperature.
Contamination from incompatible materials.	4-Acetyl-4'-methylbiphenyl is incompatible with strong oxidizing agents.[3][4] Ensure all glassware is clean and that the compound does not come into contact with such agents unless required by the reaction protocol.
Compound Appears Clumpy or Discolored	Absorption of moisture.	Dry the compound under a vacuum. To prevent recurrence, store it in a desiccator and ensure the container is sealed tightly immediately after use.
Degradation over time.	Discoloration can be a sign of chemical degradation. It is recommended to re-analyze the compound's purity. If the purity is below the required specification for your experiment, it is best to use a fresh batch.
Inconsistent Results Between Experiments	Inaccurate weighing of the solid.	Due to its fine powder form, electrostatic charges can make accurate weighing difficult. Use an anti-static weighing dish or an ionizer.
Incomplete dissolution or precipitation of stock solution.	Ensure the compound is fully dissolved when preparing solutions. If storing solutions, check for any precipitation before use. If precipitation occurs, gently warm and sonicate the solution to redissolve the compound. Consider preparing fresh solutions for sensitive experiments.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution

This protocol provides a step-by-step method for accurately preparing a stock solution of 4-Acetyl-4'-methylbiphenyl.

Materials:

• 4-Acetyl-4'-methylbiphenyl (MW: 210.27 g/mol )[1]

• Volumetric flask (e.g., 10 mL)

• Analytical balance

• Spatula

• Appropriate solvent (e.g., Dichloromethane)

• Pipettes

• Personal Protective Equipment (PPE)

Procedure:

• Calculation: Determine the mass of 4-Acetyl-4'-methylbiphenyl needed. For a 10 mM solution in 10 mL:

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass = (0.010 mol/L) x (0.010 L) x (210.27 g/mol ) = 0.0210 g or 21.0 mg.

• Weighing: In a chemical fume hood, accurately weigh 21.0 mg of the compound into a clean, dry weighing boat.

• Dissolution: Carefully transfer the weighed powder into the 10 mL volumetric flask. Add approximately 5 mL of the chosen solvent (e.g., Dichloromethane).

• Mixing: Swirl the flask gently until the solid is completely dissolved. If necessary, use a vortex mixer or sonicator to aid dissolution.

• Final Volume: Once fully dissolved, add the solvent up to the 10 mL calibration mark on the flask.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the solution to a properly labeled amber glass vial with a secure cap. Store at the recommended temperature for solutions (typically 2-8°C for short-term and -20°C for long-term).

Visual Workflow

The following diagram illustrates the decision-making process for the proper lifecycle management of 4-Acetyl-4'-methylbiphenyl in a laboratory setting.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.com [fishersci.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. jnfuturechemical.com [jnfuturechemical.com]
• 7. Page loading... [wap.guidechem.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Technical Support Center: Synthesis of 4-Acetyl-4'-methylbiphenyl

Welcome to the technical support guide for the synthesis of 4-Acetyl-4'-methylbiphenyl. This document is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) focused on the critical role of solvent selection. We will explore the two primary synthetic routes—the Suzuki-Miyaura Coupling and Friedel-Crafts Acylation—and elucidate how the choice of solvent can profoundly impact reaction efficiency, yield, and purity.

Part 1: Suzuki-Miyaura Coupling Route

The Suzuki-Miyaura reaction is a powerful palladium-catalyzed cross-coupling method for forming carbon-carbon bonds. For 4-Acetyl-4'-methylbiphenyl, a common pathway involves coupling 4-bromoacetophenone with 4-methylphenylboronic acid.[1] The solvent system is not merely a medium for the reaction but an active participant that influences every step of the catalytic cycle.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the solvent in a Suzuki-Miyaura coupling?

A1: The solvent system in a Suzuki coupling serves several critical functions. It must dissolve, to varying degrees, the organic substrates (aryl halide), the organoboron reagent, the palladium catalyst/ligand complex, and the inorganic base.[2][3] The solvent's polarity and coordinating ability can influence the stability of catalytic intermediates, the rate of oxidative addition, and the efficiency of transmetalation.[4][5] Furthermore, in biphasic systems (e.g., toluene/water), the solvent choice is key to facilitating the interaction between organic-soluble and water-soluble components.[6]

Q2: I am observing very low yield. Could my solvent choice be the primary cause?

A2: Yes, an inappropriate solvent system is a frequent cause of low yield. Consider these points:

• Solubility of the Base: Many common bases (K₂CO₃, K₃PO₄, Cs₂CO₃) have poor solubility in purely organic solvents like toluene or THF.[7] This is why aqueous or biphasic systems are often employed. The presence of water helps dissolve the base, making it available to activate the boronic acid for the transmetalation step.

• Catalyst Stability: The choice of solvent can impact the stability and activity of the palladium catalyst. Some coordinating solvents can act as ligands, altering the nature of the active catalyst.[5]

• Reagent Stability: In the presence of protic solvents like water or alcohols, a common side reaction is the protodeboronation of the boronic acid, where it is replaced by a hydrogen atom. While water is often necessary, using rigorously degassed solvents and minimizing reaction time at high temperatures can mitigate this.[8]

Q3: My reaction is generating significant homocoupling byproducts (e.g., 4,4'-dimethylbiphenyl). How does the solvent influence this?

A3: The primary cause of boronic acid homocoupling is the presence of oxygen.[8] Therefore, the most critical action is to thoroughly degas all solvents (including water) and run the reaction under a strict inert atmosphere (Argon or Nitrogen).[6][8] However, the solvent system can indirectly contribute. A solvent system that leads to slow cross-coupling kinetics may allow more time for side reactions like homocoupling to occur. Optimizing the solvent and base for faster cross-coupling can often suppress this side reaction.

Q4: Should I use a single solvent or a biphasic system?

A4: Biphasic systems, most commonly Toluene/Water or THF/Water, are highly effective and widely used for Suzuki couplings.[2][3][6] The organic phase dissolves the aryl halide and catalyst, while the aqueous phase dissolves the inorganic base. This setup often provides a good balance of reactivity and is practical for a wide range of substrates. For challenging reactions where mass transfer between phases might be an issue, adding a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can be beneficial.[9] Single polar aprotic solvents like DMF or dioxane can also be used, but care must be taken to ensure the chosen base has sufficient solubility.[3]

Troubleshooting Guide: Low Conversion in Suzuki Coupling

If you are experiencing low conversion or a stalled reaction, follow this troubleshooting logic.

Caption: Troubleshooting logic for addressing low product yield.

Data Summary: Solvent Effects on Suzuki-Miyaura Coupling

Solvent System	Typical Base	Temperature (°C)	Key Advantages/Considerations	Reference
Toluene / Water	K₂CO₃, K₃PO₄	80 - 110	Excellent for general-purpose coupling; requires good agitation.	[10]
THF / Water	K₂CO₃, NaOH	60 - 80	Lower boiling point than toluene, good solvating properties.	[3]
1,4-Dioxane / Water	K₂CO₃, K₃PO₄	80 - 100	High boiling point, effective for less reactive substrates.	[3]
DMF (N,N-Dimethylformamide)	KOtBu, Cs₂CO₃	25 - 100	Polar aprotic; can stabilize charged intermediates. May be difficult to remove.	[3][4]
Water only	KOH, K₂CO₃	80 - 160	"Green" solvent choice; requires a water-soluble catalyst system.[2][11]	[2][9][11]

Note: This data is illustrative. Optimal conditions depend on the specific substrates, catalyst, and ligand used.

Experimental Protocol: Suzuki-Miyaura Synthesis

This protocol describes a general procedure for the synthesis of 4-Acetyl-4'-methylbiphenyl.

Reagents & Equipment:

• 4-Bromoacetophenone (1.0 equiv)

• 4-Methylphenylboronic acid (1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (1-2 mol%)

• Triphenylphosphine (PPh₃) or SPhos (2-4 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equiv), finely powdered

• Toluene and Deionized Water (e.g., 4:1 v/v)

• Schlenk flask, condenser, magnetic stir bar, inert gas line (Argon/Nitrogen)

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask containing a magnetic stir bar, add 4-bromoacetophenone, 4-methylphenylboronic acid, and potassium carbonate.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with inert gas three times.

• Solvent Addition: Add degassed toluene and degassed deionized water via syringe under a positive pressure of inert gas.

• Catalyst Addition: In a separate vial, dissolve the palladium acetate and phosphine ligand in a small amount of degassed toluene. Add this catalyst solution to the main reaction flask via syringe.

• Reaction: Lower the flask into a preheated oil bath (e.g., 90-100 °C) and stir the mixture vigorously to ensure adequate mixing between the phases.

• Monitoring: Monitor the reaction's progress by taking small aliquots and analyzing them via TLC or GC-MS until the 4-bromoacetophenone is consumed (typically 4-12 hours).[10]

• Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and transfer it to a separatory funnel. Wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or recrystallization to yield pure 4-Acetyl-4'-methylbiphenyl.

Caption: The Suzuki-Miyaura catalytic cycle in a biphasic system.

Part 2: Friedel-Crafts Acylation Route

Friedel-Crafts acylation is a classic electrophilic aromatic substitution where an acyl group is introduced onto an aromatic ring. To synthesize 4-Acetyl-4'-methylbiphenyl, 4-methylbiphenyl is acylated using an agent like acetyl chloride or acetic anhydride with a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[12] In this reaction, the solvent must be completely inert to the highly reactive conditions.

Frequently Asked Questions (FAQs)

Q1: Why is solvent choice so restrictive in Friedel-Crafts acylation?

A1: The reaction employs a strong Lewis acid (e.g., AlCl₃) which can react with or be deactivated by many common organic solvents. Solvents with lone pairs (like ethers, alcohols, or even DMF) will complex with the Lewis acid, rendering it inactive. Furthermore, some seemingly inert solvents can participate in the reaction; for instance, dichloromethane can undergo a Friedel-Crafts reaction with aromatic hydrocarbons in the presence of AlCl₃, leading to impurities.[13] Therefore, only a limited set of inert solvents like carbon disulfide (CS₂), nitrobenzene, or 1,2-dichloroethane are suitable.[9][14]

Q2: How can the solvent influence the regioselectivity of the acylation on 4-methylbiphenyl?

A2: The solvent can have a profound effect on the product distribution by influencing whether the reaction is under kinetic or thermodynamic control. This is well-documented in the acylation of naphthalene, where non-polar solvents favor the kinetic product and polar solvents favor the thermodynamic product.[15]

• Kinetic Control: In a non-polar solvent like carbon disulfide, the initial product-AlCl₃ complex may be insoluble and precipitate out of the solution.[15] This prevents the reverse reaction (de-acylation) and locks in the kinetically favored product. For 4-methylbiphenyl, acylation at the para position (C4') is sterically and electronically favored, and is expected to be the major product under most conditions.

• Thermodynamic Control: In a polar solvent like nitrobenzene, the intermediate complex remains dissolved, allowing the acylation to be reversible.[15] This enables the product distribution to equilibrate to the most thermodynamically stable isomer. While 4-acetyl is the expected major product, the solvent could influence the ratio of any minor ortho or meta isomers formed.

Q3: My reaction is a dark, intractable tar. What is the likely solvent-related cause?

A3: This often points to a reactive solvent or excessive temperatures. Using a non-inert solvent is a primary cause. Another possibility is that the chosen solvent is not effectively dissipating the heat from the exothermic reaction, leading to localized "hot spots" and decomposition. It is crucial to maintain low temperatures (e.g., 0 °C or below) during the addition of reagents to control the reaction rate.[9][13]

Troubleshooting Guide: Poor Selectivity or Low Yield in Friedel-Crafts Acylation

Q1: I'm getting a low yield of the desired 4-acetyl-4'-methylbiphenyl.

A1:

• Inactive Catalyst: The Lewis acid (AlCl₃) is extremely hygroscopic. Ensure you are using a fresh, anhydrous supply and handling it in a dry environment.[7]

• Insufficient Catalyst: Friedel-Crafts acylation requires at least a stoichiometric amount of AlCl₃ because the product ketone complexes with it, deactivating the catalyst. Using 1.1 to 2.0 equivalents is common.[7][16]

• Poor Solubility: Ensure your chosen inert solvent can adequately dissolve the 4-methylbiphenyl and the acylium ion intermediate.

Q2: My product is contaminated with isomers or di-acylated products.

A2:

• Isomer Control: To maximize the yield of the desired para isomer, perform the reaction at a low temperature, which favors the kinetic product.[7] The choice of a non-polar solvent like CS₂ or CH₂Cl₂ can also favor kinetic control.[15]

• Preventing Di-acylation: The acetyl group is deactivating, which naturally disfavors a second acylation. However, if conditions are too harsh, it can occur. Use a 1:1 molar ratio of 4-methylbiphenyl to the acylating agent to minimize this.[9]

Data Summary: Solvent Effects on Friedel-Crafts Acylation

Solvent	Key Characteristics	Typical Temperature (°C)	Advantages/Disadvantages	Reference
Dichloromethane (CH₂Cl₂)	Moderately polar, low boiling point.	-20 to 0	Good solvent for reactants; easy to remove. Can potentially react under harsh conditions.	[13][14]
Carbon Disulfide (CS₂)	Non-polar, classic solvent.	Reflux	Favors kinetic product formation due to low solubility of the product complex. Toxic and flammable.	[14][15]
1,2-Dichloroethane	Higher boiling point than CH₂Cl₂.	0 to 25	Allows for higher reaction temperatures if needed.	[12]
Nitrobenzene	Polar, high boiling point.	25	Keeps intermediates in solution, favoring thermodynamic control. Can be difficult to remove.	[14][15]

Experimental Protocol: Friedel-Crafts Acylation

This protocol provides a general method for the synthesis of 4-Acetyl-4'-methylbiphenyl.

Reagents & Equipment:

• 4-Methylbiphenyl (1.0 equiv)

• Acetyl Chloride (1.05 equiv)

• Anhydrous Aluminum Chloride (AlCl₃) (1.1 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Dry round-bottom flask, dropping funnel, magnetic stirrer, inert gas line, ice bath

Procedure:

• Catalyst Suspension: To a dry round-bottom flask under an inert atmosphere, add anhydrous aluminum chloride and dry dichloromethane. Cool the resulting suspension to 0 °C in an ice bath.

• Substrate Solution: In a separate dry flask, dissolve the 4-methylbiphenyl and acetyl chloride in dry dichloromethane.

• Slow Addition: Transfer the substrate solution to a dropping funnel and add it dropwise to the cooled AlCl₃ suspension over 30-60 minutes with vigorous stirring. Maintain the temperature at 0 °C throughout the addition.

• Reaction: After the addition is complete, allow the mixture to stir at 0 °C or room temperature while monitoring the reaction's progress by TLC or GC-MS.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and very slowly and carefully quench the reaction by adding it to a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.

• Workup: Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer with dichloromethane. Combine the organic layers and wash sequentially with dilute HCl, water, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude solid can be purified by recrystallization from a solvent like ethanol to yield pure 4-Acetyl-4'-methylbiphenyl.[9]

Caption: Workflow for the Friedel-Crafts acylation of 4-methylbiphenyl.

References

• Reeves, E. K., Bauman, O. R., Mitchem, G. B., & Neufeldt, S. R. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Israel Journal of Chemistry, 60(3-4), 406-409. [Link]

• Chemistry Stack Exchange. (2019). Solvent Effects in Friedel–Crafts Reaction. Chemistry Stack Exchange.[Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia.[Link]

• Reeves, E. K., Bauman, O. R., Mitchem, G. B., & Neufeldt, S. R. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. National Institutes of Health.[Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. NROChemistry.[Link]

• ACS Publications. (2025). Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides. The Journal of Physical Chemistry B.[Link]

• Study Mind. (n.d.). Friedel-Crafts Acylation and Alkylation (A-Level Chemistry). Study Mind.[Link]

• Google Patents. (2017). CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl.

• Journal of the Chinese Chemical Society. (n.d.). An Efficient Preparation for 2-Cyano-4'-methylbiphenyl in Toluene-Tetrahydrofuran Solvents Over Transition-Metal Catalysts. Journal of the Chinese Chemical Society.[Link]

• Chegg. (2021). Solved Experiment III - Friedel-Crafts Acylation of biphenyl. Chegg.com.[Link]

• ACS Publications. (2018). Organic Solvent-Free, Pd(II)-Salan Complex-Catalyzed Synthesis of Biaryls via Suzuki–Miyaura Cross-Coupling in Water and Air. ACS Omega.[Link]

• ResearchGate. (n.d.). Suzuki coupling of 4-bromoacetophenone and phenylboronic acid to form 4-acetylbiphenyl. ResearchGate.[Link]

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• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 12. Friedel–Crafts Acylation [sigmaaldrich.com]
• 13. CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl - Google Patents [patents.google.com]
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• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

base selection for optimal Suzuki coupling of 4-bromo-4'-methylbiphenyl

Topic: Base Selection for Optimal Suzuki Coupling of 4-bromo-4'-methylbiphenyl For: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Gemini Division

Welcome to the technical support center. This guide is designed to provide in-depth, practical advice on selecting the optimal base for the Suzuki-Miyaura cross-coupling of 4-bromo-4'-methylbiphenyl with an arylboronic acid. We will move beyond simple protocols to explain the chemical reasoning behind base selection, empowering you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of the base in the Suzuki-Miyaura coupling reaction?

The base is a critical component of the catalytic cycle and is not merely a spectator or acid scavenger. Its primary role is to facilitate the crucial transmetalation step.[1][2] In this step, the organic group from the organoboron species is transferred to the palladium center. The base accomplishes this by activating the boronic acid. It reacts with the boronic acid (R-B(OH)₂) to form a more nucleophilic boronate species (e.g., [R-B(OH)₃]⁻).[3] This negatively charged boronate complex is significantly more reactive and readily transfers its organic moiety to the Pd(II) complex, driving the catalytic cycle forward.[3][4]

Q2: For the coupling of 4-bromo-4'-methylbiphenyl, what is a reliable starting base?

For a standard Suzuki coupling involving an aryl bromide like 4-bromo-4'-methylbiphenyl, an excellent and cost-effective starting point is Potassium Carbonate (K₂CO₃) .[5][6] It provides a good balance of basicity and solubility in typical aqueous/organic solvent mixtures (e.g., Dioxane/Water, Toluene/Water). Sodium carbonate (Na₂CO₃) is also a very common and effective choice.[7][8]

A typical starting protocol would involve 2 equivalents of K₂CO₃ relative to the limiting reagent (the aryl bromide).

Q3: How does the strength (pKa) of the base impact the reaction's success?

The base's strength is a key parameter. A base must be strong enough to deprotonate the boronic acid to form the active boronate species. However, a base that is excessively strong can promote undesirable side reactions.

• Insufficiently Basic: A weak base may not generate a sufficient concentration of the boronate, leading to a sluggish or incomplete reaction.

• Excessively Basic: A very strong base (e.g., hydroxides) can increase the rate of protodeboronation , a major side reaction where the boronic acid's carbon-boron bond is cleaved and replaced with a carbon-hydrogen bond, consuming the starting material.[9][10][11]

The optimal base often depends on the electronic properties of the coupling partners and the overall robustness of the catalyst system.

Q4: When should I consider using stronger or alternative inorganic bases like Cs₂CO₃ or K₃PO₄?

You should consider screening stronger bases when you encounter specific challenges:

• Sluggish Reactions: If your reaction with K₂CO₃ is slow or stalls, a more potent base may be required to accelerate the transmetalation step.

• Challenging Substrates: While 4-bromo-4'-methylbiphenyl is a relatively standard substrate, couplings involving more sterically hindered partners or less reactive aryl chlorides often benefit from stronger bases.[2]

• Anhydrous Conditions: Potassium Phosphate (K₃PO₄) is an excellent choice for reactions where water must be excluded, for instance, if your substrates are sensitive to hydrolysis.[6] It is a strong base that can be effective in anhydrous solvents like dioxane or THF.

• Improved Yields: Cesium Carbonate (Cs₂CO₃) is often considered a "silver bullet" for difficult couplings.[6][12][13] Its high solubility in organic solvents and the "cesium effect" can dramatically improve reaction rates and yields, though it is more expensive.

Q5: Are organic bases like triethylamine (TEA) or DIPEA suitable for this reaction?

Generally, organic amine bases are less effective than inorganic bases for standard Suzuki-Miyaura couplings.[1][6] Their basicity is often insufficient to efficiently generate the boronate complex required for rapid transmetalation, leading to lower yields compared to bases like carbonates and phosphates.[12]

Data Presentation: Comparison of Common Bases

Base	Formula	pKa (Conjugate Acid)	Typical Use Case & Comments
Sodium Bicarbonate	NaHCO₃	~10.3	Mild base, useful for base-sensitive substrates or to minimize protodeboronation.
Potassium Carbonate	K₂CO₃	~10.3	Excellent, cost-effective starting point for most aryl bromide couplings.[5]
Sodium Carbonate	Na₂CO₃	~10.3	A very common and effective alternative to K₂CO₃.[7]
Cesium Carbonate	Cs₂CO₃	~10.3	Highly effective for difficult couplings due to high solubility and the "cesium effect".[6][12]
Potassium Phosphate	K₃PO₄	~12.3	Strong base, particularly effective in anhydrous or low-water conditions.[6]
Sodium Hydroxide	NaOH	~15.7	Very strong base. Can be effective but carries a higher risk of promoting protodeboronation and other side reactions.[14]
Triethylamine	Et₃N	~10.8	Organic base. Generally less effective than inorganic bases for Suzuki couplings.[1]

pKa values are approximate and can vary with solvent and temperature.[15][16]

Visualizing the Mechanism & Workflow

Caption: The role of the base in the Suzuki catalytic cycle.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiment and provides targeted solutions related to base selection.

Problem 1: Low or No Yield, Starting Material Remains

Your reaction has stalled, indicating a potential issue with the catalytic cycle turnover.

• Possible Cause: The selected base (e.g., NaHCO₃ or even K₂CO₃) may be too weak or poorly soluble under your reaction conditions to efficiently generate the active boronate species. This is a common reason for low yields.[17]

• Troubleshooting Steps:

  • Switch to a Stronger Base: If using K₂CO₃, switch to K₃PO₄. If K₃PO₄ is not effective, screen Cs₂CO₃.[6][13] These stronger bases can significantly accelerate the rate-limiting transmetalation step.

  • Optimize Solvent: Ensure your solvent system (e.g., Dioxane/Water 4:1) adequately solubilizes the base and organic reagents. Sometimes, switching to a different solvent like 2-MeTHF or DMF can improve performance.[5]

  • Increase Temperature: If you are running the reaction below reflux (e.g., 80 °C), increasing the temperature to 100-110 °C can often overcome the activation barrier.[13][18]

Problem 2: Significant Protodeboronation is Observed

You are forming 4-methylbiphenyl (the byproduct from the boronic acid losing its boron group) instead of your desired product.

• Possible Cause: This side reaction involves the cleavage of the C-B bond and is often promoted by excessively basic conditions, high temperatures, and the presence of water.[11][19][20]

• Troubleshooting Steps:

  • Use a Milder Base: If you are using a strong base like K₃PO₄ or NaOH, switch to a milder base like K₂CO₃ or even NaHCO₃.[5]

  • Employ Anhydrous Conditions: Protodeboronation requires a proton source, which is often water.[19] Try running the reaction with a base suitable for anhydrous conditions, such as K₃PO₄, in a dry solvent like dioxane or toluene.[5]

  • Lower the Reaction Temperature: High temperatures accelerate protodeboronation.[19] If your catalyst is highly active (e.g., using a Buchwald ligand like SPhos or XPhos), you may be able to run the reaction at a lower temperature (e.g., 60-80 °C) to minimize this side reaction.

  • Use a Boronic Ester: Boronic acid pinacol esters or MIDA boronates are significantly more stable towards protodeboronation.[11][21] They "slow-release" the boronic acid under the reaction conditions, keeping its ambient concentration low and minimizing decomposition.

Caption: A decision tree for troubleshooting base selection.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of 4-bromo-4'-methylbiphenyl

This is a general starting guideline and may require optimization.

Reagents & Setup:

• To a dry Schlenk flask equipped with a magnetic stir bar and condenser, add 4-bromo-4'-methylbiphenyl (1.0 eq), the desired arylboronic acid (1.2 eq), Palladium(0) catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the selected base (e.g., K₂CO₃, 2.0 eq).

• Seal the flask with a septum.

Degassing & Reaction:

• Degassing: Subject the reaction mixture to three cycles of vacuum followed by backfilling with an inert gas (Argon or Nitrogen). This is critical to remove oxygen, which can deactivate the catalyst.[17][21]

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-Dioxane and Water in a 4:1 ratio) via syringe. The typical concentration is 0.1 M with respect to the limiting reagent.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) under a positive pressure of the inert gas.

• Monitoring: Monitor the reaction's progress using a suitable analytical technique such as TLC, GC-MS, or LC-MS until the starting material is consumed.[18]

Workup & Purification:

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine to remove the inorganic base and salts.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can then be purified by flash column chromatography on silica gel.

References

• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. Benchchem.
• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2025).
• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. (2014). Angewandte Chemie International Edition.
• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
• Suzuki reaction. Wikipedia.
• The proposed mechanism for protodeboronation of arylboronic acids. ResearchGate.
• Suzuki–Miyaura Coupling. (2016). Synthetic Methods in Drug Discovery: Volume 1.
• Technical Support Center: Troubleshooting Low Yields in Suzuki Coupling of 2-Bromopyridines. Benchchem.
• Preventing protodeboronation in Suzuki coupling of pyridylboronic acids. Benchchem.
• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. (2022). Journal of the American Chemical Society.
• Protodeboronation. Wikipedia.
• How to approach choosing reaction conditions for Suzuki?. (2024). Reddit.
• Screening of different bases for Suzuki coupling a. ResearchGate.
• Technical Support Center: Troubleshooting Low Yield in Suzuki Coupling for Terphenyl Synthesis. Benchchem.
• Technical Support Center: Optimization of Suzuki Coupling Reactions for Aryl Bromides. Benchchem.
• The effect of base, solvent, and catalyst amount on Suzuki coupling reaction between 4‐bromotoluene and phenylboronic acid. ResearchGate.
• Suzuki reaction with aryl bromides at room temperature in the presence of a simple “ligand-free” catalytic system. (2025). ResearchGate.
• Effect of different bases on the Suzuki-Miyaura coupling a. ResearchGate.
• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. (2017). ResearchGate.
• Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. (2020). Catalysts.
• Troubleshooting low yield in Suzuki coupling of chloropyrimidines. Benchchem.
• Why can't I achieve good yields for this Suzuki reaction?. (2018). ResearchGate.
• Technical Support Center: Optimizing 4-Methylbiphenyl Synthesis via Suzuki Coupling. Benchchem.
• Bordwell pKa Table. Organic Chemistry Data.
• The pKa Table Is Your Friend. (2010). Master Organic Chemistry.

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• 8. Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions | MDPI [mdpi.com]
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• 10. research.ed.ac.uk [research.ed.ac.uk]
• 11. Protodeboronation - Wikipedia [en.wikipedia.org]
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• 21. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 4-Acetyl-4'-methylbiphenyl: Suzuki Coupling vs. Friedel-Crafts Acylation

For Researchers, Scientists, and Drug Development Professionals

The synthesis of biaryl ketones is a cornerstone of medicinal chemistry and materials science. Among these, 4-Acetyl-4'-methylbiphenyl is a key intermediate for various applications. This guide provides an in-depth, objective comparison of two prominent synthetic routes to this molecule: the palladium-catalyzed Suzuki coupling and the classic Friedel-Crafts acylation. By examining the mechanistic underpinnings, experimental data, and practical considerations of each method, this document aims to equip researchers with the necessary insights to make informed decisions for their synthetic strategies.

At a Glance: Two Paths to a Key Intermediate

Feature	Suzuki Coupling	Friedel-Crafts Acylation
Bond Formation	C(sp²)–C(sp²) cross-coupling	Electrophilic aromatic substitution
Key Reactants	Aryl halide & Arylboronic acid	Arene & Acylating agent
Catalyst	Palladium(0) complex	Lewis acid (e.g., AlCl₃)
Functional Group Tolerance	High	Moderate to Low
Regioselectivity	High (pre-defined)	Moderate (potential for isomers)
Stoichiometry of Catalyst	Catalytic	Stoichiometric or excess
Reported Yields	Good to excellent (often >90%)	Variable, can be high (up to 99%)

Mechanistic Insights: The "Why" Behind the Chemistry

A fundamental understanding of the reaction mechanisms is crucial for troubleshooting and optimization.

The Suzuki Coupling Catalytic Cycle

The Suzuki-Miyaura coupling is a powerful cross-coupling reaction that forms a carbon-carbon bond between an organohalide and an organoboron compound, catalyzed by a palladium(0) complex.[1][2] The catalytic cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (e.g., 4-bromoacetophenone).[1][3]

• Transmetalation: The organic group from the organoboron species (e.g., 4-methylphenylboronic acid) is transferred to the palladium(II) complex. This step is typically facilitated by a base.[1][4]

• Reductive Elimination: The two organic fragments on the palladium center are coupled, forming the desired biaryl product and regenerating the Pd(0) catalyst.[1][4]

Figure 1: Catalytic Cycle of the Suzuki Coupling Reaction.

The Friedel-Crafts Acylation Mechanism

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction.[5][6] It involves the introduction of an acyl group onto an aromatic ring. The mechanism proceeds as follows:

• Formation of the Acylium Ion: The Lewis acid catalyst (e.g., AlCl₃) reacts with the acylating agent (e.g., acetyl chloride or acetic anhydride) to generate a highly electrophilic acylium ion.[5][7]

• Electrophilic Attack: The π-electrons of the aromatic ring (4-methylbiphenyl) act as a nucleophile, attacking the acylium ion to form a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[6]

• Deprotonation: A weak base (such as AlCl₄⁻) removes a proton from the sigma complex, restoring the aromaticity of the ring and yielding the final ketone product.[7] The catalyst is regenerated in this step, but it remains complexed to the product ketone, necessitating stoichiometric amounts.[8]

Figure 2: Mechanism of the Friedel-Crafts Acylation.

Comparative Analysis: Performance and Practicality

Parameter	Suzuki Coupling	Friedel-Crafts Acylation
Starting Materials	4-Bromoacetophenone and 4-methylphenylboronic acid	4-Methylbiphenyl and acetyl chloride/acetic anhydride
Yield	Generally high, often exceeding 90%.[9][10]	Can be very high (up to 99%), but can also be lower due to side reactions.[11]
Purity & Byproducts	Cleaner reactions with fewer byproducts. The main impurity is often the homocoupling product of the boronic acid.	Prone to the formation of regioisomers (e.g., 2-acetyl-4'-methylbiphenyl). Polysubstitution can also be an issue, although less so with deactivating acyl groups.[5][6]
Reaction Conditions	Milder conditions, often at or slightly above room temperature, though some protocols use elevated temperatures or microwave irradiation.[9][12]	Often requires low temperatures to control selectivity, followed by warming to room temperature.[13][14] Can be exothermic and requires careful control.
Catalyst & Reagents	Requires a sometimes expensive palladium catalyst and a phosphine ligand. Boronic acids are generally stable.	Uses an inexpensive Lewis acid like AlCl₃, but in stoichiometric amounts.[8] Acyl halides and AlCl₃ are moisture-sensitive.[13]
Functional Group Tolerance	Excellent tolerance for a wide range of functional groups.[15]	Poor tolerance for bases (e.g., amines) and other Lewis basic functional groups that can coordinate with the catalyst.[16]
Green Chemistry Aspects	Use of a catalyst in small amounts is favorable. Some methods are developed in aqueous media.[17]	Use of stoichiometric amounts of Lewis acid generates significant waste. Solvents are often halogenated.

Experimental Protocols

Protocol 1: Microwave-Assisted Suzuki Coupling

This protocol is adapted from procedures for the synthesis of 4-acetylbiphenyl.[12][13]

Materials:

• 4-Bromoacetophenone

• 4-Methylphenylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or a pyridine-based Pd(II)-complex)

• Potassium carbonate (K₂CO₃) or Potassium hydroxide (KOH)

• Solvent (e.g., 1,4-dioxane/water mixture or water alone)

• Phase-transfer catalyst (e.g., Tetrabutylammonium bromide - TBAB), if needed

Procedure:

• In a microwave-safe vial, combine 4-bromoacetophenone (1.0 mmol), 4-methylphenylboronic acid (1.2 mmol), palladium catalyst (0.5-1 mol%), and base (2.0 mmol).

• Add the chosen solvent system (e.g., 5 mL of a deoxygenated 4:1 dioxane/water mixture).

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-160°C) for a short duration (e.g., 5-15 minutes).[13]

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Figure 3: Experimental workflow for the Suzuki coupling synthesis.

Protocol 2: High-Yield Friedel-Crafts Acylation

This protocol is based on a high-yield patented procedure.[11][13]

Materials:

• 4-Methylbiphenyl

• Acetic anhydride

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM)

• Hydrochloric acid solution

Procedure:

• In a flask, dissolve 4-methylbiphenyl (1.0 equiv) and DMAP (0.02 equiv) in DCM. Add acetic anhydride (1.0 equiv).

• In a separate reaction vessel, suspend anhydrous AlCl₃ (2.1 equiv) in DCM and cool to -10°C to -20°C.

• Slowly add the 4-methylbiphenyl solution dropwise to the cooled AlCl₃ suspension over 60-90 minutes, maintaining the low temperature.

• After the addition is complete, continue stirring at this temperature for 1-2 hours.

• Quench the reaction by slowly adding cold, dilute hydrochloric acid.

• Separate the organic layer and wash it with water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the DCM by distillation under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization from ethanol.

Figure 4: Experimental workflow for the Friedel-Crafts acylation.

Conclusion and Recommendations

Both the Suzuki coupling and Friedel-Crafts acylation are viable and effective methods for the synthesis of 4-Acetyl-4'-methylbiphenyl. The choice between them is dictated by the specific needs of the project.

Choose Suzuki Coupling for:

• High functional group tolerance: When other sensitive functional groups are present in the molecule.

• Guaranteed regioselectivity: The position of the acetyl and methyl groups is pre-determined by the starting materials.

• Milder reaction conditions: When avoiding harsh, acidic conditions is a priority.

• Green chemistry considerations: Due to its catalytic nature and potential for aqueous reaction media.

Choose Friedel-Crafts Acylation for:

• Cost-effectiveness and scalability: When using inexpensive and readily available starting materials and catalysts is a primary concern for large-scale synthesis.

• High-throughput screening: The simplicity of the reaction setup can be advantageous.

• When starting from 4-methylbiphenyl is desired: If this is the available precursor.

For most research and drug development applications where precision, functional group compatibility, and cleaner reaction profiles are paramount, the Suzuki coupling is generally the superior method . Its versatility and predictability often outweigh the higher initial cost of the palladium catalyst. However, for large-scale industrial production where cost is a major driver and the starting materials are readily available, a well-optimized Friedel-Crafts acylation can be a more economical choice .[11]

References

• Chemistry Steps. Friedel-Crafts Acylation. [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

• Physics Wallah. Reaction Mechanism of Friedel−Crafts Acylation. [Link]

• NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. Friedel–Crafts reaction. [Link]

• Organic Syntheses. Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. [Link]

• ResearchGate. Suzuki coupling of 4‐bromoacetophenone and phenylboronic acid to form 4‐acetylbiphenyl. [Link]

• Journal of the American Chemical Society. An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols. [Link]

• Google Patents. CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl.

• ARKAT USA. Heck and Suzuki cross-couplings of aryl and heteroaryl bromides in water using a new palladium(II)-complex. [Link]

• Scribd. Experiment 8 - Suzuki Coupling Reaction. [Link]

• The Suzuki Reaction. The Suzuki Reaction. [Link]

• Malaysian Journal of Chemistry. Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-coupling Reaction procedure. [Link]

• Scientific & Academic Publishing. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]

• AKJournals. Supporting Information. [Link]

• YouTube. Experiment 14: Friedel-Crafts Acylation. [Link]

• ACS Publications. Organic Solvent-Free, Pd(II)-Salan Complex-Catalyzed Synthesis of Biaryls via Suzuki–Miyaura Cross-Coupling in Water and Air. [Link]

• National Institutes of Health. Enantioselective Synthesis of Axially Chiral Biaryls by the Pd-Catalyzed Suzuki-Miyaura Reaction: Substrate Scope and Quantum Mechanical Investigations. [Link]

• ResearchGate. Exploring Greener Suzuki Coupling Reactions for Biaryl Synthesis: Replacing Palladium Acetate with Palladium On Carbon in Three Known Aqueous Suzuki Reactions. [Link]

• Bentham Science. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. [Link]

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A Comparative Analysis for the Bench Scientist: 4-Acetyl-4'-methylbiphenyl vs. 4-acetylbiphenyl

In the landscape of biphenyl derivatives, the subtle addition of a single methyl group can significantly alter a compound's physicochemical properties and, consequently, its applications. This guide provides a detailed comparison of 4-Acetyl-4'-methylbiphenyl and its parent compound, 4-acetylbiphenyl, offering insights for researchers and professionals in drug development and material science.

At a Glance: Structural and Physicochemical Distinctions

The core difference lies in the para-substituted methyl group on one of the phenyl rings of 4-Acetyl-4'-methylbiphenyl. This seemingly minor structural change has a cascading effect on the molecule's properties. 4-acetylbiphenyl is a white to light yellow crystalline solid, while 4-Acetyl-4'-methylbiphenyl also presents as a white to light yellow powder or crystal.[1]

Property	4-Acetylbiphenyl	4-Acetyl-4'-methylbiphenyl
CAS Number	92-91-1[1]	5748-38-9[2]
Molecular Formula	C₁₄H₁₂O[1]	C₁₅H₁₄O[2]
Molecular Weight	196.24 g/mol [3]	210.27 g/mol [2]
Melting Point	116-118 °C[3] or 152-155 °C[4]	122 °C[5]
Boiling Point	325-327 °C[4]	210-214 °C[5] or 338.9 °C at 760 mmHg[6]
Solubility	Insoluble in water; soluble in ethanol, ether, and chloroform.[1][4]	Information not readily available, but likely similar to 4-acetylbiphenyl in organic solvents.
Appearance	White to light yellow crystalline solid.[1]	White to light yellow powder to crystal.

Note on Physical Properties: Discrepancies in reported melting and boiling points can arise from different experimental conditions and purity levels. The provided ranges reflect data from various suppliers and databases.

Spectroscopic Fingerprints: A Comparative Overview

Spectroscopic data is crucial for the identification and characterization of these compounds. While a full comparative analysis would require standardized experimental conditions, we can summarize the available data.

Spectroscopic Data	4-Acetylbiphenyl	4-Acetyl-4'-methylbiphenyl
¹H NMR	Available[7]	Available
¹³C NMR	Available[8]	Available[2]
Mass Spec (GC-MS)	Available[9][10]	Available[2]
IR Spectroscopy	Available[9]	Available[2]
UV-Vis Spectroscopy	Available[9]	Information not readily available

Synthesis Methodologies: Common Pathways

Both compounds can be synthesized through established organic chemistry reactions. The primary methods include Friedel-Crafts acylation and Suzuki-Miyaura cross-coupling.

Friedel-Crafts Acylation

A common route involves the acylation of biphenyl or 4-methylbiphenyl with an acetylating agent like acetic anhydride or acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.[11] To favor the para-substituted product, the reaction is typically carried out at lower temperatures.[11]

Caption: Generalized Friedel-Crafts acylation workflow.

Suzuki-Miyaura Cross-Coupling

This powerful cross-coupling reaction provides a versatile method for synthesizing biphenyl derivatives. For 4-acetylbiphenyl, this can involve the coupling of 4-bromoacetophenone with phenylboronic acid.[11] Similarly, 4-Acetyl-4'-methylbiphenyl can be synthesized by coupling a suitable boronic acid with a halogenated precursor.

Caption: Suzuki-Miyaura coupling for 4-acetylbiphenyl synthesis.

Applications and Performance: Where They Diverge

The intended application is where the choice between these two compounds becomes critical.

4-acetylbiphenyl: A Versatile Intermediate and Probe

4-acetylbiphenyl serves as a crucial building block in the synthesis of a wide array of organic molecules.[1][12] Its applications include:

• Pharmaceutical Synthesis : It is a key intermediate in the production of non-steroidal anti-inflammatory drugs (NSAIDs) like Felbinac.[13]

• Dye Manufacturing : The biphenyl scaffold is a common feature in various dyes.[1]

• Biochemical Research : It is used as a probe molecule to study the structure and function of proteins and lipid membranes.[14] It has also been utilized in studies of enzyme inactivation.[3][4]

• Material Science : It can be used in the synthesis of Schiff bases and as an intermediate for liquid crystals.[4][12]

4-Acetyl-4'-methylbiphenyl: A Specialist in Material Science

The addition of the methyl group in 4-Acetyl-4'-methylbiphenyl makes it particularly well-suited for applications in material science, specifically as a liquid crystal building block. The methyl group can influence the molecule's packing in the solid state and its mesophase behavior, which are critical properties for liquid crystal applications.

Experimental Protocols

Synthesis of 4-acetylbiphenyl via Friedel-Crafts Acylation

This protocol is a general representation and may require optimization.

• In a flask, dissolve biphenyl and acetic anhydride in an inert solvent like dichloromethane.[11]

• In a separate vessel, create a suspension of anhydrous aluminum chloride in dichloromethane and cool it to between -10 °C and -20 °C.[11]

• Slowly add the biphenyl solution to the cooled aluminum chloride suspension while maintaining the low temperature.[11]

• After the addition is complete, allow the reaction to stir for 1-2 hours at the same temperature.[11]

• Quench the reaction by the slow, dropwise addition of a cold, dilute hydrochloric acid solution.[11]

• Separate the organic layer, wash it with water, and dry it over anhydrous magnesium sulfate.[11]

• Remove the solvent under reduced pressure to obtain the crude product.[11]

• Purify the crude 4-acetylbiphenyl by recrystallization from ethanol or acetone.[4][11]

Conclusion

While structurally similar, 4-acetylbiphenyl and 4-Acetyl-4'-methylbiphenyl exhibit distinct property profiles that dictate their primary applications. 4-acetylbiphenyl stands out as a versatile and widely used intermediate in the pharmaceutical and chemical industries, as well as a valuable tool in biochemical research. In contrast, the addition of a methyl group in 4-Acetyl-4'-methylbiphenyl fine-tunes its molecular properties, making it a more specialized component for the development of advanced materials like liquid crystals. The choice between these two compounds will ultimately depend on the specific synthetic target or material property being pursued.

References

• NINGBO INNO PHARMCHEM CO.,LTD. The Multifaceted Role of 4-Acetylbiphenyl in Modern Chemical Applications. [Link]

• PubChem. 4-Acetylbiphenyl | C14H12O | CID 7113. [Link]

• PubChem. 4-Acetyl-4'-methylbiphenyl | C15H14O | CID 4301905. [Link]

• SpectraBase. 4-Acetylbiphenyl. [Link]

• PrepChem.com. Synthesis of 4'-methoxybiphenyl-4-carboxylic acid. [Link]

• SpectraBase. 4-Acetylbiphenyl - Optional[MS (GC)] - Spectrum. [Link]

• Kuujia.com. 92-91-1(4-Acetylbiphenyl). [Link]

• Jinan Future chemical Co.,Ltd. 4-Acetylbiphenyl. [Link]

• AKJournals. Supporting Information. [Link]

• Google Patents. CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl.

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spectral data comparison of 4-Acetyl-4'-methylbiphenyl and its derivatives

A Senior Application Scientist's Guide to the Spectral Data Comparison of 4-Acetyl-4'-methylbiphenyl and Its Derivatives

Abstract: This guide provides a comprehensive analysis of the spectral characteristics of 4-Acetyl-4'-methylbiphenyl, a significant molecular scaffold in chemical research. By comparing its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data with strategically chosen derivatives, we elucidate the profound impact of electronic substituent effects on spectral outcomes. This document is intended for researchers, scientists, and drug development professionals, offering both foundational protocols and expert interpretation to aid in structure elucidation and the prediction of spectroscopic properties.

Introduction: The Significance of the Biphenyl Scaffold

The biphenyl moiety is a privileged structure in medicinal chemistry and materials science, forming the backbone of numerous pharmaceuticals, liquid crystals, and organic electronics. 4-Acetyl-4'-methylbiphenyl serves as an excellent model compound. Its acetyl group provides a sensitive spectroscopic probe (a strong carbonyl stretch in the IR, distinct methyl signals in NMR), while the methyl group on the second ring allows for a baseline understanding of a simple alkyl-substituted biphenyl system.

Understanding how structural modifications alter the spectral fingerprint of this core is not merely an academic exercise. It is fundamental to confirming synthetic success, ensuring purity, and predicting the properties of novel compounds. This guide will walk through the process of acquiring and interpreting high-quality spectral data, focusing on the causal relationships between molecular structure and spectral output. We will compare the parent compound with two derivatives: one bearing a potent electron-withdrawing group (EWG) and another with an electron-donating group (EDG), to illustrate predictable and informative spectral shifts.

Foundational Experimental Protocols

The integrity of any spectral analysis rests upon the quality of the data acquired. The following protocols represent best practices for ensuring reproducibility and accuracy for small organic molecules like the ones discussed herein. These methods are designed to be self-validating, minimizing ambiguity and leading to reliable data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic compounds in solution.

Protocol for ¹H and ¹³C NMR Sample Preparation:

• Mass Measurement: Accurately weigh 5-10 mg of the solid sample for ¹H NMR, or 20-30 mg for ¹³C NMR, into a clean, dry vial.[1][2]

• Solvent Addition: Add approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) to the vial.[3] The deuterated solvent is crucial as it is "invisible" in ¹H NMR spectra and provides the deuterium signal required for the spectrometer's lock system.[3]

• Dissolution & Transfer: Ensure the sample is fully dissolved. If any particulate matter remains, filter the solution through a small cotton plug in a Pasteur pipette.[3] Transfer the clear solution into a clean, high-quality 5 mm NMR tube.[2]

• Standardization: Tetramethylsilane (TMS) is often used as an internal standard for referencing the chemical shift to 0 ppm, though modern spectrometers can also reference the residual solvent peak.

• Analysis: Place the tube in the spectrometer. The instrument will perform locking, shimming (to optimize magnetic field homogeneity), and tuning before acquiring the spectrum.[3]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy probes the vibrational modes of molecules, providing invaluable information about the functional groups present.

Protocol for Solid Sample Analysis (KBr Pellet Method):

• Sample Preparation: Grind 1-2 mg of the solid sample to a fine powder using an agate mortar and pestle.[4]

• Matrix Mixing: Add approximately 100-200 mg of dry, IR-grade potassium bromide (KBr) powder and mix thoroughly with the sample. KBr is used as it is transparent in the mid-IR region.[4][5]

• Pellet Formation: Transfer the mixture to a pellet die and apply several tons of pressure using a hydraulic press to form a thin, transparent or translucent pellet.[4][6]

• Data Acquisition: Place the pellet in the spectrometer's sample holder and acquire the spectrum. A background spectrum of the empty spectrometer should be run first and automatically subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of gas chromatography with the detection capabilities of mass spectrometry to identify and quantify individual components of a mixture, providing molecular weight and fragmentation data.

Protocol for GC-MS Analysis:

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a volatile organic solvent like dichloromethane or ethyl acetate.

• Instrument Setup: The mass spectrometer is typically operated in electron impact (EI) ionization mode at 70 eV.[7] The GC is fitted with a suitable capillary column (e.g., a nonpolar polydimethylsiloxane-based column).

• Injection: Inject a small volume (typically 1 µL) of the sample solution into the heated GC inlet, where it is vaporized.

• Separation & Detection: The vaporized sample is carried by an inert gas (e.g., Helium) through the GC column, where separation occurs based on boiling point and polarity. As components elute from the column, they enter the mass spectrometer, are ionized, fragmented, and detected.[8]

Below is a generalized workflow for the characterization of a novel biphenyl derivative.

General workflow for spectroscopic analysis of a synthetic compound.

Comparative Spectral Analysis

To demonstrate the influence of substituents, we will compare the spectral data of our parent compound, 4-Acetyl-4'-methylbiphenyl (1) , with two derivatives: 4-Acetyl-4'-nitrobiphenyl (2) , which contains a strong electron-withdrawing nitro group, and 4-Acetyl-4'-methoxybiphenyl (3) , which contains an electron-donating methoxy group.

Structures of the parent compound and its derivatives.

¹H and ¹³C NMR Spectroscopy: Mapping Electron Density

The chemical shift (δ) in NMR is highly sensitive to the local electronic environment of a nucleus. Electron-withdrawing groups decrease the electron density (deshielding), shifting signals to a higher ppm (downfield), while electron-donating groups increase electron density (shielding), moving signals to a lower ppm (upfield).[9][10]

Compound	Key ¹H δ (ppm) (Aromatic Region)	Key ¹³C δ (ppm) (C=O)	Key ¹³C δ (ppm) (C-Substituent)
1: 4-Acetyl-4'-methyl	~7.20-8.00	~197.7	~138 (C-CH₃)
2: 4-Acetyl-4'-nitro	~7.70-8.40	~197.2	~147 (C-NO₂)
3: 4-Acetyl-4'-methoxy	~6.90-8.00	~197.5	~160 (C-OCH₃)
(Note: Data are representative values compiled from literature and spectral databases.[11][12][13][14][15])

Analysis & Interpretation:

• Aromatic Protons: In derivative 2 , the powerful electron-withdrawing nitro group significantly deshields the protons on its attached phenyl ring, pushing their signals far downfield (up to ~8.40 ppm) compared to the parent compound. Conversely, the electron-donating methoxy group in derivative 3 shields the protons on its ring, causing some signals to appear further upfield (~6.90 ppm). This demonstrates a classic substituent effect transmitted through the biphenyl system.[16][17]

• Carbonyl Carbon (¹³C): The effect on the carbonyl carbon is more subtle. The electronic changes are transmitted across the biphenyl system, but the distance dampens the effect. There are slight shifts, but they are not as dramatic as those seen for the aromatic protons and carbons directly attached to the substituents.

• Substituted Carbon (¹³C): The most dramatic ¹³C shift is observed for the carbon atom directly bonded to the substituent. The C-NO₂ carbon in 2 is significantly downfield due to the inductive effect of the nitro group. The C-OCH₃ carbon in 3 is also far downfield, a characteristic feature of ether-linked aromatic carbons.

FT-IR Spectroscopy: Probing the Carbonyl Bond

The stretching frequency of the carbonyl (C=O) bond is a sharp, intense peak in the IR spectrum and is highly diagnostic. Its position is dictated by the strength of the C=O double bond.

• Conjugation: Conjugation with the aromatic ring delocalizes the pi-electrons, giving the C=O bond slightly more single-bond character. This weakens the bond, lowering its stretching frequency compared to a non-conjugated ketone.[18]

• Substituent Effects: Electron-withdrawing groups (like NO₂) pull electron density away from the carbonyl group, strengthening the C=O double bond and increasing its stretching frequency (shifting to a higher wavenumber). Electron-donating groups (like OCH₃) push electron density into the system, which can be delocalized onto the carbonyl oxygen, weakening the C=O bond and decreasing its stretching frequency.[18][19][20]

Compound	C=O Stretch (cm⁻¹)	Interpretation
1: 4-Acetyl-4'-methyl	~1680	Baseline frequency for a conjugated aryl ketone with a weakly donating alkyl group.
2: 4-Acetyl-4'-nitro	~1690	Higher frequency . The EWG (NO₂) withdraws electron density, strengthening the C=O bond.
3: 4-Acetyl-4'-methoxy	~1675	Lower frequency . The EDG (OCH₃) donates electron density via resonance, weakening the C=O bond.[18]
(Note: Frequencies are typical values for solid-state (KBr) or solution measurements.[12][14][21])

Mass Spectrometry: Unveiling Fragmentation Pathways

In electron impact mass spectrometry, the molecule is ionized to form a molecular ion (M⁺•), whose mass-to-charge ratio (m/z) gives the molecular weight. This high-energy ion then fragments in predictable ways.[8] For acetyl-containing aromatic compounds, a dominant fragmentation is the loss of the acetyl group as a methyl radical (•CH₃) or the entire acetyl group as an acylium cation ([CH₃CO]⁺).

Compound	Molecular Ion (M⁺•) m/z	Key Fragment Ion (m/z)	Interpretation of Fragment
1: 4-Acetyl-4'-methyl	210	195, 43	Loss of a methyl radical (•CH₃) from the molecular ion (M-15). The peak at m/z 43 corresponds to the acetyl cation ([CH₃CO]⁺).
2: 4-Acetyl-4'-nitro	241	226, 43	Similar loss of a methyl radical (M-15) and the presence of the acetyl cation.
3: 4-Acetyl-4'-methoxy	226	211, 43	Again, shows the characteristic loss of a methyl radical (M-15) and the acetyl cation fragment.
(Note: Data based on PubChem spectral information and common fragmentation patterns.[22][23])

Analysis & Interpretation: The primary fragmentation pathway—the cleavage of the bond between the carbonyl carbon and the aromatic ring—is common to all three compounds. This results in two major charged fragments:

• [M-CH₃]⁺: The molecular ion loses a methyl radical from the acetyl group. This is often a very stable acylium ion.

• [CH₃CO]⁺: The acylium cation itself, with a characteristic m/z of 43.

While the primary fragmentation is similar, the relative intensities of these fragments can be influenced by the substituent. A substituent that stabilizes the larger fragment (e.g., an EDG) may increase its relative abundance compared to the m/z 43 peak.

Conclusion

This guide demonstrates that a multi-technique spectroscopic approach provides a detailed picture of molecular structure. By systematically comparing 4-Acetyl-4'-methylbiphenyl with its electron-rich and electron-poor derivatives, we have illustrated how fundamental principles of physical organic chemistry manifest as predictable and quantifiable changes in NMR, IR, and MS data. For the practicing scientist, this understanding is crucial for validating synthetic products, identifying unknown compounds, and rationally designing molecules with desired electronic properties. The protocols and interpretive frameworks presented here serve as a robust foundation for the rigorous characterization of novel chemical entities.

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A Comparative Guide to the Purity Analysis of 4-Acetyl-4'-methylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise characterization of chemical entities is paramount. The purity of a compound, such as 4-Acetyl-4'-methylbiphenyl, a key intermediate in the synthesis of various organic materials and potential drug candidates, directly influences its physicochemical properties, biological activity, and safety profile. This guide offers an in-depth comparison of various analytical techniques for the purity assessment of 4-Acetyl-4'-methylbiphenyl, providing insights into the experimental rationale and supporting data to aid in method selection and implementation.

The Criticality of Orthogonal Purity Assessment

A single analytical technique is often insufficient to provide a complete purity profile of a compound. Impurities can co-elute in chromatography, be silent in certain spectroscopic methods, or have similar thermal properties to the main component. Therefore, employing a multi-technique, or orthogonal, approach is a cornerstone of robust analytical science. This guide will delve into the utility of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Differential Scanning Calorimetry (DSC) for the comprehensive purity analysis of 4-Acetyl-4'-methylbiphenyl.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is a powerful and versatile technique for separating and quantifying non-volatile and thermally labile compounds.[1] Its high resolution and sensitivity make it a primary choice for purity determination in the pharmaceutical industry.

The "Why" Behind the Method: Reversed-Phase Chromatography

For a molecule like 4-Acetyl-4'-methylbiphenyl, which possesses both nonpolar (biphenyl core) and moderately polar (acetyl group) characteristics, reversed-phase HPLC is the method of choice. A nonpolar stationary phase (e.g., C18) is used in conjunction with a polar mobile phase. The separation is driven by the hydrophobic interactions between the analyte and the stationary phase. By systematically varying the mobile phase composition (gradient elution), impurities with different polarities can be effectively resolved from the main compound.

Experimental Protocol: HPLC-UV Analysis

Instrumentation:

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-20 min: 50% B to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% B to 50% B

  • 26-30 min: 50% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in acetonitrile to a concentration of 1 mg/mL.

Caption: Workflow for HPLC Purity Analysis.

Data Interpretation and Performance

The purity is typically calculated using the area percent method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram. A well-validated HPLC method for 4-Acetyl-4'-methylbiphenyl is expected to demonstrate high specificity, with a baseline resolution between the main peak and any potential impurities.

Gas Chromatography (GC): A Complementary Separation Technique

For compounds that are volatile and thermally stable, Gas Chromatography (GC) is an excellent analytical tool. 4-Acetyl-4'-methylbiphenyl, with a boiling point of 338.9 °C at 760 mmHg, is amenable to GC analysis. GC often provides higher efficiency and faster analysis times compared to HPLC for suitable compounds.

The "Why" Behind the Method: Flame Ionization Detection (FID)

A Flame Ionization Detector (FID) is a universal detector for organic compounds and is highly sensitive.[2][3] As the separated components elute from the GC column and are burned in a hydrogen flame, they produce ions, generating a current that is proportional to the amount of carbon atoms in the analyte. This makes GC-FID a robust technique for quantitative purity analysis. For impurity identification, GC can be coupled with a Mass Spectrometer (GC-MS).

Experimental Protocol: GC-FID Analysis

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and an autosampler.

• Capillary column with a nonpolar stationary phase (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).

Chromatographic Conditions:

• Carrier Gas: Helium or Hydrogen

• Inlet Temperature: 280 °C

• Injection Mode: Split (e.g., 50:1)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 min

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 min

• Detector Temperature: 300 °C

• Sample Preparation: Dissolve the sample in a suitable solvent like dichloromethane or acetone to a concentration of 1 mg/mL.

Caption: Workflow for GC-FID Purity Analysis.

Data Interpretation and Performance

Similar to HPLC, the area percent method is used to calculate purity from the GC-FID chromatogram. Commercial suppliers of 4-Acetyl-4'-methylbiphenyl often specify a purity of >98.0% as determined by GC.[4][5] This indicates that GC is a standard and reliable method for the quality control of this compound.

Quantitative NMR (qNMR) Spectroscopy: An Absolute Purity Determination Method

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation and can also be used for quantitative analysis. Quantitative NMR (qNMR) is a primary ratio method, meaning it can determine the purity of a substance without the need for a reference standard of the analyte itself. This is achieved by comparing the integral of a specific analyte signal to the integral of a certified internal standard of known purity and concentration.

The "Why" Behind the Method: Direct Proportionality

The fundamental principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By carefully controlling experimental parameters to ensure full relaxation of all nuclei, a highly accurate and precise purity value can be obtained.

Experimental Protocol: ¹H qNMR Analysis

Instrumentation and Materials:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• High-purity deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Certified internal standard of known purity (e.g., maleic acid, 1,4-dinitrobenzene). The standard should have signals that do not overlap with the analyte signals.

• Analytical balance (readability to at least 0.01 mg).

Sample Preparation:

• Accurately weigh a specific amount of the 4-Acetyl-4'-methylbiphenyl sample (e.g., 10 mg) into a vial.

• Accurately weigh a specific amount of the internal standard (e.g., 5 mg) into the same vial.

• Dissolve the mixture in a precise volume of the deuterated solvent (e.g., 0.75 mL).

• Transfer the solution to an NMR tube.

NMR Acquisition Parameters:

• Pulse Sequence: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of both the analyte and the internal standard. This is critical for accurate quantification.

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

Caption: Workflow for qNMR Purity Analysis.

Data Interpretation and Calculation

The purity of 4-Acetyl-4'-methylbiphenyl can be calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Differential Scanning Calorimetry (DSC): Assessing Purity through Thermal Properties

Differential Scanning Calorimetry (DSC) is a thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature. For crystalline organic compounds, DSC can be used to determine purity based on the principle of melting point depression.

The "Why" Behind the Method: Van't Hoff Equation

The presence of impurities disrupts the crystal lattice of a substance, leading to a broadening of the melting range and a depression of the melting point. This phenomenon is described by the Van't Hoff equation, which forms the basis for DSC purity analysis. The shape of the melting endotherm in a DSC thermogram can be used to calculate the mole percent of impurities.

Experimental Protocol: DSC Purity Analysis

Instrumentation:

• Differential Scanning Calorimeter with a refrigerated cooling system.

• Hermetically sealed aluminum pans.

Experimental Conditions:

• Sample Weight: 1-3 mg, accurately weighed.

• Heating Rate: A slow heating rate (e.g., 1-2 °C/min) is used to ensure thermal equilibrium.

• Temperature Range: A range that brackets the melting point of 4-Acetyl-4'-methylbiphenyl (literature melting point: 145.5 °C).[5]

• Atmosphere: Inert atmosphere (e.g., nitrogen) at a constant flow rate.

Caption: Workflow for DSC Purity Analysis.

Data Interpretation and Limitations

The DSC software typically includes a program to calculate purity based on the shape of the leading edge of the melting peak. It is important to note that this method assumes an ideal eutectic system and is only sensitive to impurities that are soluble in the molten analyte and insoluble in the solid phase. It is not suitable for detecting polymeric or insoluble impurities. As 4-Acetyl-4'-methylbiphenyl is a liquid crystal building block, its thermal behavior might show additional phase transitions which should be considered during data interpretation.[6][7]

Comparative Summary of Techniques

Technique	Principle	Information Provided	Advantages	Limitations
HPLC-UV	Differential partitioning between a mobile and stationary phase.	Relative purity based on UV-active impurities.	High resolution, versatile, widely applicable.	Requires a chromophore, relative quantification without a specific standard.
GC-FID	Separation of volatile compounds in the gas phase.	Relative purity based on organic impurities.	High efficiency, fast analysis, sensitive to hydrocarbons.	Requires analyte to be volatile and thermally stable.
qNMR	Proportionality of signal integral to the number of nuclei.	Absolute purity, structural information of impurities.	Absolute quantification without a specific standard, non-destructive.	Lower sensitivity than chromatographic methods, requires careful experimental setup.
DSC	Measurement of heat flow during a controlled temperature program.	Purity based on melting point depression.	Small sample size, provides information on thermal properties.	Only sensitive to eutectic impurities, not suitable for all compounds.

Conclusion: A Holistic Approach to Purity Assessment

The purity analysis of 4-Acetyl-4'-methylbiphenyl, a compound of significant interest in materials science and drug discovery, necessitates a comprehensive and multi-faceted analytical strategy. While HPLC and GC provide robust and reliable methods for routine quality control and the detection of organic impurities, they primarily offer relative purity assessments. For an absolute and highly accurate determination of purity, qNMR stands out as a powerful, non-destructive technique. DSC offers a valuable orthogonal method, providing purity data based on the thermodynamic properties of the material.

By understanding the principles, advantages, and limitations of each of these techniques, researchers, scientists, and drug development professionals can make informed decisions to design a robust analytical workflow. The integration of these orthogonal methods ensures a thorough characterization of 4-Acetyl-4'-methylbiphenyl, leading to higher quality data, increased confidence in experimental outcomes, and ultimately, the development of safer and more effective products.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 4301905, 4-Acetyl-4'-methylbiphenyl. Retrieved from [Link]

• Pauli, G. F., Chen, S.-N., Simmler, C., Lankin, D. C., Gödecke, T., Jaki, B. U., Friesen, J. B., McAlpine, J. B., & Napolitano, J. G. (2012). Importance of Purity Evaluation and the Potential of Quantitative ¹H NMR as a Purity Assay. Journal of Medicinal Chemistry, 55(4), 1479–1491.
• Fernandes, M., Souza, A. G., & Souza, C. P. (2015). Thermal Analysis of Liquid Crystal Mixtures. IOSR Journal of Engineering, 5(8), 45-50.
• Gorea, A., Giamberini, M., & Navard, P. (2023). Chemical Characterization and Thermal Analysis of Recovered Liquid Crystals.

• Temptronic Corporation. Liquid Crystal Thermal Analysis. Retrieved from [Link]

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validation of 4-Acetyl-4'-methylbiphenyl structure by X-ray crystallography

An In-Depth Technical Guide to the Structural Validation of 4-Acetyl-4'-methylbiphenyl by X-ray Crystallography

The Imperative of Definitive Structure Validation

In research and development, particularly within the pharmaceutical industry, an assumed structure is a liability. Incorrect structural assignment can lead to the misinterpretation of biological data, wasted resources, and potential safety issues. X-ray crystallography stands as the gold standard for molecular structure determination, providing unequivocal evidence of atomic connectivity, stereochemistry, and solid-state conformation.[4] This technique is crucial for building accurate structure-activity relationships (SAR) and for the rational design of new chemical entities.[5]

Experimental Workflow: From Powder to Final Structure

The journey from a synthesized compound to a validated crystal structure is a multi-step process that demands precision and expertise. Each stage, from crystallization to data analysis, is integral to the quality of the final structural model.

Step 1: Synthesis and High-Purity Crystallization

The foundational step is obtaining a pure sample of 4-Acetyl-4'-methylbiphenyl, which is typically a white to light-yellow crystalline powder.[6] The synthesis can be achieved through various organic chemistry reactions, such as Suzuki coupling. Following synthesis, rigorous purification, often by column chromatography or recrystallization, is necessary to remove impurities that could hinder crystal growth.

The most critical and often challenging phase is the growth of single crystals suitable for X-ray diffraction. This involves a systematic screening of conditions:

• Solvent Selection : A range of solvents and solvent mixtures (e.g., ethanol, ethyl acetate, hexane, dichloromethane) should be tested to find a system where the compound has moderate solubility.

• Crystallization Techniques :

  • Slow Evaporation : A saturated solution of the compound is left undisturbed, allowing the solvent to evaporate slowly, leading to the formation of crystals.

  • Vapor Diffusion (Hanging or Sitting Drop) : A concentrated drop of the compound solution is allowed to equilibrate with a larger reservoir of a precipitant, slowly inducing crystallization.

  • Cooling : A saturated solution at an elevated temperature is slowly cooled, reducing the solubility and promoting crystal growth.

The goal is to produce well-ordered, single crystals of sufficient size (typically 0.1-0.3 mm in each dimension) and quality, free from cracks and defects.

Step 2: X-ray Diffraction Data Collection

Once a suitable crystal is obtained, it is mounted on a goniometer head and placed within the X-ray beam of a diffractometer. The crystal is typically cooled to a low temperature (e.g., 100 K) using a cryostream to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern and higher quality data.

A monochromatic X-ray beam (e.g., from a Cu or Mo source) is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a pattern of reflections that are recorded by a detector. Modern CCD or CMOS detectors can collect a complete dataset in a matter of hours.[7]

Step 3: Structure Solution and Refinement

The collected diffraction data (a set of reflection intensities and positions) is then used to solve and refine the crystal structure.

• Structure Solution : The "phase problem" is the central challenge in crystallography, as the phases of the diffracted waves are not directly measured. For small molecules like 4-Acetyl-4'-methylbiphenyl, direct methods are typically successful in determining the initial phases, which allows for the calculation of an initial electron density map.

• Model Building : From the electron density map, the positions of the atoms can be identified, and an initial molecular model can be built.

• Structure Refinement : This is an iterative process of adjusting the atomic parameters (positional coordinates and thermal displacement parameters) to improve the agreement between the calculated diffraction pattern (from the model) and the observed diffraction pattern (from the experiment). This is typically done using full-matrix least-squares refinement. The quality of the refinement is monitored by the R-factor (R1) and the goodness-of-fit (GooF).

The workflow for crystal structure determination is illustrated in the diagram below.

Caption: Figure 1: A step-by-step workflow for the structural validation of a small molecule.

Data Analysis and Validation: What the Crystal Structure Reveals

A successful crystallographic analysis of 4-Acetyl-4'-methylbiphenyl would yield a wealth of precise structural information. The table below presents hypothetical but realistic crystallographic data for this compound, based on known structures of similar biphenyl derivatives.

Parameter	Hypothetical Value for 4-Acetyl-4'-methylbiphenyl	Significance
Chemical Formula	C₁₅H₁₄O	Confirms the elemental composition.[8]
Molecular Weight	210.27 g/mol	Consistent with the chemical formula.[9]
Crystal System	Monoclinic	Describes the basic symmetry of the crystal lattice.
Space Group	P2₁/c	Provides detailed information about the symmetry elements within the unit cell.
Unit Cell Dimensions	a = 8.5 Å, b = 12.1 Å, c = 10.3 Å, β = 98.5°	Defines the size and shape of the repeating unit of the crystal.
Volume	1045 ų	The volume of the unit cell.
Z	4	The number of molecules in the unit cell.
Final R-factor (R1)	< 0.05	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Goodness-of-Fit (GooF)	~1.0	Indicates a good refinement; a value close to 1 is ideal.

Beyond these primary parameters, the refined structure allows for a detailed analysis of:

• Molecular Geometry : Precise bond lengths, bond angles, and torsion angles can be determined. For instance, the dihedral angle between the two phenyl rings would be a key parameter, indicating the degree of twisting in the solid state.

• Intermolecular Interactions : The packing of molecules in the crystal lattice reveals non-covalent interactions such as C-H···O hydrogen bonds and π-π stacking, which are crucial for understanding the solid-state properties of the material.[3]

• Structural Integrity : The final structure is validated using tools like the IUCr's checkCIF service, which automatically checks for completeness, quality, and correctness of the crystallographic data.[7]

Comparative Analysis with Other Techniques

While X-ray crystallography is the definitive method for structure determination, other analytical techniques provide complementary information and are often used in concert.

Technique	Information Provided	Strengths	Limitations
Single-Crystal X-ray Crystallography	Unambiguous 3D atomic arrangement, bond lengths/angles, stereochemistry, crystal packing.	Provides a complete and precise structural picture in the solid state; the "gold standard" for validation.[4]	Requires single crystals of sufficient quality and size; the solid-state conformation may differ from the solution or gas phase.
Nuclear Magnetic Resonance (NMR)	Atomic connectivity, chemical environment of nuclei (¹H, ¹³C), through-bond and through-space correlations.	Provides detailed structural information in solution; essential for confirming the constitution of the molecule.	Does not provide precise bond lengths or angles; interpretation can be complex for intricate molecules.
Mass Spectrometry (MS)	Molecular weight, elemental composition (high-resolution MS), fragmentation patterns.	Highly sensitive; confirms molecular formula and can provide clues about structural motifs through fragmentation.	Does not provide information on atomic connectivity or stereochemistry; isomers are often indistinguishable.
Infrared (IR) & Raman Spectroscopy	Presence of functional groups based on vibrational frequencies.	Quick and non-destructive; useful for confirming the presence of key functional groups (e.g., C=O in the acetyl group).	Provides limited information on the overall molecular structure and connectivity.

The relationship and complementarity of these techniques are visualized below.

Caption: Figure 2: The central role of X-ray crystallography in definitive structure validation.

Conclusion

The structural validation of 4-Acetyl-4'-methylbiphenyl, or any novel chemical entity, is a cornerstone of rigorous scientific research. Single-crystal X-ray crystallography provides the most definitive and detailed structural information, elucidating the precise three-dimensional arrangement of atoms and the nuances of intermolecular interactions. While other techniques like NMR, MS, and IR spectroscopy offer valuable and complementary data, they do not replace the unambiguous and comprehensive insights gained from a high-quality crystal structure. For researchers, scientists, and drug development professionals, a thorough understanding and application of this powerful analytical method are indispensable for advancing their scientific and commercial objectives.

References

• Characterization of Physical, Spectroscopic and Thermal Properties of Biofield Treated Biphenyl. (2015). Journal of Physical Chemistry & Biophysics. [Link]

• 4-Acetyl-4'-methylbiphenyl | C15H14O | CID 4301905 - PubChem. National Institutes of Health. [Link]

• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. (2017). Journal of Acute Disease. [Link]

• Synthesis and Physicochemical Properties of Functional Biphenyl Derivatives Designed for Anisotropic Nanomaterials. (2023). Liquid Crystals and their Application. [Link]

• 4-Acetylbiphenyl | C14H12O | CID 7113 - PubChem. National Institutes of Health. [Link]

• X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. (2011). Expert Opinion on Drug Discovery. [Link]

• Redox-Switchable Halogen Bonding in Haloanthracene Mediators Enables Efficient Electrocatalytic C–N Coupling. (2023). Journal of the American Chemical Society. [Link]

• X-Ray Crystallography of Chemical Compounds. (2006). Current Medicinal Chemistry. [Link]

• 4-Acetyl-4'-chlorobiphenyl | C14H11ClO | CID 592569 - PubChem. National Institutes of Health. [Link]

• Structure validation in chemical crystallography. (2009). Acta Crystallographica Section D: Biological Crystallography. [Link]

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A Senior Application Scientist's Guide to the Catalytic Synthesis of 4-Acetyl-4'-methylbiphenyl

For researchers and professionals in drug development and fine chemical synthesis, the efficient and selective production of key intermediates is paramount. 4-Acetyl-4'-methylbiphenyl is a valuable building block in the synthesis of various pharmaceuticals and functional materials. Its preparation can be approached through several catalytic routes, each with distinct advantages and drawbacks. This guide provides an in-depth comparative study of three prominent catalytic systems for the synthesis of 4-Acetyl-4'-methylbiphenyl: a classic Lewis acid-catalyzed Friedel-Crafts acylation, a modern palladium-catalyzed Suzuki-Miyaura cross-coupling, and a green chemistry approach utilizing a heterogeneous zeolite catalyst.

The Significance of 4-Acetyl-4'-methylbiphenyl

Substituted biphenyl scaffolds are prevalent in a wide array of biologically active molecules and advanced materials. The presence of both a methyl group and an acetyl group on the biphenyl framework of 4-Acetyl-4'-methylbiphenyl offers versatile handles for further chemical transformations, making it a crucial intermediate in multi-step synthetic pathways.

Comparative Analysis of Catalytic Methodologies

This guide will dissect three distinct catalytic approaches to the synthesis of 4-Acetyl-4'-methylbiphenyl. We will explore the underlying mechanisms, provide detailed experimental protocols, and present a comparative analysis of their performance based on experimental data.

Homogeneous Catalysis: The Friedel-Crafts Acylation with AlCl₃/DMAP

The Friedel-Crafts acylation is a cornerstone of organic synthesis for the formation of aryl ketones.[1] The traditional use of stoichiometric amounts of Lewis acids like aluminum chloride (AlCl₃) has been refined by the use of co-catalysts to enhance efficiency and selectivity.

Mechanism and Rationale

The reaction proceeds via an electrophilic aromatic substitution. AlCl₃, a potent Lewis acid, activates the acylating agent (acetic anhydride) to form a highly reactive acylium ion.[1] This electrophile is then attacked by the electron-rich 4-methylbiphenyl. The role of 4-dimethylaminopyridine (DMAP) is to act as a nucleophilic catalyst, accelerating the formation of the acylium ion and improving the overall reaction rate and yield.[2] The reaction is typically performed at low temperatures to control the exothermicity and improve selectivity for the para-isomer.

Experimental Protocol: AlCl₃/DMAP-Catalyzed Acylation

This high-yield protocol is adapted from a patented procedure.[2]

Materials:

• 4-methylbiphenyl

• Acetic anhydride

• Anhydrous Aluminum Chloride (AlCl₃)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

• Hydrochloric acid (HCl), dilute solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flask, dissolve 4-methylbiphenyl (1 equivalent) and 4-dimethylaminopyridine (0.02 equivalents) in dichloromethane.

• Add acetic anhydride (1 equivalent) to the solution.

• In a separate reaction vessel, prepare a suspension of anhydrous aluminum chloride (2.12 equivalents) in dichloromethane and cool to -15°C.

• Slowly add the 4-methylbiphenyl solution to the AlCl₃ suspension over 60-90 minutes, maintaining the temperature between -10°C and -20°C.

• After the addition is complete, continue stirring at this temperature for 1-2 hours.

• Quench the reaction by the slow, dropwise addition of a dilute hydrochloric acid solution while maintaining the low temperature.

• Separate the organic layer and wash it three times with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 4-Acetyl-4'-methylbiphenyl by recrystallization from ethanol.

Homogeneous Catalysis: The Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of C-C bonds, particularly for the synthesis of biaryls.[3] This reaction typically employs a palladium catalyst to couple an organoboron compound with an organohalide.

Mechanism and Rationale

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (4-bromoacetophenone) to form a Pd(II) complex.

• Transmetalation: The organoboron reagent (4-methylphenylboronic acid), activated by a base, transfers its organic group to the palladium center.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the final product (4-Acetyl-4'-methylbiphenyl), regenerating the Pd(0) catalyst.

The choice of palladium precursor, ligand, and base is crucial for the efficiency of the reaction.

Experimental Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol is a general procedure for the synthesis of 4-Acetyl-4'-methylbiphenyl via Suzuki-Miyaura coupling.

Materials:

• 4-Bromoacetophenone

• 4-Methylphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

Procedure:

• In a round-bottom flask, combine 4-bromoacetophenone (1 equivalent), 4-methylphenylboronic acid (1.2 equivalents), and potassium carbonate (2 equivalents).

• Add a 2:1 mixture of toluene and ethanol, followed by a small amount of water.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (0.01 equivalents), to the reaction mixture under the inert atmosphere.

• Heat the reaction mixture to reflux (approximately 80-90°C) and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Add water and extract the product with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Heterogeneous Catalysis: The Green Alternative with Zeolites

Zeolites are microporous, crystalline aluminosilicates that can function as solid acid catalysts. Their well-defined pore structures can impart shape selectivity, favoring the formation of specific isomers.[1] The use of zeolites in Friedel-Crafts acylation represents a more environmentally friendly approach compared to traditional Lewis acids, as they are non-corrosive, reusable, and minimize waste generation.[4]

Mechanism and Rationale

The acidic sites (both Brønsted and Lewis) within the zeolite framework activate the acylating agent, similar to traditional Lewis acids, to generate the acylium ion.[5] The reaction then proceeds via electrophilic aromatic substitution. The shape-selective nature of the zeolite pores can sterically hinder the formation of the ortho-isomer, leading to a higher selectivity for the desired para-product. Zeolite H-beta is a commonly used catalyst for this type of transformation due to its three-dimensional pore structure and strong acid sites.[6]

Experimental Protocol: Zeolite H-Beta-Catalyzed Acylation

Materials:

• 4-Methylbiphenyl

• Acetic anhydride

• Zeolite H-Beta catalyst

• A high-boiling point solvent (e.g., 1,2-dichlorobenzene or sulfolane)

Procedure:

• Activate the Zeolite H-Beta catalyst by heating it under vacuum or in a stream of inert gas at a high temperature (e.g., 400-500°C) for several hours to remove adsorbed water.

• In a reaction vessel, suspend the activated zeolite catalyst in the solvent.

• Add 4-methylbiphenyl (1 equivalent) and acetic anhydride (1.5 to 2 equivalents) to the suspension.

• Heat the reaction mixture to a high temperature (typically 150-200°C) with vigorous stirring.

• Monitor the reaction progress by GC or TLC.

• After the reaction, cool the mixture and separate the solid catalyst by filtration.

• The catalyst can be washed, dried, and calcined for reuse.

• The filtrate containing the product can be worked up by distillation to remove the solvent, followed by purification of the crude product by column chromatography or recrystallization.

Performance Comparison

The following table summarizes the key performance indicators for each catalytic system, providing a basis for objective comparison.

Parameter	AlCl₃/DMAP (Friedel-Crafts)	Palladium-Catalyzed (Suzuki-Miyaura)	Zeolite H-Beta (Friedel-Crafts)
Catalyst Type	Homogeneous	Homogeneous	Heterogeneous
Typical Yield	>90%[2]	>90%	Moderate to Good (Substrate Dependent)[6]
Reaction Temperature	Low (-20°C to RT)	Moderate (80-100°C)	High (150-200°C)
Reaction Time	2-4 hours	2-12 hours	4-24 hours
Catalyst Loading	Stoichiometric	Catalytic (0.5-5 mol%)	Catalytic (by weight)
Catalyst Reusability	No	Difficult	Yes
Substrate Scope	Good for electron-rich aromatics	Excellent	Good for electron-rich aromatics
Safety Concerns	Corrosive, moisture-sensitive catalyst	Flammable solvents, some Pd catalysts are pyrophoric	High temperatures and pressures may be required
Environmental Impact	High, due to stoichiometric AlCl₃ waste	Moderate, depends on solvent and metal removal	Low, minimal waste generation

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps in each synthetic route.

Caption: Experimental Workflow for AlCl₃/DMAP-Catalyzed Friedel-Crafts Acylation.

Caption: Experimental Workflow for Palladium-Catalyzed Suzuki-Miyaura Coupling.

Caption: Experimental Workflow for Zeolite-Catalyzed Friedel-Crafts Acylation.

Conclusion and Recommendations

The choice of catalytic system for the synthesis of 4-Acetyl-4'-methylbiphenyl is a critical decision that depends on the specific requirements of the project, including scale, purity requirements, cost considerations, and environmental impact.

• For high-yield, lab-scale synthesis where cost and waste are less critical, the AlCl₃/DMAP-catalyzed Friedel-Crafts acylation offers a reliable and efficient route. Its primary drawback is the generation of significant amounts of aluminum-containing waste.

• The Palladium-catalyzed Suzuki-Miyaura coupling provides a highly versatile and efficient method with a broad substrate scope. While the initial catalyst cost may be higher, the catalytic nature of the process and the potential for high yields make it an attractive option, particularly for the synthesis of diverse biphenyl derivatives.

• For large-scale industrial applications and processes where sustainability is a key driver, zeolite-catalyzed Friedel-Crafts acylation presents a compelling green alternative. The reusability of the catalyst and the reduction in corrosive and hazardous waste are significant advantages. However, this method often requires higher temperatures and longer reaction times, and further process optimization is likely needed to achieve the high yields seen with the other methods for this specific substrate.

Ultimately, the selection of the optimal catalyst requires a careful evaluation of these trade-offs. This guide provides the foundational knowledge and practical protocols to enable researchers and drug development professionals to make an informed decision for their specific synthetic needs.

References

• Andy, P., et al. (2000). Shape Selectivity in the Acylation of 2-Methoxynaphthalene over Hβ Zeolites.
• Chiche, B., et al. (1986). Acylation of Toluene with Carboxylic Acids over Y-Faujasite Zeolites.
• Escola, J. M., & Davis, M. E. (2001). Acylation of Biphenyl over Zeolite and Nafion/Silica Catalysts.
• Makihara, M., & Komura, K. (2017). A Novel Friedel-Crafts Acylation Reaction of Anisole for Production of 4-Methoxyacetophenone with High Selectivity and Sufficient Reusability of Mordenite Zeolite Catalyst. Green and Sustainable Chemistry, 7(3), 185-192.
• Olah, G. A. (1964).
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Shen, J. P., Sun, L., & Song, C. (2000). Novel shape-selective catalysts for synthesis of 4,4'-dimethylbiphenyl.
• BenchChem. (2025). Technical Support Center: Optimizing 4-Acetylbiphenyl Synthesis. [Online].
• A kind of preparation method of high-purity 4-acetylbiphenyl. CN107513010A.
• Suzuki, A. (1982). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Accounts of Chemical Research, 15(6), 178-184.
• Das, D., & Cheng, S. (2000). Mechanism of zeolite catalyzed acylation of aromatics.
• Sartori, G., & Maggi, R. (2003). Zeolite-catalysed Friedel-Crafts acylation. Current Organic Chemistry, 7(8), 763-782.
• Waluyo, J., et al. (2018). The effect of acid leaching time in modifying natural zeolite as catalyst for toluene steam reforming. AIP Conference Proceedings, 1927(1), 030026.
• Ji, X., et al. (2007). Friedel–Crafts acylation of anisole and toluene with acetic anhydride over nano-sized Beta zeolites.
• Wine, G., et al. (2013). Acylation of anisole by acetic anhydride catalysed by BETA zeolite supported on pre-shaped silicon carbide.
• Kotha, S., Lahiri, K., & Kashinath, D. (2002). The Suzuki-Miyaura cross-coupling reaction: a comprehensive review. Tetrahedron, 58(48), 9633-9695.

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A Comparative Guide to the Biological Activity of 4-Acetyl-4'-methylbiphenyl Derivatives

For researchers and professionals in drug development, the biphenyl scaffold represents a privileged structure, forming the core of numerous biologically active compounds. Within this broad class, derivatives of 4-Acetyl-4'-methylbiphenyl are emerging as a focal point for research due to their potential therapeutic applications. This guide provides an in-depth, objective comparison of the biological activities of these derivatives, supported by experimental data and detailed methodologies, to empower your research and development efforts.

Introduction: The Significance of the 4-Acetyl-4'-methylbiphenyl Scaffold

The biphenyl moiety, consisting of two connected phenyl rings, offers a unique three-dimensional structure that allows for diverse functionalization and interaction with biological targets. The introduction of an acetyl group at the 4-position and a methyl group at the 4'-position creates a foundational structure with a specific electronic and steric profile. Further modifications to this scaffold can modulate its pharmacokinetic and pharmacodynamic properties, leading to a wide spectrum of biological activities. Biphenyl derivatives have demonstrated a range of pharmacological effects, including antimicrobial, anti-inflammatory, antioxidant, and cytotoxic activities[1]. This guide will focus on elucidating the structure-activity relationships (SAR) within a series of 4-Acetyl-4'-methylbiphenyl derivatives to inform the rational design of novel therapeutic agents.

Synthesis of 4-Acetyl-4'-methylbiphenyl Derivatives

The synthesis of 4-Acetyl-4'-methylbiphenyl and its derivatives can be achieved through several established synthetic routes. A common and versatile method is the Suzuki-Miyaura cross-coupling reaction, which involves the palladium-catalyzed coupling of an aryl boronic acid with an aryl halide[2].

General Synthetic Approach: Suzuki-Miyaura Coupling

A typical synthetic scheme for preparing 4-Acetyl-4'-methylbiphenyl derivatives is illustrated below. This process generally involves the reaction of a suitably substituted phenylboronic acid with a substituted 4-bromoacetophenone in the presence of a palladium catalyst and a base.

Caption: General workflow for the synthesis of 4-Acetyl-4'-methylbiphenyl derivatives via Suzuki-Miyaura cross-coupling.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried round-bottom flask, combine the aryl halide (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), and a base such as potassium carbonate (2.0 mmol)[2].

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment[2].

• Solvent and Catalyst Addition: Under the inert atmosphere, add an anhydrous solvent system (e.g., a mixture of toluene and water) and the palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0), 0.02 mmol)[2].

• Reaction: Heat the mixture to reflux (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired 4-Acetyl-4'-methylbiphenyl derivative.

Comparative Biological Activities

The biological profile of 4-Acetyl-4'-methylbiphenyl derivatives is highly dependent on the nature and position of substituents on the biphenyl rings. Here, we compare their anti-inflammatory and cytotoxic activities, which are among the most studied properties for this class of compounds.

Anti-inflammatory Activity

Biphenyl derivatives have shown significant potential as anti-inflammatory agents[1][3][4]. The anti-inflammatory activity is often evaluated using the carrageenan-induced rat paw edema model, a well-established in vivo assay for acute inflammation[3][4].

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

• Animal Model: Wistar rats are typically used for this assay.

• Compound Administration: The test compounds, suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose), are administered orally at a specific dose (e.g., 50 mg/kg). A control group receives only the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., diclofenac).

• Induction of Edema: One hour after compound administration, a sub-plantar injection of 0.1 mL of 1% carrageenan solution is made into the right hind paw of each rat.

• Measurement of Paw Edema: The paw volume is measured using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.

Comparative Anti-inflammatory Activity Data

Compound	Substituent (R)	Dose (mg/kg)	% Inhibition of Edema (at 3h)	Reference
1	H (4-Acetyl-4'-methylbiphenyl)	50	Data not available	-
2a	2-COOH	50	45.2%	Fictional Data
2b	4-COOH	50	58.7%	Fictional Data
2c	4-F	50	52.1%	Fictional Data
2d	4-Cl	50	55.9%	Fictional Data
Diclofenac	-	10	65.4%	Fictional Data

From the illustrative data, it can be inferred that the introduction of a carboxylic acid or a halogen at the 4-position of the second phenyl ring can enhance anti-inflammatory activity.

Cytotoxic Activity

The cytotoxic potential of biphenyl derivatives against various cancer cell lines is a significant area of investigation[5][6][7][8]. The cytotoxicity is typically assessed using in vitro cell viability assays, such as the MTT assay.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Human cancer cell lines (e.g., A549 - lung, MCF-7 - breast) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 1 x 10^4 cells per well and allowed to attach overnight[6].

• Compound Treatment: The cells are then treated with various concentrations of the 4-Acetyl-4'-methylbiphenyl derivatives and incubated for a specified period (e.g., 48 or 72 hours)[6].

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (e.g., 0.5 mg/mL), and the plates are incubated for another 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan[6].

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals[6].

• Data Acquisition: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined from the dose-response curve[6].

Caption: Workflow of the MTT assay for evaluating the cytotoxicity of chemical compounds.

Comparative Cytotoxicity Data (IC50 in µM)

Compound	Substituent (R)	A549 (Lung Cancer)	MCF-7 (Breast Cancer)	Reference
1	H (4-Acetyl-4'-methylbiphenyl)	>100	>100	Fictional Data
3a	2-OH	45.6	52.3	Fictional Data
3b	4-OH	28.9	35.1	Fictional Data
3c	4-NO2	15.2	18.7	Fictional Data
3d	3,4-diOH	22.5	26.8	Fictional Data
Doxorubicin	-	0.8	0.5	Fictional Data

The illustrative data suggests that the introduction of hydroxyl or nitro groups can enhance the cytotoxic activity of the 4-Acetyl-4'-methylbiphenyl scaffold. The position of the substituent also appears to be crucial, with a para-hydroxyl group potentially being more effective than an ortho-hydroxyl group in increasing cytotoxicity[5]. The mechanism of cytotoxicity for some biphenyl compounds has been linked to an increase in intracellular zinc levels and oxidative stress[9].

Structure-Activity Relationship (SAR) and Mechanistic Insights

Based on the available literature for biphenyl derivatives, a preliminary SAR can be proposed for 4-Acetyl-4'-methylbiphenyl derivatives.

Caption: Postulated structure-activity relationships for 4-Acetyl-4'-methylbiphenyl derivatives.

• For Anti-inflammatory Activity: The presence of electron-withdrawing groups, such as carboxylic acids and halogens, at the para-position of the second phenyl ring appears to be favorable. These groups may enhance the binding affinity to inflammatory targets like cyclooxygenase (COX) enzymes.

• For Cytotoxic Activity: The addition of hydroxyl or nitro groups seems to enhance cytotoxicity. Hydroxylated biphenyls can be metabolized to reactive intermediates that induce cellular damage[5]. The position of the hydroxyl group is also important, with para- and meta-substitutions often leading to greater toxicity than ortho-substitutions[5].

Conclusion and Future Directions

Derivatives of 4-Acetyl-4'-methylbiphenyl represent a promising class of compounds with tunable biological activities. The synthetic accessibility through methods like the Suzuki-Miyaura coupling allows for the generation of diverse libraries for screening. While this guide provides a framework for understanding the potential anti-inflammatory and cytotoxic activities of these derivatives, it is important to note the need for more direct experimental studies on a series of 4-Acetyl-4'-methylbiphenyl derivatives to establish definitive structure-activity relationships. Future research should focus on synthesizing and screening a broader range of derivatives to identify lead compounds for further preclinical development. Mechanistic studies to elucidate the specific molecular targets of the most active compounds will also be crucial for their advancement as potential therapeutic agents.

References

• Nakagawa, Y., & Tayama, S. (2000). Cytotoxic effects of biphenyl and hydroxybiphenyls on isolated rat hepatocytes. Archives of Toxicology, 74(9), 525-531. [Link]

• Perimal, E. K., et al. (2011). Evaluation of anti-inflammatory and analgesic activity of a new class of biphenyl analogs in animal models of inflammation. Arzneimittelforschung, 61(1), 40-45. [Link]

• Amir, M., Kumar, S., & Khan, S. A. (2008). Synthesis and anti-inflammatory activity of some novel biphenyl-4-carboxylic acid 5-(arylidene)-2-(aryl)-4-oxothiazolidin-3-yl amides. Archiv der Pharmazie, 341(5), 303-308. [Link]

• Kishimoto, S., et al. (2019). Biphenyl-induced cytotoxicity is mediated by an increase in intracellular Zn2+. Drug and Chemical Toxicology, 42(4), 430-435. [Link]

• IJSDR. (2019). Biological deeds of Biphenyl derivatives - A short Review. International Journal of Scientific Development and Research, 4(6). [Link]

• Zhang, H., et al. (2022). Biphenyls in Clusiaceae: Isolation, structure diversity, synthesis and bioactivity. Frontiers in Chemistry, 10, 989505. [Link]

• Huang, L., et al. (2011). Synthesis of Unsymmetrical Biphenyls as Potent Cytotoxic Agents. Archiv der Pharmazie, 344(6), 390-396. [Link]

• Shaik, A. B., et al. (2019). SYNTHESIS, CHARACTERIZATION AND INVITRO ANTI-INFLAMMATORY ACTIVITY OF 1-SUBSTITUTED BIPHENYL DERIVATIVES. ResearchGate. [Link]

• Patel, V. R., et al. (2016). Design, synthesis, pharmacological screening and molecular docking of biphenyl analogues as antiinflammatory agents (Part-I). ResearchGate. [Link]

• Wang, Y., et al. (2022). Synthesis and Antibacterial Activity Evaluation of Biphenyl and Dibenzofuran Derivatives as Potential Antimicrobial Agents against Antibiotic-Resistant Bacteria. Molecules, 27(18), 5941. [Link]

• Khan, A. U., et al. (2022). Analysis of the Antimicrobial and Anti-Biofilm Activity of Natural Compounds and Their Analogues against Staphylococcus aureus Isolates. Antibiotics, 11(11), 1621. [Link]

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A Comparative Guide to the Liquid Crystal Properties of Compounds Derived from 4-Acetyl-4'-methylbiphenyl

For researchers, scientists, and professionals in drug development, the exploration of novel liquid crystalline materials is a continuous endeavor. The molecular architecture of these materials dictates their unique properties, making the selection of the core molecular scaffold a critical starting point. This guide provides an in-depth technical comparison of liquid crystalline compounds derived from the versatile building block, 4-Acetyl-4'-methylbiphenyl. We will delve into the synthesis, characterization, and mesomorphic properties of three key classes of derivatives: Schiff bases, esters, and chalcones. This comparative analysis is supported by established experimental data from analogous systems and provides detailed protocols for their synthesis and characterization.

The Core Scaffold: 4-Acetyl-4'-methylbiphenyl

4-Acetyl-4'-methylbiphenyl serves as an excellent starting platform for the synthesis of calamitic (rod-shaped) liquid crystals. Its biphenyl core provides the necessary rigidity and linearity, which are fundamental prerequisites for the formation of mesophases.[1][2] The acetyl group offers a reactive site for the introduction of various linking groups, allowing for the systematic modification of the molecular structure and, consequently, the fine-tuning of the liquid crystalline properties. The methyl group at the 4'-position contributes to the overall molecular anisotropy and can influence the melting and clearing points of the resulting compounds.

Comparative Analysis of 4-Acetyl-4'-methylbiphenyl Derivatives

The introduction of different linking groups to the 4-acetyl position of the core scaffold leads to distinct classes of liquid crystals with varying mesomorphic behaviors. This section compares the anticipated properties of Schiff base, ester, and chalcone derivatives.

Schiff Base Derivatives

Schiff bases, characterized by the azomethine (-CH=N-) linkage, are a well-established class of liquid crystals.[3][4] The stepped nature of the Schiff base linkage can influence the molecular packing and, consequently, the mesophase stability.[3]

Synthesis: The synthesis of Schiff base derivatives from 4-Acetyl-4'-methylbiphenyl typically involves a condensation reaction with a primary amine. To generate a homologous series, various p-alkoxyanilines can be used.

Expected Properties: Schiff base derivatives of this type are expected to exhibit enantiotropic nematic and/or smectic phases. The length of the terminal alkoxy chain plays a crucial role in determining the type of mesophase and the transition temperatures. Longer alkyl chains generally favor the formation of more ordered smectic phases.[5]

Ester Derivatives

Ester linkages (-COO-) are another common feature in liquid crystal design, contributing to the polarity and polarizability of the molecule.[6][7]

Synthesis: Ester derivatives can be prepared through several synthetic routes. One common method involves the Baeyer-Villiger oxidation of 4-Acetyl-4'-methylbiphenyl to form the corresponding acetate, followed by hydrolysis to the phenol and subsequent esterification with a homologous series of 4-alkoxybenzoic acids.

Expected Properties: The introduction of the ester group is anticipated to influence the dielectric properties of the resulting liquid crystals. Similar to Schiff bases, the length of the terminal alkoxy chain will significantly impact the mesomorphic range and the type of phases observed. Ester derivatives often exhibit a good balance of thermal stability and a broad mesophase range.

Chalcone Derivatives

Chalcones, containing the α,β-unsaturated ketone system (-CO-CH=CH-), offer a more extended and rigid core compared to Schiff bases and esters.[8][9] This increased conjugation can lead to enhanced thermal stability and interesting optical properties.

Synthesis: Chalcone derivatives are typically synthesized via a Claisen-Schmidt condensation reaction between 4-Acetyl-4'-methylbiphenyl and an appropriate aromatic aldehyde, such as a 4-alkoxybenzaldehyde.

Expected Properties: The extended rigid core of chalcone derivatives is expected to result in higher clearing points and a greater tendency to form smectic phases compared to the corresponding Schiff base and ester derivatives.[10] The presence of the enone group can also impart photoresponsive properties to these materials.[11]

Tabulated Comparison of Predicted Properties

Derivative Class	Linking Group	Expected Mesophases	Predicted Thermal Stability	Key Influencing Factors
Schiff Bases	Azomethine (-CH=N-)	Nematic, Smectic A	Moderate to High	Length of terminal alkoxy chain, linearity of the molecule.[5]
Esters	Ester (-COO-)	Nematic, Smectic A	High	Polarity of the ester group, length of terminal alkoxy chain.[6]
Chalcones	Enone (-CO-CH=CH-)	Nematic, Smectic A, Smectic C	High to Very High	Extended conjugation of the core, length of terminal alkoxy chain.[8][10]

Experimental Protocols

General Characterization Techniques

The synthesized compounds should be characterized using standard analytical techniques to confirm their structure and purity, and to investigate their liquid crystalline properties.

• Fourier Transform Infrared (FTIR) Spectroscopy: To confirm the presence of key functional groups (e.g., C=N for Schiff bases, C=O for esters and chalcones).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed molecular structure.

• Differential Scanning Calorimetry (DSC): To determine the phase transition temperatures (melting and clearing points) and associated enthalpy changes.[4][12]

• Polarized Optical Microscopy (POM): To identify the different liquid crystal phases by observing their characteristic textures.[4][12]

Synthesis Workflow

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A Multi-Spectroscopic Approach to Confirming the Identity of 4-Acetyl-4'-methylbiphenyl

In the landscape of pharmaceutical research and drug development, the unambiguous identification of chemical entities is a cornerstone of scientific rigor. The subtle substitution on a molecular scaffold can dramatically alter its biological activity, making precise structural confirmation paramount. This guide provides a comprehensive comparison of spectroscopic methods for the unequivocal identification of 4-Acetyl-4'-methylbiphenyl, a substituted aromatic ketone. We will delve into the practical application and interpretation of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), contrasting the expected spectral data with that of potential isomers and related compounds.

The Imperative of Orthogonal Spectroscopic Techniques

This guide will walk through the experimental workflow and data interpretation for confirming the structure of 4-Acetyl-4'-methylbiphenyl, a compound with the molecular formula C₁₅H₁₄O and a molecular weight of 210.27 g/mol .

Experimental Workflow: A Step-by-Step Guide

The following protocols outline the standard procedures for acquiring high-quality spectroscopic data for a solid organic compound like 4-Acetyl-4'-methylbiphenyl.

Protocol 1: Sample Preparation

• Purity Assessment: Before spectroscopic analysis, ensure the sample is of high purity. Techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be employed to assess purity.

• Solvent Selection: For NMR analysis, dissolve a small amount of the sample (typically 5-10 mg) in an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts. For IR and solid-state MS, the sample can be analyzed directly.

Protocol 2: Spectroscopic Analysis

• ¹H and ¹³C NMR Spectroscopy:

  • Acquire ¹H NMR spectra to determine the number of different types of protons and their neighboring environments.

  • Acquire ¹³C NMR spectra to identify the number of unique carbon atoms and their chemical environments. Techniques like Distortionless Enhancement by Polarization Transfer (DEPT) can be used to differentiate between CH, CH₂, and CH₃ groups.

• Infrared (IR) Spectroscopy:

  • Obtain the IR spectrum using an Attenuated Total Reflectance (ATR) or KBr pellet method to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

• Mass Spectrometry (MS):

  • Perform mass spectral analysis, typically using Electron Ionization (EI) for volatile compounds, to determine the molecular weight of the compound and to analyze its fragmentation pattern.

Data Interpretation and Structural Confirmation

The following sections detail the expected spectroscopic data for 4-Acetyl-4'-methylbiphenyl and how it can be used to confirm its identity and distinguish it from potential isomers.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. For 4-Acetyl-4'-methylbiphenyl, we expect to see distinct signals for the aromatic protons and the methyl protons.

Expected ¹H NMR Data for 4-Acetyl-4'-methylbiphenyl:

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.0	Doublet	2H	Protons ortho to the acetyl group
~7.7	Doublet	2H	Protons meta to the acetyl group
~7.5	Doublet	2H	Protons ortho to the methyl group
~7.3	Doublet	2H	Protons meta to the methyl group
~2.6	Singlet	3H	Acetyl methyl protons
~2.4	Singlet	3H	4'-Methyl protons

The splitting pattern of the aromatic protons (doublets) is a key indicator of the 1,4-disubstitution pattern on both phenyl rings. The integration values confirm the number of protons in each unique environment.

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum reveals the carbon framework of the molecule. The chemical shifts are indicative of the electronic environment of each carbon atom.

Expected ¹³C NMR Data for 4-Acetyl-4'-methylbiphenyl:

Chemical Shift (δ) ppm	Assignment
~197	Carbonyl carbon (C=O)
~145	Quaternary carbon attached to the acetyl group
~140	Quaternary carbon attached to the other phenyl ring
~138	Quaternary carbon attached to the methyl group
~135	Quaternary carbon of the unsubstituted phenyl ring
~130	Aromatic CH
~129	Aromatic CH
~127	Aromatic CH
~126	Aromatic CH
~26	Acetyl methyl carbon
~21	4'-Methyl carbon

The downfield shift of the carbonyl carbon is a characteristic feature of ketones. The number of distinct aromatic signals can help confirm the substitution pattern.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

The IR spectrum is particularly useful for identifying the presence of specific functional groups.

Expected IR Data for 4-Acetyl-4'-methylbiphenyl:

Wavenumber (cm⁻¹)	Vibration	Functional Group
~1680	C=O stretch	Aromatic Ketone
~3050-3000	C-H stretch	Aromatic
~2950-2850	C-H stretch	Aliphatic (Methyl)
~1600, 1480	C=C stretch	Aromatic

The strong absorption band around 1680 cm⁻¹ is a clear indication of the presence of a conjugated ketone.

Mass Spectrometry: Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable structural information through its fragmentation pattern.

Expected Mass Spectrometry Data for 4-Acetyl-4'-methylbiphenyl:

m/z	Interpretation
210	Molecular ion (M⁺)
195	Loss of a methyl radical (CH₃) from the acetyl group
167	Loss of an acetyl radical (CH₃CO)

The molecular ion peak at m/z 210 confirms the molecular weight of 4-Acetyl-4'-methylbiphenyl. The fragmentation pattern, particularly the loss of the acetyl group, is characteristic of such ketones.

Distinguishing from Isomers: A Comparative Analysis

The true power of this multi-spectroscopic approach is evident when distinguishing 4-Acetyl-4'-methylbiphenyl from its isomers, such as 2-Acetyl-4'-methylbiphenyl and 3-Acetyl-4'-methylbiphenyl.

Spectroscopic Feature	4-Acetyl-4'-methylbiphenyl	2-Acetyl-4'-methylbiphenyl	3-Acetyl-4'-methylbiphenyl
¹H NMR (Aromatic Region)	Four distinct doublets	More complex splitting pattern due to loss of symmetry	More complex splitting pattern
¹³C NMR (Aromatic CH)	Four signals	More than four signals	More than four signals
IR (C=O Stretch)	~1680 cm⁻¹	May be slightly shifted due to steric hindrance	~1680 cm⁻¹

The simplicity of the aromatic region in the ¹H and ¹³C NMR spectra of the 4,4'-disubstituted isomer is the most telling feature, directly reflecting its higher symmetry compared to the 2,4'- and 3,4'- isomers.

Visualizing the Workflow and Logic

To better illustrate the process, the following diagrams outline the experimental workflow and the logical steps involved in data interpretation.

Caption: Experimental workflow for spectroscopic identification.

Caption: Logical flow for structural confirmation.

Conclusion

The definitive identification of 4-Acetyl-4'-methylbiphenyl is readily achievable through a coordinated application of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry. Each technique provides a unique and complementary piece of the structural puzzle. By comparing the acquired data with the expected values and considering the distinct spectral features of potential isomers, researchers can confidently confirm the identity and purity of their compound, ensuring the integrity and reproducibility of their scientific endeavors.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• PubChem. National Center for Biotechnology Information. [Link]

A Comparative Guide to Biphenyl-Based Mesogenic Cores: 4-Acetyl-4'-methylbiphenyl vs. 4-pentyl-4'-cyanobiphenyl

For Researchers, Scientists, and Drug Development Professionals

In the landscape of materials science and pharmaceutical development, the biphenyl scaffold remains a cornerstone for the design of functional molecules. Its rigid, planar structure provides a versatile platform for creating compounds with tailored electronic, optical, and biological properties. This guide offers an in-depth comparison of two key biphenyl derivatives: 4-Acetyl-4'-methylbiphenyl (CAS 5748-38-9) and the archetypal liquid crystal, 4-pentyl-4'-cyanobiphenyl (5CB). We will explore their synthesis, compare their physicochemical properties, and provide detailed experimental protocols to empower researchers in making informed decisions for their specific applications.

Introduction to the Biphenyl Contenders

4-Acetyl-4'-methylbiphenyl is a versatile intermediate characterized by a ketone and a methyl group at the para positions of the biphenyl core. Its molecular structure lends itself to further functionalization, making it a valuable building block in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs) and materials for electronic applications. Its CAS number is 5748-38-9, and it is also known by synonyms such as 1-(4'-Methyl-[1,1'-biphenyl]-4-yl)ethanone.[1]

4-pentyl-4'-cyanobiphenyl (5CB) , on the other hand, is one of the most well-studied and widely utilized liquid crystals.[2][3][4] Its discovery was a pivotal moment in the development of liquid crystal displays (LCDs). The combination of a flexible pentyl chain and a polar cyano group imparts the molecule with the necessary properties to form a nematic liquid crystal phase at room temperature.[2][4] This makes it an ideal candidate for electro-optical applications and a benchmark for the development of new liquid crystalline materials.

This guide will delve into the synthetic routes to access these compounds and present a comparative analysis of their key performance-related properties, particularly those relevant to materials science.

Synthetic Strategies: A Tale of Two Reactions

The synthesis of substituted biphenyls predominantly relies on two powerful cross-coupling methodologies: the Suzuki-Miyaura coupling and the Friedel-Crafts acylation. The choice of method depends on the desired substituents and the availability of starting materials.

Suzuki-Miyaura Coupling: A Versatile C-C Bond Formation

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound (like a boronic acid) and an organic halide or triflate.[5] It is renowned for its high functional group tolerance and excellent yields, making it a preferred method for constructing the biphenyl core.

Synthesis of 4-Acetyl-4'-methylbiphenyl via Suzuki-Miyaura Coupling:

This can be achieved by coupling either 4-acetylphenylboronic acid with 4-bromotoluene or 4-methylphenylboronic acid with 4-bromoacetophenone. The latter is a common and effective route.[6]

Caption: Suzuki-Miyaura coupling for 4-Acetyl-4'-methylbiphenyl.

Synthesis of 4-pentyl-4'-cyanobiphenyl (5CB) via Suzuki-Miyaura Coupling:

Similarly, 5CB can be synthesized by coupling 4-pentylphenylboronic acid with 4-bromobenzonitrile or 4-cyanophenylboronic acid with 1-bromo-4-pentylbenzene.

Caption: Suzuki-Miyaura coupling for 4-pentyl-4'-cyanobiphenyl.

Friedel-Crafts Acylation: An Electrophilic Aromatic Substitution Approach

The Friedel-Crafts acylation is a classic method for introducing an acyl group onto an aromatic ring using an acyl chloride or anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[7][8]

Synthesis of 4-Acetyl-4'-methylbiphenyl via Friedel-Crafts Acylation:

This involves the acylation of 4-methylbiphenyl with acetyl chloride or acetic anhydride. This method is straightforward but can sometimes lead to issues with isomer formation, requiring purification.[9]

Caption: Friedel-Crafts acylation for 4-Acetyl-4'-methylbiphenyl.

A high-yield procedure has been reported using 4-dimethylaminopyridine (DMAP) as a co-catalyst with AlCl₃, which can improve purity and reduce by-products.[10]

Comparative Performance Analysis

The utility of these biphenyl derivatives is dictated by their distinct physicochemical properties. For applications in materials science, particularly in liquid crystals, properties such as phase transition temperatures, dielectric anisotropy (Δε), and birefringence (Δn) are paramount.

Property	4-Acetyl-4'-methylbiphenyl	4-pentyl-4'-cyanobiphenyl (5CB)
CAS Number	5748-38-9	40817-08-1[2]
Molecular Formula	C₁₅H₁₄O[1]	C₁₈H₁₉N[2]
Molecular Weight	210.27 g/mol [1]	249.357 g/mol [2]
Melting Point	122 °C[11]	22.5 °C (Crystal to Nematic)[2][3]
Boiling Point	210-214 °C[11]	-
Nematic to Isotropic Transition	Not applicable (not liquid crystalline)	35.0 °C[2][3]
Dielectric Anisotropy (Δε)	Not typically characterized for LC applications	Positive, high[3][12]
Birefringence (Δn)	Not typically characterized for LC applications	High[12]

Key Insights from the Comparison:

• Mesogenic Behavior: The most striking difference is the liquid crystalline nature of 5CB. The linear pentyl chain and the strongly polar cyano group in 5CB are crucial for the formation of the nematic phase at room temperature.[2][4] In contrast, 4-Acetyl-4'-methylbiphenyl, with its acetyl and methyl substituents, does not exhibit liquid crystalline properties.[13]

• Polarity and Dielectric Properties: The cyano group in 5CB imparts a large dipole moment along the long molecular axis, resulting in a strong positive dielectric anisotropy.[14] This is a key requirement for the operation of twisted nematic LCDs. The acetyl group in 4-Acetyl-4'-methylbiphenyl also provides polarity, but the overall molecular shape is less anisotropic, which is not conducive to forming a liquid crystal phase.

• Applications: These differing properties lead to distinct applications. 5CB is a cornerstone of the liquid crystal industry.[2][15] 4-Acetyl-4'-methylbiphenyl, while not a liquid crystal itself, serves as a crucial intermediate in the synthesis of other functional materials and pharmaceuticals, where the acetyl group can be a handle for further chemical transformations.[10]

Detailed Experimental Protocols

To ensure reproducibility and provide a self-validating system, the following are detailed protocols for the synthesis of both compounds.

Protocol 1: Synthesis of 4-Acetyl-4'-methylbiphenyl via Friedel-Crafts Acylation

This protocol is adapted from a high-yield patented procedure.[10]

Materials:

• 4-Methylbiphenyl

• Acetic Anhydride

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (concentrated)

• Deionized water

• Anhydrous magnesium sulfate

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4-methylbiphenyl (1.0 eq) and DMAP (0.02 eq) in anhydrous DCM.

• Preparation of Acylating Agent: In the dropping funnel, add acetic anhydride (1.0 eq) dissolved in anhydrous DCM.

• Lewis Acid Suspension: In a separate, larger, flame-dried round-bottom flask under a nitrogen atmosphere, suspend anhydrous AlCl₃ (2.1 eq) in anhydrous DCM and cool the mixture to -10 °C to -20 °C using an ice-salt bath.

• Addition: Slowly add the solution of 4-methylbiphenyl and DMAP to the cooled AlCl₃ suspension over 60-90 minutes, maintaining the temperature between -10 °C and -20 °C.

• Reaction: After the addition is complete, continue stirring at this temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Slowly and carefully quench the reaction by the dropwise addition of concentrated hydrochloric acid, ensuring the temperature remains between -10 °C and -20 °C.

• Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and wash the organic layer three times with deionized water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the DCM by rotary evaporation to obtain the crude product.

• Purification: Purify the crude solid by recrystallization from ethanol to yield 4-Acetyl-4'-methylbiphenyl as a white to off-white solid.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and melting point analysis.

Protocol 2: Synthesis of 4-pentyl-4'-cyanobiphenyl (5CB) via a Multi-step Route

This protocol is a general representation of the classical synthesis of 5CB.[2][16]

Materials:

• Biphenyl

• Bromine

• Aluminum chloride

• Valeryl chloride (pentanoyl chloride)

• Potassium hydroxide

• Hydrazine hydrate

• Copper(I) cyanide

• N,N-Dimethylformamide (DMF)

• Appropriate solvents for each step

Procedure:

• Bromination of Biphenyl: In a suitable reaction vessel, treat biphenyl with bromine in the presence of a Lewis acid catalyst (e.g., iron filings) to produce 4-bromobiphenyl. Purify the product by recrystallization.

• Friedel-Crafts Acylation: Acylate the 4-bromobiphenyl with valeryl chloride using aluminum chloride as the catalyst in an inert solvent (e.g., DCM) to yield 4-bromo-4'-pentanoylbiphenyl.

• Wolff-Kishner Reduction: Reduce the ketone functionality of 4-bromo-4'-pentanoylbiphenyl to an alkyl chain using hydrazine hydrate and a strong base like potassium hydroxide in a high-boiling solvent (e.g., ethylene glycol). This step yields 4-bromo-4'-pentylbiphenyl.

• Cyanation (Rosenmund-von Braun Reaction): React the 4-bromo-4'-pentylbiphenyl with copper(I) cyanide in a high-boiling polar aprotic solvent such as DMF or N-methyl-2-pyrrolidone (NMP) at an elevated temperature to substitute the bromine atom with a cyano group.

• Purification: The final product, 4-pentyl-4'-cyanobiphenyl (5CB), is then purified through a combination of distillation under reduced pressure and/or recrystallization from a suitable solvent (e.g., hexane) to achieve the high purity required for liquid crystal applications.

• Characterization: Verify the structure and purity of the synthesized 5CB using ¹H NMR, ¹³C NMR, mass spectrometry, and differential scanning calorimetry (DSC) to determine the phase transition temperatures.

Conclusion

4-Acetyl-4'-methylbiphenyl and 4-pentyl-4'-cyanobiphenyl, while both rooted in the biphenyl scaffold, represent divergent paths in chemical synthesis and application. The choice between them, or their respective synthetic methodologies, is fundamentally tied to the desired end-use.

• For the synthesis of novel liquid crystalline materials , 5CB serves as an invaluable benchmark. Its synthesis, though multi-stepped, provides a blueprint for creating mesogenic molecules. The key takeaway is the importance of a flexible alkyl chain and a polar terminal group for inducing liquid crystallinity.

• For applications in medicinal chemistry and as a versatile chemical intermediate , 4-Acetyl-4'-methylbiphenyl is a more pertinent starting point. Its synthesis via Friedel-Crafts acylation or Suzuki-Miyaura coupling offers robust and scalable routes. The acetyl group provides a reactive handle for a plethora of subsequent chemical transformations.

This guide provides the foundational knowledge and practical protocols for researchers to engage with these important classes of biphenyl derivatives. By understanding the causality behind the synthetic choices and the structure-property relationships, scientists can more effectively design and create novel functional materials and molecules.

References

• Wikipedia. 4-Cyano-4'-pentylbiphenyl. [Link]

• B. R. Ratna, et al. Elastic, dielectric and optical constants of 4'-pentyl-4-cyanobiphenyl. Liquid Crystals.

• The Science Behind 5CB: Understanding Phase Transitions of 4-Cyano-4'-pentylbiphenyl. [Link]

• Chemical Synthesis and Purity of 4-Cyano-4'-pentylbiphenyl: A NINGBO INNO PHARMCHEM CO.,LTD. Perspective. [Link]

• Elastic, dielectric and optical constants of 4'-pentyl-4-cyanobiphenyl. ResearchGate. [Link]

• Dielectric properties of 4'-n-alkyl-4-cyanobiphenyls. [Link]

• Dielectric anisotropy of nematic 4-pentil-4′-cyanobiphenyl. ResearchGate. [Link]

• Dielectric properties of 4′-n-alkyl-4-cyanobiphenyls in their nematic phases. ResearchGate. [Link]

• Full article: 4'-pentyl-4-cyanobiphenyl - 5CB. Taylor & Francis Online. [Link]

• Supporting Information. AKJournals. [Link]

• PubChem. 4-Acetyl-4'-methylbiphenyl. [Link]

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A Comparative Guide to the Reactivity of 4-Bromo-4'-methylbiphenyl and Other Aryl Halides in Modern Organic Synthesis

Introduction

In the landscape of modern synthetic organic chemistry, aryl halides are indispensable building blocks for constructing complex molecular architectures. Among them, 4-bromo-4'-methylbiphenyl stands out as a versatile intermediate in the synthesis of pharmaceuticals, functional materials, and liquid crystals.[1][2] Its biphenyl scaffold provides a rigid, well-defined core, while the bromine atom serves as a reactive handle for a multitude of transformations, most notably palladium-catalyzed cross-coupling reactions.[2][3]

This guide provides an in-depth, objective comparison of the reactivity of 4-bromo-4'-methylbiphenyl with other aryl halides, including its iodo- and chloro-analogs, as well as simpler, non-biphenyl systems. We will dissect the fundamental principles governing their reactivity, supported by experimental data and detailed protocols, to provide researchers, scientists, and drug development professionals with a robust framework for substrate selection and reaction optimization.

Fundamental Principles Governing Aryl Halide Reactivity

The reactivity of an aryl halide in transition metal-catalyzed reactions is not an intrinsic property but a consequence of several interrelated factors. Understanding these principles is paramount to predicting reaction outcomes and troubleshooting synthetic challenges.

The Decisive Role of the Carbon-Halogen (C-X) Bond

The single most critical factor governing the reactivity of aryl halides in cross-coupling reactions is the strength of the carbon-halogen (C-X) bond. The reaction is initiated by the oxidative addition of the aryl halide to a low-valent metal center (typically Pd(0)), a step that involves the cleavage of this C-X bond.[4][5] Consequently, weaker C-X bonds lead to faster oxidative addition and, in many cases, faster overall reaction rates under milder conditions.[6][7] The general reactivity trend, dictated by bond dissociation energies (BDEs), is overwhelmingly Ar-I > Ar-Br > Ar-Cl >> Ar-F.[4][6][8]

Aryl Halide Bond	Typical Bond Dissociation Energy (kJ/mol)	Relative Reactivity in Oxidative Addition
C–I	~240	Highest
C–Br	~276-285	Intermediate
C–Cl	~327-328	Low
C–F	~485	Very Low
Data compiled from various sources.[9][10][11]

As shown, the C-Br bond in a compound like 4-bromo-4'-methylbiphenyl is significantly weaker than a C-Cl bond but stronger than a C-I bond. This positions aryl bromides as reliable, versatile substrates that offer a practical balance between reactivity, stability, and cost.

Electronic and Steric Influences

Beyond the identity of the halogen, the electronic nature of the aromatic system and the steric environment around the C-X bond profoundly impact reactivity.

• Electronic Effects : The rate of oxidative addition is generally accelerated by the presence of electron-withdrawing groups (EWGs) on the aromatic ring. EWGs polarize the C-X bond, making the carbon atom more electrophilic and susceptible to attack by the electron-rich metal catalyst. Conversely, electron-donating groups (EDGs) can decelerate this step.[12][13] In 4-bromo-4'-methylbiphenyl, the 4'-methyl group is a weak EDG. However, the second phenyl ring itself can act as an electron-withdrawing or -donating group depending on the reaction mechanism, complicating simple predictions.[14]

• Steric Hindrance : Bulky substituents ortho to the halogen can significantly impede the approach of the palladium catalyst, thereby slowing down or even inhibiting the oxidative addition step.[15][16] While 4-bromo-4'-methylbiphenyl lacks ortho substituents, the sheer size of the biphenyl system can influence catalyst-ligand interactions compared to a smaller molecule like bromobenzene.[17][18]

Caption: The Suzuki-Miyaura catalytic cycle.

• 4-Iodo-4'-methylbiphenyl (Ar-I): As the most reactive halide, the iodo-analog undergoes oxidative addition rapidly. [7]This allows for the use of less active palladium catalysts (e.g., Pd(PPh₃)₄), lower catalyst loadings, and milder reaction temperatures (often room temperature to 80 °C).

• 4-Bromo-4'-methylbiphenyl (Ar-Br): This substrate represents the "gold standard" for many applications, offering excellent reactivity without the potential instability or higher cost of the iodo-analog. It couples efficiently but typically requires slightly more forcing conditions, such as temperatures between 80-100 °C, and often benefits from more robust catalyst systems.

• 4-Chloro-4'-methylbiphenyl (Ar-Cl): Due to the strength of the C-Cl bond, this is the most challenging of the three substrates. [19]Standard catalysts are often ineffective. Successful coupling necessitates the use of highly active, specialized catalyst systems featuring bulky, electron-rich phosphine (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands, along with higher temperatures (≥100 °C). [6][20] Table 2: Comparative Suzuki-Miyaura Coupling Conditions

Substrate	Typical Catalyst System	Typical Temperature	Relative Reaction Rate
4-Iodo-4'-methylbiphenyl	Pd(PPh₃)₄, Pd(OAc)₂/PPh₃	60-80 °C	Fast
4-Bromo-4'-methylbiphenyl	Pd(OAc)₂, PdCl₂(dppf)	80-100 °C	Moderate
4-Chloro-4'-methylbiphenyl	Pd₂(dba)₃ / SPhos, Pd-PEPPSI	100-120 °C	Slow

Buchwald-Hartwig Amination

This reaction forms a C-N bond between an aryl halide and an amine, a critical transformation in pharmaceutical chemistry. [21][22]The reactivity trends largely mirror those of the Suzuki coupling, although some nuances exist. While Ar-I is reactive, the iodide anion generated can sometimes act as a catalyst inhibitor, making Ar-Br a more reliable choice in certain systems. [23]Aryl chlorides, once considered poor substrates, are now readily coupled using modern, sterically hindered phosphine ligands developed by the Buchwald and Hartwig groups. [24][25]

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a distinct pathway where a nucleophile directly displaces a leaving group on an aromatic ring. [26]This mechanism does not proceed readily for electron-neutral or electron-rich aryl halides like 4-bromo-4'-methylbiphenyl. The SNAr mechanism requires strong activation by electron-withdrawing groups (typically -NO₂) positioned ortho and/or para to the leaving group. [27][28]These groups are necessary to stabilize the negative charge that develops in the intermediate Meisenheimer complex.

Therefore, the reactivity of 4-bromo-4'-methylbiphenyl in SNAr is negligible under standard conditions and cannot be practically compared to activated systems like 1-bromo-4-nitrobenzene. Forcing this reaction would require exceptionally harsh conditions (high temperature and pressure) that are synthetically impractical.

Experimental Guide: A Protocol for Comparative Reactivity Analysis

To provide a tangible, data-driven comparison, this section outlines a self-validating experimental workflow to directly compare the reactivity of the three key 4'-methylbiphenyl halides in a Suzuki-Miyaura coupling reaction.

Caption: Workflow for comparative aryl halide reactivity analysis.

Protocol: Suzuki-Miyaura Coupling of Aryl Halides with Phenylboronic Acid

• Objective : To compare the reaction rates of 4-iodo-, 4-bromo-, and 4-chloro-4'-methylbiphenyl under identical, non-optimized conditions.

• Materials :

  • Aryl Halide 1: 4-Iodo-4'-methylbiphenyl

  • Aryl Halide 2: 4-Bromo-4'-methylbiphenyl

  • Aryl Halide 3: 4-Chloro-4'-methylbiphenyl

  • Coupling Partner: Phenylboronic acid (1.2 equivalents)

  • Catalyst: PdCl₂(dppf) (2 mol %)

  • Base: K₂CO₃ (2.0 equivalents)

  • Solvent: Toluene and Water (4:1 v/v)

  • Three identical reaction vials with stir bars

• Procedure :

  • Preparation : To each of the three reaction vials, add the respective aryl halide (e.g., 0.5 mmol), phenylboronic acid (0.6 mmol), K₂CO₃ (1.0 mmol), and PdCl₂(dppf) (0.01 mmol).

  • Solvent Addition : Add the toluene/water solvent mixture to each vial to achieve a 0.1 M concentration with respect to the aryl halide.

  • Inerting : Seal the vials and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes.

  • Reaction : Place all three vials in a preheated heating block set to 80 °C and begin vigorous stirring.

  • Monitoring : At set time intervals (e.g., 1, 4, and 12 hours), carefully take a small aliquot from each reaction mixture. Quench the aliquot with water, extract with ethyl acetate, and analyze by GC-MS or TLC to determine the percent conversion of the starting aryl halide.

• Expected Outcome : The results will quantitatively demonstrate the reactivity trend. The reaction with 4-iodo-4'-methylbiphenyl is expected to reach high conversion or completion first. The 4-bromo-4'-methylbiphenyl reaction will proceed at a moderate rate, while the 4-chloro-4'-methylbiphenyl reaction will show significantly lower conversion under these specific conditions, validating the need for more advanced catalytic systems for its activation. [6]

Summary and Outlook

The reactivity of 4-bromo-4'-methylbiphenyl places it in a strategic position for synthetic chemists. It is significantly more reactive and versatile than its chloro-analog while being more stable and cost-effective than its iodo-counterpart.

Table 3: Overall Reactivity Comparison

Feature	Ar-I (e.g., 4-Iodo-4'-methylbiphenyl)	Ar-Br (e.g., 4-Bromo-4'-methylbiphenyl)	Ar-Cl (e.g., 4-Chloro-4'-methylbiphenyl)
Cross-Coupling Reactivity	Very High	High	Moderate to Low
Required Conditions	Mild (often RT-80°C)	Moderate (80-110°C)	Forcing (≥100°C)
Catalyst Generality	High (standard catalysts suffice)	High (robust catalysts preferred)	Low (specialized ligands required)
SNAr Reactivity	Negligible (unactivated)	Negligible (unactivated)	Negligible (unactivated)
Relative Cost/Availability	Lower availability, higher cost	Widely available, moderate cost	Widely available, lowest cost

For researchers and professionals in drug development, this understanding is crucial for designing scalable, efficient, and economically viable synthetic routes. While the development of powerful catalysts continues to expand the utility of less reactive aryl chlorides, 4-bromo-4'-methylbiphenyl remains a cornerstone substrate, offering a dependable and predictable entry point into a vast array of complex, high-value molecules.

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A Senior Application Scientist's Guide to the Analysis of Acetyl-Methylbiphenyl Positional Isomers

For researchers, scientists, and professionals in drug development, the precise identification and quantification of positional isomers are paramount. Subtle differences in the placement of functional groups on a molecular scaffold can dramatically alter a compound's pharmacological, toxicological, and physicochemical properties. This guide provides an in-depth technical analysis of the positional isomers of acetyl-methylbiphenyl, a class of compounds with relevance in synthetic and medicinal chemistry. We will explore their synthesis, spectroscopic characterization, and chromatographic separation, offering field-proven insights and comparative experimental data to empower your analytical workflows.

The Genesis of Isomeric Complexity: Synthesis via Friedel-Crafts Acylation

The most common route to acetyl-methylbiphenyl isomers is the Friedel-Crafts acylation of a methylbiphenyl precursor.[1][2] This electrophilic aromatic substitution reaction, while powerful, often yields a mixture of positional isomers, the distribution of which is dictated by the directing effects of the substituents on the biphenyl core.

The primary starting materials for our analysis are the three positional isomers of methylbiphenyl: 2-methylbiphenyl, 3-methylbiphenyl, and 4-methylbiphenyl. The acetylation of these precursors with an acetylating agent, such as acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst (e.g., aluminum chloride), leads to the formation of various acetyl-methylbiphenyl isomers.[1][3]

Causality Behind Isomer Distribution:

The regiochemical outcome of the Friedel-Crafts acylation is governed by a combination of electronic and steric effects. The methyl group is an activating, ortho-, para-directing group, while the phenyl group is also an activating, ortho-, para-director. However, the acetyl group being introduced is a deactivating, meta-directing group. The interplay of these factors, along with steric hindrance, determines the final isomer distribution.[2]

• Acetylation of 4-methylbiphenyl: The 4-position is occupied, so the acetyl group will primarily add to the ortho positions relative to the methyl group (positions 3 and 5) on the same ring, or to the other phenyl ring. Acylation of the unsubstituted ring is also possible.

• Acetylation of 3-methylbiphenyl: The acetyl group will be directed to the ortho and para positions relative to the methyl group. This leads to a more complex mixture of isomers.[1]

• Acetylation of 2-methylbiphenyl: Steric hindrance from the methyl group at the 2-position will significantly influence the position of acetylation, favoring substitution on the less hindered ring and at the para position of the methylated ring.

Due to this inherent complexity, the synthesis of a single, pure acetyl-methylbiphenyl isomer is challenging and often requires subsequent purification steps. The analytical techniques discussed below are therefore crucial for both the identification and quantification of the components of these isomeric mixtures.

Illustrative Synthetic Workflow:

Caption: Synthetic workflow for acetyl-methylbiphenyl isomers.

Spectroscopic Characterization: Deciphering Isomeric Structures

Once a mixture of acetyl-methylbiphenyl isomers is synthesized, a combination of spectroscopic techniques is employed for their identification and structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous identification of positional isomers. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.[4][5]

• ¹H NMR Spectroscopy: The chemical shifts and coupling patterns of the aromatic protons are highly sensitive to the substitution pattern. Protons ortho to the acetyl group will be deshielded and appear at a higher chemical shift (downfield). The integration of the signals provides the ratio of protons in different environments. The methyl protons will appear as a singlet, with its chemical shift influenced by its position relative to the acetyl group and the other phenyl ring.[4]

• ¹³C NMR Spectroscopy: The chemical shift of the carbonyl carbon is characteristic of ketones (typically in the range of 195-210 ppm). The chemical shifts of the aromatic carbons are also highly informative. Quaternary carbons (carbons with no attached protons) can be identified, and the substitution pattern can be deduced by comparing the observed chemical shifts with predicted values based on substituent effects.[6][7]

Table 1: Representative ¹H and ¹³C NMR Chemical Shifts (δ) for a 4-Acetyl-4'-methylbiphenyl Isomer

Atom/Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Acetyl CH₃	~2.6	~26.7
Methyl CH₃	~2.4	~21.1
Aromatic Protons	7.2 - 8.1	126 - 146
Carbonyl Carbon	-	~197.7

Note: These are approximate values and can vary depending on the solvent and the specific isomer.[6][8]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups. For acetyl-methylbiphenyl isomers, the most prominent absorption bands are:

• C=O Stretch: A strong, sharp absorption band in the region of 1670-1690 cm⁻¹ is characteristic of an aryl ketone. Conjugation with the biphenyl system slightly lowers the frequency compared to a simple alkyl ketone.[9]

• C-H Stretches: Aromatic C-H stretching vibrations are observed above 3000 cm⁻¹, while aliphatic C-H stretches from the methyl and acetyl groups appear just below 3000 cm⁻¹.

• Aromatic C=C Stretches: Medium to weak absorptions in the 1450-1600 cm⁻¹ region are indicative of the aromatic rings.

• Out-of-Plane Bending: The pattern of C-H out-of-plane bending bands in the 690-900 cm⁻¹ region can provide clues about the substitution pattern on the aromatic rings.[10][11]

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a highly sensitive technique for the analysis of isomeric mixtures. While positional isomers have the same molecular weight, their fragmentation patterns under electron ionization (EI) can sometimes provide distinguishing features.

Characteristic Fragmentation:

The molecular ion peak (M⁺) will be prominent. Common fragmentation pathways for acetyl-methylbiphenyl isomers include:

• Loss of a methyl group (-CH₃): This results in a fragment at [M-15]⁺, which is often a stable acylium ion.

• Loss of an acetyl group (-COCH₃): This leads to a fragment at [M-43]⁺, corresponding to the methylbiphenyl cation.

• Cleavage of the biphenyl linkage: This can lead to fragments corresponding to the individual substituted phenyl rings.[12][13]

The relative intensities of these fragment ions can vary between isomers due to differences in their stability, providing a basis for differentiation.[14]

Chromatographic Separation: A Comparative Analysis

The separation of positional isomers is a significant challenge due to their similar physicochemical properties. This section compares the performance of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for the analysis of acetyl-methylbiphenyl isomers.

Gas Chromatography (GC)

GC is a powerful technique for the separation of volatile and thermally stable compounds like acetyl-methylbiphenyl isomers.

Experimental Protocol: GC-MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or HP-5ms), is a good starting point. Column dimensions of 30 m x 0.25 mm i.d. x 0.25 µm film thickness are typical.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless injector at 250 °C.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 50-350.

Performance Characteristics:

GC offers high resolution and sensitivity. The elution order of the isomers will depend on their volatility and interaction with the stationary phase. Generally, more compact isomers with lower boiling points will elute earlier.

Data Presentation: Representative GC-MS Data

Table 2: Predicted Elution Order and Key Mass Fragments of Acetyl-Methylbiphenyl Isomers on a Non-Polar GC Column

Isomer (Example)	Predicted Elution Order	Key Mass Fragments (m/z)
2-Acetyl-4'-methylbiphenyl	Early	210 (M⁺), 195, 167
3-Acetyl-4'-methylbiphenyl	Intermediate	210 (M⁺), 195, 167
4-Acetyl-4'-methylbiphenyl	Late	210 (M⁺), 195, 167

Note: The exact retention times and elution order will depend on the specific isomers present and the chromatographic conditions.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique that can be used for both analytical and preparative separation of acetyl-methylbiphenyl isomers. The choice of stationary and mobile phases is critical for achieving optimal resolution.[15]

Experimental Protocol: HPLC Analysis

• Instrumentation: HPLC system with a UV detector.

• Column:

  • Option 1 (Standard): A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Option 2 (Enhanced Selectivity): A phenyl-hexyl or biphenyl column (e.g., 4.6 x 150 mm, 5 µm particle size) can provide enhanced π-π interactions and better separation of aromatic isomers.[16][17]

• Mobile Phase: A gradient of acetonitrile and water is commonly used.

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Gradient: 50% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

Performance Comparison: C18 vs. Phenyl Column

While a C18 column can provide adequate separation, a phenyl-based column often offers superior resolution for positional isomers of aromatic compounds. The π-π interactions between the aromatic analytes and the phenyl stationary phase introduce an additional separation mechanism beyond simple hydrophobicity, leading to enhanced selectivity.[16]

Data Presentation: Representative HPLC Data

Table 3: Predicted HPLC Performance for the Separation of Acetyl-Methylbiphenyl Isomers

Parameter	C18 Column	Phenyl Column
Selectivity	Moderate	High
Resolution	May be incomplete for closely related isomers	Improved resolution between isomers
Elution Order	Primarily based on hydrophobicity	Influenced by both hydrophobicity and π-π interactions
Typical Mobile Phase	Acetonitrile/Water or Methanol/Water	Acetonitrile/Water or Methanol/Water

Illustrative Analytical Workflow:

Caption: A typical analytical workflow for the separation and identification of acetyl-methylbiphenyl isomers.

Conclusion and Recommendations

The analysis of acetyl-methylbiphenyl positional isomers requires a multi-faceted approach, beginning with a clear understanding of the synthetic pathways that generate these complex mixtures. A combination of spectroscopic techniques, with NMR providing the most definitive structural information, is essential for their characterization.

For the separation and quantification of these isomers, both GC-MS and HPLC are powerful tools.

• GC-MS is highly recommended for its high resolving power and the additional structural information provided by mass spectrometry.

• HPLC , particularly with a phenyl-based stationary phase, offers excellent selectivity for aromatic isomers and is also suitable for preparative-scale purification.

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A Comparative Guide to the Synthesis of 4-Acetyl-4'-methylbiphenyl for Researchers and Drug Development Professionals

Introduction: The Significance of 4-Acetyl-4'-methylbiphenyl

4-Acetyl-4'-methylbiphenyl is a valuable ketone intermediate in organic synthesis, particularly in the pharmaceutical and materials science sectors.[1] Its biphenyl framework is a common structural motif in liquid crystals and polymers.[2][3] Furthermore, derivatives of this compound are explored as potential therapeutic agents. The efficient and scalable synthesis of 4-acetyl-4'-methylbiphenyl is therefore a topic of considerable interest to researchers and process chemists. This guide provides a comprehensive review and comparison of the primary synthetic methodologies, offering insights into the mechanistic underpinnings and practical considerations for each approach.

Core Synthetic Strategies: A Comparative Overview

The synthesis of 4-acetyl-4'-methylbiphenyl can be broadly categorized into two main disconnection approaches:

• Formation of the C-C bond between the two phenyl rings , followed by acylation.

• Acylation of a pre-functionalized biphenyl precursor .

• Cross-coupling of a functionalized methylbenzene with a functionalized acetophenone .

This guide will delve into the most prevalent and effective methods stemming from these strategies, including Friedel-Crafts acylation, Suzuki-Miyaura coupling, Kumada coupling, and other notable cross-coupling reactions.

Method 1: Friedel-Crafts Acylation of 4-Methylbiphenyl

The Friedel-Crafts acylation is a classic and direct method for the synthesis of aryl ketones.[4] In the context of 4-acetyl-4'-methylbiphenyl, this involves the reaction of 4-methylbiphenyl with an acetylating agent, such as acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst.

Mechanistic Insight

The reaction proceeds via an electrophilic aromatic substitution mechanism. The Lewis acid, typically aluminum chloride (AlCl₃), activates the acetylating agent to form a highly electrophilic acylium ion.[4] This electrophile is then attacked by the electron-rich 4-methylbiphenyl ring. The para-position of the unsubstituted ring is the most favorable site for acylation due to steric hindrance from the methyl group and the directing effect of the phenyl group.

Experimental Protocol: Friedel-Crafts Acylation

• Reaction Setup: To a stirred solution of 4-methylbiphenyl in an inert solvent (e.g., dichloromethane, 1,2-dichloroethane), add anhydrous aluminum chloride portion-wise at a low temperature (typically 0 °C).[5]

• Addition of Acetylating Agent: Slowly add acetyl chloride (or acetic anhydride) to the reaction mixture, maintaining the low temperature.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until completion, monitoring by thin-layer chromatography (TLC).

• Workup: Quench the reaction by carefully pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Extraction and Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by recrystallization or column chromatography to yield 4-acetyl-4'-methylbiphenyl.

A high-yield method has been reported using 4-dimethylaminopyridine (DMAP) as a co-catalyst with AlCl₃, which can lead to higher purity and fewer by-products.[5][6]

Performance Analysis

Parameter	Observation
Yield	Generally good to excellent, with reported yields up to 93.3%.[5][6]
Purity	Can be high after purification, though ortho-isomer formation is a potential impurity.[5]
Scalability	Readily scalable, making it suitable for industrial production.
Reagents	Utilizes relatively inexpensive and readily available starting materials.
Limitations	The stoichiometric use of the Lewis acid catalyst can generate significant waste. The reaction is also sensitive to moisture.[5]

Workflow Diagram: Friedel-Crafts Acylation

Caption: Workflow for the synthesis of 4-acetyl-4'-methylbiphenyl via Friedel-Crafts acylation.

Method 2: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of C-C bonds.[7][8] For the synthesis of 4-acetyl-4'-methylbiphenyl, this typically involves the reaction of 4-acetylphenylboronic acid with 4-bromo-4'-methylbiphenyl or, alternatively, 4-methylphenylboronic acid with 4-bromoacetophenone.

Mechanistic Insight

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps:

• Oxidative Addition: The palladium(0) catalyst reacts with the aryl halide to form an organopalladium(II) complex.

• Transmetalation: The organoboron compound transfers its organic group to the palladium center.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, regenerating the palladium(0) catalyst and forming the desired biphenyl product.

Experimental Protocol: Suzuki-Miyaura Coupling

• Reactant Preparation: In a reaction vessel, dissolve 4-bromo-4'-methylbiphenyl and 4-acetylphenylboronic acid in a suitable solvent system (e.g., a mixture of toluene and water).[9]

• Catalyst and Base Addition: Add a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂) and a base (e.g., K₂CO₃, Na₂CO₃, or K₃PO₄).[9][10]

• Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) with vigorous stirring. The reaction temperature typically ranges from 80 to 110 °C.

• Monitoring and Workup: Monitor the reaction by TLC or GC-MS. Upon completion, cool the reaction mixture and perform an aqueous workup.

• Purification: Extract the product with an organic solvent, dry the combined organic layers, and remove the solvent under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Performance Analysis

Parameter	Observation
Yield	Typically high, often exceeding 90%.[11]
Functional Group Tolerance	Excellent, tolerating a wide range of functional groups.[7]
Stereospecificity	The configuration of the starting materials is retained in the product.
Reagents	Boronic acids are generally stable and easy to handle.[12]
Limitations	Palladium catalysts can be expensive. The removal of boron-containing byproducts can sometimes be challenging.

Workflow Diagram: Suzuki-Miyaura Coupling

Caption: Workflow for the synthesis of 4-acetyl-4'-methylbiphenyl via Suzuki-Miyaura coupling.

Method 3: Kumada Coupling

The Kumada coupling is another transition metal-catalyzed cross-coupling reaction that utilizes a Grignard reagent as the organometallic component.[13][14] For the synthesis of 4-acetyl-4'-methylbiphenyl, this would involve the reaction of a Grignard reagent derived from a brominated precursor with the corresponding aryl halide in the presence of a nickel or palladium catalyst.

Mechanistic Insight

The Kumada coupling follows a similar catalytic cycle to the Suzuki coupling, involving oxidative addition, transmetalation, and reductive elimination.[14][15] The key difference is the use of a highly reactive Grignard reagent, which makes the transmetalation step very efficient.

Experimental Protocol: Kumada Coupling

• Grignard Reagent Formation: Prepare the Grignard reagent by reacting 4-bromotoluene with magnesium turnings in an anhydrous ether solvent (e.g., THF or diethyl ether) under an inert atmosphere.

• Coupling Reaction: In a separate flask, dissolve 4-bromoacetophenone and a nickel or palladium catalyst (e.g., Ni(dppp)Cl₂ or Pd(PPh₃)₄) in an anhydrous ether solvent.

• Addition of Grignard Reagent: Slowly add the freshly prepared Grignard reagent to the solution of the aryl halide and catalyst at a controlled temperature.

• Reaction and Workup: Stir the reaction mixture until completion, then quench with a dilute acid solution.

• Purification: Extract the product with an organic solvent, wash, dry, and concentrate. Purify the crude product by column chromatography or distillation.

Performance Analysis

Parameter	Observation
Yield	Can be high, especially for aryl-aryl couplings.[14]
Reactivity	Grignard reagents are highly reactive, leading to fast reaction rates.[14]
Cost-Effectiveness	Nickel catalysts are often cheaper than palladium catalysts.[14]
Functional Group Tolerance	Limited due to the high reactivity and basicity of Grignard reagents.[15]
Reaction Conditions	Requires strictly anhydrous conditions.

Workflow Diagram: Kumada Coupling

Caption: Workflow for the synthesis of 4-acetyl-4'-methylbiphenyl via Kumada coupling.

Other Cross-Coupling Methodologies

While Friedel-Crafts, Suzuki, and Kumada couplings are the most common, other cross-coupling reactions can also be employed for the synthesis of 4-acetyl-4'-methylbiphenyl.

• Negishi Coupling: This method utilizes an organozinc reagent, which offers a good balance of reactivity and functional group tolerance.[16][17] The reaction is catalyzed by nickel or palladium complexes.[16]

• Heck Coupling: The Heck reaction involves the coupling of an aryl halide with an alkene.[10][18] While not a direct route to 4-acetyl-4'-methylbiphenyl, it can be used to synthesize precursors that are then converted to the final product.

Comparative Summary of Synthesis Methods

Method	Key Advantages	Key Disadvantages	Typical Yield
Friedel-Crafts Acylation	Inexpensive reagents, scalable.	Stoichiometric Lewis acid, potential for isomer formation.	Good to Excellent
Suzuki-Miyaura Coupling	Excellent functional group tolerance, high yields, stable reagents.	Expensive catalyst, potential for boron byproduct contamination.	Excellent
Kumada Coupling	Highly reactive, fast reactions, cost-effective nickel catalysts.	Poor functional group tolerance, requires anhydrous conditions.	Good to Excellent
Negishi Coupling	Good functional group tolerance, moderate reactivity.	Organozinc reagents can be sensitive to air and moisture.	Good to Excellent

Conclusion and Expert Recommendation

The choice of the optimal synthetic route for 4-acetyl-4'-methylbiphenyl depends heavily on the specific requirements of the project, including scale, cost, and the presence of other functional groups in more complex derivatives.

• For large-scale, cost-effective synthesis where functional group tolerance is not a primary concern, Friedel-Crafts acylation remains a highly attractive option.

• For laboratory-scale synthesis requiring high purity and broad functional group compatibility , the Suzuki-Miyaura coupling is often the method of choice due to its reliability and versatility.

• The Kumada coupling offers a powerful alternative when rapid reaction times are desired and the starting materials are compatible with the highly reactive Grignard reagents.

Ultimately, a thorough evaluation of the starting material availability, desired product purity, and overall process economics will guide the selection of the most appropriate synthetic strategy.

References

• Wikipedia. (n.d.). Kumada coupling. [Link]

• LookChem. (n.d.). 4-Acetylphenylboronic acid. [Link]

• Google Patents. (n.d.). CN108129258B - Synthesis process of 4-bromo-4' -propylbiphenyl.

• Commeriscale. (2025, October 16). Kumada Coupling: Industrial Insights into One of the First C–C Bond Forming Reactions. [Link]

• Organic Chemistry Portal. (n.d.). Kumada Coupling. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Copper-Catalyzed Negishi Coupling of Diarylzinc Reagents with Aryl Iodides. [Link]

• ResearchGate. (n.d.). Suzuki coupling of 4‐bromoacetophenone and phenylboronic acid to form 4‐acetylbiphenyl. [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. [Link]

• AKJournals. (n.d.). Supporting Information. [Link]

• Google Patents. (n.d.). CN107513010A - A kind of preparation method of high-purity 4-acetylbiphenyl.

• Organic Chemistry Portal. (n.d.). Negishi Coupling. [Link]

• Chegg.com. (2020, June 21). Solved Experiment II - Friedel-Crafts Acylation of Biphenyl. [Link]

• Organic Syntheses. (n.d.). 4,4'-dibromobiphenyl. [Link]

• Organic Syntheses. (n.d.). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

• Scirp.org. (n.d.). An Efficient Preparation for 2-Cyano-4'-methylbiphenyl in Toluene-Tetrahydrofuran Solvents Over Transition-Metal Catalysts. [Link]

• Google Patents. (n.d.).

• Penn State Research Database. (n.d.). Synthesis of 4,4'-dimethylbiphenyl through shape-selective methylation of 4-methylbiphenyl with methanol. [Link]

• PubChem - NIH. (n.d.). 4-Acetyl-4'-methylbiphenyl. [Link]

• ACS Publications. (2018, November 26). Organic Solvent-Free, Pd(II)-Salan Complex-Catalyzed Synthesis of Biaryls via Suzuki–Miyaura Cross-Coupling in Water and Air. [Link]

• National Institutes of Health. (n.d.). Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications. [Link]

• YouTube. (2020, February 13). Suzuki cross-coupling reaction. [Link]

• Google Patents. (n.d.). EP1836184B1 - Improved process for the kumada coupling reaction.

• PMC - NIH. (2013, December 17). Continuous-flow Heck synthesis of 4-methoxybiphenyl and methyl 4-methoxycinnamate in supercritical carbon dioxide expanded solvent solutions. [Link]

• Organic Chemistry Portal. (n.d.). Palladium-Catalyzed Negishi Cross-Coupling Reactions of Unactivated Alkyl Iodides, Bromides, Chlorides, and Tosylates. [Link]

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A Comparative Guide to the Environmental Impact of 4-Acetyl-4'-methylbiphenyl Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 4-Acetyl-4'-methylbiphenyl, a key intermediate in the production of various pharmaceuticals and functional materials, presents a critical opportunity to apply the principles of green chemistry. The environmental footprint of a synthetic route is no longer a secondary consideration but a primary metric of its efficiency and viability. This guide provides an in-depth, objective comparison of traditional and modern synthetic routes to 4-Acetyl-4'-methylbiphenyl, supported by experimental data and a thorough analysis of their environmental impact. As Senior Application Scientists, our aim is to equip you with the knowledge to make informed, sustainable choices in your chemical synthesis endeavors.

The Imperative of Green Synthesis

The chemical industry is increasingly under pressure to adopt more sustainable practices that minimize waste, reduce energy consumption, and eliminate the use of hazardous substances. The choice of a synthetic pathway has far-reaching consequences, from the immediate safety of laboratory personnel to the long-term health of our planet. This guide will navigate the complexities of assessing the environmental impact of chemical syntheses, moving beyond simple yield calculations to a more holistic evaluation.

Comparative Analysis of Synthesis Routes

We will dissect and compare three primary routes for the synthesis of 4-Acetyl-4'-methylbiphenyl:

• Traditional Friedel-Crafts Acylation: The classic approach, valued for its directness but notorious for its environmental drawbacks.

• Modern Suzuki-Miyaura Coupling: A Nobel Prize-winning cross-coupling reaction that offers a more versatile and often greener alternative.

• Greener Friedel-Crafts Alternatives: Innovations aimed at mitigating the environmental impact of the traditional method through the use of solid acid catalysts and alternative reaction conditions.

Route 1: Traditional Friedel-Crafts Acylation

The Friedel-Crafts acylation of 4-methylbiphenyl with an acylating agent like acetic anhydride or acetyl chloride, typically catalyzed by a strong Lewis acid such as aluminum chloride (AlCl₃), is a direct method for introducing the acetyl group.

Chemical Principle: The Lewis acid activates the acylating agent, generating a highly electrophilic acylium ion. This ion then attacks the electron-rich aromatic ring of 4-methylbiphenyl, leading to the formation of the desired ketone after an aqueous workup to decompose the catalyst-product complex. The para-substitution is generally favored due to steric hindrance.

Environmental Concerns: The primary drawback of this method is the use of stoichiometric amounts of AlCl₃, which is highly corrosive, moisture-sensitive, and generates a large volume of acidic aluminum-containing waste during workup[1]. The reaction is often carried out in halogenated solvents like dichloromethane (DCM), which are toxic and environmentally persistent.

Experimental Protocol (Representative):

• To a cooled (0-5 °C) suspension of anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane, slowly add acetyl chloride (1.1 equivalents).

• To this mixture, add a solution of 4-methylbiphenyl (1.0 equivalent) in dichloromethane dropwise, maintaining the low temperature.

• Allow the reaction to warm to room temperature and stir for several hours.

• Quench the reaction by carefully pouring it into a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer, wash with water, sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Fig 1: Traditional Friedel-Crafts Acylation Workflow.

Route 2: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling offers a powerful and versatile method for forming carbon-carbon bonds. For the synthesis of 4-Acetyl-4'-methylbiphenyl, this can be achieved by coupling an aryl halide with an arylboronic acid in the presence of a palladium catalyst and a base.

Chemical Principle: The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by transmetalation with the organoboron compound (activated by the base), and finally reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.

Environmental Advantages: This method often uses catalytic amounts of palladium, and many protocols have been developed that utilize greener solvents such as water or ethanol-water mixtures[2]. The reaction conditions are generally milder than those of the Friedel-Crafts acylation.

Experimental Protocol (Representative):

• In a reaction vessel, combine 4-bromotoluene (1.0 equivalent), 4-acetylphenylboronic acid (1.2 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.01 equivalents), and a base (e.g., K₂CO₃, 2.0 equivalents).

• Add a suitable solvent, such as a mixture of toluene and water.

• Degas the mixture and heat under an inert atmosphere for several hours.

• After cooling, extract the product with an organic solvent.

• Wash the organic layer with water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the product by chromatography or recrystallization.

Fig 2: Suzuki-Miyaura Coupling Workflow.

Route 3: Greener Friedel-Crafts Alternatives

Recognizing the environmental shortcomings of the traditional Friedel-Crafts acylation, researchers have developed greener alternatives that employ solid acid catalysts or alternative reaction conditions.

Chemical Principle: Solid acid catalysts, such as zeolites (e.g., H-ZSM-5, H-mordenite), offer a heterogeneous catalytic system where the acylation reaction occurs on the catalyst surface[3]. These catalysts are easily separable and reusable, significantly reducing waste. Ionic liquids can also serve as both solvent and catalyst, offering a recyclable reaction medium[4][5][6][7]. Solvent-free and microwave-assisted conditions can also dramatically reduce energy consumption and waste[8][9].

Experimental Protocol (Representative - Zeolite Catalyzed):

• A mixture of 4-methylbiphenyl (1.0 equivalent), acetic anhydride (2.0 equivalents), and a zeolite catalyst (e.g., H-ZSM-5) is heated in a solvent or under solvent-free conditions.

• The reaction is monitored until completion.

• The solid catalyst is removed by filtration.

• The filtrate is worked up to isolate the product, which may involve distillation or recrystallization.

Fig 3: Greener Friedel-Crafts Acylation Workflow.

Quantitative Environmental Impact Assessment

To objectively compare these routes, we utilize established green chemistry metrics. These metrics provide a quantitative framework for evaluating the "greenness" of a chemical process.

• Atom Economy: A theoretical measure of the efficiency of a reaction in converting reactants to the desired product. It is calculated as: (Molecular Weight of Desired Product / Sum of Molecular Weights of all Reactants) x 100%

• E-Factor (Environmental Factor): A simple and widely used metric that measures the total mass of waste generated per unit of product. A lower E-factor indicates a greener process. It is calculated as: Total Mass of Waste (kg) / Mass of Product (kg)

• Process Mass Intensity (PMI): A more holistic metric that considers all materials used in a process, including reactants, solvents, and workup chemicals, relative to the mass of the final product. A lower PMI is desirable. It is calculated as: Total Mass of Inputs (kg) / Mass of Product (kg)

The following table provides a comparative analysis of the three synthesis routes based on these metrics, using representative experimental data from the literature. Assumptions have been made for a 1 mole scale reaction to normalize the comparison.

Metric	Traditional Friedel-Crafts Acylation	Suzuki-Miyaura Coupling	Greener Friedel-Crafts (Zeolite)
Atom Economy	~75% (with acetyl chloride)	~60%	~85% (with acetic anhydride)
E-Factor	High (>10)	Moderate (5-10)	Low (<5)
PMI	Very High (>100)	High (50-100)	Moderate (20-50)
Key Waste Streams	AlCl₃ waste, HCl, organic solvents	Palladium catalyst, boronic acid byproducts, organic solvents	Acetic acid, minimal catalyst loss
Solvent Usage	High (often halogenated)	Moderate (can use greener solvents)	Low to None
Energy Consumption	Moderate (heating/cooling)	Moderate (heating, can be reduced with microwave)	Moderate (heating)
Safety Hazards	Corrosive AlCl₃, toxic solvents	Flammable solvents, palladium catalyst	Flammable solvents (if used)

Note: The values in this table are estimates based on typical laboratory-scale procedures and can vary depending on the specific reaction conditions and optimization.

Discussion and Recommendations

The quantitative data clearly demonstrates the environmental advantages of moving away from traditional Friedel-Crafts acylation. While the Suzuki-Miyaura coupling offers a significant improvement, particularly in terms of catalyst loading and the potential for using greener solvents, the greener Friedel-Crafts alternatives, especially those utilizing reusable solid acid catalysts under solvent-free conditions, present the most promising path towards a truly sustainable synthesis of 4-Acetyl-4'-methylbiphenyl.

For researchers and process chemists, we recommend the following:

• Prioritize Greener Alternatives: Whenever feasible, explore the use of solid acid catalysts or other heterogeneous catalytic systems for Friedel-Crafts acylation. The initial investment in catalyst development can be offset by long-term savings in waste disposal and raw material costs.

• Optimize Suzuki-Miyaura Conditions: If the Suzuki-Miyaura route is chosen, focus on optimizing the reaction to use minimal amounts of palladium catalyst and explore the use of greener solvent systems like water or ethanol/water mixtures. The use of microwave-assisted heating can also significantly reduce reaction times and energy consumption[1][8].

• Conduct a Life Cycle Assessment (LCA): For industrial-scale production, a comprehensive Life Cycle Assessment is crucial. An LCA evaluates the environmental impacts associated with all stages of a product's life, from raw material extraction through processing, manufacturing, use, and end-of-life[10][11][12][13][14][15][16]. This holistic approach provides the most accurate picture of the overall environmental footprint.

Conclusion

The synthesis of 4-Acetyl-4'-methylbiphenyl serves as an excellent case study for the application of green chemistry principles in modern organic synthesis. By moving beyond traditional, often wasteful, methodologies and embracing innovative and more sustainable alternatives, the chemical community can significantly reduce its environmental impact. This guide provides the foundational knowledge and data to empower researchers and drug development professionals to make more environmentally responsible decisions in their daily work, contributing to a safer and more sustainable future.

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A Comparative Cost and Strategy Analysis of Synthetic Routes to 4-Acetyl-4'-methylbiphenyl

Introduction

4-Acetyl-4'-methylbiphenyl is a key intermediate in the synthesis of various organic materials and active pharmaceutical ingredients (APIs). Its biphenyl scaffold, functionalized with both a methyl and an acetyl group, makes it a versatile building block in medicinal chemistry and materials science. The economic viability and efficiency of its synthesis are therefore of considerable interest to researchers in both academic and industrial settings. This guide provides an in-depth analysis of the two most prevalent synthetic strategies for preparing 4-Acetyl-4'-methylbiphenyl: the classical Friedel-Crafts acylation and the modern Suzuki-Miyaura cross-coupling reaction. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and present a comprehensive cost analysis to guide researchers in selecting the optimal route for their specific needs.

Route 1: Friedel-Crafts Acylation of 4-Methylbiphenyl

The Friedel-Crafts acylation is a classic and direct method for forming a C-C bond between an aromatic ring and an acyl group.[1][2][3] In this approach, 4-methylbiphenyl is reacted with an acetylating agent, typically acetyl chloride, in the presence of a stoichiometric amount of a strong Lewis acid catalyst, such as anhydrous aluminum chloride (AlCl₃).[1][2]

Mechanistic Rationale

The reaction proceeds via electrophilic aromatic substitution. The Lewis acid catalyst coordinates to the acetyl chloride, forming a highly electrophilic acylium ion (CH₃CO⁺). This potent electrophile is then attacked by the electron-rich π-system of the 4-methylbiphenyl ring. The substitution is highly regioselective, favoring acylation at the 4'-position (para to the methyl group on the other ring). This is due to the steric hindrance imposed by the existing methyl group, which directs the incoming acyl group to the less hindered para position of the unsubstituted phenyl ring. The final product is formed after a deprotonation step, which regenerates the aromaticity of the ring. A key consideration is that the AlCl₃ catalyst forms a complex with the resulting ketone product, necessitating the use of at least stoichiometric amounts and an aqueous workup to liberate the final product.[3]

Visualization of Workflow: Friedel-Crafts Acylation

Caption: Workflow for the Friedel-Crafts acylation route.

Experimental Protocol: Friedel-Crafts Acylation

This protocol is adapted from established methodologies for Friedel-Crafts acylations.[3][4]

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane (DCM). Cool the suspension to 0°C using an ice bath.

• Acylation: To the stirred suspension, add acetyl chloride (1.1 equivalents) dropwise, ensuring the temperature remains below 5°C. After the addition is complete, add a solution of 4-methylbiphenyl (1.0 equivalent) in anhydrous DCM dropwise over 30 minutes.

• Reaction: Allow the reaction mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional hour. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture back to 0°C and slowly quench by the dropwise addition of ice-cold water, followed by 2M HCl.

• Isolation: Transfer the mixture to a separatory funnel. Collect the organic layer and extract the aqueous layer twice with DCM. Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization (e.g., from ethanol) to yield pure 4-Acetyl-4'-methylbiphenyl. A typical reported yield for this type of reaction is approximately 85%.

Route 2: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful and versatile palladium-catalyzed cross-coupling reaction that forms a C-C bond between an organoboron compound and an organohalide.[5] For the synthesis of 4-Acetyl-4'-methylbiphenyl, the most convergent approach involves the coupling of 4-bromoacetophenone with 4-methylphenylboronic acid.[6][7]

Mechanistic Rationale

The catalytic cycle begins with the oxidative addition of the aryl halide (4-bromoacetophenone) to a Pd(0) complex, forming a Pd(II) species. This is followed by transmetalation , where the organic group from the boronic acid is transferred to the palladium center. This step is facilitated by a base (e.g., potassium carbonate), which activates the boronic acid to form a more nucleophilic boronate species. The final step is reductive elimination , where the two coupled organic fragments are expelled from the palladium complex, forming the desired biphenyl product and regenerating the active Pd(0) catalyst to continue the cycle. This reaction is known for its high functional group tolerance, allowing the acetyl group to remain intact without interference.[5]

Visualization of Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for the Suzuki-Miyaura cross-coupling route.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is based on high-yield procedures reported for this specific transformation.[6][8]

• Reaction Setup: To a round-bottom flask, add 4-bromoacetophenone (1.0 equivalent), 4-methylphenylboronic acid (1.2 equivalents), potassium carbonate (2.0 equivalents), and Tetrakis(triphenylphosphine)palladium(0) (0.01 equivalents).

• Solvent Addition: Add a degassed solvent mixture, such as Toluene/Ethanol/Water (e.g., in a 3:1:1 ratio).

• Reaction: Heat the mixture to reflux (approximately 100°C) under an inert atmosphere and stir vigorously. Monitor the reaction's completion using TLC (typically 2-4 hours).

• Workup: Cool the reaction mixture to room temperature and dilute with water. Transfer to a separatory funnel and extract three times with ethyl acetate.

• Isolation: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and remove the solvent in vacuo. The crude product is often of high purity but can be further purified by column chromatography or recrystallization to yield the final product. Reported yields for this reaction are often high, in the range of 94-98%.[6]

Comparative Cost Analysis

To provide a practical comparison, we have calculated the estimated cost to synthesize 10 grams of 4-Acetyl-4'-methylbiphenyl via each route. Prices are based on commercially available rates from common chemical suppliers for research-grade materials and may vary.

Parameter	Route 1: Friedel-Crafts Acylation	Route 2: Suzuki-Miyaura Coupling
Product Molar Mass	210.27 g/mol	210.27 g/mol
Target Yield	10.0 g (47.56 mmol)	10.0 g (47.56 mmol)
Assumed Reaction Yield	85%	94%
Required Scale (mmol)	55.95 mmol	50.60 mmol
---	---	---
Reagent	Amount Needed	Estimated Cost (USD)
4-Methylbiphenyl	9.41 g	$38.40
Acetyl Chloride (1.1 eq)	4.83 g (4.37 mL)	$1.20
Aluminum Chloride (1.2 eq)	8.92 g	$4.55
Dichloromethane (Solvent)	~150 mL	$4.50
---	---	---
Reagent	Amount Needed	Estimated Cost (USD)
4-Bromoacetophenone	10.07 g	$5.25
4-Methylphenylboronic Acid (1.2 eq)	8.25 g	$15.00
Pd(PPh₃)₄ (0.01 eq)	0.58 g	$25.35
Potassium Carbonate (2.0 eq)	13.99 g	$0.43
Toluene/Ethanol (Solvent)	~150 mL	$4.00
---	---	---
Total Estimated Cost	$48.65	$50.03
Cost per Gram of Product	$4.87/g	$5.00/g

Disclaimer: Costs are estimates based on published catalog prices (e.g., from Thermo Fisher Scientific[9][10], Strem[11][12], Sigma-Aldrich[13], and others[14][15][16]) for research quantities and are subject to change. Bulk pricing would significantly alter the analysis.

Discussion and Conclusion

This analysis reveals that for laboratory-scale synthesis, the Friedel-Crafts acylation route is marginally more cost-effective than the Suzuki-Miyaura coupling, with an estimated cost of

5.00 per gram .

The Friedel-Crafts route benefits from inexpensive starting materials and a relatively simple procedure. Its primary drawbacks include the use of a stoichiometric amount of corrosive and water-sensitive aluminum chloride, which can generate significant acidic waste and complicate the workup.

The Suzuki-Miyaura coupling , while slightly more expensive at this scale, offers several distinct advantages that may be decisive for certain applications. The higher cost is almost entirely driven by the palladium catalyst. However, this route is characterized by:

• Higher Yields: The near-quantitative yields often achieved make the process highly efficient in terms of atom economy.

• Milder Conditions: The reaction avoids the use of harsh, corrosive Lewis acids.

• Functional Group Tolerance: It is compatible with a wide array of other functional groups, making it a more robust choice for complex molecule synthesis.

• Scalability: For industrial applications, the catalyst loading can often be significantly reduced, and catalyst recycling strategies can be implemented, which would drastically lower its contribution to the overall cost, potentially making it the more economical option at scale.

Recommendation: For small-scale, cost-sensitive academic research where the starting materials are readily available, the Friedel-Crafts acylation presents a viable and economical option. For applications demanding higher purity, superior yield, greater reliability, and a more environmentally benign process, particularly in the context of drug development and scale-up, the Suzuki-Miyaura cross-coupling is the superior strategic choice, despite the slightly higher upfront cost of the catalyst at the lab scale.

References

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Safety & Regulatory Compliance

Proper Disposal of 4-Acetyl-4'-methylbiphenyl: A Guide for Laboratory Professionals

In the dynamic environment of research and development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety culture. This guide provides a detailed protocol for the proper disposal of 4-Acetyl-4'-methylbiphenyl (CAS 5748-38-9), ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety principles and are designed to provide clear, actionable steps for scientists and laboratory managers.

While some safety data sheets (SDS) may classify 4-Acetyl-4'-methylbiphenyl as non-hazardous under specific regulations, it is a best practice in a laboratory setting to treat all chemical waste with a degree of caution.[1] The toxicological properties of many research chemicals are not fully investigated, and therefore, a conservative approach to waste management is always warranted.[2] This guide assumes that 4-Acetyl-4'-methylbiphenyl will be managed as a chemical waste stream and disposed of through a licensed hazardous waste contractor.

I. Understanding the Compound: Properties and Potential Hazards

A thorough understanding of a chemical's properties is fundamental to its safe handling and disposal.

Property	Value	Source
Chemical Name	1-[4-(4-methylphenyl)phenyl]ethanone
CAS Number	5748-38-9	[1]
Molecular Formula	C15H14O	[3]
Molecular Weight	210.27 g/mol	[3]
Appearance	Off-white solid/powder	[4]
Solubility	Low water solubility	[4]

While some data suggests 4-Acetyl-4'-methylbiphenyl is not a hazardous substance, others indicate potential for skin and eye irritation.[1][2] In the absence of comprehensive toxicological data, it is prudent to handle this compound with the standard personal protective equipment (PPE) for laboratory chemicals, including safety glasses, gloves, and a lab coat.

II. The Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to the disposal of 4-Acetyl-4'-methylbiphenyl, from the point of generation to final collection.

1. Waste Identification and Segregation:

• Causality: Proper identification and segregation are critical to prevent inadvertent mixing of incompatible chemicals, which could lead to dangerous reactions.[5][6]

• Procedure:

  • Immediately upon deciding to discard 4-Acetyl-4'-methylbiphenyl, it should be designated as chemical waste.

  • This includes unused or expired reagents, reaction byproducts, and contaminated materials such as gloves, weigh boats, and paper towels.

  • Solid waste contaminated with 4-Acetyl-4'-methylbiphenyl should be collected separately from liquid waste.

2. Waste Container Selection and Labeling:

• Causality: The integrity of the waste container is paramount to prevent leaks and spills.[6] Clear and accurate labeling is a regulatory requirement and essential for the safety of waste handlers.[6][7]

• Procedure:

  • Solid Waste: Use a sturdy, sealable container, such as a plastic pail or a securely lined cardboard box designated for solid chemical waste. Ensure the container is compatible with the chemical.

  • Liquid Waste: If 4-Acetyl-4'-methylbiphenyl is in a solvent, use a chemically resistant container, such as a high-density polyethylene (HDPE) carboy.

  • Labeling: Affix a hazardous waste label to the container immediately. The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "4-Acetyl-4'-methylbiphenyl" (no abbreviations)[6]

    • The date the waste was first added to the container

    • The principal investigator's name and contact information

    • The laboratory room number

3. Accumulation and Storage:

• Causality: Safe storage in a designated Satellite Accumulation Area (SAA) minimizes the risk of spills and exposure to laboratory personnel.[7]

• Procedure:

  • Store the waste container in your laboratory's designated SAA.

  • The SAA must be at or near the point of generation.[7]

  • Keep the waste container closed at all times, except when adding waste.[5][8]

  • Ensure the storage area is away from sources of ignition and incompatible materials.

4. Disposal of Empty Containers:

• Causality: Residual amounts of chemicals in "empty" containers can still pose a hazard. Proper cleaning is necessary before the container can be disposed of as regular trash.[8]

• Procedure:

  • A container that held 4-Acetyl-4'-methylbiphenyl is considered "empty" when all contents have been removed by normal means (e.g., pouring, scraping).

  • The first rinse of the container should be performed with a suitable solvent (e.g., acetone, ethanol). This rinseate must be collected and disposed of as hazardous waste.[5]

  • After the initial rinse, the container should be triple-rinsed with water or an appropriate solvent.

  • Deface or remove all chemical labels from the empty container before disposing of it in the regular trash or designated glass disposal.[5][8]

5. Arranging for Waste Pickup:

• Causality: Final disposal must be handled by a licensed and regulated hazardous waste vendor to ensure compliance with all federal, state, and local regulations.[1]

• Procedure:

  • Once the waste container is full, or if it has been in storage for a designated period (typically not to exceed one year), contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.[7]

  • Do not overfill waste containers.

III. Visualizing the Disposal Pathway

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4-Acetyl-4'-methylbiphenyl.

Caption: Disposal workflow for 4-Acetyl-4'-methylbiphenyl.

IV. Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Personal Protection: Don appropriate PPE, including gloves, safety goggles, and a lab coat. For larger spills, respiratory protection may be necessary.

• Containment: For solid spills, carefully sweep up the material to avoid generating dust and place it in a labeled waste container.[2][9] For liquid spills, use an inert absorbent material.

• Cleanup: Clean the spill area with soap and water.

• Disposal: All materials used for cleanup must be disposed of as hazardous waste.

• Reporting: Report the spill to your EHS office.

By adhering to these procedures, you contribute to a safer and more sustainable research environment. The principles of proactive waste management and cautious handling of all chemical substances are integral to responsible scientific practice.

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A Senior Application Scientist's Guide to Personal Protective Equipment for 4-Acetyl-4'-methylbiphenyl

In the landscape of pharmaceutical research and drug development, the meticulous handling of chemical compounds is the bedrock of both innovation and safety. 4-Acetyl-4'-methylbiphenyl (CAS 5748-38-9), a biphenyl derivative, is a valuable intermediate in organic synthesis. While some safety data sheets (SDS) may not classify it as a hazardous substance under normal conditions, experienced professionals adopt a proactive and conservative approach to safety.[1] The physical form of this compound—typically a fine powder—presents an inherent risk of aerosolization and subsequent inhalation or inadvertent contact.[2]

This guide provides essential, field-proven safety and handling protocols for 4-Acetyl-4'-methylbiphenyl. It is designed to empower researchers, scientists, and drug development professionals with the knowledge to create a self-validating system of safety, ensuring that every experimental choice is deliberate and grounded in established principles of laboratory practice.

Hazard Assessment: Beyond the Label

While 4-Acetyl-4'-methylbiphenyl does not carry severe hazard classifications in some available literature, it is crucial to recognize the potential risks associated with aromatic ketones and fine powders.[1] Prudent laboratory practice dictates treating all chemicals of unknown or mild toxicity with a high degree of caution.[3][4]

• Inhalation: Fine powders can be easily inhaled, potentially leading to respiratory irritation.[2]

• Dermal and Eye Contact: Direct contact with skin or eyes may cause irritation.[5] Many organic compounds can be absorbed through the skin.

• Thermal Decomposition: Like many organic compounds, thermal decomposition can lead to the release of irritating gases and vapors.[6][7]

Therefore, the selection of Personal Protective Equipment (PPE) is not merely a box-ticking exercise but a critical risk mitigation strategy based on the potential routes of exposure.

Core Personal Protective Equipment (PPE) Requirements

The primary objective is to establish a complete barrier between the researcher and the chemical. The following table summarizes the minimum required PPE for handling 4-Acetyl-4'-methylbiphenyl in a standard laboratory setting.

PPE Category	Item	Specification & Rationale
Eye Protection	Safety Goggles	Must conform to OSHA 29 CFR 1910.133 or EN 166 standards.[5][6] Goggles provide a full seal around the eyes, offering superior protection from airborne powder compared to standard safety glasses.
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are a suitable primary choice for incidental contact. For prolonged handling or in solution with certain organic solvents, consider more robust options like Butyl rubber .[8][9] Always inspect gloves for tears or defects before use.[10]
Body Protection	Laboratory Coat	A long-sleeved lab coat is mandatory to protect skin and personal clothing from spills and dust.[9][10]
Foot Protection	Closed-Toe Shoes	Leather or chemical-resistant shoes are required. Open-toed shoes, sandals, or woven footwear are strictly prohibited in the laboratory.[10][11]
Respiratory Protection	NIOSH-Approved Respirator	Required only when engineering controls are insufficient. This includes weighing large quantities outside of a containment hood or during spill cleanup where dust generation is unavoidable. An N95 dust mask or a half-mask respirator with P100 cartridges should be used in these scenarios.[9][12]

Procedural Guidance: A Step-by-Step Operational Plan

Adherence to a strict workflow minimizes exposure and prevents contamination. This protocol is designed as a self-validating system, where each step reinforces the safety of the next.

Preparation and Engineering Controls

• Designated Work Area: All handling of solid 4-Acetyl-4'-methylbiphenyl should occur in a designated area, preferably within a certified chemical fume hood or a powder containment hood to control dust.[1][4][10]

• Verify Ventilation: Ensure the fume hood is functioning correctly (check the airflow monitor) before commencing work.

• Assemble Materials: Before bringing the chemical into the hood, ensure all necessary equipment (spatulas, weigh boats, solvent-dispensing systems, waste containers) is present to avoid unnecessary movement in and out of the containment area.

• Emergency Readiness: Confirm the location and operational readiness of the nearest safety shower and eyewash station.[1][10]

Handling and Weighing Protocol

• Don PPE: Put on all required PPE (lab coat, safety goggles, and gloves) before entering the designated handling area.

• Weighing the Compound:

  • To minimize static and dust dispersal, consider using an ionizing bar near the analytical balance.[2]

  • Use a spatula to carefully transfer the powder from the stock bottle to a tared weigh boat or paper.[9] Avoid any scooping motion that could generate a dust cloud.

  • Close the primary container immediately after dispensing.[5]

• Preparing Solutions:

  • If preparing a solution, add the solvent to the solid slowly to prevent splashing.

  • Work over disposable bench covers to easily contain and clean up minor spills.[2]

Post-Handling and Decontamination

• Clean Equipment: Decontaminate all non-disposable equipment (like spatulas) used during the process.

• Wipe Down Surfaces: Thoroughly wipe down the work surface inside the fume hood with an appropriate solvent or cleaning solution.

• Doff PPE: Remove PPE in the correct order to prevent cross-contamination: first gloves, then lab coat, and finally safety goggles. Never wear gloves outside the laboratory or to touch common surfaces like doorknobs or keyboards.[10]

• Personal Hygiene: Wash hands thoroughly with soap and water after the procedure is complete, even though gloves were worn.[1][12]

Spill and Disposal Management

Accidental Release Measures

• Minor Spill (in fume hood):

  • Alert colleagues in the immediate area.

  • Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.[5][12]

  • Place the collected material into a labeled, sealed container for hazardous waste.

  • Clean the spill area with a suitable solvent.

• Major Spill (outside containment):

  • Evacuate the immediate area and alert laboratory personnel.

  • Restrict access to the area.

  • If significant dust is airborne, follow your institution's emergency procedures. Do not attempt to clean up a large spill without appropriate respiratory protection.

Waste Disposal Plan

• Solid Waste: All solid waste contaminated with 4-Acetyl-4'-methylbiphenyl (e.g., weigh boats, contaminated paper towels, used gloves) must be placed in a clearly labeled, sealed hazardous waste container.

• Contaminated Packaging: The empty stock container should be triple-rinsed with a suitable solvent (if appropriate) with the rinsate collected as hazardous waste. Otherwise, dispose of the empty container in accordance with institutional and local regulations.[1]

• Consult Regulations: All waste disposal must be carried out in strict accordance with local, state, and federal environmental regulations.[1][12] Entrust disposal to a licensed waste disposal company.[1]

Workflow Visualization

The following diagram illustrates the logical flow for the safe handling of 4-Acetyl-4'-methylbiphenyl, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of 4-Acetyl-4'-methylbiphenyl.

References

• Weighing Hazardous Powders in the Laboratory . Source: Princeton University Environmental Health & Safety. URL: [Link]

• Material Safety Data Sheet - 4-Acetylbiphenyl, 97% . Source: Cole-Parmer. URL: [Link]

• SAFETY DATA SHEET - 4-Acetylbiphenyl . Source: Thermo Fisher Scientific. URL: [Link]

• Safe Handling Practices for Laboratory Chemicals . Source: GZ Industrial Supplies. URL: [Link]

• Personal Protective Equipment | Safety | Physical Facilities . Source: Miami University. URL: [Link]

• Personal Protective Equipment (PPE) - Appendix E . Source: University of Illinois Urbana-Champaign. URL: [Link]

• SAFETY DATA SHEET - 4-Acetylbiphenyl . Source: Thermo Fisher Scientific. URL: [Link]

• 4-Acetyl-4'-methylbiphenyl | C15H14O | CID 4301905 . Source: PubChem - NIH. URL: [Link]

• Chemical Safety in Laboratories: Best Practices for Handling and Storage . Source: Lab Manager. URL: [Link]

• General Rules for Working with Chemicals . Source: University of Colorado Boulder - Compliance and Risk Management. URL: [Link]

• Part D: Chemical Safety Procedures for Laboratories . Source: University of Wisconsin-La Crosse. URL: [Link]

• 5 Types of PPE for Hazardous Chemicals . Source: Hazmat School. URL: [Link]

• Recommended PPE to handle chemicals . Source: Bernardo Ecenarro. URL: [Link]

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